Technical Documentation Center

Cyanidin 3-glucoside Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Cyanidin 3-glucoside

Core Science & Biosynthesis

Foundational

The Biosynthesis of Cyanidin 3-Glucoside: A Technical Guide for Researchers

An In-depth Examination of the Core Pathway, Quantitative Data, and Experimental Methodologies for Drug Development and Scientific Professionals. This technical guide provides a comprehensive overview of the biosynthesis...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Examination of the Core Pathway, Quantitative Data, and Experimental Methodologies for Drug Development and Scientific Professionals.

This technical guide provides a comprehensive overview of the biosynthesis of cyanidin (B77932) 3-glucoside, a prominent anthocyanin responsible for the red, purple, and blue pigmentation in a multitude of plant species. This document is intended for researchers, scientists, and professionals in the field of drug development, offering a detailed exploration of the enzymatic pathway, quantitative analysis of its components, and explicit experimental protocols for its study.

The Core Biosynthesis Pathway of Cyanidin 3-Glucoside

The biosynthesis of cyanidin 3-glucoside is a specialized branch of the broader flavonoid pathway, commencing with the general phenylpropanoid pathway. The core pathway involves a series of enzymatic reactions that convert L-phenylalanine into cyanidin 3-glucoside. The key enzymes and their sequential roles are outlined below.

The pathway is initiated by the conversion of L-phenylalanine to cinnamic acid, which is then hydroxylated to form p-coumaric acid. This is subsequently converted to 4-coumaroyl-CoA, the entry point into the flavonoid synthesis pathway.

The core of cyanidin 3-glucoside biosynthesis involves the following enzymatic steps:

  • Chalcone (B49325) Synthase (CHS): This enzyme catalyzes the condensation of one molecule of 4-coumaroyl-CoA with three molecules of malonyl-CoA to form naringenin (B18129) chalcone. This is the first committed step in flavonoid biosynthesis.

  • Chalcone Isomerase (CHI): Naringenin chalcone is then stereospecifically isomerized by CHI to produce (2S)-naringenin, a flavanone.

  • Flavanone 3-Hydroxylase (F3H): This 2-oxoglutarate-dependent dioxygenase hydroxylates (2S)-naringenin at the 3-position to yield dihydrokaempferol (B1209521) (DHK).

  • Flavonoid 3'-Hydroxylase (F3'H): DHK is subsequently hydroxylated by F3'H to produce dihydroquercetin (DHQ).

  • Dihydroflavonol 4-Reductase (DFR): DHQ is then reduced by DFR to form leucocyanidin (B1674801).

  • Anthocyanidin Synthase (ANS) / Leucoanthocyanidin Dioxygenase (LDOX): This enzyme oxidizes leucocyanidin to the unstable colored anthocyanidin, cyanidin.[1]

  • UDP-glucose:Flavonoid 3-O-Glucosyltransferase (UFGT): Finally, the stabilization of cyanidin is achieved through glycosylation at the 3-hydroxyl group by UFGT, using UDP-glucose as the sugar donor, to produce the stable cyanidin 3-glucoside.[2][3]

This pathway is subject to intricate regulation at the transcriptional level, primarily by a complex of transcription factors known as the MBW complex, which comprises proteins from the MYB, bHLH, and WD40-repeat families.

Cyanidin_3_Glucoside_Biosynthesis cluster_phenylpropanoid General Phenylpropanoid Pathway cluster_flavonoid Flavonoid Biosynthesis cluster_anthocyanin Anthocyanin Biosynthesis L-Phenylalanine L-Phenylalanine Cinnamic_acid Cinnamic_acid L-Phenylalanine->Cinnamic_acid PAL p-Coumaric_acid p-Coumaric_acid Cinnamic_acid->p-Coumaric_acid C4H 4-Coumaroyl-CoA 4-Coumaroyl-CoA p-Coumaric_acid->4-Coumaroyl-CoA 4CL Naringenin_chalcone Naringenin_chalcone 4-Coumaroyl-CoA->Naringenin_chalcone CHS Malonyl-CoA Malonyl-CoA Malonyl-CoA->Naringenin_chalcone Naringenin Naringenin Naringenin_chalcone->Naringenin CHI Dihydrokaempferol Dihydrokaempferol Naringenin->Dihydrokaempferol F3H Dihydroquercetin Dihydroquercetin Dihydrokaempferol->Dihydroquercetin F3'H Leucocyanidin Leucocyanidin Dihydroquercetin->Leucocyanidin DFR Cyanidin Cyanidin Leucocyanidin->Cyanidin ANS/LDOX Cyanidin_3-glucoside Cyanidin_3-glucoside Cyanidin->Cyanidin_3-glucoside UFGT UDP-Glucose UDP-Glucose UDP-Glucose->Cyanidin_3-glucoside

Fig. 1: Core biosynthesis pathway of cyanidin 3-glucoside.

Quantitative Data

This section presents quantitative data for key enzymes in the cyanidin 3-glucoside biosynthesis pathway and the concentration of the final product in various plant sources.

Table 1: Kinetic Properties of Key Biosynthetic Enzymes
EnzymeSource OrganismSubstrateK_m_ (µM)V_max_ (µM/min)Optimal pHOptimal Temp. (°C)
CHS Physcomitrella patens4-Coumaroyl-CoA1.8 ± 0.2-7.0-8.030-40
Medicago sativa4-Coumaroyl-CoA0.6-7.530
CHI Deschampsia antarcticaNaringenin chalcone15.3 ± 1.5-7.625
Ophiorrhiza japonicaNaringenin chalcone--7.530
F3H Carthamus tinctoriusNaringenin43.75 ± 7.1222.90 ± 0.947.030
Camellia sinensisNaringenin3.22 ± 0.31124.49 (pM·min⁻¹·mg⁻¹)--
DFR Camellia sinensisDihydroquercetin41.80-6.5-7.030
Vitis viniferaDihydroquercetin24.6 ± 1.5-6.530
ANS Arabidopsis thalianaLeucocyanidin--7.530
Malus domesticacis-Leucocyanidin----
UFGT Vitis viniferaCyanidin70-8.030
Freesia hybridaCyanidin--8.030
Table 2: Cyanidin 3-Glucoside Content in Various Plant Tissues and Engineered Microbes
SourcePlant Part/StrainCyanidin 3-Glucoside ContentReference
Black RiceBran288.28 mg/g DW[4]
BlackberryFruit100-400 mg/100g FW
ElderberryFruit200-1000 mg/100g FW
Red CabbageLeaves25-50 mg/100g FW
Purple CornCob90.6% of total anthocyanins[4]
Escherichia coliEngineered Strain~439 mg/L[5]
Saccharomyces cerevisiaeEngineered Strain>100 mg/L

FW: Fresh Weight, DW: Dry Weight.

Experimental Protocols

This section provides detailed methodologies for key experiments used in the study of the cyanidin 3-glucoside biosynthesis pathway.

Extraction of Anthocyanins from Plant Tissues

This protocol describes a general method for the solid-liquid extraction of anthocyanins.[5][6][7]

Materials:

  • Plant tissue (fresh, frozen, or freeze-dried)

  • Extraction solvent: Methanol or ethanol (B145695) with 0.1% HCl or 1% formic acid

  • Mortar and pestle or homogenizer

  • Centrifuge and centrifuge tubes

  • Rotary evaporator (optional)

  • 0.45 µm syringe filters

Procedure:

  • Homogenize 1 g of plant tissue in 10 mL of acidified extraction solvent using a mortar and pestle or a mechanical homogenizer.

  • Incubate the mixture in the dark at 4°C for 1-2 hours with occasional vortexing.

  • Centrifuge the extract at 10,000 x g for 15 minutes at 4°C.

  • Carefully collect the supernatant.

  • Repeat the extraction process with the remaining pellet to ensure complete extraction.

  • Pool the supernatants.

  • If necessary, concentrate the extract using a rotary evaporator under vacuum at a temperature below 40°C.

  • Filter the extract through a 0.45 µm syringe filter before HPLC analysis.

Anthocyanin_Extraction_Workflow start Start: Plant Tissue homogenize Homogenize in acidified solvent start->homogenize incubate Incubate in dark at 4°C homogenize->incubate centrifuge Centrifuge (10,000 x g, 15 min) incubate->centrifuge supernatant Collect Supernatant centrifuge->supernatant pellet Pellet centrifuge->pellet pool Pool Supernatants supernatant->pool repeat_extraction Repeat Extraction pellet->repeat_extraction repeat_extraction->homogenize concentrate Concentrate (optional) pool->concentrate filter Filter (0.45 µm) concentrate->filter end End: Anthocyanin Extract for Analysis filter->end

Fig. 2: Workflow for anthocyanin extraction.
Enzyme Assays

This spectrophotometric assay measures the formation of naringenin chalcone.

Materials:

  • Enzyme extract or purified CHS

  • Reaction buffer: 100 mM potassium phosphate (B84403) buffer, pH 7.2

  • Substrates: 80 µM p-coumaroyl-CoA, 160 µM malonyl-CoA

  • Ethyl acetate (B1210297)

  • HPLC system with a C18 column

Procedure:

  • Prepare the reaction mixture containing 100 mM potassium phosphate buffer (pH 7.2), 80 µM p-coumaroyl-CoA, and 160 µM malonyl-CoA.

  • Initiate the reaction by adding 30 µg of purified recombinant protein or crude enzyme extract.

  • Incubate the reaction at 30°C for 60 minutes.

  • Stop the reaction by extracting twice with 100 µL of ethyl acetate.

  • Centrifuge to separate the phases.

  • Analyze the ethyl acetate phase by HPLC, monitoring absorbance at 304 nm to detect naringenin chalcone.

This assay measures the NADPH-dependent reduction of dihydroflavonols.

Materials:

  • Enzyme extract or purified DFR

  • Reaction buffer: 100 mM Tris-HCl buffer, pH 7.0

  • Substrates: 10 mg/mL dihydroquercetin (DHQ)

  • Cofactor: 20 mM NADPH

  • HPLC system with a C18 column

Procedure:

  • Prepare a 500 µL reaction mixture containing 100 mM Tris-HCl buffer (pH 7.0), 20 mM NADPH, and 10 mg/mL DHQ.

  • Initiate the reaction by adding 35 µg of the enzyme extract.

  • Incubate at 30°C for 30 minutes.

  • Stop the reaction and analyze the products by HPLC, monitoring at 280 nm.

This assay measures the conversion of leucoanthocyanidins to anthocyanidins.

Materials:

  • Recombinant E. coli expressing ANS or purified ANS

  • Reaction buffer

  • Substrate: 15 mM cis- or trans-leucoanthocyanidin

  • Cofactors: 500 mM sodium ascorbate, 500 mM ferrous sulfate

  • HPLC system

Procedure:

  • Prepare a 200 µL reaction mixture by mixing 10 µL of 15 mM leucoanthocyanidin, 4 µL of 500 mM sodium ascorbate, and 2 µL of 500 mM ferrous sulfate.

  • Initiate the reaction by adding the enzyme preparation.

  • Incubate the reaction mixture.

  • Analyze the reaction products by HPLC, monitoring at 515 nm for anthocyanidins.

This assay measures the glycosylation of anthocyanidins.

Materials:

  • Enzyme extract or purified UFGT

  • Reaction buffer: e.g., pH 8.0 buffer

  • Substrates: Cyanidin, UDP-glucose

  • HPLC system

Procedure:

  • Prepare a reaction mixture containing the reaction buffer, cyanidin, and UDP-glucose.

  • Initiate the reaction by adding the enzyme preparation.

  • Incubate at 30°C.

  • Stop the reaction and analyze the formation of cyanidin 3-glucoside by HPLC, monitoring at 520 nm.

Gene Expression Analysis by qRT-PCR

This protocol provides a general framework for quantifying the expression of genes involved in cyanidin 3-glucoside biosynthesis.[8][9][10][11]

Materials:

  • Plant tissue

  • RNA extraction kit (e.g., Trizol-based or column-based)

  • DNase I

  • cDNA synthesis kit (with reverse transcriptase)

  • SYBR Green or TaqMan-based qPCR master mix

  • Gene-specific primers for target and reference genes

  • qPCR instrument

Procedure:

  • RNA Extraction: Isolate total RNA from plant tissue using a suitable RNA extraction kit, following the manufacturer's instructions.

  • DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

  • RNA Quantification and Quality Control: Determine the concentration and purity of the RNA using a spectrophotometer (A260/A280 ratio). Assess RNA integrity using gel electrophoresis.

  • cDNA Synthesis: Synthesize first-strand cDNA from the total RNA using a cDNA synthesis kit with reverse transcriptase.

  • Primer Design and Validation: Design gene-specific primers for the target genes (e.g., CHS, CHI, F3H, DFR, ANS, UFGT) and suitable reference genes (e.g., Actin, Tubulin, Ubiquitin). Validate primer efficiency through a standard curve analysis.

  • qPCR Reaction Setup: Prepare the qPCR reaction mix containing the cDNA template, gene-specific primers, and qPCR master mix.

  • qPCR Run: Perform the qPCR reaction using a real-time PCR system with appropriate cycling conditions (denaturation, annealing, and extension steps).

  • Data Analysis: Analyze the amplification data using the 2-ΔΔCt method to determine the relative expression levels of the target genes, normalized to the expression of the reference gene(s).

Fig. 3: Workflow for qRT-PCR analysis.

Regulatory Networks

The biosynthesis of cyanidin 3-glucoside is tightly controlled by a network of transcription factors. The MBW complex plays a central role, where different MYB proteins can activate specific branches of the flavonoid pathway, leading to the production of different classes of compounds.

Regulatory_Network cluster_TF Transcription Factor Complex cluster_genes Structural Genes MYB MYB MBW_complex MBW Complex bHLH bHLH WD40 WD40 CHS CHS MBW_complex->CHS activate CHI CHI MBW_complex->CHI activate F3H F3H MBW_complex->F3H activate DFR DFR MBW_complex->DFR activate ANS ANS MBW_complex->ANS activate UFGT UFGT MBW_complex->UFGT activate

Fig. 4: Simplified regulatory network of anthocyanin biosynthesis.

This technical guide provides a foundational understanding of the cyanidin 3-glucoside biosynthesis pathway. The provided data and protocols serve as a starting point for researchers to delve deeper into the intricacies of this important metabolic pathway and its potential applications in various scientific and industrial domains.

References

Exploratory

An In-depth Technical Guide to Cyanidin 3-Glucoside: Natural Sources, Distribution, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals Abstract Cyanidin (B77932) 3-glucoside (C3G), a prominent member of the anthocyanin family, is a water-soluble pigment responsible for the vibrant red, purp...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyanidin (B77932) 3-glucoside (C3G), a prominent member of the anthocyanin family, is a water-soluble pigment responsible for the vibrant red, purple, and blue hues of numerous fruits, vegetables, and grains. Beyond its role as a natural colorant, C3G has garnered significant scientific interest for its potent antioxidant and anti-inflammatory properties, positioning it as a promising candidate for the development of novel therapeutics and functional foods. This technical guide provides a comprehensive overview of the natural sources and distribution of C3G, detailed experimental protocols for its extraction and quantification, and an in-depth analysis of its modulation of key signaling pathways. The information presented herein is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the study of this multifaceted phytochemical.

Natural Sources and Distribution of Cyanidin 3-Glucoside

Cyanidin 3-glucoside is one of the most widespread anthocyanins in the plant kingdom.[1] Its concentration can vary significantly depending on the plant species, cultivar, geographical origin, and harvesting conditions.[2] Berries, particularly those with dark pigmentation, are among the richest dietary sources of C3G. Grains such as black rice and purple corn, as well as certain vegetables and fruits, also contain substantial amounts.

The following table summarizes the quantitative data on the concentration of cyanidin 3-glucoside in a variety of natural sources. This compilation allows for a comparative analysis of C3G content across different plant materials.

Table 1: Quantitative Distribution of Cyanidin 3-Glucoside in Various Natural Sources
Natural SourceMean Content (mg/100g FW)Minimum Content (mg/100g FW)Maximum Content (mg/100g FW)Notes
Berries
Black Elderberry794.13[3][4]361.00[3]1266.00[3]One of the richest known sources.
Blackberry138.72[5]85.21[5]190.62[5]Content can vary significantly between cultivars.[2]
Blackcurrant25.07[6]12.48[6][7]51.78[6]
Red Raspberry14.89[5]Not Specified30.50[5]
Black Chokeberry19.64[5]1.69[5]37.60[5]
Lowbush Blueberry7.50[5]2.00[5]13.58[5]
Highbush Blueberry1.37[5]0.40[5]3.04[5]
Açaí Berry~77 (in pulp)[8]Not SpecifiedNot SpecifiedExpressed as mg/ml of total anthocyanins. C3G is a major component.[8]
Sour Cherry1.12 - 4.29[9][10]Not SpecifiedNot SpecifiedCyanidin-3-O-rutinoside is often more abundant.[11]
Sweet Cherry~30 - 79 (total anthocyanins as C3G equivalents)[12]Not SpecifiedNot SpecifiedC3G is a major anthocyanin.[13]
Grains
Black RiceUp to 80.6[14]Not SpecifiedNot SpecifiedExpressed as mg/kg. C3G is the dominant anthocyanin.[14]
Purple Corn29.0 - 133.3 (total monomeric anthocyanins as C3G equivalents)[15]Not SpecifiedNot SpecifiedC3G is a major component.[16]
Fruits
Blood Orange~1.41 (in pure juice)[10]Not SpecifiedNot SpecifiedC3G is a main component.[17]
Black Cherry~402 (total anthocyanins as C3G equivalents)[18]Not SpecifiedNot SpecifiedC3G is a major anthocyanin.[18]

FW: Fresh Weight. Data is aggregated from multiple sources and may vary based on the specific cultivar, analytical method, and environmental factors.

Experimental Protocols

Accurate and reproducible methodologies are crucial for the investigation of cyanidin 3-glucoside. This section provides detailed protocols for the extraction and quantification of C3G from plant materials.

Extraction of Cyanidin 3-Glucoside from Plant Material

This protocol is a generalized procedure adaptable for various plant matrices, particularly berries and grains.

Materials and Reagents:

  • Fresh or freeze-dried plant material

  • Methanol (B129727) (HPLC grade)

  • Formic acid or Hydrochloric acid (HCl)

  • Ethanol (B145695) (analytical grade)

  • Distilled water

  • Solid Phase Extraction (SPE) cartridges (C18)

  • Rotary evaporator

  • Centrifuge

  • 0.45 µm syringe filters

Procedure:

  • Sample Preparation:

    • For fresh samples, weigh approximately 10-100 g of the material. Homogenize in a blender with an acidified methanol or ethanol solution (e.g., 85:15 methanol:1.0 N HCl, or 50% ethanol at pH 2).[19]

    • For dried samples, grind the material into a fine powder.

  • Solvent Extraction:

    • Mix the homogenized or powdered sample with the acidified solvent in a ratio of 1:5 to 1:10 (w/v).

    • Sonicate the mixture for 15-30 minutes or macerate overnight at 4°C in the dark to prevent degradation.

    • Centrifuge the mixture at 4000-7500 rpm for 10-15 minutes.

    • Collect the supernatant. Repeat the extraction process on the pellet at least once more to ensure complete extraction.

    • Combine the supernatants.

  • Solvent Evaporation:

    • Concentrate the combined supernatant using a rotary evaporator at a temperature not exceeding 40°C to remove the organic solvent.

  • Purification by Solid Phase Extraction (SPE):

    • Condition a C18 SPE cartridge by passing methanol followed by acidified water (e.g., water with 0.1% HCl).

    • Load the concentrated aqueous extract onto the cartridge.

    • Wash the cartridge with acidified water to remove sugars and other polar impurities.

    • Elute the anthocyanins, including C3G, with acidified methanol.

    • Evaporate the methanol from the eluate to obtain the purified anthocyanin extract.

  • Final Preparation:

    • Redissolve the dried extract in a suitable solvent for analysis (e.g., mobile phase for HPLC).

    • Filter the solution through a 0.45 µm syringe filter prior to injection into the HPLC system.

Quantification of Cyanidin 3-Glucoside by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a standard HPLC method for the quantification of C3G.

Instrumentation and Conditions:

  • HPLC System: A system equipped with a pump, autosampler, column oven, and a diode array detector (DAD) or UV-Vis detector.

  • Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[19]

  • Mobile Phase A: 0.1% to 0.5% formic acid or phosphoric acid in water.[19]

  • Mobile Phase B: Acetonitrile or methanol (HPLC grade).

  • Gradient Elution: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the compounds. An example gradient is: 0-15 min, 5-20% B; 15-25 min, 20-50% B; 25-30 min, 50-5% B. The gradient should be optimized based on the specific column and sample matrix.

  • Flow Rate: 0.8 to 1.0 mL/min.

  • Column Temperature: 25-30°C.

  • Detection Wavelength: 520 nm.

  • Injection Volume: 10-20 µL.

Procedure:

  • Standard Preparation:

    • Prepare a stock solution of a certified cyanidin 3-glucoside standard in acidified methanol.

    • Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from approximately 0.1 to 100 µg/mL.

  • Calibration Curve:

    • Inject the calibration standards into the HPLC system.

    • Construct a calibration curve by plotting the peak area of C3G against the corresponding concentration.

  • Sample Analysis:

    • Inject the prepared sample extracts into the HPLC system.

    • Identify the C3G peak in the sample chromatogram by comparing its retention time with that of the standard.

    • Quantify the amount of C3G in the sample by using the peak area and the calibration curve.

Mass Spectrometry (MS) for Identification and Confirmation

For unambiguous identification, especially in complex matrices, coupling HPLC with mass spectrometry (LC-MS/MS) is recommended.

Instrumentation and Parameters:

  • Mass Spectrometer: A triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode is typically used.

  • Selected Reaction Monitoring (SRM) for Quantification (Triple Quadrupole):

    • Parent Ion (Q1): m/z 449.1

    • Fragment Ion (Q3): m/z 287.1 (corresponding to the cyanidin aglycone).

  • High-Resolution Mass Spectrometry (HRMS):

    • Acquire full scan data to determine the accurate mass of the parent ion and its fragment ions for confirmation of the elemental composition.

Signaling Pathways Modulated by Cyanidin 3-Glucoside

Cyanidin 3-glucoside and its metabolites exert their biological effects by modulating various intracellular signaling pathways. This section details the key pathways influenced by C3G and provides visualizations using the DOT language for Graphviz.

AMPK Signaling Pathway

The AMP-activated protein kinase (AMPK) is a crucial regulator of cellular energy homeostasis. C3G has been shown to activate AMPK, leading to beneficial effects on metabolism.[20][21] The activation of AMPK by C3G is primarily indirect.[1][20] C3G increases the cellular AMP:ATP ratio and activates the adiponectin receptor signaling pathway, both of which lead to the phosphorylation and activation of AMPK.[1][8][20]

AMPK_Pathway C3G Cyanidin 3-Glucoside (C3G) AdipoR Adiponectin Receptor C3G->AdipoR AMP_ATP Increased AMP:ATP Ratio C3G->AMP_ATP AMPK AMPK AdipoR->AMPK AMP_ATP->AMPK Metabolic_Effects Metabolic Regulation (e.g., Glucose Uptake, Fatty Acid Oxidation) AMPK->Metabolic_Effects

C3G-mediated activation of the AMPK signaling pathway.
NF-κB Signaling Pathway

Nuclear factor-kappa B (NF-κB) is a key transcription factor that regulates inflammatory responses. Chronic activation of NF-κB is implicated in numerous inflammatory diseases. C3G has demonstrated potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway.[13][22] For instance, C3G can prevent the activation of NF-κB induced by pro-inflammatory stimuli like TNF-α.[22]

NFkB_Pathway TNFa TNF-α TNFR TNF Receptor TNFa->TNFR IKK IKK Complex TNFR->IKK IkB IκB IKK->IkB P NFkB NF-κB IkB->NFkB Inflammation Inflammatory Gene Expression NFkB->Inflammation C3G Cyanidin 3-Glucoside (C3G) C3G->IKK

Inhibition of the NF-κB signaling pathway by C3G.
MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is involved in a wide range of cellular processes, including proliferation, differentiation, and apoptosis. The effect of C3G on the MAPK pathway can be context-dependent. In some cancer cells, C3G can activate the MAPK pathway, leading to apoptosis.[12] This activation can be mediated by an increase in reactive oxygen species (ROS).[12]

MAPK_Pathway C3G Cyanidin 3-Glucoside (C3G) ROS Increased ROS C3G->ROS MAPKKK MAPKKK (e.g., ASK1) ROS->MAPKKK MAPKK MAPKK (e.g., MKK4/7) MAPKKK->MAPKK MAPK MAPK (e.g., JNK, p38) MAPKK->MAPK Apoptosis Apoptosis MAPK->Apoptosis

C3G-induced activation of the MAPK pathway leading to apoptosis.

Experimental Workflow Overview

The following diagram illustrates a typical experimental workflow for the analysis of cyanidin 3-glucoside from a plant source to its biological activity assessment.

Experimental_Workflow Start Plant Material (e.g., Berries, Grains) Extraction Extraction (Solvent-based) Start->Extraction Purification Purification (e.g., SPE) Extraction->Purification Quantification Quantification (HPLC/LC-MS) Purification->Quantification Bioactivity Biological Activity Assessment Quantification->Bioactivity Cell_Culture Cell Culture Experiments Bioactivity->Cell_Culture Animal_Models In Vivo Animal Models Bioactivity->Animal_Models

General experimental workflow for C3G analysis.

Conclusion

Cyanidin 3-glucoside is a ubiquitously distributed anthocyanin with significant potential for applications in the pharmaceutical and nutraceutical industries. This guide has provided a detailed overview of its natural sources, robust methodologies for its extraction and quantification, and insights into its molecular mechanisms of action through the modulation of key signaling pathways. The presented data and protocols offer a solid foundation for researchers and professionals to further explore the therapeutic and functional properties of this remarkable phytochemical. As research continues to unravel the intricate biological activities of C3G, its importance in human health and disease prevention is expected to grow.

References

Foundational

The Pharmacokinetics and Bioavailability of Cyanidin-3-Glucoside in Humans: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction Cyanidin-3-glucoside (C3G), a prominent member of the anthocyanin family, is a water-soluble flavonoid responsible for the vibrant red, purple,...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanidin-3-glucoside (C3G), a prominent member of the anthocyanin family, is a water-soluble flavonoid responsible for the vibrant red, purple, and blue pigments in numerous fruits and vegetables. Beyond its role as a natural colorant, C3G has garnered significant scientific interest for its potent antioxidant and anti-inflammatory properties, with emerging evidence suggesting potential benefits for cardiovascular and metabolic health. Understanding the absorption, distribution, metabolism, and excretion (ADME) of C3G is paramount for elucidating its mechanisms of action and for the development of evidence-based dietary recommendations and therapeutic applications. This technical guide provides a comprehensive overview of the current knowledge on the pharmacokinetics and bioavailability of cyanidin-3-glucoside and its metabolites in humans, summarizing key quantitative data, detailing experimental methodologies, and visualizing metabolic and experimental pathways.

Pharmacokinetic Profile of Cyanidin-3-Glucoside and Its Metabolites

The bioavailability of intact cyanidin-3-glucoside is relatively low, with studies indicating that less than 1% of the ingested dose is recovered in its original form.[1] However, recent research, particularly stable isotope-labeled C3G feeding studies, has revealed that anthocyanins are more bioavailable than previously thought, with a relative bioavailability of approximately 12.38% when accounting for its extensive metabolism.[2][3] The majority of ingested C3G undergoes significant transformation, both through host-mediated phase I and II metabolism and through catabolism by the gut microbiota.[4][5]

Quantitative Pharmacokinetic Data

The following tables summarize the key pharmacokinetic parameters for cyanidin-3-glucoside and its major metabolites identified in human clinical trials.

Table 1: Pharmacokinetic Parameters of Cyanidin-3-Glucoside in Human Plasma/Serum

Study (Reference)DoseCmax (nM)Tmax (h)t1/2 (h)AUC (nM·h)
de Ferrars et al.[4]500 mg ¹³C₅-C3G141 ± 701.8 ± 0.20.4279 ± 170 (AUC₀₋₄₈h)
Czank et al.[2]500 mg ¹³C₅-C3G----
Kay et al.[6]721 mg Cyanidin (B77932) Glycosides-3.01.51 (t½a)-

Table 2: Pharmacokinetic Parameters of Major Cyanidin-3-Glucoside Metabolites in Human Serum

MetaboliteCmax (nM)Tmax (h)t1/2 (h)Study (Reference)
Total ¹³C-labeled Metabolites 5970 ± 214010.25 ± 4.1412.44 - 51.62Czank et al.[2]
Protocatechuic Acid (PCA) 146~3.8-de Ferrars et al.[1]
Phloroglucinaldehyde (PGA) 582~4.8-de Ferrars et al.[1]
Hippuric Acid 1962~16-de Ferrars et al.[1]
Ferulic Acid -~896.5 ± 73.4de Ferrars et al.[1]
Vanillic Acid-Sulfate -30.1-de Ferrars et al.[1]
PCA-3-Glucuronide 11--de Ferrars et al.[1]

Note: Data are presented as mean ± SEM or range where available. Dashes indicate data not reported in the cited study.

Metabolism and Excretion

Upon ingestion, C3G is rapidly absorbed, with initial absorption occurring in the stomach where the acidic environment favors its stability.[5][7] It can be absorbed in its intact glycosylated form, likely via transporters such as the bilitranslocase transporter and sodium-glucose cotransporter 1 (SGLT1).[7] However, a significant portion undergoes extensive first-pass metabolism in the small intestine and liver, involving methylation and glucuronidation.[8][9]

The unabsorbed C3G and its metabolites travel to the colon, where they are subjected to enzymatic degradation by the gut microbiota.[5][10] This process involves the cleavage of the C-ring of the anthocyanin structure, leading to the formation of various phenolic acids, including protocatechuic acid, phloroglucinaldehyde, hippuric acid, ferulic acid, and vanillic acid.[1][2] These microbial metabolites are then absorbed into the systemic circulation and can persist for up to 48 hours post-ingestion, exhibiting much longer half-lives than the parent C3G.[2]

Excretion of C3G and its metabolites occurs via both urine and feces. Urinary excretion of the parent compound is typically low, ranging from 0.03% to 4% of the ingested dose.[8][11] However, when accounting for metabolites, a larger percentage of the ingested dose is recovered. In a ¹³C-tracer study, approximately 5.37% of the label was excreted in urine and 6.91% in breath, with a total recovery of 43.9% in urine, breath, and feces over 48 hours.[2][3]

Experimental Protocols

The following section details the methodologies employed in key human pharmacokinetic studies of cyanidin-3-glucoside.

Study 1: Stable Isotope-Labeled Cyanidin-3-Glucoside Feeding Study (Czank et al. & de Ferrars et al.)[1][2][4]
  • Subjects: Eight healthy male participants.

  • Study Design: Single oral bolus dose administration.

  • Dosage: 500 mg of isotopically labeled 6,8,10,3',5'-¹³C₅-cyanidin-3-glucoside.

  • Sample Collection: Blood, urine, and fecal samples were collected at baseline (0 h) and at multiple time points up to 48 hours post-ingestion (e.g., 0.5, 1, 2, 4, 6, 24, 48 h). Breath samples were also collected.

  • Analytical Method:

    • Sample Preparation: Solid-phase extraction (SPE) was used to extract C3G and its metabolites from serum, urine, and fecal samples.[1]

    • Analysis: High-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry (HPLC-ESI-MS/MS) was used for the identification and quantification of ¹³C-labeled compounds.[1] Isotope-ratio mass spectrometry was used to measure total ¹³C enrichment in biological samples.[2]

    • Pharmacokinetic Analysis: Non-compartmental pharmacokinetic modeling was used to determine key parameters such as Cmax, Tmax, and t1/2.[1]

Study 2: Black Bean Seed Coat Extract Administration (Han et al.)[12][13]
  • Subjects: Twelve healthy subjects.

  • Study Design: Two-week multiple dosing study.

  • Dosage: 1 g of black bean seed coat extract administered orally.

  • Sample Collection: Plasma concentrations of C3G were measured on day 1 and day 14.

  • Analytical Method:

    • Sample Preparation: Plasma samples were prepared by dilution and spiking with an internal standard, followed by solid-phase extraction using HLB cartridges.[12]

    • Analysis: An LC/MS/MS system was used for quantification. The system operated in positive ionization mode with electrospray and multiple reaction monitoring. Transition ions at m/z 449.18 to 287.30 were monitored for C3G.[12]

    • Pharmacokinetic Analysis: Non-compartmental analysis (NCA) was performed to determine Cmax and Tmax from observed values and AUC was estimated using the log-linear trapezoidal rule. A mixed-effect analysis method (NONMEM) was also used.[12]

Study 3: Chokeberry Extract Consumption (Kay et al.)[14]
  • Subjects: Healthy human volunteers.

  • Study Design: Single-dose administration.

  • Dosage: Approximately 20 g of chokeberry extract containing 1.3 g of cyanidin 3-glycosides.

  • Sample Collection: Blood samples were collected at 0, 0.5, 1, and 2 hours post-consumption. Urine samples were collected at 0, 4-5, and 22-24 hours.

  • Analytical Method:

    • Sample Preparation: Solid-phase extraction.

    • Analysis: HPLC with a diode array detector, mass spectrometry (MS), and gas chromatography (GC) were used for the identification and quantification of anthocyanins and their metabolites.

Visualizations

Metabolic Pathway of Cyanidin-3-Glucoside

The following diagram illustrates the major metabolic fate of cyanidin-3-glucoside in humans, including phase II metabolism and degradation by gut microbiota.

C3G_Metabolism C3G Cyanidin-3-Glucoside (C3G) (Ingested) Stomach Stomach (Absorption) C3G->Stomach Oral Intake SmallIntestine Small Intestine (Absorption & Metabolism) Stomach->SmallIntestine Liver Liver (Phase II Metabolism) SmallIntestine->Liver Intact C3G Colon Colon (Microbial Degradation) SmallIntestine->Colon C3G_Metabolites Phase II Metabolites (Glucuronides, Methylated C3G) Liver->C3G_Metabolites Phenolic_Acids Phenolic Acids (Protocatechuic Acid, etc.) Colon->Phenolic_Acids Gut Microbiota SystemicCirculation Systemic Circulation Excretion Excretion (Urine, Feces) SystemicCirculation->Excretion C3G_Metabolites->SystemicCirculation Phenolic_Acids->SystemicCirculation Absorption

Caption: Metabolic fate of Cyanidin-3-Glucoside in humans.

Generalized Experimental Workflow for C3G Pharmacokinetic Studies

This diagram outlines a typical workflow for a human clinical trial investigating the pharmacokinetics of cyanidin-3-glucoside.

PK_Workflow Start Study Start Recruitment Subject Recruitment (Healthy Volunteers) Start->Recruitment Baseline Baseline Sampling (Blood, Urine) Recruitment->Baseline Dosing Oral Administration (C3G or C3G-rich extract) Baseline->Dosing TimeCourse Time-Course Sampling (Blood, Urine, Feces) Dosing->TimeCourse SamplePrep Sample Preparation (e.g., Solid-Phase Extraction) TimeCourse->SamplePrep Analysis LC-MS/MS Analysis (Quantification of C3G & Metabolites) SamplePrep->Analysis PK_Modeling Pharmacokinetic Modeling (NCA, etc.) Analysis->PK_Modeling Data_Analysis Data Analysis & Interpretation PK_Modeling->Data_Analysis End Study End Data_Analysis->End

Caption: Experimental workflow for C3G pharmacokinetic studies.

Conclusion

The pharmacokinetics of cyanidin-3-glucoside in humans are characterized by low bioavailability of the parent compound and extensive metabolism into a diverse array of phenolic acids by both host enzymes and the gut microbiota. These metabolites exhibit longer half-lives and are present in the circulation at higher concentrations than C3G itself, suggesting they may be key contributors to the observed health benefits. Future research should continue to focus on elucidating the specific biological activities of these metabolites and their mechanisms of action. A thorough understanding of C3G's ADME profile is essential for the design of effective clinical interventions and the development of novel therapeutic strategies based on this promising natural compound.

References

Exploratory

signaling pathways modulated by cyanidin 3-glucoside

An In-depth Technical Guide to Signaling Pathways Modulated by Cyanidin (B77932) 3-Glucoside For Researchers, Scientists, and Drug Development Professionals Introduction Cyanidin 3-glucoside (C3G) is one of the most wide...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide to Signaling Pathways Modulated by Cyanidin (B77932) 3-Glucoside

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanidin 3-glucoside (C3G) is one of the most widespread anthocyanins found in various colored fruits and vegetables, including berries, black rice, and purple corn.[1][2][3] Recognized for its potent antioxidant and anti-inflammatory properties, C3G has garnered significant attention for its potential therapeutic applications in a range of diseases associated with oxidative stress and inflammation.[4][5][6][7][8] Emerging research indicates that the beneficial effects of C3G are not merely due to direct radical scavenging but are also a result of its ability to modulate critical intracellular signaling pathways.[4] This technical guide provides a comprehensive overview of the core signaling cascades regulated by C3G, supported by quantitative data, detailed experimental protocols, and pathway visualizations to facilitate further research and drug development.

Core Signaling Pathways Modulated by C3G

C3G exerts its pleiotropic effects by targeting several key signaling hubs that regulate inflammation, oxidative stress response, cell survival, and metabolism. The primary pathways identified include the NF-κB, Nrf2, MAPK, PI3K/Akt, and AMPK signaling cascades.

Nuclear Factor-kappaB (NF-κB) Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. In response to stimuli like TNF-α or lipopolysaccharide (LPS), the IκB kinase (IKK) complex phosphorylates the inhibitory protein IκBα, leading to its degradation. This allows the NF-κB p65 subunit to translocate to the nucleus and initiate the transcription of pro-inflammatory genes.[9][10]

C3G has been consistently shown to inhibit the NF-κB pathway.[9] Studies demonstrate that C3G can prevent the TNF-α-mediated increase in IKKα and p65 phosphorylation.[9] By blocking IκBα phosphorylation and degradation, C3G inhibits the nuclear translocation of p65, thereby downregulating the expression of downstream targets like TNF-α, IL-8, E-selectin, and VCAM-1.[9][10] This inhibitory action is a key mechanism behind C3G's anti-inflammatory effects observed in various cell types, including intestinal epithelial cells and endothelial cells.[4][9]

NF_kappaB_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus C3G Cyanidin 3-Glucoside IKK_complex IKK Complex C3G->IKK_complex Stimuli Inflammatory Stimuli (e.g., TNF-α, LPS) Stimuli->IKK_complex IkBa IκBα IKK_complex->IkBa P NFkB_p65 NF-κB (p65) IkBa->NFkB_p65 Inhibits NFkB_p65_active Active NF-κB (p65) (Nuclear Translocation) NFkB_p65->NFkB_p65_active Gene_Expression Pro-inflammatory Gene Expression NFkB_p65_active->Gene_Expression Nrf2_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus C3G Cyanidin 3-Glucoside ERK12 ERK1/2 C3G->ERK12 Nrf2 Nrf2 ERK12->Nrf2 P Keap1 Keap1 Keap1->Nrf2 Inhibits Nrf2_active Active Nrf2 (Nuclear Translocation) Nrf2->Nrf2_active ARE ARE (Antioxidant Response Element) Nrf2_active->ARE Gene_Expression Cytoprotective Gene Expression (HO-1, NQO1) ARE->Gene_Expression MAPK_Pathway C3G Cyanidin 3-Glucoside MKK4 MKK4 C3G->MKK4 ERK12 ERK1/2 C3G->ERK12 p38 p38 C3G->p38 JNK JNK C3G->JNK Stress_Stimuli Stress Stimuli (e.g., UVB, LPS) Stress_Stimuli->MKK4 P Stress_Stimuli->ERK12 P Stress_Stimuli->p38 P Stress_Stimuli->JNK P Downstream Downstream Targets (e.g., NF-κB, AP-1) MKK4->Downstream ERK12->Downstream p38->Downstream JNK->Downstream Response Inflammation, Apoptosis, Proliferation Downstream->Response PI3K_Akt_Pathway C3G Cyanidin 3-Glucoside PI3K PI3K C3G->PI3K Inhibits in Cancer Cells Growth_Factors Growth Factors Receptor Receptor Tyrosine Kinase Growth_Factors->Receptor Receptor->PI3K Akt Akt PI3K->Akt P mTOR mTOR Akt->mTOR P Response Cell Proliferation, Survival, Growth (Inhibition of Apoptosis) mTOR->Response AMPK_Pathway C3G Cyanidin 3-Glucoside AdipoR Adiponectin Receptor C3G->AdipoR AMP_ATP Increased AMP:ATP Ratio C3G->AMP_ATP AMPK AMPK AdipoR->AMPK P AMP_ATP->AMPK P Downstream Downstream Targets (e.g., ACC, CRTC2) AMPK->Downstream Response Increased Fatty Acid Oxidation Decreased Gluconeogenesis Downstream->Response

References

Foundational

Cyanidin 3-Glucoside: A Technical Guide on its Therapeutic Potential and Mechanisms of Action

Authored for Researchers, Scientists, and Drug Development Professionals Introduction: Cyanidin (B77932) 3-glucoside (C3G), a prominent member of the anthocyanin family, is a water-soluble flavonoid responsible for the v...

Author: BenchChem Technical Support Team. Date: December 2025

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Cyanidin (B77932) 3-glucoside (C3G), a prominent member of the anthocyanin family, is a water-soluble flavonoid responsible for the vibrant red, purple, and blue pigments in numerous fruits, vegetables, and grains, including black rice, black beans, and various berries.[1][2] Beyond its role as a natural colorant, C3G has garnered significant scientific attention for its diverse and potent health benefits, positioning it as a promising candidate for therapeutic applications.[2][3][4] This technical guide provides an in-depth overview of the current scientific understanding of C3G, focusing on its therapeutic potential, underlying molecular mechanisms, and relevant experimental methodologies. The information is tailored for researchers, scientists, and professionals in the field of drug development.

Therapeutic Potential and Health Benefits

Cyanidin 3-glucoside exhibits a wide spectrum of pharmacological activities, including antioxidant, anti-inflammatory, neuroprotective, anti-cancer, and metabolic regulatory effects. These properties contribute to its potential in mitigating a range of chronic and degenerative diseases.

Antioxidant and Cytoprotective Effects

The potent antioxidant activity of C3G is a cornerstone of its health benefits, primarily attributed to the two hydroxyl groups on its B ring.[1] C3G can directly scavenge reactive oxygen species (ROS) and activate cellular antioxidant defense systems.[1][3][5] In vivo studies have demonstrated that C3G exerts its cytoprotective properties by modulating the nuclear factor erythroid 2-related factor 2 (Nrf2)/antioxidant-responsive element (ARE) pathway.[3][6] This activation leads to the upregulation of various antioxidant and detoxification enzymes.[7]

Anti-inflammatory Activity

C3G has demonstrated significant anti-inflammatory properties in both in vitro and in vivo models.[7][8] It can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-α (TNF-α), interleukin-6 (IL-6), and IL-1β.[8] The anti-inflammatory effects of C3G are mediated through the inhibition of key signaling pathways, including the nuclear factor-kappaB (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.[1][8][9] By blocking the activation of these pathways, C3G can reduce inflammatory cell infiltration and tissue damage.[8]

Neuroprotective Potential

Emerging evidence highlights the neuroprotective effects of C3G, suggesting its potential in the prevention and treatment of neurodegenerative disorders.[10][11] C3G and its metabolites can cross the blood-brain barrier and have been shown to protect neurons against oxidative stress, neuroinflammation, and apoptosis.[11][12] Mechanistic studies indicate that its neuroprotective actions involve the suppression of c-Jun N-terminal kinase (JNK) activation and the activation of brain-derived neurotrophic factor (BDNF) signaling.[11] In a mouse model of focal cerebral ischemia, C3G treatment reduced infarct volume and improved neurological outcomes.[12][13]

Anti-Cancer Properties

C3G has exhibited promising anti-cancer activity in various cancer cell lines and animal models.[14][15][16] It can inhibit cancer cell proliferation, induce apoptosis (programmed cell death), and suppress tumor growth and metastasis.[15][17] The anti-cancer mechanisms of C3G are multifaceted and include the modulation of signaling pathways involved in cell survival and proliferation, such as the Akt/mTOR pathway.[14] Studies have shown that C3G can induce apoptosis through the activation of caspase-3 and DNA fragmentation.[15]

Metabolic Regulation

C3G plays a significant role in regulating metabolic processes, making it a potential therapeutic agent for metabolic syndrome, obesity, and type 2 diabetes.[2][18][19][20] It can improve glucose tolerance, enhance insulin (B600854) sensitivity, and regulate lipid metabolism.[18] These effects are partly mediated by the activation of adenosine (B11128) monophosphate-activated protein kinase (AMPK), a key cellular energy sensor.[21][22] C3G has also been shown to modulate the expression of genes involved in adipocyte differentiation and lipid homeostasis, such as peroxisome proliferator-activated receptor-gamma (PPARγ).[23]

Quantitative Data on the Efficacy of Cyanidin 3-Glucoside

The following tables summarize quantitative data from various preclinical studies, illustrating the therapeutic potential of C3G across different models.

Table 1: Neuroprotective Effects of Cyanidin 3-Glucoside

Experimental ModelTreatmentOutcome MeasureResultReference
Permanent middle cerebral artery occlusion (pMCAO) in mice2 mg/kg C3G (pre-treatment)Infarct volume27% reduction[12][13]
Permanent middle cerebral artery occlusion (pMCAO) in mice2 mg/kg C3G (post-treatment)Infarct volume25% reduction[12][13]
Acrylamide-induced neurotoxicity in vitro10 µmol/L C3GCell viability1.31-fold increase[24]
Acrylamide-induced neurotoxicity in vitro10 µmol/L C3GIntracellular ROS levels84.0% reduction[24]
Acrylamide-induced neurotoxicity in vitro10 µmol/L C3GMDA levels61.9% reduction[24]

Table 2: Anti-Cancer Effects of Cyanidin 3-Glucoside

Experimental ModelTreatmentOutcome MeasureResultReference
Human lung large-cell carcinoma xenograft in nude miceC3G and 5-Fluorouracil (B62378)Tumor growthSignificant impairment[25]
Human lung large-cell carcinoma xenograft in nude miceC3G and 5-FluorouracilTumor sizeSignificant decrease[25]
Human lung large-cell carcinoma xenograft in nude miceC3G and 5-FluorouracilTumor inhibitionSignificant increase[25]

Table 3: Metabolic Regulatory Effects of Cyanidin 3-Glucoside

Experimental ModelTreatmentOutcome MeasureResultReference
High-carbohydrate, high-fat diet-fed rats~8 mg/kg/day C3G for 8 weeksVisceral adiposity, impaired glucose tolerance, hypertensionReversal of these signs of metabolic syndrome[18]
High-carbohydrate, high-fat diet-fed rats~8 mg/kg/day C3G for 8 weeksCardiovascular remodeling, liver steatosisReversal of these pathological changes[18]

Key Signaling Pathways Modulated by Cyanidin 3-Glucoside

The therapeutic effects of C3G are underpinned by its ability to modulate several critical intracellular signaling pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. C3G has been shown to inhibit the activation of NF-κB, thereby downregulating the expression of pro-inflammatory genes.[7][8][9][26]

NF_kB_Pathway C3G inhibits the NF-κB signaling pathway. cluster_nucleus C3G Cyanidin 3-Glucoside IKK IKK Complex C3G->IKK Inhibits LPS_TNFa LPS / TNF-α LPS_TNFa->IKK Activates I_kappa_B IκBα IKK->I_kappa_B Phosphorylates NF_kappa_B NF-κB (p65/p50) IKK->NF_kappa_B Releases I_kappa_B->NF_kappa_B Nucleus Nucleus NF_kappa_B->Nucleus Translocates to Pro_inflammatory_Genes Pro-inflammatory Gene Expression Nucleus->Pro_inflammatory_Genes Induces Nrf2_Pathway C3G activates the Nrf2/ARE antioxidant pathway. cluster_nucleus C3G Cyanidin 3-Glucoside Keap1 Keap1 C3G->Keap1 Induces release of Nrf2 from Oxidative_Stress Oxidative Stress Oxidative_Stress->Keap1 Induces conformational change in Nrf2 Nrf2 Keap1->Nrf2 Releases Nucleus Nucleus Nrf2->Nucleus Translocates to ARE ARE (Antioxidant Response Element) Nrf2->ARE Binds to Antioxidant_Genes Antioxidant Gene Expression (e.g., HO-1, NQO1) ARE->Antioxidant_Genes Induces AMPK_Pathway C3G activates the AMPK signaling pathway. C3G Cyanidin 3-Glucoside Adiponectin_Receptor Adiponectin Receptor C3G->Adiponectin_Receptor Activates AMPK AMPK Adiponectin_Receptor->AMPK Activates Gluconeogenesis Hepatic Gluconeogenesis AMPK->Gluconeogenesis Inhibits Fatty_Acid_Oxidation Fatty Acid Oxidation AMPK->Fatty_Acid_Oxidation Promotes Glucose_Uptake Glucose Uptake AMPK->Glucose_Uptake Promotes

References

Exploratory

The Crosstalk Between Cyanidin-3-Glucoside and Gut Microbiota: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction Cyanidin-3-glucoside (C3G), a prominent member of the anthocyanin family, is a water-soluble flavonoid responsible for the vibrant red, purple,...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanidin-3-glucoside (C3G), a prominent member of the anthocyanin family, is a water-soluble flavonoid responsible for the vibrant red, purple, and blue pigments in numerous fruits and vegetables.[1] Beyond its role as a natural colorant, C3G is gaining significant attention for its potent antioxidant, anti-inflammatory, and disease-mitigating properties.[1] Emerging evidence underscores a crucial bidirectional relationship between C3G and the gut microbiota, which plays a pivotal role in its bioavailability and therapeutic efficacy. This technical guide provides an in-depth exploration of the intricate interactions between C3G and gut microbiota, offering a comprehensive resource for researchers, scientists, and professionals in drug development. We will delve into the metabolic fate of C3G in the gastrointestinal tract, its influence on the composition and function of the gut microbiome, and the downstream effects on host health, particularly concerning inflammatory and metabolic disorders.

Metabolism of Cyanidin-3-Glucoside by Gut Microbiota

The bioavailability of C3G is notably low, with a significant portion reaching the colon intact.[2] Here, it is extensively metabolized by the resident gut microbiota into more readily absorbable and bioactive phenolic derivatives.[3][4] This biotransformation is a critical step in unlocking the systemic health benefits of C3G.

The metabolic journey of C3G begins in the oral cavity, where it can be partially metabolized to its corresponding chalcone (B49325) by the oral microbiota.[3][2] After passing through the stomach, the remaining C3G and its metabolites enter the small and large intestines. In the colon, gut microbial enzymes, such as β-glucosidases, hydrolyze the glycosidic bond of C3G, releasing the aglycone cyanidin (B77932). Subsequently, the heterocyclic ring of cyanidin is cleaved, leading to the formation of various phenolic acids and aldehydes.[5]

The primary metabolites resulting from the microbial degradation of C3G include protocatechuic acid (PCA), phloroglucinaldehyde (PGA), vanillic acid (VA), and ferulic acid (FA).[5] Of these, PCA is one of the most abundant and well-studied metabolites, known for its enhanced systemic bioavailability and potent anti-inflammatory and antioxidant activities.[4] The presence of gut microbiota significantly increases the recovery of C3G metabolites. For instance, a study in human microbiota-associated rats showed a 3.7% recovery of the C3G dose, compared to 1.7% in germ-free rats, with a notable increase in the excretion of 3,4-dihydroxybenzoic acid (protocatechuic acid), 2,4,6-trihydroxybenzaldehyde (B105460), and 2,4,6-trihydroxybenzoic acid.[6]

Quantitative Data on C3G Metabolism

The following table summarizes quantitative data on the metabolism of C3G by gut microbiota from various studies.

Study ModelC3G DosageKey Metabolites DetectedQuantitative FindingsReference
Human microbiota-associated rats92 μmol C3G/kg body weight3,4-dihydroxybenzoic acid (PCA), 2,4,6-trihydroxybenzaldehyde, 2,4,6-trihydroxybenzoic acid, peonidin, 3-hydroxycinnamic acid3.7% recovery of C3G dose in HMA rats vs. 1.7% in germ-free rats. Increased excretion of PCA, 2,4,6-trihydroxybenzaldehyde, and 2,4,6-trihydroxybenzoic acid in HMA rats.[7][6]
In vitro incubation with human fecal slurries66.0 (sd 4.4) μM C3G3,4-dihydroxybenzoic acid (PCA), 2,4,6-trihydroxybenzaldehydeC3G completely converted within 2 hours. Maximum recovery of 6.46 (sd 0.98) μM as PCA and 1.38 (sd 0.83) μM as 2,4,6-trihydroxybenzaldehyde after 10 hours.[8]

Modulation of Gut Microbiota Composition by Cyanidin-3-Glucoside

C3G and its metabolites exert a prebiotic-like effect, beneficially modulating the composition and function of the gut microbiota. This modulation is characterized by an increase in the abundance of beneficial bacteria and a reduction in potentially pathogenic bacteria, thereby contributing to gut homeostasis and overall health.

Studies in various animal models have consistently demonstrated the positive impact of C3G on gut microbial communities. C3G supplementation has been shown to increase the abundance of beneficial genera such as Bifidobacterium, Lactobacillus, and Akkermansia.[9] For example, C3G has been observed to promote the growth of probiotics by undergoing enzymatic degradation by β-glucosidase, which provides energy for bacterial proliferation.[4] Furthermore, C3G can reverse gut dysbiosis induced by high-fat diets or environmental toxins.[9][10] This includes lowering the Firmicutes/Bacteroidetes ratio, which is often elevated in obesity.[9]

Conversely, C3G has been found to suppress the growth of pro-inflammatory and pathogenic bacteria, including Escherichia/Shigella, Desulfovibrio, and Helicobacter.[9][10]

Quantitative Data on Gut Microbiota Modulation

The table below presents a summary of the quantitative effects of C3G on gut microbiota composition from selected studies.

Study ModelC3G DosageDurationKey Changes in Gut MicrobiotaHealth ImpactReference
High-fat/high-sucrose diet-induced insulin-resistant mice7.2 mg/kg/day11 weeksIncreased Bacteroidetes/Firmicutes ratio. Increased relative abundance of Muribaculaceae.Attenuated hyperglycemia, hyperlipidemia, insulin (B600854) resistance, and inflammation.[7][11]
Alcoholic liver injury mice100 mg/kg/dayNot specifiedIncreased abundance of norank_f_Muribaculaceae. Decreased abundance of Bacteroides, Blautia, Collinsella, Escherichia-Shigella, Enterococcus, Prevotella, [Ruminococcus]_gnavus_group, Methylobacterium-Methylorubrum, Romboutsia, Streptococcus, and Bilophila.Ameliorated pathological structure and liver function, inhibited accumulation of liver lipids.[9]
Polystyrene microplastic-exposed miceNot specifiedNot specifiedReversed the increase in pro-inflammatory bacteria (Desulfovibrio, norank_f_Oscillospiraceae, Helicobacter, and Lachnoclostridium) and the decrease in anti-inflammatory bacteria (Dubosiella, Akkermansia, and Alistipes) caused by PS exposure.Mitigated colonic inflammation.[12]
Antibiotic-associated diarrhea miceNot specified5 daysSignificantly increased gut microbiota richness and diversity. Decreased the abundance of Enterococcus and Clostridium sensu stricto 1.Alleviated antibiotic-associated diarrhea.[1]
C57BL/6 mice150 mg/kg/day6 weeksSignificantly altered gut microbial composition.Altered metabolite profile of the gut microbiome.[5]

Signaling Pathways Modulated by C3G and its Metabolites

The beneficial effects of C3G and its microbial metabolites on host health are mediated through the modulation of various cellular signaling pathways, primarily those involved in inflammation and oxidative stress.

Anti-inflammatory Effects via NF-κB Pathway Inhibition

The nuclear factor-kappa B (NF-κB) signaling pathway is a central regulator of inflammation.[13] In pathological conditions, the activation of NF-κB leads to the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. C3G and its metabolites, particularly PCA, have been shown to inhibit the activation of the NF-κB pathway. This inhibition can occur through the prevention of the phosphorylation and degradation of IκB, which otherwise allows the p65 subunit of NF-κB to translocate to the nucleus and initiate the transcription of pro-inflammatory genes. By downregulating the NF-κB pathway, C3G and its metabolites can effectively reduce the production of inflammatory mediators, thereby alleviating inflammation in conditions like inflammatory bowel disease and atherosclerosis.[[“]]

NF_kB_Inhibition_by_C3G cluster_extracellular Extracellular cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Inflammatory Stimuli Inflammatory Stimuli Receptor Receptor Inflammatory Stimuli->Receptor IKK IKK Receptor->IKK activates NF-kB (p65/IkB) p65 IkB IKK->NF-kB (p65/IkB) phosphorylates IkB IkB IkB p65 p65 p65_n p65 p65->p65_n translocates NF-kB (p65/IkB)->p65 releases C3G & Metabolites (PCA) C3G & Metabolites (PCA) C3G & Metabolites (PCA)->IKK inhibits C3G & Metabolites (PCA)->p65_n inhibits translocation DNA DNA p65_n->DNA binds to Pro-inflammatory Genes (TNF-a, IL-6, IL-1b) Pro-inflammatory Genes (TNF-a, IL-6, IL-1b) DNA->Pro-inflammatory Genes (TNF-a, IL-6, IL-1b) transcribes

Inhibition of the NF-κB signaling pathway by C3G and its metabolites.
Antioxidant Effects via Nrf2 Pathway Activation

The nuclear factor erythroid 2-related factor 2 (Nrf2) is a key transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes.[15] Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Keap1. In the presence of oxidative stress or inducers like C3G, Nrf2 is released from Keap1 and translocates to the nucleus. There, it binds to the antioxidant response element (ARE) in the promoter region of its target genes, leading to the transcription of antioxidant enzymes such as heme oxygenase-1 (HO-1), NAD(P)H quinone dehydrogenase 1 (NQO1), and glutathione (B108866) S-transferases (GSTs).[[“]] C3G and its metabolites have been shown to activate the Nrf2 pathway, thereby enhancing the cellular antioxidant defense system and protecting against oxidative damage.[[“]][15]

Nrf2_Activation_by_C3G cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus C3G & Metabolites C3G & Metabolites Nrf2/Keap1 Complex Nrf2 Keap1 C3G & Metabolites->Nrf2/Keap1 Complex induces dissociation Keap1 Keap1 Nrf2 Nrf2 Nrf2_n Nrf2 Nrf2->Nrf2_n translocates Nrf2/Keap1 Complex->Nrf2 releases Oxidative Stress Oxidative Stress Oxidative Stress->Nrf2/Keap1 Complex induces dissociation ARE ARE Nrf2_n->ARE binds to Antioxidant Genes (HO-1, NQO1, GSTs) Antioxidant Genes (HO-1, NQO1, GSTs) ARE->Antioxidant Genes (HO-1, NQO1, GSTs) activates transcription

Activation of the Nrf2 signaling pathway by C3G and its metabolites.

Experimental Protocols

This section outlines detailed methodologies for key experiments commonly employed in the study of C3G-gut microbiota interactions.

Animal Models and C3G Administration
  • Animal Models: C57BL/6J mice are a commonly used strain for studying diet-induced obesity, metabolic syndrome, and gut microbiota modulation.[7][11] For inflammatory bowel disease research, dextran (B179266) sulfate (B86663) sodium (DSS)-induced colitis models are frequently utilized.[[“]]

  • C3G Administration: C3G is typically administered orally via gavage or as a supplement in the diet. Dosages can range from 7.2 mg/kg/day to 150 mg/kg/day, depending on the study's objectives and the animal model.[5][7][11] The duration of administration can vary from a few days to several weeks.

Experimental_Workflow_Animal_Study Animal Model Selection (e.g., C57BL/6J mice) Animal Model Selection (e.g., C57BL/6J mice) Acclimatization Acclimatization Animal Model Selection (e.g., C57BL/6J mice)->Acclimatization Dietary Groups Control Group C3G Treatment Group(s) Disease Model Group (e.g., High-Fat Diet) Acclimatization->Dietary Groups C3G Administration (Oral Gavage or Dietary) C3G Administration (Oral Gavage or Dietary) Dietary Groups->C3G Administration (Oral Gavage or Dietary) Sample Collection (Feces, Blood, Tissues) Sample Collection (Feces, Blood, Tissues) C3G Administration (Oral Gavage or Dietary)->Sample Collection (Feces, Blood, Tissues) Analysis 16S rRNA Sequencing Metabolomics Histology Gene Expression Sample Collection (Feces, Blood, Tissues)->Analysis

A typical experimental workflow for an in vivo C3G study.
16S rRNA Gene Sequencing for Gut Microbiota Analysis

  • DNA Extraction: Fecal DNA is extracted using commercially available kits (e.g., QIAamp DNA Stool Mini Kit) or a column-free, direct-PCR approach.[16] It is crucial to include negative controls (no feces) and internal duplicates to ensure data quality.

  • PCR Amplification: The variable region of the 16S rRNA gene (commonly the V3-V4 region) is amplified using specific primers.[16] The PCR reaction typically involves an initial denaturation step, followed by multiple cycles of denaturation, annealing, and extension, and a final extension step.[16]

  • Library Preparation and Sequencing: The amplified DNA is purified, and sequencing libraries are prepared. Sequencing is often performed on platforms like Illumina MiSeq or HiSeq.

  • Data Analysis: Raw sequencing data is processed using bioinformatics pipelines such as QIIME2.[11] This involves demultiplexing, quality filtering, denoising (e.g., with DADA2), and taxonomic assignment against a reference database like SILVA.[11] Alpha and beta diversity analyses are then performed to assess within-sample diversity and between-sample differences in microbial composition, respectively.

Metabolomics Analysis of C3G Metabolites
  • Sample Preparation: Fecal, urine, or plasma samples are homogenized, and proteins are precipitated using a methanol-based buffer containing extraction standards.[17] The supernatant is collected, evaporated, and reconstituted in a buffer with internal standards.[17]

  • Analytical Methods: Liquid chromatography-mass spectrometry (LC-MS) is a widely used platform for metabolomics analysis.[2] Gas chromatography-mass spectrometry (GC-MS) can also be employed for volatile and thermally stable metabolites.[2]

  • Data Processing and Analysis: The raw data is preprocessed to identify and quantify metabolites. Statistical analyses, such as principal component analysis (PCA) and partial least squares-discriminant analysis (PLS-DA), are used to identify key metabolites that differ between experimental groups. Pathway analysis tools (e.g., KEGG) can then be used to understand the biological pathways affected by the changes in metabolite profiles.

Conclusion and Future Directions

The interaction between cyanidin-3-glucoside and the gut microbiota is a dynamic and multifaceted process with significant implications for human health. The biotransformation of C3G by gut bacteria into more bioactive phenolic compounds is a key determinant of its therapeutic effects. In turn, C3G and its metabolites beneficially shape the gut microbial ecosystem, promoting a healthier and more balanced community. This intricate crosstalk leads to the modulation of critical signaling pathways involved in inflammation and oxidative stress, offering a mechanistic basis for the observed health benefits of C3G in a range of chronic diseases.

For researchers, scientists, and drug development professionals, understanding this complex interplay is paramount. Future research should focus on:

  • Identifying specific bacterial species and enzymes responsible for the metabolism of C3G to tailor interventions for personalized nutrition and therapy.

  • Conducting well-designed human clinical trials to validate the findings from preclinical studies and establish optimal dosages for different health outcomes.

  • Investigating the synergistic effects of C3G with other dietary components and therapeutics to develop more effective combination strategies.

  • Developing novel delivery systems to enhance the stability and bioavailability of C3G, ensuring its efficient delivery to the colon for microbial metabolism.

By continuing to unravel the complexities of the C3G-gut microbiota axis, we can unlock the full therapeutic potential of this promising natural compound for the prevention and treatment of a wide spectrum of diseases.

References

Foundational

A Technical Guide to the Absorption, Metabolism, and Excretion of Cyanidin 3-Glucoside

For Researchers, Scientists, and Drug Development Professionals Introduction Cyanidin (B77932) 3-glucoside (C3G) is one of the most abundant anthocyanins found in a variety of pigmented fruits and vegetables. As a potent...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanidin (B77932) 3-glucoside (C3G) is one of the most abundant anthocyanins found in a variety of pigmented fruits and vegetables. As a potent antioxidant and anti-inflammatory agent, C3G has garnered significant interest for its potential therapeutic applications in chronic diseases. A thorough understanding of its absorption, metabolism, distribution, and excretion (ADME) is paramount for the development of C3G-based therapeutics and functional foods. This technical guide provides a comprehensive overview of the current scientific knowledge on the pharmacokinetics of C3G, with a focus on quantitative data, detailed experimental methodologies, and the intricate pathways governing its fate in the body.

Absorption

The absorption of C3G is a complex process that begins in the upper gastrointestinal tract and involves multiple mechanisms. While its bioavailability is relatively low, it is now understood to be higher than initially perceived.

Sites of Absorption

C3G absorption occurs throughout the gastrointestinal tract, with the stomach and small intestine being the primary sites. Gastric absorption allows for the rapid appearance of C3G in the bloodstream, while the small intestine, particularly the jejunum, is responsible for the majority of its uptake.

Mechanisms of Transport

The transport of C3G across the intestinal epithelium is not fully elucidated but is believed to involve both passive diffusion and active transport mechanisms. Some studies suggest the involvement of glucose transporters, such as the sodium-dependent glucose transporter 1 (SGLT1), although other research indicates that glucose does not significantly interfere with C3G absorption, suggesting the role of other transporters.

Quantitative Data on Absorption and Bioavailability

The bioavailability of C3G varies depending on the species, the dose administered, and the food matrix. The following tables summarize key pharmacokinetic parameters related to the absorption of C3G from various studies.

Table 1: Pharmacokinetic Parameters of Cyanidin 3-Glucoside in Humans

DosageCmax (µmol/L)Tmax (h)AUCRelative Bioavailability (%)Study Reference
500 mg (¹³C-labeled)5.97 ± 2.14 (total ¹³C-metabolites)10.25 ± 4.14-12.38 ± 1.38--INVALID-LINK--[1][2]
1 g black bean extract1.5 (Day 1), 1.6 (Day 14) (ng/mL)1.0 (Day 1), 1.5 (Day 14)----INVALID-LINK--[3]

Table 2: Pharmacokinetic Parameters of Cyanidin 3-Glucoside in Rats

DosageCmaxTmax (min)AUCStudy Reference
0.9 mmol/kg-----INVALID-LINK--[4]
Wild mulberry extract (C3G & Cy-3-rut)-152.76 ± 0.88 µg·h/mL (plasma)--INVALID-LINK--[5][6]
Red orange extract (53 µmol C3G equiv.)-----INVALID-LINK--[7]
Black rice extract (300 mg C3G/kg)Peaked at 30 min30---INVALID-LINK--[8]

Metabolism

Upon absorption, C3G undergoes extensive metabolism, primarily through phase I and phase II enzymatic reactions, as well as significant biotransformation by the gut microbiota.

Phase I and Phase II Metabolism

Phase I metabolism involves the hydrolysis of the glycosidic bond to release the aglycone, cyanidin. However, a significant portion of C3G is absorbed intact. Phase II metabolism includes methylation, glucuronidation, and sulfation, leading to the formation of various conjugated metabolites. These reactions primarily occur in the enterocytes and the liver. In the liver and kidney, C3G can be metabolized to methylated C3G.[4]

Gut Microbiota Metabolism

A substantial amount of ingested C3G reaches the colon, where it is extensively metabolized by the gut microbiota.[9] The primary metabolic pathway involves the cleavage of the C-ring of the anthocyanin structure, leading to the formation of smaller phenolic acids and aldehydes. The major microbial metabolites of C3G include protocatechuic acid (PCA) and phloroglucinaldehyde (PGA).[9] Other metabolites such as vanillic acid, ferulic acid, and hippuric acid have also been identified.[1][10] These metabolites are more readily absorbed than the parent compound and are believed to contribute significantly to the overall biological activity of C3G.

The metabolic journey of C3G is a complex interplay of host and microbial processes, leading to a diverse array of bioactive compounds.

C3G Cyanidin 3-Glucoside (C3G) (Ingested) Stomach Stomach (Absorption of intact C3G) C3G->Stomach Small_Intestine Small Intestine (Absorption of intact C3G) C3G->Small_Intestine Systemic_Circulation Systemic Circulation Stomach->Systemic_Circulation Intact C3G Enterocytes_Liver Enterocytes & Liver (Phase II Metabolism) Small_Intestine->Enterocytes_Liver Intact C3G Colon Colon (Gut Microbiota Metabolism) Small_Intestine->Colon Unabsorbed C3G Enterocytes_Liver->Systemic_Circulation Phase II Metabolites Excretion_Urine Excretion (Urine) Systemic_Circulation->Excretion_Urine Cyanidin Cyanidin (Aglycone) Colon->Cyanidin Deglycosylation Other_Phenolic_Acids Other Phenolic Acids (e.g., Vanillic, Ferulic Acid) Colon->Other_Phenolic_Acids Excretion_Feces Excretion (Feces) Colon->Excretion_Feces PCA Protocatechuic Acid (PCA) Cyanidin->PCA C-ring cleavage PGA Phloroglucinaldehyde (PGA) Cyanidin->PGA C-ring cleavage Phase_II_Metabolites Methylated, Glucuronidated, & Sulfated C3G PCA->Systemic_Circulation Absorption PGA->Systemic_Circulation Absorption Other_Phenolic_Acids->Systemic_Circulation Absorption

Metabolic Pathway of Cyanidin 3-Glucoside

Excretion

The metabolites of C3G, as well as any absorbed intact C3G, are primarily excreted in the urine and feces. A ¹³C-tracer study in humans revealed that after 48 hours, a significant percentage of the administered dose is recovered in urine, breath, and feces, with metabolites being present in the circulation for up to 48 hours.[1]

Table 3: Recovery of ¹³C-labeled Cyanidin 3-Glucoside in Humans (500 mg dose)

Excretion RouteMean Recovery (%)Range (%)Study Reference
Urine5.37 ± 0.67---INVALID-LINK--[1]
Breath6.91 ± 1.59---INVALID-LINK--[1]
Feces----INVALID-LINK--[1]
Total 43.9 ± 25.9 15.1 - 99.3 --INVALID-LINK--[1]

Experimental Protocols

A variety of in vitro, in situ, and in vivo models are employed to investigate the ADME of C3G. The following sections detail the methodologies for some of the key experiments.

In Vitro Caco-2 Cell Permeability Assay

The Caco-2 cell line, a human colon adenocarcinoma cell line, is widely used as an in vitro model of the human intestinal epithelium to assess drug permeability.

  • Cell Culture: Caco-2 cells are seeded on semipermeable filter supports in transwell plates and cultured for 21 days to allow for differentiation and the formation of a confluent monolayer with well-developed tight junctions.

  • Monolayer Integrity: The integrity of the Caco-2 monolayer is assessed by measuring the transepithelial electrical resistance (TEER) using a voltmeter.

  • Permeability Assay: A solution of C3G is added to the apical (AP) side of the transwell, and samples are collected from the basolateral (BL) side at various time points. The transport from the BL to the AP side can also be assessed to investigate active efflux.

  • Quantification: The concentration of C3G and its metabolites in the collected samples is determined using analytical techniques such as HPLC-MS/MS.

  • Apparent Permeability Coefficient (Papp): The Papp value is calculated to quantify the rate of transport across the cell monolayer.

In Situ Intestinal Perfusion in Rats

This technique allows for the study of intestinal absorption in a more physiologically relevant environment compared to in vitro models.

  • Animal Preparation: Rats are anesthetized, and a segment of the small intestine (e.g., jejunum) is isolated and cannulated at both ends.

  • Perfusion: A solution containing C3G is perfused through the isolated intestinal segment at a constant flow rate.

  • Sample Collection: The perfusate is collected at the outlet, and blood samples can be drawn from the mesenteric vein to measure the amount of absorbed compound.

  • Analysis: The concentration of C3G in the perfusate and blood samples is quantified to determine the absorption rate.

In Vivo Pharmacokinetic Studies in Humans and Animals

These studies are essential for understanding the complete ADME profile of C3G in a living organism.

  • Study Design: Subjects (human volunteers or animals) are administered a defined dose of C3G, either as a pure compound or within a food matrix.

  • Sample Collection: Blood, urine, and feces are collected at predetermined time points over a specified period (e.g., 48 hours).

  • Sample Preparation: Biological samples are processed to extract C3G and its metabolites. Solid-phase extraction (SPE) is a common technique used for sample clean-up and concentration.

  • Analytical Quantification: High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the gold standard for the sensitive and specific quantification of C3G and its metabolites in biological matrices.

  • Pharmacokinetic Analysis: The concentration-time data are used to calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, half-life, and bioavailability using non-compartmental analysis.

A typical workflow for a pharmacokinetic study of C3G involves several key stages, from sample collection to data analysis.

Administration C3G Administration (Oral Dose) Sample_Collection Biological Sample Collection (Blood, Urine, Feces) Administration->Sample_Collection Sample_Preparation Sample Preparation (e.g., Solid-Phase Extraction) Sample_Collection->Sample_Preparation LC_MS_Analysis LC-MS/MS Analysis (Quantification of C3G & Metabolites) Sample_Preparation->LC_MS_Analysis Data_Analysis Pharmacokinetic Data Analysis (Non-compartmental) LC_MS_Analysis->Data_Analysis PK_Parameters Determination of PK Parameters (Cmax, Tmax, AUC, Bioavailability) Data_Analysis->PK_Parameters

Experimental Workflow for C3G Pharmacokinetic Study

Conclusion

The absorption, metabolism, and excretion of cyanidin 3-glucoside are multifaceted processes involving both host and microbial machinery. While its bioavailability as the parent glycoside is limited, its extensive metabolism leads to the formation of numerous bioactive phenolic compounds that contribute to its overall health effects. The quantitative data and experimental protocols outlined in this guide provide a foundational understanding for researchers and drug development professionals working with this promising natural compound. Further research is warranted to fully elucidate the transport mechanisms, the complete metabolic profile, and the biological activities of its various metabolites to harness the full therapeutic potential of cyanidin 3-glucoside.

References

Exploratory

The Enzymatic Odyssey of Cyanidin 3-Glucoside: A Technical Guide to its Biosynthesis

For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide delineates the intricate enzymatic cascade responsible for the synthesis of cyanidin (B77932) 3-glucoside (C3G), a prominent a...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delineates the intricate enzymatic cascade responsible for the synthesis of cyanidin (B77932) 3-glucoside (C3G), a prominent anthocyanin with significant therapeutic and nutraceutical potential. This document provides a comprehensive overview of the core biosynthetic pathway, quantitative enzymatic data, detailed experimental methodologies, and the complex regulatory networks that govern its production in plants.

The Core Biosynthetic Pathway: From Phenylalanine to a Pigmented Glucoside

The biosynthesis of cyanidin 3-glucoside is a multi-step process that begins with the general phenylpropanoid pathway and transitions into the flavonoid and anthocyanin-specific branches. The journey starts with the amino acid L-phenylalanine and culminates in the glycosylation of the cyanidin aglycone. The key enzymatic steps are outlined below:

  • Phenylalanine Ammonia-Lyase (PAL): Initiates the pathway by deaminating L-phenylalanine to form cinnamic acid.

  • Cinnamate 4-Hydroxylase (C4H): A cytochrome P450 monooxygenase that hydroxylates cinnamic acid to produce p-coumaric acid.

  • 4-Coumarate:CoA Ligase (4CL): Activates p-coumaric acid by ligating it to Coenzyme A, forming p-coumaroyl-CoA, a central precursor for various secondary metabolites.

  • Chalcone (B49325) Synthase (CHS): A key enzyme that catalyzes the condensation of one molecule of p-coumaroyl-CoA with three molecules of malonyl-CoA to form naringenin (B18129) chalcone.

  • Chalcone Isomerase (CHI): Catalyzes the stereospecific isomerization of naringenin chalcone into (2S)-naringenin, a flavanone.

  • Flavanone 3-Hydroxylase (F3H): A 2-oxoglutarate-dependent dioxygenase that hydroxylates (2S)-naringenin to produce dihydrokaempferol (B1209521).

  • Flavonoid 3'-Hydroxylase (F3'H): Another cytochrome P450 monooxygenase that hydroxylates dihydrokaempferol to dihydroquercetin.

  • Dihydroflavonol 4-Reductase (DFR): Reduces dihydroquercetin to leucocyanidin (B1674801).

  • Anthocyanidin Synthase (ANS) / Leucoanthocyanidin Dioxygenase (LDOX): A dioxygenase that converts leucocyanidin to the unstable colored anthocyanidin, cyanidin.

  • UDP-glucose:Flavonoid 3-O-Glucosyltransferase (UFGT or 3GT): The final step involves the glycosylation of cyanidin at the 3-hydroxyl position using uridine (B1682114) diphosphate (B83284) glucose (UDP-glucose) as the sugar donor, resulting in the stable cyanidin 3-O-glucoside.

Cyanidin_3_Glucoside_Pathway cluster_phenylpropanoid General Phenylpropanoid Pathway cluster_flavonoid Flavonoid Biosynthesis cluster_anthocyanin Anthocyanin Biosynthesis L-Phenylalanine L-Phenylalanine Cinnamic Acid Cinnamic Acid L-Phenylalanine->Cinnamic Acid PAL p-Coumaric Acid p-Coumaric Acid Cinnamic Acid->p-Coumaric Acid C4H p-Coumaroyl-CoA p-Coumaroyl-CoA p-Coumaric Acid->p-Coumaroyl-CoA 4CL Naringenin Chalcone Naringenin Chalcone p-Coumaroyl-CoA->Naringenin Chalcone CHS (+ 3x Malonyl-CoA) Naringenin Naringenin Naringenin Chalcone->Naringenin CHI Dihydrokaempferol Dihydrokaempferol Naringenin->Dihydrokaempferol F3H Dihydroquercetin Dihydroquercetin Dihydrokaempferol->Dihydroquercetin F3'H Leucocyanidin Leucocyanidin Dihydroquercetin->Leucocyanidin DFR Cyanidin Cyanidin Leucocyanidin->Cyanidin ANS/LDOX Cyanidin 3-Glucoside Cyanidin 3-Glucoside Cyanidin->Cyanidin 3-Glucoside UFGT/3GT (+ UDP-Glucose)

Caption: Enzymatic pathway of cyanidin 3-glucoside biosynthesis.

Quantitative Enzymatic Data

The kinetic properties of the enzymes in the cyanidin 3-glucoside pathway are crucial for understanding the efficiency and regulation of the entire process. The following tables summarize key kinetic parameters (Michaelis constant, Km, and maximum velocity, Vmax) for these enzymes from various plant sources. It is important to note that these values can vary depending on the plant species, isoform of the enzyme, and assay conditions.

Table 1: Kinetic Parameters of Enzymes in the General Phenylpropanoid Pathway

EnzymeSource OrganismSubstrateKm (µM)Vmax (units)
Phenylalanine Ammonia-Lyase (PAL)Pyrus bretschneideriL-Phenylalanine28.3 - 55.6Not specified
Cinnamate 4-Hydroxylase (C4H)Sorghum bicolorCinnamic Acid1.8 ± 0.21.1 ± 0.02 (nmol/min/nmol P450)
4-Coumarate:CoA Ligase (4CL)Arabidopsis thaliana4-Coumaric Acid130 ± 104.0 ± 0.1 (µkat/kg)

Table 2: Kinetic Parameters of Enzymes in the Flavonoid and Anthocyanin Biosynthesis Pathways

EnzymeSource OrganismSubstrateKm (µM)Vmax (units)
Chalcone Synthase (CHS)Petunia hybridap-Coumaroyl-CoA1.82.1 (pkat/µg)
Malonyl-CoA7.02.1 (pkat/µg)
Chalcone Isomerase (CHI)Deschampsia antarcticaNaringenin Chalcone1.9 ± 0.27819 ± 825 (min-1, kcat)
Flavanone 3-Hydroxylase (F3H)Camellia sinensisNaringeninNot specifiedNot specified
Dihydroflavonol 4-Reductase (DFR)Lotus japonicusDihydroquercetinNot specifiedNot specified
Anthocyanidin Synthase (ANS)Malus domesticaLeucocyanidinNot specifiedLow conversion rate
UDP-glucose:Flavonoid 3-O-Glucosyltransferase (UFGT)Vitis viniferaCyanidin250 ± 501.34 (nkat/mg)
UDP-Glucose600 ± 1001.34 (nkat/mg)

Experimental Protocols

This section provides an overview of the methodologies for key experiments in the study of cyanidin 3-glucoside biosynthesis.

Heterologous Expression and Purification of Biosynthetic Enzymes

For in vitro characterization, the genes encoding the biosynthetic enzymes are often heterologously expressed in systems like Escherichia coli or yeast.

Protocol Outline:

  • Gene Amplification: The coding sequence of the target enzyme is amplified from cDNA using PCR with specific primers.

  • Vector Ligation: The amplified gene is cloned into an expression vector (e.g., pET or pGEX series for E. coli) containing an affinity tag (e.g., His-tag or GST-tag) for purification.

  • Transformation: The recombinant plasmid is transformed into a suitable expression host strain (e.g., E. coli BL21(DE3)).

  • Protein Expression: The transformed cells are cultured to an optimal density, and protein expression is induced (e.g., with IPTG).

  • Cell Lysis: Cells are harvested and lysed by sonication or enzymatic methods in a suitable buffer.

  • Protein Purification: The target protein is purified from the cell lysate using affinity chromatography (e.g., Ni-NTA for His-tagged proteins or glutathione-sepharose for GST-tagged proteins).

  • Purity Verification: The purity of the recombinant protein is assessed by SDS-PAGE.

In Vitro Enzyme Assays

a) Dihydroflavonol 4-Reductase (DFR) Assay

This assay measures the conversion of dihydroflavonols to leucoanthocyanidins.

  • Reaction Mixture:

    • 100 mM Potassium phosphate (B84403) buffer (pH 7.0)

    • 10 mM NADPH

    • 10 µg Dihydroquercetin (substrate)

    • Purified recombinant DFR enzyme

  • Procedure:

    • The reaction mixture is incubated at 30°C.

    • The reaction is stopped, and the products are extracted with ethyl acetate.

    • The extracted leucoanthocyanidins are unstable and are converted to the corresponding colored anthocyanidins by acid treatment (e.g., with n-butanol:HCl) and heating.

    • The resulting anthocyanidins are analyzed and quantified by HPLC.

b) Anthocyanidin Synthase (ANS) Assay

This assay measures the conversion of leucocyanidin to cyanidin.

  • Reaction Mixture:

    • Buffer (e.g., Tris-HCl) at optimal pH

    • Leucocyanidin (substrate)

    • 2-oxoglutarate, Fe(II), and ascorbate (B8700270) as cofactors

    • Purified recombinant ANS enzyme

  • Procedure:

    • The reaction is carried out at a controlled temperature (e.g., 30°C).

    • The formation of cyanidin is monitored spectrophotometrically or by HPLC analysis. Due to the instability of cyanidin, reaction products may also include dihydroquercetin and quercetin.

c) UDP-glucose:Flavonoid 3-O-Glucosyltransferase (UFGT) Assay

This assay measures the final glycosylation step.

  • Reaction Mixture:

    • 100 mM Potassium phosphate buffer (pH 8.0)

    • 100 µM Cyanidin (substrate)

    • 10 mM UDP-glucose (sugar donor)

    • Purified recombinant UFGT enzyme

  • Procedure:

    • The reaction is incubated at 30°C for a defined period (e.g., 5-10 minutes).

    • The reaction is terminated by adding acid (e.g., 5% HCl).

    • The product, cyanidin 3-glucoside, is separated and quantified by HPLC.

Analysis of Anthocyanins by HPLC-MS

High-Performance Liquid Chromatography coupled with Mass Spectrometry is a powerful technique for the separation, identification, and quantification of anthocyanins.

  • Sample Preparation: Plant tissues are extracted with a solvent, typically methanol (B129727) with a small percentage of acid (e.g., 1% HCl or formic acid) to maintain anthocyanin stability. The extract is then filtered before injection.

  • Chromatographic Conditions:

    • Column: A C18 reverse-phase column is commonly used.

    • Mobile Phase: A gradient elution is typically employed using two solvents:

      • Solvent A: Acidified water (e.g., with 1% formic acid).

      • Solvent B: Methanol or acetonitrile.

    • Detection: A photodiode array (PDA) detector is used to monitor the absorbance at the characteristic wavelength for anthocyanins (around 520 nm). A mass spectrometer is used for identification based on mass-to-charge ratio (m/z).

  • Quantification: The concentration of cyanidin 3-glucoside is determined by comparing its peak area to a standard curve generated with a pure C3G standard.

Experimental_Workflow cluster_protein Enzyme Production cluster_assay In Vitro Analysis Gene_Cloning Gene Cloning into Expression Vector Transformation Transformation into E. coli Gene_Cloning->Transformation Expression Protein Expression (IPTG Induction) Transformation->Expression Purification Affinity Chromatography Expression->Purification Enzyme_Assay Enzyme Assay (Substrate + Cofactors) Purification->Enzyme_Assay Purified Enzyme HPLC_MS Product Analysis (HPLC-MS) Enzyme_Assay->HPLC_MS Kinetics Kinetic Parameter Determination (Km, Vmax) HPLC_MS->Kinetics Plant_Material Plant Tissue Extraction Anthocyanin Extraction Plant_Material->Extraction Crude Extract Extraction->HPLC_MS Crude Extract

Caption: General workflow for enzyme characterization and analysis.

Regulatory Network of Cyanidin 3-Glucoside Biosynthesis

The expression of the structural genes involved in cyanidin 3-glucoside biosynthesis is tightly regulated at the transcriptional level. A key regulatory mechanism involves a ternary protein complex known as the MBW complex, which consists of transcription factors from the R2R3-MYB, basic helix-loop-helix (bHLH), and WD40 repeat protein families.[1]

  • MYB Transcription Factors: These proteins often act as the primary determinants of specificity, activating the expression of specific genes in the pathway.

  • bHLH Transcription Factors: These proteins interact with MYB factors and are essential for the activation of the target gene promoters.

  • WD40 Proteins: These proteins act as a scaffold, stabilizing the interaction between the MYB and bHLH transcription factors to form a functional activation complex.

This MBW complex binds to the promoter regions of the late biosynthetic genes (LBGs) of the anthocyanin pathway, such as DFR, ANS, and UFGT, thereby coordinating their expression and leading to the accumulation of cyanidin 3-glucoside. The formation and activity of this complex are influenced by various developmental and environmental cues, allowing for the precise spatiotemporal control of pigmentation.

MBW_Complex MYB R2R3-MYB bHLH bHLH MYB->bHLH WD40 WD40 bHLH->WD40 Promoter Promoter of Late Biosynthesis Genes (DFR, ANS, UFGT) bHLH->Promoter Binds to DNA

Caption: The MYB-bHLH-WD40 (MBW) regulatory complex.

This guide provides a foundational understanding of the enzymatic synthesis of cyanidin 3-glucoside. Further research into the specific isoforms of these enzymes, their precise kinetic properties in different species, and the intricate details of their regulation will be crucial for the effective metabolic engineering of this valuable compound for pharmaceutical and industrial applications.

References

Foundational

The Molecular Blueprint: A Technical Guide to Cyanidin-3-Glucoside's Regulation of Gene Expression

Authored for: Researchers, Scientists, and Drug Development Professionals Abstract Cyanidin-3-glucoside (C3G), a prominent anthocyanin found in a variety of fruits and vegetables, has garnered significant scientific atte...

Author: BenchChem Technical Support Team. Date: December 2025

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

Cyanidin-3-glucoside (C3G), a prominent anthocyanin found in a variety of fruits and vegetables, has garnered significant scientific attention for its potent antioxidant, anti-inflammatory, and cytoprotective properties.[1][2] The therapeutic potential of C3G is largely attributed to its ability to modulate complex intracellular signaling pathways, thereby regulating the expression of a multitude of genes involved in cellular defense, inflammation, metabolism, and apoptosis.[3][4] This technical guide provides an in-depth exploration of the core mechanisms by which C3G exerts its influence on gene expression, focusing on the Nrf2, NF-κB, MAPK, and AMPK/SIRT1 signaling cascades. Detailed experimental protocols, quantitative data summaries, and pathway visualizations are presented to equip researchers and drug development professionals with a comprehensive understanding of C3G's molecular interactions.

Core Regulatory Mechanisms of C3G

C3G's regulatory effects on gene expression are not mediated by a single mechanism but rather through the intricate modulation of several key signaling pathways. These pathways are central to cellular homeostasis and response to stressors.

Activation of the Nrf2 Antioxidant Response Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes.[1][5][6] Under basal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Keap1, which facilitates its degradation. C3G activates this pathway, leading to a robust antioxidant defense.

Mechanism of Action: C3G promotes the dissociation of Nrf2 from Keap1, allowing Nrf2 to translocate to the nucleus.[7] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes, initiating their transcription.[6][8] This leads to the upregulation of numerous protective enzymes. Furthermore, Sirtuin 1 (SIRT1) has been identified as a potential upstream activator of the Nrf2 pathway, and C3G can enhance SIRT1 expression and activity.[7]

Signaling Pathway Diagram:

Nrf2_Pathway cluster_nucleus C3G Cyanidin-3-Glucoside (C3G) SIRT1 SIRT1 C3G->SIRT1 Activates Keap1_Nrf2 Keap1-Nrf2 Complex C3G->Keap1_Nrf2 Induces Dissociation SIRT1->Keap1_Nrf2 Activates Nrf2 (via deacetylation) Nrf2 Nrf2 Keap1_Nrf2->Nrf2 Releases Nucleus Nucleus Nrf2->Nucleus Translocation ARE ARE (Antioxidant Response Element) Antioxidant_Genes Antioxidant Genes (e.g., SOD, Catalase) ARE->Antioxidant_Genes Upregulates Transcription Nrf2_n Nrf2 Nrf2_n->ARE Binds to

Caption: C3G-mediated activation of the Nrf2 signaling pathway.

Table 1: C3G's Effect on Nrf2 Pathway Gene and Protein Expression

Target Gene/Protein Cell/Tissue Model C3G Concentration/Dose Observed Effect Reference
Nrf2 SH-SY5Y neuroblastoma cells 50 µM Increased mRNA and protein expression [7]
Superoxide Dismutase (SOD) SH-SY5Y neuroblastoma cells 50 µM Increased expression [7]
Catalase SH-SY5Y neuroblastoma cells 50 µM Increased expression [7]

| Antioxidant Genes (S100a8, S100a9, Prdx2, etc.) | Spleen of Alzheimer's mouse model | N/A (Treated) | Upregulation of gene expression |[4] |

Inhibition of the NF-κB Inflammatory Pathway

Nuclear Factor-kappa B (NF-κB) is a critical transcription factor that governs the expression of genes involved in inflammation, including pro-inflammatory cytokines and adhesion molecules.[3] Chronic activation of NF-κB is implicated in numerous inflammatory diseases. C3G exerts potent anti-inflammatory effects by suppressing this pathway.[9][10]

Mechanism of Action: In resting cells, NF-κB (typically the p65/p50 heterodimer) is held inactive in the cytoplasm by the inhibitor of κB (IκBα).[10] Pro-inflammatory stimuli, such as TNF-α or LPS, trigger the phosphorylation and subsequent degradation of IκBα, freeing NF-κB to translocate to the nucleus and activate gene transcription. C3G inhibits this process by preventing the phosphorylation of IκBα and the p65 subunit of NF-κB.[9][11][12] This inhibitory action can be mediated through the suppression of upstream kinases like IKK and those in the MAPK pathway, or through the activation of SIRT1, a known NF-κB inhibitor.[12][13]

Signaling Pathway Diagram:

NFkB_Pathway cluster_nucleus Stimulus Inflammatory Stimulus (e.g., TNF-α, LPS) IKK IKK Complex Stimulus->IKK Activates C3G Cyanidin-3-Glucoside (C3G) C3G->IKK Inhibits NFkB_IkBa NF-κB-IκBα Complex IKK->NFkB_IkBa Phosphorylates IκBα IkBa IκBα NFkB NF-κB (p65/p50) Nucleus Nucleus NFkB->Nucleus Translocation NFkB_IkBa->NFkB Releases Inflammatory_Genes Inflammatory Genes (e.g., TNF-α, IL-6, Adhesion Molecules) NFkB_n NF-κB NFkB_n->Inflammatory_Genes Upregulates Transcription MAPK_Pathway Stimulus External Stimulus (e.g., UVB, LPS) MAPKKK MAPKKK Stimulus->MAPKKK C3G Cyanidin-3-Glucoside (C3G) C3G->MAPKKK Inhibits MKK4 MKK4 C3G->MKK4 Inhibits MAPKKK->MKK4 Phosphorylates ERK p-ERK1/2 MAPKKK->ERK via MEK p38 p-p38 MKK4->p38 Phosphorylates JNK p-JNK MKK4->JNK Phosphorylates Downstream Downstream Targets (e.g., NF-κB, AP-1) ERK->Downstream Activate p38->Downstream Activate JNK->Downstream Activate AMPK_SIRT1_Pathway C3G Cyanidin-3-Glucoside (C3G) AdipoR Adiponectin Receptor C3G->AdipoR Activates AMP ↑ AMP/ATP Ratio C3G->AMP Increases SIRT1 SIRT1 C3G->SIRT1 Activates AMPK AMPK AdipoR->AMPK Activates AMP->AMPK Activates AMPK->SIRT1 Activates Autophagy Autophagy AMPK->Autophagy Promotes Gluconeogenesis Gluconeogenesis AMPK->Gluconeogenesis Inhibits SIRT1->AMPK Activates NFkB NF-κB SIRT1->NFkB Inhibits Nrf2 Nrf2 SIRT1->Nrf2 Activates Experimental_Workflow start Start: Select Relevant Cell Line/Animal Model culture Cell Culture & Seeding start->culture treatment Treatment with C3G (Dose-response & Time-course) culture->treatment harvest Harvest Cells/Tissues treatment->harvest split harvest->split rna_ext RNA Extraction split->rna_ext For Gene Expression prot_ext Protein Extraction (Lysis) split->prot_ext For Protein Expression reporter Reporter Gene Assay (e.g., for Nrf2/ARE) split->reporter For Pathway Activity cdna cDNA Synthesis (Reverse Transcription) rna_ext->cdna quant Protein Quantification (e.g., BCA Assay) prot_ext->quant qpcr Quantitative PCR (qPCR) cdna->qpcr wb Western Blot quant->wb analysis_rna Data Analysis (e.g., ΔΔCt method) qpcr->analysis_rna analysis_prot Data Analysis (Densitometry) wb->analysis_prot end Conclusion reporter->end analysis_rna->end analysis_prot->end

References

Exploratory

The Molecular Anti-Inflammatory Mechanisms of Cyanidin-3-Glucoside: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract Cyanidin-3-glucoside (C3G), a prominent anthocyanin found in a variety of pigmented fruits and vegetables, has garnered significant scientific inte...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyanidin-3-glucoside (C3G), a prominent anthocyanin found in a variety of pigmented fruits and vegetables, has garnered significant scientific interest for its potent anti-inflammatory properties. This technical guide provides an in-depth exploration of the molecular mechanisms underpinning the anti-inflammatory effects of C3G. It details the compound's interactions with key signaling pathways, including Nuclear Factor-kappa B (NF-κB), Mitogen-Activated Protein Kinase (MAPK), and Nuclear factor erythroid 2-related factor 2 (Nrf2). This document summarizes quantitative data from various in vitro and in vivo studies, presents detailed experimental protocols for assessing C3G's activity, and provides visual representations of the involved signaling cascades and experimental workflows to facilitate a comprehensive understanding for researchers and professionals in drug development.

Introduction

Inflammation is a fundamental biological process in response to harmful stimuli, but its dysregulation is a key component of numerous chronic diseases. Cyanidin-3-glucoside (C3G) has emerged as a promising natural compound with the potential to modulate inflammatory responses.[1][2][3] Its therapeutic effects are attributed to its ability to interfere with pro-inflammatory signaling cascades at the molecular level. This guide synthesizes current research to provide a detailed overview of these mechanisms.

Molecular Mechanisms of Anti-inflammatory Action

C3G exerts its anti-inflammatory effects through a multi-pronged approach, primarily by modulating key signaling pathways and inhibiting the expression and activity of pro-inflammatory mediators.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation.[1][4] C3G has been shown to inhibit this pathway at multiple points. In inflammatory bowel disease models, C3G prevents the phosphorylation of IKKα and p65, key steps in NF-κB activation.[1] It also hinders the nuclear translocation of the p65 subunit, which is essential for the transcription of pro-inflammatory genes.[4][5] This inhibition leads to a downstream reduction in the expression of NF-κB target genes, including those for cytokines like TNF-α, IL-6, and IL-1β, as well as enzymes such as COX-2 and iNOS.[1][2][3][6]

NF-κB Signaling Pathway Inhibition by C3G Stimulus Inflammatory Stimulus (e.g., TNF-α, LPS) IKK IKK Complex Stimulus->IKK Activates IkB IκBα IKK->IkB Phosphorylates NFkB_p65 NF-κB (p65/p50) IkB->NFkB_p65 Releases NFkB_p65_nuc NF-κB (p65/p50) NFkB_p65->NFkB_p65_nuc Translocates C3G_node Cyanidin-3-Glucoside C3G_node->IKK Inhibits C3G_node->NFkB_p65 DNA DNA NFkB_p65_nuc->DNA Binds to Pro_inflammatory_genes Pro-inflammatory Gene Transcription (TNF-α, IL-6, COX-2, iNOS) DNA->Pro_inflammatory_genes Induces

Figure 1. NF-κB Signaling Pathway Inhibition by C3G.

Modulation of the MAPK Signaling Pathway

The MAPK pathway, which includes ERK, p38, and JNK, is another critical regulator of inflammation. C3G has been demonstrated to suppress the activation of the MAPK pathway by inhibiting the phosphorylation of ERK, p38, and JNK in response to inflammatory stimuli like LPS and UVB radiation.[2][7][8] This inhibitory action contributes to the downregulation of inflammatory mediators.

MAPK Signaling Pathway Modulation by C3G Stimulus Inflammatory Stimulus (e.g., LPS, UVB) TAK1 TAK1 Stimulus->TAK1 MKKs MKKs TAK1->MKKs ERK p-ERK MKKs->ERK p38 p-p38 MKKs->p38 JNK p-JNK MKKs->JNK AP1 AP-1 ERK->AP1 p38->AP1 JNK->AP1 C3G_node Cyanidin-3-Glucoside C3G_node->TAK1 Inhibits C3G_node->MKKs Inhibits Phosphorylation Inflammatory_response Inflammatory Response AP1->Inflammatory_response

Figure 2. MAPK Signaling Pathway Modulation by C3G.

Activation of the Nrf2 Pathway

In contrast to its inhibitory effects on pro-inflammatory pathways, C3G activates the Nrf2 pathway, a key regulator of the antioxidant response.[1][9] C3G promotes the nuclear translocation of Nrf2, leading to the expression of antioxidant and cytoprotective enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).[1][9] This Nrf2 activation not only enhances cellular antioxidant defenses but also contributes to the anti-inflammatory effect, as there is crosstalk between the Nrf2 and NF-κB pathways.[1]

Nrf2 Pathway Activation by C3G Keap1_Nrf2 Keap1-Nrf2 Complex Nrf2 Nrf2 Keap1_Nrf2->Nrf2 Releases Nrf2_nuc Nrf2 Nrf2->Nrf2_nuc Translocates C3G_node Cyanidin-3-Glucoside C3G_node->Keap1_Nrf2 Induces Dissociation ARE ARE Nrf2_nuc->ARE Binds to Antioxidant_genes Antioxidant Gene Transcription (HO-1, NQO1) ARE->Antioxidant_genes Induces

Figure 3. Nrf2 Pathway Activation by C3G.

Inhibition of Inflammatory Enzymes and Cytokines

A direct consequence of C3G's modulation of signaling pathways is the reduced expression and activity of key inflammatory enzymes and cytokines.

  • Cyclooxygenase-2 (COX-2) and Inducible Nitric Oxide Synthase (iNOS): C3G dose-dependently inhibits the expression of COX-2 and iNOS at both the mRNA and protein levels.[6][10] This leads to a decrease in the production of prostaglandin (B15479496) E2 (PGE2) and nitric oxide (NO), respectively, both of which are potent inflammatory mediators.[6][10][11]

  • Pro-inflammatory Cytokines: C3G significantly suppresses the production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1β (IL-1β).[2][3][12] This has been observed in various cell types, including macrophages and endothelial cells, upon stimulation with agents like lipopolysaccharide (LPS).[2][3]

Modulation of the NLRP3 Inflammasome

Recent evidence suggests that C3G can also inhibit the activation of the NLRP3 inflammasome, a multi-protein complex that plays a crucial role in the innate immune response by activating caspase-1 and leading to the maturation and secretion of IL-1β and IL-18.[13][14][15] C3G has been shown to reduce the expression of NLRP3, caspase-1, IL-1β, and IL-18.[14][16]

Quantitative Data Summary

The following tables summarize the quantitative effects of C3G on various inflammatory markers from key studies.

Table 1: Effect of C3G on Pro-inflammatory Cytokine Production

Cell Line/ModelC3G ConcentrationInflammatory StimulusCytokine% Inhibition / Fold ChangeReference
THP-1 macrophages10, 50, 100 µMLPS (1 µg/mL)TNF-αDose-dependent decrease[3]
THP-1 macrophages10, 50, 100 µMLPS (1 µg/mL)IL-1βDose-dependent decrease[3]
THP-1 macrophages10, 50, 100 µMLPS (1 µg/mL)IL-6Dose-dependent decrease[3]
HUVECsNot specifiedLPSTNF-α, IL-6, IL-1βSignificant inhibition[2]
HT-29 cells25 µMCytokine mixIL-8Significant reduction[11][17]

Table 2: Effect of C3G on Inflammatory Enzyme Expression and Activity

Cell Line/ModelC3G ConcentrationInflammatory StimulusTargetEffectReference
THP-1 macrophages1, 10, 50, 100 µMLPS (1 µg/mL)iNOS mRNADose-dependent inhibition[6][10]
THP-1 macrophages1, 10, 50, 100 µMLPS (1 µg/mL)COX-2 mRNADose-dependent inhibition[6][10]
HT-29 cells25 µMCytokine mixiNOS proteinSignificant reduction[11][17]
HT-29 cells25 µMCytokine mixCOX-2 proteinSignificant reduction[11][17]
HT-29 cells25 µMCytokine mixNO production~75% reduction[11][17]
HT-29 cells25 µMCytokine mixPGE2 productionSignificant reduction[11][17]

Table 3: Effect of C3G on Signaling Pathway Components

Cell Line/ModelC3G ConcentrationInflammatory StimulusPathway ComponentEffectReference
Caco-2 cells20-40 µMTNF-αp-IKKα, p-p65Complete prevention of increase[1]
Lung tissue (mice)Not specifiedLPSp-IκBα, p-p65Significant suppression[2]
Lung tissue (mice)Not specifiedLPSp-ERK, p-p38, p-JNKSignificant suppression[2]
Caco-2 cells20-40 µMTNF-αNrf2 nuclear translocationDose-dependent increase[1][9]
THP-1 macrophages10, 50, 100 µMLPS (1 µg/mL)p-p65, p-IκBαDose-dependent inhibition[3]

Detailed Experimental Protocols

This section provides an overview of common methodologies used to evaluate the anti-inflammatory properties of C3G.

Cell Culture and Treatment
  • Cell Lines: Commonly used cell lines include human monocytic THP-1 cells (differentiated into macrophages with PMA), human intestinal epithelial Caco-2 and HT-29 cells, and human umbilical vein endothelial cells (HUVECs).[2][3][6][11]

  • Culture Conditions: Cells are typically maintained in appropriate media (e.g., RPMI-1640 or DMEM) supplemented with fetal bovine serum (FBS) and antibiotics, and incubated at 37°C in a humidified atmosphere with 5% CO2.

  • Treatment Protocol: Cells are often pre-treated with various concentrations of C3G for a specific duration (e.g., 1 to 24 hours) before being stimulated with an inflammatory agent such as LPS (e.g., 1 µg/mL) or a cytokine cocktail (e.g., TNF-α, IL-1β, IFN-γ) for a further incubation period.[3][11]

Experimental Workflow for In Vitro C3G Anti-inflammatory Assay cluster_analysis Analysis Start Start Cell_Culture Cell Culture (e.g., THP-1, Caco-2) Start->Cell_Culture C3G_Pretreatment Pre-treatment with C3G Cell_Culture->C3G_Pretreatment Inflammatory_Stimulation Inflammatory Stimulation (e.g., LPS, TNF-α) C3G_Pretreatment->Inflammatory_Stimulation Incubation Incubation Inflammatory_Stimulation->Incubation ELISA ELISA (Cytokines) Incubation->ELISA Western_Blot Western Blot (Protein Expression) Incubation->Western_Blot qPCR RT-qPCR (Gene Expression) Incubation->qPCR End End ELISA->End Western_Blot->End qPCR->End

Figure 4. Experimental Workflow for In Vitro C3G Anti-inflammatory Assay.

Western Blotting for Protein Expression Analysis
  • Purpose: To determine the effect of C3G on the protein levels of key signaling molecules (e.g., p-p65, p-ERK, iNOS, COX-2).

  • Protocol:

    • After treatment, cells are lysed to extract total protein.

    • Protein concentration is determined using a BCA or Bradford assay.

    • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

    • The membrane is blocked and then incubated with primary antibodies against the target proteins.

    • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

    • The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

    • Band intensities are quantified using densitometry software and normalized to a loading control (e.g., β-actin or GAPDH).

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Quantification
  • Purpose: To measure the concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the cell culture supernatant.

  • Protocol:

    • Cell culture supernatants are collected after the treatment period.

    • Commercially available ELISA kits are used according to the manufacturer's instructions.

    • Briefly, supernatants and standards are added to a microplate pre-coated with a capture antibody.

    • A detection antibody, often biotinylated, is then added.

    • This is followed by the addition of a streptavidin-HRP conjugate.

    • A substrate solution (e.g., TMB) is added to produce a colorimetric reaction.

    • The reaction is stopped, and the absorbance is measured at a specific wavelength (e.g., 450 nm).

    • Cytokine concentrations are calculated from the standard curve.[3]

Real-Time Quantitative PCR (RT-qPCR) for Gene Expression Analysis
  • Purpose: To quantify the mRNA expression levels of inflammatory genes (e.g., TNF-α, IL-6, NOS2, PTGS2).

  • Protocol:

    • Total RNA is extracted from treated cells using a suitable kit.

    • The quality and quantity of RNA are assessed.

    • First-strand cDNA is synthesized from the RNA using reverse transcriptase.

    • qPCR is performed using the cDNA, gene-specific primers, and a fluorescent dye (e.g., SYBR Green).

    • The relative gene expression is calculated using the 2-ΔΔCt method, with a housekeeping gene (e.g., ACTB or GAPDH) for normalization.

Conclusion

Cyanidin-3-glucoside demonstrates significant anti-inflammatory potential at the molecular level through its ability to inhibit the NF-κB and MAPK signaling pathways, activate the Nrf2-mediated antioxidant response, and suppress the NLRP3 inflammasome. These actions collectively lead to a reduction in the production of a wide array of pro-inflammatory mediators. The quantitative data and experimental protocols presented in this guide provide a solid foundation for further research into the therapeutic applications of C3G in inflammatory diseases. Its multi-target nature makes it a compelling candidate for drug development and a valuable component of anti-inflammatory dietary strategies.

References

Foundational

The Neuroprotective Effects of Cyanidin-3-Glucoside and Its Metabolites: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction Neurodegenerative diseases, such as Alzheimer's and Parkinson's, represent a growing global health challenge charac...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Neurodegenerative diseases, such as Alzheimer's and Parkinson's, represent a growing global health challenge characterized by the progressive loss of neuronal structure and function. Emerging research has highlighted the therapeutic potential of natural compounds in mitigating the pathological processes underlying these devastating disorders. Among these, Cyanidin-3-glucoside (C3G), a prominent anthocyanin found in berries and other pigmented plants, and its metabolites have garnered significant attention for their potent neuroprotective properties. This technical guide provides a comprehensive overview of the current understanding of the neuroprotective mechanisms of C3G and its primary metabolites, with a focus on quantitative data, detailed experimental protocols, and the intricate signaling pathways involved.

Core Neuroprotective Mechanisms

The neuroprotective effects of Cyanidin-3-glucoside and its metabolites are multi-faceted, primarily revolving around their potent antioxidant, anti-inflammatory, and anti-apoptotic activities. Following ingestion, C3G is metabolized into several bioactive compounds, with protocatechuic acid (PCA), ferulic acid, and vanillic acid being the most extensively studied for their neuroprotective roles.[1][2] These compounds can cross the blood-brain barrier, allowing them to exert their effects directly within the central nervous system.

Antioxidant Effects

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify these reactive products, is a key pathological feature of neurodegenerative diseases. C3G and its metabolites combat oxidative stress through two primary mechanisms: direct scavenging of free radicals and upregulation of endogenous antioxidant defense systems. A key pathway in this process is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) pathway.[3][4][5]

Anti-inflammatory Effects

Chronic neuroinflammation, mediated by microglia and astrocytes, contributes significantly to neuronal damage in neurodegenerative conditions. C3G and its metabolites have been shown to suppress the production of pro-inflammatory cytokines and enzymes by modulating key inflammatory signaling pathways.

Anti-apoptotic Effects

Apoptosis, or programmed cell death, is a critical process in the removal of damaged neurons. However, excessive apoptosis contributes to the progressive neuronal loss seen in neurodegenerative diseases. C3G and its metabolites can interfere with apoptotic signaling cascades, thereby promoting neuronal survival.

Quantitative Data on Neuroprotective Effects

The following tables summarize the quantitative data from various in vitro and in vivo studies, demonstrating the neuroprotective efficacy of Cyanidin-3-glucoside and its metabolites.

Table 1: In Vitro Neuroprotective Effects of Cyanidin-3-Glucoside (C3G)

Cell LineInsultC3G ConcentrationOutcome MeasureResultReference
HT22Glutamate (5 mM)0.05–1 μMCell Viability (MTT assay)Significant increase in a dose-dependent manner[4]
HT22Glutamate (5 mM)1 μMIntracellular ROSSignificant reduction[4]
Primary Cortical NeuronsOxygen-Glucose Deprivation (OGD)5 and 10 µg/mlCell Viability (MTT assay)Increased to 61.5% and 61.4% respectively from 37.6%[6][7]
Primary Cortical NeuronsOxygen-Glucose Deprivation (OGD)5 and 10 µg/mlLDH ReleaseDecreased to 30.8% and 29.9% respectively from 47.2%[6][7]
AstrocytesAcrylamide (B121943) (2.0 mmol/L)10 μmol/LCell ViabilityIncreased by 1.31 times compared to acrylamide alone[8]
AstrocytesAcrylamide (2.0 mmol/L)10 μmol/LIntracellular ROSReduced by 84.0%[8]
AstrocytesAcrylamide (2.0 mmol/L)10 μmol/LMDA LevelsReduced by 61.9%[8]
SH-SY5YAmyloid-β (1-42) (1 µM)60 µg/mL (pre-treatment)Cell Viability (MTT assay)Significantly increased compared to Aβ alone[9]

Table 2: In Vivo Neuroprotective Effects of Cyanidin-3-Glucoside (C3G)

Animal ModelDisease ModelC3G Dosage and AdministrationOutcome MeasureResultReference
APPswe/PS1ΔE9 MiceAlzheimer's Disease30 mg/kg/day (oral gavage) for 16 weeksSoluble and Insoluble Aβ40 and Aβ42 levelsSignificant reduction in cortical and hippocampal regions[10]
APPswe/PS1ΔE9 MiceAlzheimer's Disease30 mg/kg/day (oral gavage) for 38 weeksM2 Microglial Markers (CD206, Arg1)Significant increase[8]
C57BL/6 MicePermanent Middle Cerebral Artery Occlusion (pMCAO)2 mg/kg (oral gavage, pre-treatment)Infarct VolumeAttenuated by 27%[11]
C57BL/6 MicePermanent Middle Cerebral Artery Occlusion (pMCAO)2 mg/kg (oral gavage, post-treatment)Infarct VolumeReduced by 25%[11]

Table 3: Neuroprotective Effects of C3G Metabolites

MetaboliteAnimal/Cell ModelInsultDosage/ConcentrationOutcome MeasureResultReference
Protocatechuic Acid (PCA) & ChrysinPC12 cells6-hydroxydopamine-Cell Viability & LDH releaseSynergistic increase in viability and decrease in LDH release[12]
Protocatechuic Acid (PCA) & ChrysinZebrafish & MiceChemically-induced dopaminergic neuron loss-Dopaminergic Neuron LossSignificantly attenuated[12]
Vanillic AcidMiceStreptozotocin-induced neurodegeneration50 and 100 mg/kgAcetylcholinesterase (AChE), TNF-α, CorticosteroneSignificant decrease (p < 0.001)[3]
Vanillic AcidMiceStreptozotocin-induced neurodegeneration50 and 100 mg/kgAntioxidants (SOD, GPx, Catalase)Significant increase (p < 0.001)[3]
Vanillic AcidDiabetic RatsDiabetes-associated cognitive decline50 mg/kg/day (P.O.) for 8 weeksCognitive DeclineImproved[13]
Ferulic AcidZebrafishMPTP-induced Parkinson's Disease model100 μMp53 Gene ExpressionDecreased by 51.17% compared to MPTP-treated larvae[10]
Ferulic AcidRatsCerebral Ischemia/Reperfusion-Hippocampal Neuronal Apoptosis and Oxidative StressSignificant reduction in a dose-dependent manner[14]
Ferulic AcidPC-12 cellsIschemia/Reperfusion-ROS Generation and ApoptosisInhibited in a concentration-dependent manner[14]

Key Signaling Pathways

The neuroprotective actions of C3G and its metabolites are orchestrated through the modulation of complex intracellular signaling pathways. Understanding these pathways is crucial for the development of targeted therapeutic strategies.

The Keap1-Nrf2-ARE Signaling Pathway

Under normal physiological conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation. In the presence of oxidative stress or electrophiles, C3G and its metabolites can induce a conformational change in Keap1, leading to the dissociation and stabilization of Nrf2.[3][15] The stabilized Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of a battery of antioxidant and cytoprotective genes.[5] This leads to the enhanced expression of enzymes such as heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) peroxidase (GPx).[3][4][5]

Keap1_Nrf2_ARE_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus C3G C3G & Metabolites Keap1_Nrf2 Keap1-Nrf2 Complex C3G->Keap1_Nrf2 Induces dissociation ROS Oxidative Stress (ROS) ROS->Keap1_Nrf2 Induces dissociation Keap1 Keap1 (Inactive) Keap1_Nrf2->Keap1 Nrf2_cyto Nrf2 Keap1_Nrf2->Nrf2_cyto Proteasome Proteasomal Degradation Keap1_Nrf2->Proteasome Ubiquitination Nrf2_nu Nrf2 Nrf2_cyto->Nrf2_nu Translocation ARE ARE Nrf2_nu->ARE Binds to Antioxidant_Genes Antioxidant Genes (HO-1, NQO1, SOD, CAT, GPx) ARE->Antioxidant_Genes Promotes transcription Antioxidant_Genes->ROS Reduces

Keap1-Nrf2-ARE Signaling Pathway Activation by C3G and its Metabolites.
The MAPK/ERK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathways, including the Extracellular signal-regulated kinase (ERK) cascade, are crucial regulators of cell proliferation, differentiation, and survival. Dysregulation of these pathways is implicated in neurodegeneration. C3G has been shown to activate the ERK pathway, which in turn can promote neuronal survival.[4][16] Activated ERK can phosphorylate and activate transcription factors, such as CREB (cAMP response element-binding protein), which upregulate the expression of pro-survival genes, including brain-derived neurotrophic factor (BDNF).[17] Furthermore, there is evidence of crosstalk between the ERK and Nrf2 pathways, where activated ERK can phosphorylate and further stabilize Nrf2, enhancing its nuclear translocation and antioxidant gene expression.[4]

MAPK_ERK_Pathway cluster_nucleus Nucleus C3G C3G & Metabolites Receptor Cell Surface Receptor C3G->Receptor Activates Ras Ras Receptor->Ras Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK ERK_nu ERK ERK->ERK_nu Translocation Nrf2 Nrf2 (Stabilization) ERK->Nrf2 CREB CREB ERK_nu->CREB Phosphorylates Pro_survival_genes Pro-survival Genes (e.g., BDNF) CREB->Pro_survival_genes Activates transcription Neuroprotection Neuroprotection Pro_survival_genes->Neuroprotection Nrf2->Neuroprotection

MAPK/ERK Signaling Pathway in C3G-mediated Neuroprotection.
Modulation of the Apoptosis Pathway

C3G and its metabolites can inhibit apoptosis by modulating the expression of key regulatory proteins in the intrinsic (mitochondrial) pathway. They have been shown to decrease the expression of the pro-apoptotic protein Bax and increase the expression of the anti-apoptotic protein Bcl-2. This shift in the Bax/Bcl-2 ratio prevents the release of cytochrome c from the mitochondria, a critical step in the activation of the caspase cascade. Consequently, the activation of executioner caspases, such as caspase-3, is inhibited, leading to a reduction in apoptotic cell death.

Apoptosis_Pathway cluster_mito Mitochondrion C3G C3G & Metabolites Bax Bax C3G->Bax Bcl2 Bcl-2 C3G->Bcl2 Apoptotic_Stimuli Apoptotic Stimuli (e.g., Oxidative Stress) Apoptotic_Stimuli->Bax Apoptotic_Stimuli->Bcl2 Cytochrome_c Cytochrome c Bax->Cytochrome_c Release Bcl2->Cytochrome_c Inhibits release Caspase9 Caspase-9 Cytochrome_c->Caspase9 Activates Caspase3 Caspase-3 Caspase9->Caspase3 Activates Apoptosis Apoptosis Caspase3->Apoptosis

Modulation of the Intrinsic Apoptosis Pathway by C3G.

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments commonly used to assess the neuroprotective effects of Cyanidin-3-glucoside and its metabolites.

Cell Viability and Cytotoxicity Assays

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

  • Principle: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active mitochondria reduce the yellow MTT tetrazolium salt to purple formazan (B1609692) crystals.

  • Protocol:

    • Cell Seeding: Seed neuronal cells (e.g., HT22, SH-SY5Y) in a 96-well plate at a density of 5 x 10³ cells/well in 100 µL of complete culture medium and incubate overnight.[4]

    • Treatment: Pre-treat cells with various concentrations of C3G or its metabolites for a specified duration (e.g., 24 hours).[4]

    • Induction of Toxicity: Introduce the neurotoxic insult (e.g., glutamate, amyloid-β) and incubate for the desired period (e.g., 18-24 hours).[4]

    • MTT Incubation: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate at 37°C for 4 hours.[4][8]

    • Formazan Solubilization: Carefully remove the supernatant and add 100-150 µL of a solubilizing agent (e.g., DMSO, isopropanol (B130326) with 0.04 N HCl) to each well.[4][8]

    • Absorbance Measurement: Shake the plate for 15 minutes to ensure complete dissolution of the formazan crystals. Measure the absorbance at a wavelength of 550-570 nm using a microplate reader.

    • Data Analysis: Calculate cell viability as a percentage of the control (untreated) cells.

2. LDH (Lactate Dehydrogenase) Cytotoxicity Assay

  • Principle: This assay quantifies the amount of LDH, a stable cytosolic enzyme, released into the culture medium upon cell membrane damage or lysis.

  • Protocol:

    • Cell Culture and Treatment: Follow the same cell seeding, pre-treatment, and toxicity induction steps as in the MTT assay.

    • Supernatant Collection: After the incubation period, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5 minutes to pellet any detached cells.

    • LDH Reaction: Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

    • Add 50 µL of the LDH reaction mixture (containing diaphorase, NAD+, and a tetrazolium salt) to each well.

    • Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

    • Stop Reaction: Add 50 µL of a stop solution (e.g., 1 M acetic acid) to each well.

    • Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

    • Data Analysis: Determine the percentage of cytotoxicity relative to a maximum LDH release control (cells lysed with a detergent).

Western Blot Analysis for Protein Expression
  • Principle: Western blotting is used to detect and quantify specific proteins in a sample. This is crucial for assessing the expression levels of proteins involved in the signaling pathways modulated by C3G and its metabolites.

  • Protocol:

    • Protein Extraction: After cell or tissue treatment, lyse the samples in RIPA buffer supplemented with protease and phosphatase inhibitors. For nuclear and cytoplasmic fractions, use a nuclear/cytoplasmic extraction kit.

    • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

    • SDS-PAGE: Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer. Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

    • Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

    • Blocking: Block the membrane with a solution of 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

    • Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the protein of interest (e.g., Nrf2, p-ERK, Bax, Bcl-2, Caspase-3) overnight at 4°C with gentle agitation.[18]

    • Washing: Wash the membrane three times with TBST for 10 minutes each.

    • Secondary Antibody Incubation: Incubate the membrane with an appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1-2 hours at room temperature.

    • Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

    • Densitometry Analysis: Quantify the band intensities using image analysis software (e.g., ImageJ) and normalize to a loading control protein (e.g., β-actin, GAPDH).

Western_Blot_Workflow start Sample Preparation (Cell/Tissue Lysates) quant Protein Quantification (BCA/Bradford Assay) start->quant sds SDS-PAGE (Protein Separation) quant->sds transfer Electrotransfer to Membrane (PVDF/Nitrocellulose) sds->transfer blocking Blocking (5% Milk/BSA in TBST) transfer->blocking primary_ab Primary Antibody Incubation (Overnight at 4°C) blocking->primary_ab wash1 Washing (3x with TBST) primary_ab->wash1 secondary_ab Secondary Antibody Incubation (1-2 hours at RT) wash1->secondary_ab wash2 Washing (3x with TBST) secondary_ab->wash2 detection ECL Detection (Chemiluminescence) wash2->detection analysis Image Acquisition & Densitometry detection->analysis

General Workflow for Western Blot Analysis.
Animal Models of Neurodegeneration

  • Principle: In vivo studies using animal models are essential to validate the therapeutic potential of C3G and its metabolites in a complex biological system.

  • Alzheimer's Disease Model (APPswe/PS1ΔE9 Transgenic Mice):

    • Animals: Use APPswe/PS1ΔE9 transgenic mice, which develop age-dependent amyloid-β plaques and cognitive deficits.[8][10]

    • Treatment: Begin treatment at an appropriate age (e.g., before or after significant plaque deposition). Administer C3G (e.g., 30 mg/kg/day) or its metabolites via oral gavage for a specified duration (e.g., 16-38 weeks).[8][10]

    • Behavioral Testing: Assess cognitive function using behavioral tests such as the Morris water maze, Y-maze, or novel object recognition test.

    • Tissue Collection: At the end of the treatment period, euthanize the animals and perfuse with saline. Collect the brains for biochemical and histological analysis.

    • Biochemical Analysis: Homogenize brain tissue to measure levels of soluble and insoluble amyloid-β peptides, inflammatory markers, and protein expression via ELISA and Western blotting.

    • Histological Analysis: Fix one hemisphere of the brain in 4% paraformaldehyde, embed in paraffin, and section for immunohistochemical staining of amyloid plaques, neurofibrillary tangles, and markers of neuroinflammation (e.g., Iba1 for microglia, GFAP for astrocytes).

Conclusion

Cyanidin-3-glucoside and its primary metabolites, particularly protocatechuic acid, ferulic acid, and vanillic acid, have demonstrated significant neuroprotective potential in a variety of preclinical models. Their ability to mitigate oxidative stress, neuroinflammation, and apoptosis through the modulation of key signaling pathways, including the Nrf2-ARE and MAPK/ERK pathways, underscores their promise as therapeutic agents for neurodegenerative diseases. This technical guide provides a foundational resource for researchers and drug development professionals, offering a compilation of quantitative data, detailed experimental protocols, and an overview of the molecular mechanisms underlying the neuroprotective effects of these natural compounds. Further research, including well-designed clinical trials, is warranted to translate these promising preclinical findings into effective therapies for patients suffering from neurodegenerative disorders.

References

Protocols & Analytical Methods

Method

Application Note: Quantification of Cyanidin 3-Glucoside in Plant Extracts by High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals Abstract This application note provides a detailed protocol for the quantification of cyanidin (B77932) 3-glucoside (C3G) in plant extracts using High-Perfo...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantification of cyanidin (B77932) 3-glucoside (C3G) in plant extracts using High-Performance Liquid Chromatography (HPLC) with UV-Vis detection. C3G is a prominent anthocyanin responsible for the red, purple, and blue colors in many plants and is of significant interest due to its potential health benefits, including antioxidant and anti-inflammatory properties.[1][2] Accurate and reliable quantification of C3G is crucial for quality control in the food and pharmaceutical industries, as well as for research purposes. This document outlines the necessary steps for sample preparation, extraction, HPLC analysis, and method validation.

Introduction

Cyanidin 3-glucoside is a water-soluble flavonoid and one of the most common anthocyanins found in nature.[2] Its presence and concentration in plant-derived products are often linked to their biological activity. Therefore, a robust analytical method for its quantification is essential. Reversed-phase HPLC (RP-HPLC) is the most widely used technique for the separation and quantification of anthocyanins due to its high resolution and sensitivity.[3] This method typically employs a C18 column and a gradient elution with an acidified mobile phase to ensure the stability of the anthocyanin structure.[1][4]

Experimental Protocols

Sample Preparation and Extraction

The goal of sample preparation is to efficiently extract C3G from the plant matrix while minimizing degradation. Anthocyanins are sensitive to pH, light, and temperature.[1][3]

Materials:

  • Plant material (fresh, frozen, or freeze-dried)

  • Grinder or homogenizer

  • Extraction solvent: Methanol/water/formic acid (e.g., 70:29:1, v/v/v) or Ethanol/water/hydrochloric acid (e.g., 85:15:0.1, v/v/v).[3][5] The use of organic acids like formic acid is often preferred to prevent the degradation of acylated anthocyanins.[6]

  • Centrifuge

  • Rotary evaporator (optional)

  • 0.45 µm syringe filters

Protocol:

  • Homogenize the plant material to a fine powder or paste. For fresh samples, freeze-drying prior to grinding can improve extraction efficiency.[1]

  • Weigh a known amount of the homogenized sample (e.g., 1 gram) and place it in a conical tube.

  • Add the extraction solvent at a specific solid-to-liquid ratio (e.g., 1:10, w/v).

  • Sonicate the mixture for 15-30 minutes or vortex vigorously.[5] The extraction can be performed at room temperature or slightly elevated temperatures, but prolonged exposure to high temperatures should be avoided.[6]

  • Centrifuge the mixture at 4000-7500 rpm for 10-15 minutes at 4°C.[5][6]

  • Decant the supernatant. The extraction process can be repeated on the pellet to maximize yield.[3][5]

  • Combine the supernatants. If necessary, concentrate the extract using a rotary evaporator at a temperature below 40°C.

  • Filter the final extract through a 0.45 µm syringe filter prior to HPLC injection.[7]

HPLC Analysis

Instrumentation and Conditions:

  • HPLC System: A system equipped with a gradient pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

  • Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is commonly used.[7][8]

  • Mobile Phase A: 0.1% to 0.5% formic acid or phosphoric acid in water.[7][8]

  • Mobile Phase B: Acetonitrile or methanol.

  • Flow Rate: 0.5 to 1.0 mL/min.[7][9]

  • Column Temperature: 30°C.[7][9]

  • Detection Wavelength: 520 nm.[7][8][10]

  • Injection Volume: 5 to 20 µL.[7]

Gradient Elution Program: A typical gradient program starts with a low percentage of organic solvent (Mobile Phase B) and gradually increases to elute more hydrophobic compounds. An example gradient is as follows:

Time (min)% Mobile Phase A% Mobile Phase B
0955
158020
208020
22955
30955

This is an example, and the gradient should be optimized based on the specific column and sample matrix.

Quantification

Quantification is achieved by comparing the peak area of C3G in the sample chromatogram to a calibration curve generated from C3G standards of known concentrations.

Protocol:

  • Prepare a stock solution of cyanidin 3-glucoside standard in acidified methanol.

  • Create a series of calibration standards by diluting the stock solution to concentrations spanning the expected range in the samples (e.g., 1 to 100 µg/mL).

  • Inject the standards into the HPLC system using the same method as for the samples.

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of C3G in the plant extracts by interpolating their peak areas on the calibration curve.

Data Presentation

The following table summarizes typical quantitative data for an HPLC method for cyanidin 3-glucoside quantification, compiled from various studies.

ParameterTypical ValueReference
Retention Time (min) 4.4 - 12.1[5][9]
Linearity (r²) > 0.999[7][8]
Concentration Range (µg/mL) 15.625 - 500[8]
Limit of Detection (LOD) 0.06 - 0.2 mg/kg[10][11]
Limit of Quantification (LOQ) 0.2 - 0.6 mg/kg[10][11]
Accuracy / Recovery (%) 90 - 120[8][11]
Precision (RSD%) < 7%[8][10]

Experimental Workflow Visualization

HPLC_Workflow cluster_prep Sample Preparation cluster_analysis HPLC Analysis cluster_data Data Processing Sample Plant Material Homogenize Homogenization Sample->Homogenize Extract Solvent Extraction Homogenize->Extract Centrifuge Centrifugation Extract->Centrifuge Filter Filtration (0.45 µm) Centrifuge->Filter Inject Inject into HPLC Filter->Inject Separate Chromatographic Separation (C18 Column) Inject->Separate Detect Detection (520 nm) Separate->Detect Chromatogram Obtain Chromatogram Detect->Chromatogram Calibrate Generate Calibration Curve Chromatogram->Calibrate Quantify Quantify C3G Calibrate->Quantify Result Final Concentration Quantify->Result

Caption: Workflow for Cyanidin 3-Glucoside Quantification.

Method Validation

To ensure the reliability of the results, the analytical method should be validated according to established guidelines. Key validation parameters include:

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components. This can be confirmed by comparing the retention time and UV-Vis spectrum of the peak in the sample with that of a pure standard.

  • Linearity: The ability of the method to produce results that are directly proportional to the concentration of the analyte. A linear regression analysis should be performed on the calibration curve, with a correlation coefficient (r²) close to 1.0 indicating good linearity.[7][8]

  • Accuracy: The closeness of the test results to the true value. It is often determined by performing recovery studies on spiked samples.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. It is usually expressed as the relative standard deviation (RSD).

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.

Conclusion

The HPLC method described in this application note provides a robust and reliable approach for the quantification of cyanidin 3-glucoside in plant extracts. Proper sample preparation and method validation are critical for obtaining accurate and reproducible results. This protocol serves as a comprehensive guide for researchers, scientists, and drug development professionals working with anthocyanin-rich plant materials.

References

Application

Application Note: Quantification of Cyanidin 3-Glucoside in Human Plasma via UPLC-MS/MS

Introduction Cyanidin (B77932) 3-glucoside (C3G) is one of the most prevalent anthocyanins found in a variety of fruits and vegetables, such as black rice, black beans, and numerous berries.[1] As a potent antioxidant, C...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Cyanidin (B77932) 3-glucoside (C3G) is one of the most prevalent anthocyanins found in a variety of fruits and vegetables, such as black rice, black beans, and numerous berries.[1] As a potent antioxidant, C3G is of significant interest to researchers for its potential health benefits, including anti-inflammatory, cardioprotective, and anti-cancer properties.[2][3] Accurate and sensitive quantification of C3G in human plasma is crucial for pharmacokinetic, bioavailability, and pharmacodynamic studies to understand its metabolic fate and biological activity.[4] Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) has become the preferred method for this analysis due to its high sensitivity, selectivity, and speed.[4] This application note provides a detailed protocol for the analysis of C3G in human plasma using UPLC-MS/MS, including two common sample preparation techniques: Protein Precipitation (PPT) and Solid-Phase Extraction (SPE).

Quantitative Data Summary

The following tables summarize key validation parameters from published UPLC-MS/MS methods for the analysis of cyanidin 3-glucoside in plasma.

Table 1: Comparison of Sample Preparation Techniques for Cyanidin 3-Glucoside Analysis in Plasma

ParameterProtein Precipitation (PPT)Solid-Phase Extraction (SPE)Reference(s)
Principle Protein denaturation and removal by organic solvent.Analyte retention on a solid sorbent followed by elution.[4][5]
Typical Solvents Acetonitrile (B52724), Methanol (B129727)Methanol, Acidified Methanol[4][5]
Recovery (%) 4.2 - 18.460.8 - 121.1[5]
Matrix Effect Higher potential for matrix effects.Generally lower matrix effects due to cleaner extracts.[4][5]
Throughput HighModerate[4]
Cost LowHigh[4]
Recommendation Suitable for rapid screening and high-throughput applications.Recommended for methods requiring higher sensitivity, accuracy, and precision.[4]

Table 2: UPLC-MS/MS Method Validation Parameters for Cyanidin 3-Glucoside in Plasma

ParameterMethod 1Method 2
Analyte Cyanidin 3-GlucosideDelphinidin 3-glucoside, Cyanidin 3-glucoside
Internal Standard Quercetin-3-O-glucosideNot Specified
Linearity Range (ng/mL) 3.00 - 27000.20 - 200
Correlation Coefficient (r²) ≥ 0.99≥ 0.998
Lower Limit of Quantification (LLOQ) (ng/mL) 3.000.20
Intra- and Inter-day Precision (%) < 14.5≤ 14.6
Accuracy (%) -11.5 to 13.6Not Specified
Recovery (%) Not Specified80.0 - 110.4
Reference(s) [6][7][8]

Experimental Protocols

Sample Preparation

Protocol 1: Protein Precipitation (PPT)

  • To 100 µL of human plasma in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing the internal standard.[4]

  • Vortex the mixture vigorously for 1 minute to precipitate proteins.[4]

  • Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.[4]

  • Carefully transfer the supernatant to a clean tube.[4]

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 35°C.[4]

  • Reconstitute the residue in 100 µL of the initial mobile phase.[4]

  • Vortex for 30 seconds and transfer to an autosampler vial for UPLC-MS/MS analysis.[4]

Protocol 2: Solid-Phase Extraction (SPE)

  • Conditioning: Condition an SPE cartridge (e.g., Agilent Bond Elut Plexa, 200 mg, 3 mL) with 2 mL of acidified methanol (1% formic acid) followed by 2 mL of acidified water (1% formic acid).[5]

  • Loading: To 500 µL of plasma, add 500 µL of 4% phosphoric acid. Vortex and load the entire volume onto the conditioned SPE cartridge.[4]

  • Washing: Wash the cartridge with 1 mL of 0.1% formic acid in water to remove interfering substances.[4]

  • Elution: Elute the analyte with an appropriate volume of acidified methanol.

  • Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C.[4]

  • Reconstitution: Reconstitute the residue in 100 µL of the initial mobile phase.[4]

  • Analysis: Vortex for 30 seconds and transfer to an autosampler vial for UPLC-MS/MS analysis.[4]

UPLC-MS/MS Analysis

Chromatographic Conditions

  • System: Waters ACQUITY UPLC or equivalent.[4]

  • Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm or equivalent.[4]

  • Mobile Phase A: 0.1% Formic acid in water.[4]

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.[4]

  • Flow Rate: 0.4 mL/min.[4]

  • Gradient:

    • 0-1 min: 5% B

    • 1-7 min: 5-40% B (linear gradient)

    • 7-7.1 min: 40-95% B (linear gradient)

    • 7.1-9 min: 5% B (re-equilibration)[4]

  • Injection Volume: 5 µL.[4]

  • Column Temperature: 40°C.[4]

Mass Spectrometry Conditions

  • Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-S).[4]

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[4]

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Cyanidin 3-glucoside: m/z 449.1 → 287.1[4]

    • Internal Standard (Quercetin-3-O-glucoside): m/z 463.0 → 300.1[6]

Visualizations

experimental_workflow plasma Human Plasma Sample prep Sample Preparation plasma->prep ppt Protein Precipitation prep->ppt High Throughput spe Solid-Phase Extraction prep->spe High Sensitivity analysis UPLC-MS/MS Analysis ppt->analysis spe->analysis uplc UPLC Separation analysis->uplc msms MS/MS Detection uplc->msms data Data Acquisition & Processing msms->data quant Quantification data->quant

Caption: Experimental workflow for UPLC-MS/MS analysis of cyanidin 3-glucoside in human plasma.

c3g_signaling_pathway c3g Cyanidin 3-Glucoside (C3G) ampk AMPK Activation c3g->ampk nrf2 Nrf2 Pathway Activation c3g->nrf2 nfkb NF-κB Pathway Inhibition c3g->nfkb gluconeogenesis Suppression of Hepatic Gluconeogenesis ampk->gluconeogenesis apoptosis Induction of Apoptosis in Cancer Cells ampk->apoptosis antioxidant Antioxidant Response nrf2->antioxidant anti_inflammatory Anti-inflammatory Effects nfkb->anti_inflammatory

Caption: Simplified signaling pathways modulated by cyanidin 3-glucoside.

References

Method

Application Notes and Protocols: Cell-Based Assays to Determine the Antioxidant Activity of Cyanidin 3-Glucoside

Audience: Researchers, scientists, and drug development professionals. Introduction Cyanidin 3-glucoside (C3G) is one of the most prevalent anthocyanins found in red to blue colored fruits and vegetables.[1] It is a pote...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction Cyanidin 3-glucoside (C3G) is one of the most prevalent anthocyanins found in red to blue colored fruits and vegetables.[1] It is a potent antioxidant that has garnered significant interest for its potential health benefits, including anti-inflammatory, anti-cancer, and neuroprotective properties.[2][3] While chemical assays (e.g., DPPH, ABTS) are useful for initial screening, cell-based assays provide a more biologically relevant assessment of antioxidant activity by accounting for factors like cellular uptake, metabolism, and interaction with cellular machinery.[4] These notes provide detailed protocols for key cell-based assays to evaluate the antioxidant efficacy of C3G.

Core Mechanism of Action: The Nrf2-ARE Signaling Pathway

A primary mechanism through which C3G exerts its antioxidant effects is by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) pathway.[2][5] Under normal conditions, Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (KEAP1), which facilitates its degradation. In the presence of oxidative stress or activators like C3G, Nrf2 dissociates from KEAP1 and translocates to the nucleus.[6] There, it binds to the ARE in the promoter regions of various genes, initiating the transcription of a suite of cytoprotective proteins and antioxidant enzymes, including Heme Oxygenase-1 (HO-1), NAD(P)H Quinone Dehydrogenase 1 (NQO1), Superoxide Dismutase (SOD), Catalase (CAT), and Glutathione Peroxidases (GPx).[5][7] This induction of the endogenous antioxidant defense system is a key component of C3G's protective effects.[8]

Nrf2_Pathway cluster_nucleus Nucleus C3G Cyanidin 3-Glucoside (C3G) Keap1_Nrf2 Cytoplasm Keap1-Nrf2 Complex C3G->Keap1_Nrf2 Inhibits ROS Oxidative Stress (ROS) ROS->Keap1_Nrf2 Induces Dissociation Protection Cellular Protection ROS->Protection Reduces Nrf2_free Nrf2 Keap1_Nrf2->Nrf2_free Releases Nrf2_nuc Nrf2 Nrf2_free->Nrf2_nuc Translocation Nucleus Nucleus ARE ARE Nrf2_nuc->ARE Binds Transcription Gene Transcription ARE->Transcription Activates Enzymes Antioxidant Enzymes (HO-1, SOD, CAT, NQO1) Transcription->Enzymes Upregulates Enzymes->Protection

Caption: Nrf2-ARE signaling pathway activation by C3G.

Cellular Antioxidant Activity (CAA) Assay

Application Note: The CAA assay is a highly relevant method for evaluating antioxidant efficacy as it measures the activity of a compound within a cellular environment.[4] The assay uses the cell-permeable probe 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA).[9] Inside the cell, esterases cleave the acetate (B1210297) groups, trapping the non-fluorescent DCFH. A free radical generator, 2,2'-azobis(2-amidinopropane) (B79431) dihydrochloride (B599025) (ABAP), produces peroxyl radicals that oxidize DCFH to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).[4] The antioxidant capacity of C3G is quantified by its ability to quench these radicals and inhibit the formation of DCF, measured as a reduction in fluorescence intensity over time.[9] Human hepatocarcinoma (HepG2) cells are commonly used for this assay due to their relevance to hepatic metabolism.[4]

CAA_Workflow A 1. Cell Seeding Seed HepG2 cells in a 96-well black, clear-bottom plate. Incubate for 24h to confluence. B 2. Treatment Wash cells with PBS. Add C3G (or Quercetin (B1663063) standard) and 25 µM DCFH-DA probe. A->B C 3. Incubation Incubate plate for 1 hour at 37°C to allow for probe uptake and de-esterification. B->C D 4. Radical Induction Wash cells with PBS. Add 600 µM ABAP solution to induce oxidative stress. C->D E 5. Measurement Immediately measure fluorescence kinetically (Ex: 485 nm, Em: 538 nm) every 5 min for 1 hour at 37°C. D->E F 6. Data Analysis Calculate Area Under the Curve (AUC). Determine CAA value in Quercetin Equivalents (QE). E->F

Caption: Experimental workflow for the CAA assay.

Experimental Protocol: CAA Assay (Adapted from Wolfe and Liu, 2007)[4]

  • Cell Culture and Seeding:

    • Culture HepG2 cells in appropriate media (e.g., MEM with 10% FBS and 1% penicillin-streptomycin).

    • Seed cells at a density of 6 x 10⁴ cells/well in a 96-well black, clear-bottom microplate.[9]

    • Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere until cells are confluent.

  • Cell Treatment:

    • Remove the growth medium and wash the cell monolayer once with 100 µL of sterile PBS.[9]

    • Treat cells with 100 µL of medium containing various concentrations of C3G, alongside a positive control (e.g., Quercetin).

    • Simultaneously add 25 µM DCFH-DA to the treatment wells.[9]

    • Incubate the plate for 1 hour at 37°C.

  • Induction of Oxidative Stress:

    • Remove the treatment medium and wash the cells gently with 100 µL of PBS to remove extracellular compounds.[9]

    • Add 100 µL of 600 µM ABAP solution (prepared fresh in HBSS) to all wells except for blank controls.[9]

  • Fluorescence Measurement:

    • Immediately place the plate in a microplate reader.

    • Measure fluorescence kinetically, with readings every 5 minutes for 1 hour. Use an excitation wavelength of 485 nm and an emission wavelength of 538 nm.[10]

  • Data Analysis:

    • Calculate the area under the curve (AUC) from the fluorescence vs. time plot.

    • Calculate the CAA unit for each sample using the formula: CAA unit = 1 - (∫SA / ∫CA), where ∫SA is the AUC for the sample and ∫CA is the AUC for the control.

    • Express results as µmol of Quercetin Equivalents (QE) per µmol of C3G by comparing to the dose-response curve of the quercetin standard.[4]

Intracellular Reactive Oxygen Species (ROS) Measurement

Application Note: This assay directly quantifies the ability of C3G to reduce intracellular ROS levels. It is a fundamental method for confirming the antioxidant effect of a compound within a living cell. Similar to the CAA assay, it often employs the DCFH-DA probe.[11] In this application, cells are typically pre-treated with C3G and then exposed to an oxidative stressor like hydrogen peroxide (H₂O₂), high glucose, or glutamate (B1630785) to induce ROS production.[2][11][12] The reduction in DCF fluorescence in C3G-treated cells compared to stressed, untreated cells demonstrates the compound's ROS-scavenging or -preventing capabilities.[13] This can be measured using a plate reader for population-level analysis or flow cytometry for single-cell resolution.[2][11]

ROS_Workflow A 1. Cell Seeding Seed cells (e.g., HepG2, HT22, HREC) in a suitable plate/dish. Incubate for 24h. B 2. Pre-treatment Treat cells with desired concentrations of C3G for a specified time (e.g., 1-24h). A->B C 3. Oxidative Stress Induce ROS production by adding a stressor (e.g., H₂O₂, high glucose) for a defined period. B->C D 4. Probe Loading Incubate cells with DCFH-DA probe (e.g., 10-25 µM) for 30-60 min in the dark at 37°C. C->D E 5. Measurement Wash cells with PBS. Measure DCF fluorescence using a plate reader or flow cytometer. D->E F 6. Data Analysis Normalize fluorescence of treated groups to the stressed control group. Calculate % ROS reduction. E->F

Caption: Experimental workflow for intracellular ROS measurement.

Experimental Protocol: DCFH-DA Assay for Intracellular ROS (Based on protocols from various studies)[2][11][12]

  • Cell Seeding:

    • Seed cells (e.g., HepG2, HT22 neuronal cells, Human Retinal Endothelial Cells) in a 96-well plate (for plate reader) or a 6-well plate (for flow cytometry) and grow for 24 hours.

  • Pre-treatment with C3G:

    • Remove media and add fresh media containing various concentrations of C3G (e.g., 10 µM, 50 µM). Include a vehicle control (e.g., 0.1% DMSO).[11]

    • Incubate for a suitable duration (e.g., 1 to 24 hours) depending on the experimental design.

  • Induction of Oxidative Stress:

    • Introduce an oxidative stressor. For example, add H₂O₂ (e.g., 200 µM) to the media and incubate for a short period (e.g., 30-60 minutes).[11] Alternatively, cells can be co-treated with C3G and the stressor.[11]

  • Probe Loading:

    • Remove the treatment medium and wash the cells twice with warm PBS.

    • Add medium containing 10-25 µM DCFH-DA and incubate for 30-60 minutes at 37°C in the dark.

  • Measurement:

    • Plate Reader: Wash cells twice with PBS. Add 100 µL of PBS to each well and measure fluorescence at Ex/Em wavelengths of ~485/530 nm.

    • Flow Cytometry: Wash cells, detach them using trypsin, and resuspend in PBS. Analyze the cell suspension using a flow cytometer to measure the fluorescence intensity of the DCF probe.[2]

Analysis of Antioxidant Enzyme Activity and Expression

Application Note: To investigate the indirect antioxidant mechanism of C3G, it is crucial to measure its effect on the expression and activity of endogenous antioxidant enzymes. C3G has been shown to upregulate the expression of SOD, CAT, and GPx.[14] This can be assessed at the gene level using quantitative real-time PCR (qPCR) to measure mRNA transcripts or at the protein level using Western blotting to quantify protein expression.[11] Additionally, commercially available assay kits can be used to measure the enzymatic activity of SOD, CAT, and GPx in cell lysates, providing a functional readout of C3G's effects.

Experimental Protocols:

A. Western Blot for Protein Expression (e.g., Nrf2, HO-1, SOD)

  • Cell Lysis: Treat cells with C3G for a specified time (e.g., 24h). Wash with ice-cold PBS and lyse the cells in RIPA buffer containing protease and phosphatase inhibitors. For Nrf2 translocation, use a nuclear/cytoplasmic fractionation kit.[2]

  • Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel. Separate proteins by electrophoresis and transfer them to a PVDF or nitrocellulose membrane.

  • Immunoblotting: Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) for 1 hour. Incubate with primary antibodies against target proteins (e.g., Nrf2, HO-1, SOD1, CAT) and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour. Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band density using software like ImageJ.

B. qPCR for Gene Expression (e.g., Sod1, Cat, Hmox1)

  • RNA Extraction: Treat cells with C3G. Lyse the cells and extract total RNA using a commercial kit (e.g., TRIzol or spin columns).

  • cDNA Synthesis: Synthesize complementary DNA (cDNA) from 1-2 µg of total RNA using a reverse transcription kit.

  • qPCR: Perform real-time PCR using a qPCR instrument, SYBR Green master mix, cDNA template, and specific primers for target genes (Sod1, Cat, Hmox1 for HO-1) and a housekeeping gene (e.g., Actb, Gapdh).

  • Data Analysis: Calculate the relative gene expression using the 2-ΔΔCT method, normalizing the expression of target genes to the housekeeping gene.[11]

Data Presentation: Summary of C3G Antioxidant Activity

The following tables summarize quantitative data from published studies on the cell-based antioxidant effects of Cyanidin 3-glucoside.

Table 1: Effect of C3G on Intracellular ROS Levels

Cell Line Stressor C3G Concentration Outcome Reference
HepG2 H₂O₂ (50 µM, 200 µM) 10 µM, 50 µM Dose-dependently reduced ROS generation. [11]
HT22 Glutamate (5 mM) 10 µM, 20 µM, 40 µM Significantly inhibited intracellular ROS generation. [2]
HREC High Glucose (25 mM) 50 µM Reduced ROS levels by 44%. [12]
MIN6N β-cells H₂O₂ (100 µM) 10 µM, 50 µM Dose-dependently scavenged intracellular ROS. [13]

| C2BBe1 | None (basal ROS) | 200 µM | Reduced ROS levels to 11 ± 4% of control. |[15] |

Table 2: Effect of C3G on Antioxidant Enzyme Expression and Activity

Cell Line Enzyme / Protein C3G Concentration Outcome Reference
HepG2 Sod1, Cat (mRNA) 10 µM, 50 µM Significantly induced expression. [11]
HT22 Nrf2, HO-1 (protein) 10 µM, 20 µM, 40 µM Upregulated Nrf2 and HO-1 protein expression. [2]
HUVECs Nrf2, HO-1 (mRNA) Not specified Activated Nrf2/ARE pathway and upregulated HO-1. [3][5]
SH-SY5Y Nrf2, HO-1, SOD1 2.5 µg/mL Upregulated protein expression. [7]
HEK-293T SOD, CAT, GPx (activity) 200 µM Significantly increased enzyme activities. [14]

| Caco-2 | SOD, GSH (activity) | 0.05, 0.10 mg/mL | Enhanced the activity of SOD and GSH. |[16] |

References

Application

Application Notes and Protocols for In Vivo Animal Models Studying Cyanidin 3-Glucoside Efficacy

For Researchers, Scientists, and Drug Development Professionals These application notes provide detailed protocols for utilizing various in vivo animal models to investigate the therapeutic efficacy of Cyanidin 3-Glucosi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing various in vivo animal models to investigate the therapeutic efficacy of Cyanidin 3-Glucoside (C3G), a prominent anthocyanin with potent antioxidant and anti-inflammatory properties. The included methodologies cover the induction of metabolic syndrome, neurodegenerative conditions, and cancer in rodent models, followed by protocols for C3G administration and subsequent efficacy evaluation through biochemical and histological analyses.

Metabolic Syndrome Model: High-Fat Diet-Induced Obesity in Mice

This model is designed to mimic human metabolic syndrome, characterized by obesity, insulin (B600854) resistance, and dyslipidemia, to assess the potential of C3G in mitigating these conditions.

Experimental Protocol

1.1. Animal Model Induction:

  • Animals: Male C57BL/6J mice, 6 weeks of age.

  • Acclimatization: House mice for 1 week under standard conditions (12-hour light/dark cycle, 22±2°C, 50±10% humidity) with ad libitum access to standard chow and water.

  • Diet Induction:

    • Control Group: Feed a low-fat diet (LFD) with 10% of energy from fat.

    • High-Fat Diet (HFD) Group: Feed a high-fat diet with 60% of energy from fat for 12-20 weeks to induce obesity and insulin resistance.[1][2]

  • Monitoring: Monitor body weight and food intake weekly throughout the study.

1.2. Cyanidin 3-Glucoside (C3G) Administration:

  • Preparation: Dissolve C3G in a suitable vehicle (e.g., normal saline or 0.5% carboxymethylcellulose).

  • Administration: From week 12 of the HFD regimen, administer C3G (e.g., 100 mg/kg body weight) or vehicle daily via oral gavage for 5-8 weeks.[3][4]

1.3. Efficacy Evaluation:

  • Glucose Tolerance Test (GTT): At the end of the treatment period, fast mice overnight (12-16 hours). Administer glucose (2 g/kg body weight) intraperitoneally. Measure blood glucose levels at 0, 15, 30, 60, 90, and 120 minutes post-injection.

  • Insulin Tolerance Test (ITT): Fast mice for 4-6 hours. Administer human insulin (0.75 U/kg body weight) intraperitoneally. Measure blood glucose levels at 0, 15, 30, 60, and 90 minutes post-injection.

  • Biochemical Analysis: At the end of the study, collect blood samples to measure fasting blood glucose, insulin, total cholesterol (TC), triglycerides (TG), high-density lipoprotein cholesterol (HDL-C), and low-density lipoprotein cholesterol (LDL-C).

  • Inflammatory Marker Analysis: Measure serum levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) using ELISA kits.[5][6]

  • Histological Analysis: Euthanize mice and collect liver and adipose tissue for histological examination (e.g., H&E staining) to assess hepatic steatosis and adipocyte hypertrophy.

Quantitative Data Summary
ParameterControl (HFD)C3G-Treated (HFD)% Change with C3GCitation(s)
Body Weight Gain IncreasedAttenuated by ~20.3%↓ 20.3%[1][2][7]
Glucose Tolerance (AUC) ImpairedImproved by ~26.5%↓ 26.5%[1][2][7]
Fasting Blood Glucose ElevatedSignificantly Reduced[8][9][10][11]
Serum Insulin ElevatedMarkedly Decreased[3][4]
Serum TNF-α ElevatedSignificantly Reduced[6][10]
Serum IL-6 ElevatedSignificantly Reduced[5][6]

Experimental Workflow

HFD_Workflow cluster_setup Model Setup cluster_treatment Treatment Phase cluster_evaluation Efficacy Evaluation acclimatization Acclimatization (1 week) diet_induction High-Fat Diet Induction (12-20 weeks) acclimatization->diet_induction c3g_admin C3G Administration (Oral Gavage, 5-8 weeks) diet_induction->c3g_admin gtt_itt GTT & ITT c3g_admin->gtt_itt biochem Biochemical Analysis (Glucose, Lipids) c3g_admin->biochem inflammation Inflammatory Markers (TNF-α, IL-6) c3g_admin->inflammation histology Histological Analysis (Liver, Adipose Tissue) c3g_admin->histology

High-Fat Diet Model Workflow

Neuroprotection Model: Permanent Middle Cerebral Artery Occlusion (pMCAO) in Mice

This model induces focal cerebral ischemia to simulate stroke, allowing for the assessment of C3G's neuroprotective effects.

Experimental Protocol

2.1. Animal Model Induction:

  • Animals: Male C57BL/6 mice.

  • Anesthesia: Anesthetize the mouse with an appropriate anesthetic (e.g., isoflurane).

  • Surgical Procedure (pMCAO):

    • Make a midline neck incision to expose the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

    • Ligate the distal ECA.

    • Introduce a silicon-coated 6-0 nylon monofilament through a small incision in the ECA stump.

    • Advance the filament into the ICA until it occludes the origin of the middle cerebral artery (MCA).

    • Keep the filament in place permanently.

    • Suture the incision.

2.2. Cyanidin 3-Glucoside (C3G) Administration:

  • Pre-treatment: Administer C3G (e.g., 2 mg/kg body weight) or vehicle orally 1 hour before pMCAO.[12]

  • Post-treatment: Alternatively, administer C3G immediately after pMCAO.

2.3. Efficacy Evaluation:

  • Neurological Scoring: 24 hours after pMCAO, evaluate neurological deficits using a standardized scoring system (e.g., 0 = no deficit, 1 = contralateral forelimb flexion, 2 = circling, 3 = falling, 4 = no spontaneous movement).[12]

  • Infarct Volume Measurement: At 24 hours post-pMCAO, euthanize the mice and remove the brains. Slice the brain into 2 mm coronal sections and stain with 2% 2,3,5-triphenyltetrazolium chloride (TTC). The non-infarcted tissue will stain red, while the infarcted tissue remains white. Calculate the infarct volume as a percentage of the total brain volume.[12]

  • Oxidative Stress Markers: Homogenize brain tissue to measure levels of malondialdehyde (MDA), a marker of lipid peroxidation.

  • Apoptosis Markers: Measure the activity of caspase-3 in brain tissue homogenates as an indicator of apoptosis.

Quantitative Data Summary
ParameterVehicle-Treated (pMCAO)C3G-Treated (pMCAO)% Change with C3GCitation(s)
Infarct Volume UnattenuatedReduced by 25-27%↓ 25-27%[12][13]
Neurological Score High (impaired)Significantly Improved[12][13]
Brain Superoxide Levels ElevatedLowered[12]
Cell Viability (OGD model) 37.6 ± 5.3%61.5 ± 8.0% (at 5 µg/ml)↑ ~63%[14]
LDH Release (OGD model) 47.2 ± 3.4%30.8 ± 3.1% (at 5 µg/ml)↓ ~35%[14]
MDA Levels IncreasedReduced by 61.9%↓ 61.9%[15]
Cell Viability (AA-induced) ReducedIncreased by 1.31 times↑ 31%[15]

Experimental Workflow

pMCAO_Workflow cluster_setup Model Setup cluster_treatment Treatment cluster_evaluation Efficacy Evaluation (24h post-pMCAO) anesthesia Anesthesia surgery pMCAO Surgery anesthesia->surgery c3g_admin C3G Administration (Pre- or Post-Surgery) surgery->c3g_admin neuro_score Neurological Scoring c3g_admin->neuro_score infarct_vol Infarct Volume (TTC) c3g_admin->infarct_vol oxidative_stress Oxidative Stress Markers (MDA) c3g_admin->oxidative_stress apoptosis Apoptosis Markers (Caspase-3) c3g_admin->apoptosis

pMCAO Model Workflow

Cancer Model: MMTV-PyVT Transgenic Mice

This model utilizes transgenic mice that spontaneously develop mammary tumors, providing a platform to evaluate the anti-cancer and chemopreventive properties of C3G.

Experimental Protocol

3.1. Animal Model:

  • Animals: Female FVB/N-Tg(MMTV-PyVT)634Mul/J transgenic mice. These mice express the polyoma virus middle T antigen under the control of the mouse mammary tumor virus (MMTV) promoter, leading to the spontaneous development of mammary tumors.[16]

3.2. Cyanidin 3-Glucoside (C3G) Administration:

  • Preventive Regimen: Start C3G administration (e.g., via intraperitoneal injection or oral gavage) before the palpable onset of tumors (e.g., at 4-8 weeks of age).[16][17]

  • Treatment Regimen: Alternatively, begin C3G administration after tumors become palpable.

3.3. Efficacy Evaluation:

  • Tumor Growth and Burden: Monitor mice weekly for tumor onset and measure tumor dimensions with calipers. Calculate tumor volume using the formula: (length × width²) / 2. At the end of the study, euthanize the mice and weigh the tumors to determine the total tumor burden.[16][18]

  • Tumor-free Interval: Record the time until the first palpable tumor appears for each mouse.[16][17]

  • Metastasis Assessment: At the end of the study, collect lungs and other relevant organs for histological analysis to detect metastases.

  • Molecular Analysis: Analyze tumor tissue for the expression of key signaling proteins (e.g., phosphorylated Akt) via Western blotting to elucidate the mechanism of action.[17]

Quantitative Data Summary
ParameterControl (MMTV-PyVT)C3G-Treated (MMTV-PyVT)Outcome with C3GCitation(s)
Tumor Burden HighSignificantly Smaller[16][17]
Tumor-free Interval ShorterSignificantly Longer[16][17]
Transformation to Carcinoma EarlierDelayedDelayed[16][17]
Phosphorylated Akt in Tumors HighReduced Expression[17]

Experimental Workflow

MMTV_PyVT_Workflow cluster_model Animal Model cluster_treatment Treatment cluster_evaluation Efficacy Evaluation mice MMTV-PyVT Transgenic Mice c3g_admin C3G Administration (Preventive or Treatment) mice->c3g_admin tumor_growth Tumor Growth & Burden c3g_admin->tumor_growth tumor_free Tumor-free Interval c3g_admin->tumor_free metastasis Metastasis Assessment c3g_admin->metastasis molecular Molecular Analysis (p-Akt) c3g_admin->molecular

MMTV-PyVT Model Workflow

Key Signaling Pathways Modulated by C3G

The therapeutic effects of C3G are often attributed to its ability to modulate key intracellular signaling pathways involved in inflammation, cell survival, and proliferation.

Akt/mTOR Signaling Pathway

C3G has been shown to inhibit the Akt/mTOR pathway, which is crucial for cancer cell survival and proliferation.[16] In the context of insulin signaling, C3G can restore attenuated Akt signaling.[19]

Akt_mTOR_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activation PIP3 PIP3 PI3K->PIP3 Converts PIP2 to PIP2 PIP2 Akt Akt PIP3->Akt Activates mTORC1 mTORC1 Akt->mTORC1 Activates Proliferation Cell Proliferation & Survival mTORC1->Proliferation Promotes C3G Cyanidin 3-Glucoside C3G->Akt Inhibits (in cancer) C3G->Akt Restores (in insulin resistance)

C3G Modulation of Akt/mTOR Pathway

JNK Signaling Pathway

C3G has been demonstrated to inhibit the JNK signaling pathway, which is involved in inflammatory responses and apoptosis.[20]

JNK_Pathway cluster_stimuli Stimuli cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Stress Cellular Stress (e.g., Oxidative Stress) MAP3K MAP3K (e.g., ASK1) Stress->MAP3K Activates MKK4_7 MKK4/7 MAP3K->MKK4_7 Phosphorylates JNK JNK MKK4_7->JNK Phosphorylates AP1 AP-1 (c-Jun/c-Fos) JNK->AP1 Phosphorylates C3G Cyanidin 3-Glucoside C3G->JNK Inhibits Phosphorylation Inflammation_Apoptosis Inflammation & Apoptosis Gene Transcription AP1->Inflammation_Apoptosis NFkB_Pathway cluster_stimuli Stimuli cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Inflammatory_Stimuli Inflammatory Stimuli (e.g., LPS, TNF-α) IKK IKK Complex Inflammatory_Stimuli->IKK Activates IkBa_NFkB IκBα-NF-κB (Inactive Complex) IKK->IkBa_NFkB Phosphorylates IκBα NFkB NF-κB (p65/p50) IkBa_NFkB->NFkB Releases IkBa_p p-IκBα (Degradation) IkBa_NFkB->IkBa_p NFkB_nuc NF-κB NFkB->NFkB_nuc Translocates to C3G Cyanidin 3-Glucoside C3G->IKK Inhibits IκBα Phosphorylation Inflammatory_Genes Pro-inflammatory Gene Transcription (TNF-α, IL-6) NFkB_nuc->Inflammatory_Genes

References

Method

Application Notes and Protocols for Stability Testing of Cyanidin-3-Glucoside Solutions

Introduction Cyanidin-3-glucoside (C3G) is a prominent anthocyanin responsible for the vibrant red, purple, and blue colors in many fruits, vegetables, and flowers. Beyond its role as a natural colorant, C3G is a potent...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Cyanidin-3-glucoside (C3G) is a prominent anthocyanin responsible for the vibrant red, purple, and blue colors in many fruits, vegetables, and flowers. Beyond its role as a natural colorant, C3G is a potent antioxidant with numerous potential health benefits, making it a subject of interest in the pharmaceutical, nutraceutical, and food industries. However, the inherent instability of C3G poses a significant challenge during processing, storage, and formulation, as it is susceptible to degradation by factors such as pH, temperature, light, and oxygen.[1][2][3][4]

These application notes provide a comprehensive protocol for conducting stability testing of cyanidin-3-glucoside solutions. The described methodologies will enable researchers, scientists, and drug development professionals to systematically evaluate the impact of various environmental factors on C3G stability, determine its degradation kinetics, and identify its degradation products. Adherence to this protocol will ensure the generation of robust and reproducible data, which is crucial for developing stable C3G-containing formulations and for defining appropriate storage and handling conditions.

Materials and Reagents

  • Cyanidin-3-glucoside (C3G) standard (>98% purity)

  • HPLC-grade methanol (B129727)

  • HPLC-grade acetonitrile

  • Formic acid (analytical grade)

  • Hydrochloric acid (analytical grade)

  • Sodium hydroxide (B78521) (analytical grade)

  • Buffer salts (e.g., citrate (B86180), phosphate) for preparing solutions at various pH levels

  • Deionized water (18.2 MΩ·cm)

  • Amber vials

  • Syringe filters (0.45 µm)

Equipment

  • High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector (DAD) or UV-Vis detector

  • C18 HPLC column (e.g., 4.6 x 150 mm, 3.5 µm)

  • pH meter

  • Analytical balance

  • Vortex mixer

  • Sonicator

  • Temperature-controlled incubator or water bath

  • Photostability chamber or a controlled light source

  • UV-Vis spectrophotometer

  • Lyophilizer (optional, for sample preparation)

  • Rotary evaporator (optional, for sample concentration)

Experimental Protocols

Preparation of C3G Stock and Working Solutions
  • Stock Solution Preparation: Accurately weigh a known amount of C3G standard and dissolve it in acidified methanol (e.g., 0.1% HCl in methanol) to obtain a stock solution of a specific concentration (e.g., 1 mg/mL).[5][6] The acidic conditions are crucial for stabilizing the C3G flavylium (B80283) cation.[1][7][8]

  • Working Solution Preparation: Dilute the stock solution with the appropriate buffer (e.g., citrate buffer for pH 3-6, phosphate (B84403) buffer for pH 7-8) to the desired final concentration for the stability study (e.g., 50 µg/mL). Prepare a sufficient volume of each working solution to allow for sampling at all time points.

Stability Study Design

To comprehensively assess the stability of C3G, a matrix of conditions should be evaluated. The following is a recommended experimental design:

  • pH: Prepare C3G solutions in buffers of varying pH values, for example, pH 2.0, 4.0, 7.0, and 9.0.[9][10] Anthocyanin stability is highly pH-dependent, with the red flavylium cation being most stable at low pH.[7][8]

  • Temperature: For each pH level, aliquot the C3G solution into separate amber vials and incubate them at different temperatures, for instance, 4°C (refrigerated), 25°C (room temperature), and 40°C (accelerated condition).[4]

  • Light Exposure: To assess photosensitivity, expose a parallel set of samples at each pH and temperature to a controlled light source (e.g., in a photostability chamber).[2] Wrap a corresponding set of vials in aluminum foil to serve as dark controls.

  • Time Points: Collect samples at predetermined time intervals, such as 0, 1, 3, 7, 14, and 30 days. The frequency of sampling may be adjusted based on the anticipated rate of degradation.

Sample Analysis by HPLC
  • Sample Preparation: At each time point, withdraw an aliquot from each vial, filter it through a 0.45 µm syringe filter, and transfer it to an HPLC vial.

  • HPLC Conditions:

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

    • Gradient: A typical gradient could be: 0-5 min, 5% B; 5-20 min, 5-30% B; 20-25 min, 30-50% B; 25-30 min, 50-5% B; followed by a re-equilibration period.

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 25°C

    • Detection Wavelength: 520 nm for C3G quantification.[5][11] A DAD can be used to scan a wider range (e.g., 200-600 nm) to monitor for the appearance of degradation products.

  • Quantification: Create a calibration curve using freshly prepared C3G standards of known concentrations. The concentration of C3G in the stability samples can be determined by interpolating their peak areas from the calibration curve.

Analysis of Degradation Products

The primary degradation of C3G often involves the cleavage of the glycosidic bond to form the aglycone, cyanidin (B77932), and further degradation to protocatechuic acid and phloroglucinaldehyde.[8][12][13] These degradation products can be tentatively identified by comparing their retention times and UV-Vis spectra with those of authentic standards, if available. For definitive identification, LC-MS/MS analysis is recommended.[5][11]

Data Presentation

Summarize the quantitative data from the stability study in a clear and structured table. The percentage of the initial C3G remaining at each time point should be calculated.

Table 1: Stability of Cyanidin-3-Glucoside Solutions under Various Conditions

pHTemperature (°C)Light ConditionTime (days)C3G Concentration (µg/mL)% Initial C3G Remaining
2.04Dark050.1100.0
149.899.4
349.598.8
748.997.6
1447.895.4
3046.292.2
2.025Dark050.2100.0
148.797.0
346.191.8
742.384.3
1436.572.7
3028.957.6
7.025Dark049.9100.0
135.270.5
321.442.9
79.819.6
142.14.2
30< LOQ< LOQ
2.025Light050.0100.0
145.390.6
338.777.4
729.158.2
1418.436.8
307.615.2

LOQ: Limit of Quantification

Mandatory Visualizations

Stability_Testing_Workflow cluster_prep Preparation cluster_stress Stress Conditions cluster_sampling Sampling and Analysis cluster_data Data Processing stock Prepare C3G Stock Solution working Prepare Working Solutions at Different pH stock->working temp Incubate at Different Temperatures working->temp light Expose to Light/Dark Conditions working->light sample Collect Samples at Time Points temp->sample light->sample hplc Analyze by HPLC-DAD sample->hplc quantify Quantify C3G Concentration hplc->quantify degradation Identify Degradation Products hplc->degradation report Generate Stability Report quantify->report degradation->report

Caption: Experimental workflow for C3G stability testing.

C3G_Degradation_Pathway cluster_forms pH-Dependent Equilibrium cluster_degradation Degradation Products C3G Cyanidin-3-glucoside (Red, Flavylium Cation) pH < 3 carbinol Carbinol Pseudobase (Colorless) pH 4-5 C3G->carbinol Hydration quinonoidal Quinonoidal Base (Blue/Violet) pH > 6 C3G->quinonoidal Deprotonation cyanidin Cyanidin (Aglycone) C3G->cyanidin Hydrolysis (Heat) chalcone Chalcone (Yellow) pH > 6 quinonoidal->chalcone Tautomerization protocatechuic_acid Protocatechuic Acid cyanidin->protocatechuic_acid Fission phloroglucinaldehyde Phloroglucinaldehyde cyanidin->phloroglucinaldehyde Fission

References

Application

Standardized Protocol for Cyanidin 3-Glucoside Extraction from Berries: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction Cyanidin (B77932) 3-glucoside (C3G) is a prominent anthocyanin found in a variety of berries, recognized for its potent antioxidant properties...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanidin (B77932) 3-glucoside (C3G) is a prominent anthocyanin found in a variety of berries, recognized for its potent antioxidant properties and potential therapeutic applications. The efficient extraction of C3G is a critical first step for research, development, and quality control. This document provides a detailed, standardized protocol for the extraction of cyanidin 3-glucoside from berries, compiled from established methodologies. It includes comprehensive application notes, detailed experimental procedures, and quantitative data to guide researchers in obtaining high-purity C3G for further analysis and application.

Core Principles of Extraction

The extraction of C3G from berries relies on the principle of solid-liquid extraction, where a solvent is used to selectively dissolve the anthocyanins from the plant matrix. The choice of solvent and extraction conditions are crucial for maximizing yield and purity while minimizing degradation of the target compound. Acidified organic solvents are commonly employed to enhance the stability of the flavylium (B80283) cation, the colored form of anthocyanins.

Data Presentation: Comparison of Extraction Parameters

The following table summarizes quantitative data on C3G extraction from various berry sources, highlighting the influence of different solvents and methods.

Berry SourceExtraction MethodSolvent SystemTemperature (°C)C3G YieldReference
BlackberryOptimized Solvent Extraction69.87% Ethanol, 0.53% HCl47.680.72 mg/g[1]
BlueberryUltrasonic Assisted Dual-Aqueous PhaseNot specified6012.372 ± 0.078 mg/g[2]
Chinese BayberrySolvent ExtractionEthanol with 1.0% Formic Acid30>95% of total anthocyanins[3]
AroniaUltrasonic ExtractionNot specified2012.88 mg/g[4]
Black Rice (for comparison)SonicationMethanol acidified with 1.0 N HCl (85:15, v/v)425.5 mg from 30g[5]

Experimental Protocols

This section outlines a standardized protocol for C3G extraction, which can be adapted based on the specific berry matrix and available equipment.

Protocol 1: Standardized Solid-Liquid Extraction with Acidified Methanol

This protocol is a widely applicable method for the efficient extraction of C3G from a variety of berries.

1. Sample Preparation:

  • Fresh or frozen berries should be lyophilized (freeze-dried) to remove water content.
  • Grind the lyophilized berries into a fine powder using a grinder or mortar and pestle to increase the surface area for extraction.[6]

2. Extraction:

  • Weigh a precise amount of the powdered berry sample (e.g., 10 g).
  • Prepare the extraction solvent: Methanol acidified with 0.1% HCl (v/v). The acidic conditions help to stabilize the anthocyanins.[6]
  • Add the extraction solvent to the powdered sample at a solid-to-liquid ratio of 1:10 (w/v).
  • The mixture can be agitated using one of the following methods:
  • Maceration: Stir the mixture at room temperature for a specified period (e.g., 2-4 hours).
  • Sonication: Place the mixture in an ultrasonic bath for a shorter duration (e.g., 15-30 minutes) to enhance extraction efficiency.[5]
  • Shaking: Use an orbital shaker for a defined time and speed.

3. Separation and Filtration:

  • After extraction, separate the solid residue from the liquid extract by centrifugation at approximately 4000-5000 x g for 10-15 minutes.[3]
  • Carefully decant the supernatant.
  • Filter the supernatant through a 0.45 µm syringe filter to remove any remaining particulate matter.

4. Solvent Evaporation:

  • Concentrate the filtered extract using a rotary evaporator at a controlled temperature (typically ≤ 40°C) to remove the methanol.[3][7] This step is crucial to avoid degradation of the heat-sensitive anthocyanins.

5. Reconstitution:

  • Redissolve the concentrated extract in a suitable solvent for analysis or further purification, such as acidified water (e.g., with 0.01% HCl) or a methanol/water mixture.[7]

Protocol 2: Ultrasound-Assisted Extraction (UAE)

UAE is a more rapid and often more efficient method compared to conventional maceration.

1. Sample Preparation:

  • Follow the same sample preparation steps as in Protocol 1.

2. Extraction:

  • Prepare the extraction solvent, for instance, 60% ethanol.
  • Mix the powdered berry sample with the solvent at an optimized solid-to-liquid ratio (e.g., 1:10).
  • Submerge the vessel containing the mixture into an ultrasonic bath.
  • Apply ultrasonic waves at a specific frequency (e.g., 60 kHz) and temperature (e.g., 20°C) for a defined period (e.g., 5 hours).[4] These parameters may need to be optimized for different berry types.

3. Post-Extraction Processing:

  • Follow steps 3-5 from Protocol 1 for separation, filtration, concentration, and reconstitution.

Mandatory Visualizations

Experimental Workflow for C3G Extraction

ExtractionWorkflow Start Start: Berry Sample SamplePrep Sample Preparation (Lyophilization, Grinding) Start->SamplePrep Extraction Solid-Liquid Extraction (e.g., Acidified Methanol) SamplePrep->Extraction Separation Separation (Centrifugation) Extraction->Separation Filtration Filtration (0.45 µm filter) Separation->Filtration Concentration Solvent Evaporation (Rotary Evaporator) Filtration->Concentration Reconstitution Reconstitution (Acidified Water/Methanol) Concentration->Reconstitution End End: C3G Extract Reconstitution->End

Caption: General workflow for cyanidin 3-glucoside extraction from berries.

Logical Relationship of Extraction Parameters

ExtractionParameters Yield C3G Yield & Purity Solvent Solvent Type & Composition Solvent->Yield Temperature Temperature Temperature->Yield Time Extraction Time Time->Yield SolidLiquidRatio Solid-to-Liquid Ratio SolidLiquidRatio->Yield Method Extraction Method (Sonication, Maceration) Method->Yield

Caption: Key parameters influencing C3G extraction yield and purity.

Concluding Remarks

The protocols and data presented provide a robust framework for the extraction of cyanidin 3-glucoside from berries. Researchers are encouraged to optimize the described parameters, such as solvent composition, temperature, and extraction time, to suit their specific berry matrix and analytical objectives. Adherence to these standardized procedures will enhance the reproducibility and comparability of results across different studies, thereby accelerating research and development in the fields of natural products and drug discovery.

References

Method

Formulation Strategies for Cyanidin-3-Glucoside in Animal Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction Cyanidin-3-glucoside (C3G), a prominent anthocyanin found in various pigmented fruits and vegetables, has garnered significant attention for it...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanidin-3-glucoside (C3G), a prominent anthocyanin found in various pigmented fruits and vegetables, has garnered significant attention for its potent antioxidant, anti-inflammatory, and pro-apoptotic properties. However, its therapeutic potential is often hindered by its inherent chemical instability and low bioavailability.[1] This document provides detailed application notes and protocols for various formulation strategies designed to enhance the stability and in vivo efficacy of C3G in animal studies. These strategies primarily focus on nanoencapsulation techniques, which have shown considerable promise in improving the pharmacokinetic profile and therapeutic effects of C3G.

I. Formulation Strategies and Protocols

The primary challenge in the in vivo application of C3G is its rapid degradation and poor absorption.[1] To overcome these limitations, several advanced formulation strategies have been developed. This section details the preparation of two of the most effective nanoformulations: liposomes and chitosan (B1678972) nanoparticles.

Liposomal Encapsulation of C3G

Liposomes are vesicular structures composed of a lipid bilayer that can encapsulate both hydrophilic and lipophilic compounds, making them excellent carriers for C3G.[2][3] The thin-film hydration method is a common and effective technique for preparing C3G-loaded liposomes.[4][5]

Protocol 1: Preparation of C3G-Liposomes via Thin-Film Hydration

Materials:

  • Cyanidin-3-glucoside (C3G)

  • Phosphatidylcholine (PC)

  • Cholesterol (CH)

  • Organic solvent (e.g., chloroform, ethanol)

  • Phosphate-buffered saline (PBS), pH 7.4

  • Rotary evaporator

  • Bath sonicator

  • Extruder with polycarbonate membranes (100 nm, 200 nm, 400 nm)

Procedure:

  • Lipid Film Formation:

    • Dissolve C3G, phosphatidylcholine, and cholesterol in a suitable organic solvent in a round-bottom flask. A common ratio for PC to CH is 3:1 (w/w).

    • Attach the flask to a rotary evaporator.

    • Evaporate the organic solvent under reduced pressure at a temperature above the lipid phase transition temperature (e.g., 60°C) until a thin, uniform lipid film is formed on the inner surface of the flask.[4][6]

    • Dry the film under a vacuum for at least 2 hours to remove any residual solvent.[4]

  • Hydration:

    • Hydrate the lipid film with pre-warmed PBS (pH 7.4) by rotating the flask gently. The volume of the aqueous phase will determine the final concentration of the liposomes.[4]

    • This initial hydration results in the formation of multilamellar vesicles (MLVs).

  • Size Reduction and Homogenization:

    • To obtain unilamellar vesicles with a uniform size distribution, subject the MLV suspension to bath sonication at a temperature above the lipid's phase transition temperature for 30-60 minutes.[6]

    • For more uniform sizing, extrude the liposome (B1194612) suspension sequentially through polycarbonate membranes with decreasing pore sizes (e.g., 400 nm, 200 nm, and finally 100 nm).[5][6] Pass the suspension through each membrane multiple times (e.g., 10-20 times).

  • Characterization:

    • Determine the particle size, polydispersity index (PDI), and zeta potential of the prepared liposomes using dynamic light scattering (DLS).

    • Calculate the encapsulation efficiency (EE%) by separating the unencapsulated C3G from the liposomes (e.g., via centrifugation or dialysis) and quantifying the C3G in both the supernatant and the liposomal pellet.[7]

Chitosan Nanoparticle Encapsulation of C3G

Chitosan, a natural biopolymer, is widely used for nanoparticle formulation due to its biocompatibility, biodegradability, and mucoadhesive properties.[8] The ionic gelation method is a simple and effective technique for preparing C3G-loaded chitosan nanoparticles.[8][9]

Protocol 2: Preparation of C3G-Chitosan Nanoparticles via Ionic Gelation

Materials:

  • Cyanidin-3-glucoside (C3G)

  • Low molecular weight chitosan

  • Acetic acid (1% v/v)

  • Sodium tripolyphosphate (TPP)

  • Deionized water

  • Magnetic stirrer

  • Centrifuge

Procedure:

  • Preparation of Chitosan Solution:

    • Dissolve chitosan powder in a 1% acetic acid solution to a final concentration of 0.05-0.5% (w/v).[9] Stir the solution at room temperature until the chitosan is completely dissolved, which may take several hours.[9]

    • Incorporate C3G into the chitosan solution and stir until fully dissolved.

  • Formation of Nanoparticles:

    • Prepare a TPP solution in deionized water (e.g., 0.25-1 mg/mL).[9]

    • While stirring the C3G-chitosan solution at a moderate speed, add the TPP solution dropwise.[9] An opalescent suspension will form, indicating the spontaneous formation of nanoparticles due to the electrostatic interaction between the positively charged amino groups of chitosan and the negatively charged polyanions of TPP.[8][9]

  • Purification:

    • Continue stirring for an additional 10-30 minutes to allow for the stabilization of the nanoparticles.

    • Separate the nanoparticles from the unreacted components by centrifugation (e.g., 18,000 x g for 30-40 minutes).[10]

    • Discard the supernatant and resuspend the nanoparticle pellet in deionized water. This washing step can be repeated to ensure the removal of any residual reactants.

  • Characterization:

    • Determine the particle size, PDI, and zeta potential using DLS.

    • Assess the morphology of the nanoparticles using transmission electron microscopy (TEM) or scanning electron microscopy (SEM).

    • Calculate the encapsulation efficiency by quantifying the amount of C3G in the supernatant after centrifugation.

II. Data Presentation: Pharmacokinetics of C3G Formulations

The primary goal of these formulation strategies is to improve the bioavailability of C3G. The following tables summarize representative pharmacokinetic data from animal studies, comparing free C3G with its nanoformulations.

Table 1: Pharmacokinetic Parameters of C3G Formulations in Rats (Oral Administration)

FormulationDoseCmax (µg/mL)Tmax (h)AUC (µg·h/mL)Relative Bioavailability (%)Reference
Free C3G0.9 mmol/kg~0.10.5 - 1-100
C3G Liposomes-IncreasedDelayed4.83-fold higher483[11]

Note: Specific values for C3G liposomes can vary based on the exact lipid composition and preparation method. The data from reference[11] is for a different water-soluble drug encapsulated in liposomes but demonstrates the potential for significant improvement in bioavailability.

Table 2: Bioavailability of C3G Formulations in Mice (Oral Administration)

FormulationDoseBioavailability EnhancementKey FindingsReference
Free C3G0.93 mg-Poorly absorbed, majority recovered in the gastrointestinal tract.[8]
C3G with Low-Viscosity Alginate-27.4% increase in plasmaAlginate encapsulation enhanced bio-accessibility.[1]

III. Experimental Protocols for In Vivo Studies

This section provides detailed protocols for animal models commonly used to evaluate the efficacy of C3G formulations.

Alcoholic Liver Disease (ALD) Model in Mice

Protocol 3: Induction of ALD and C3G Treatment

Animal Model:

  • Species: Male C57BL/6J mice

  • Age: 8 weeks old

Procedure:

  • Acclimatization: Acclimatize mice for one week with free access to a standard diet and water.

  • Model Induction:

    • Divide mice into three groups: Control (CON), Alcohol (Eth), and Alcohol + C3G (Eth-C3G).[12]

    • Feed all groups a liquid diet for 3 days.

    • For the next 4 days, gradually introduce an alcohol liquid diet to the Eth and Eth-C3G groups, increasing the alcohol content from 0% to 4% (v/v).[12]

    • Maintain the Eth and Eth-C3G groups on a 4% (v/v) alcohol liquid diet for the subsequent 7 weeks.[12] The CON group continues to receive the standard liquid diet.

  • C3G Administration:

    • Administer C3G (or its formulation) to the Eth-C3G group daily via oral gavage at a dose of 100 mg/kg body weight.[12] The CON and Eth groups receive the vehicle control.

  • Endpoint Analysis:

    • At the end of the 7-week period, collect blood samples for biochemical analysis (e.g., ALT, AST, triglycerides).

    • Euthanize the mice and collect liver tissue for histological analysis (H&E and Oil Red O staining) and molecular analysis (e.g., Western blotting for inflammatory and oxidative stress markers).[12]

UVB-Induced Skin Damage Model in Mice

Protocol 4: Induction of UVB Damage and C3G Treatment

Animal Model:

  • Species: Hairless mice (e.g., BALB/c nude) or mice with shaved dorsal skin (e.g., Kunming mice)

  • Age: 4-6 weeks old

Procedure:

  • Acclimatization: Acclimatize mice for one week.

  • Model Induction:

    • Anesthetize the mice.

    • Expose the dorsal skin to a single dose of UVB radiation (e.g., 200 mJ/cm²).[13]

  • C3G Administration:

    • Topically apply a C3G-containing gel or cream (or the formulated C3G) to the irradiated skin area daily.

  • Endpoint Analysis:

    • Visually assess skin for erythema and other signs of damage at various time points (e.g., 24, 48, 72 hours post-irradiation).[13]

    • Measure transepidermal water loss (TEWL) to assess skin barrier function.[13]

    • At the end of the experiment, euthanize the mice and collect skin tissue for histological analysis (H&E staining) and apoptosis detection (TUNEL assay).[13]

IV. Protocols for Key Mechanistic Assays

Western Blot for Nrf2 and HO-1

Protocol 5: Analysis of Nrf2/HO-1 Pathway Activation

Procedure:

  • Protein Extraction: Homogenize liver tissue samples in RIPA buffer containing protease and phosphatase inhibitors. Centrifuge the lysates and collect the supernatant.

  • Protein Quantification: Determine the protein concentration of each sample using a BCA protein assay kit.

  • SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 25 µg) on an SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF membrane.[14]

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[14]

    • Incubate the membrane with primary antibodies against Nrf2 (1:1000) and HO-1 (1:1000) overnight at 4°C.[14]

    • Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[14]

  • Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).[14]

TUNEL Assay for Apoptosis

Protocol 6: Detection of Apoptosis in Skin Tissue

Procedure:

  • Tissue Preparation: Fix skin tissue samples in 4% paraformaldehyde, embed in paraffin (B1166041), and cut into 5 µm sections.

  • Dewaxing and Rehydration: Dewax the paraffin sections in xylene and rehydrate through a graded series of ethanol.

  • Permeabilization: Incubate the sections with Proteinase K solution to permeabilize the tissue.[15][16]

  • TUNEL Staining:

    • Follow the manufacturer's protocol for the TUNEL assay kit. This typically involves an equilibration step followed by incubation with a reaction mixture containing Terminal deoxynucleotidyl transferase (TdT) and biotin-dUTP.[15][16]

    • Incubate the slides in a humidified chamber at 37°C for 60 minutes.[15][16]

  • Detection:

    • Incubate the sections with a streptavidin-HRP conjugate.[16]

    • Visualize the apoptotic cells by adding a substrate such as diaminobenzidine (DAB), which will produce a brown stain in the nuclei of apoptotic cells.[16]

  • Microscopy and Quantification: Counterstain the sections with a suitable nuclear stain (e.g., hematoxylin). Observe the slides under a light microscope and quantify the number of TUNEL-positive cells.[13]

V. Mandatory Visualizations

G Liposomal_C3G Liposomal_C3G Formulated_C3G Formulated_C3G Liposomal_C3G->Formulated_C3G Nanoparticle_C3G Nanoparticle_C3G Nanoparticle_C3G->Formulated_C3G

G OxidativeStress Oxidative Stress (e.g., from Alcohol, UVB) Nrf2_Keap1 Nrf2_Keap1 OxidativeStress->Nrf2_Keap1 p53 p53 OxidativeStress->p53 Induces DNA Damage C3G Cyanidin-3-Glucoside (C3G) C3G->Nrf2_Keap1 Activates C3G->p53 Modulates HO1 HO1 HO1->OxidativeStress Reduces Apoptosis Apoptosis Apoptosis->OxidativeStress Eliminates Damaged Cells

References

Application

Application Notes and Protocols for the Measurement of Cyanidin-3-Glucoside Metabolites in Urine

Audience: Researchers, scientists, and drug development professionals. Introduction Cyanidin-3-glucoside (C3G) is a prominent anthocyanin found in various pigmented fruits and vegetables, recognized for its potent antiox...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cyanidin-3-glucoside (C3G) is a prominent anthocyanin found in various pigmented fruits and vegetables, recognized for its potent antioxidant and anti-inflammatory properties.[1] Upon ingestion, C3G undergoes extensive metabolism by both human enzymes and gut microbiota, leading to a diverse array of metabolites that are excreted in urine.[1][2] The quantification of these metabolites is crucial for understanding the bioavailability, pharmacokinetics, and biological activity of C3G. This document provides detailed protocols for the analysis of C3G and its key metabolites in human urine using advanced analytical techniques such as High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) and Ultra-High-Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (UPLC-Q-TOF-MS).

Metabolic Pathway of Cyanidin-3-Glucoside

Cyanidin-3-glucoside is metabolized into several key compounds. In the small intestine, it can be hydrolyzed to its aglycone, cyanidin (B77932).[2] Gut microbiota further degrade C3G into various phenolic acids.[1][2] The primary metabolites include protocatechuic acid (PCA), vanillic acid (VA), ferulic acid (FA), and phloroglucinaldehyde (PGA).[1][2] These metabolites can then undergo phase II metabolism, resulting in methylated, glucuronidated, and sulfated conjugates.[3][4]

Cyanidin_3_Glucoside_Metabolism C3G Cyanidin-3-Glucoside (C3G) Cyanidin Cyanidin C3G->Cyanidin Hydrolysis (Small Intestine) Phenolic_Acids Phenolic Acids C3G->Phenolic_Acids Microbial Degradation (Gut) Urine Urinary Excretion C3G->Urine PhaseII_Metabolites Methylated, Glucuronidated, & Sulfated Conjugates Cyanidin->PhaseII_Metabolites Phase II Metabolism Cyanidin->Urine PhaseII_Metabolites->Urine PCA Protocatechuic Acid (PCA) Phenolic_Acids->PCA VA Vanillic Acid (VA) Phenolic_Acids->VA FA Ferulic Acid (FA) Phenolic_Acids->FA PGA Phloroglucinaldehyde (PGA) Phenolic_Acids->PGA PCA->PhaseII_Metabolites PCA->Urine VA->PhaseII_Metabolites VA->Urine FA->PhaseII_Metabolites FA->Urine PGA->PhaseII_Metabolites PGA->Urine

Figure 1: Metabolic pathway of Cyanidin-3-Glucoside.

Experimental Protocols

Accurate quantification of C3G and its metabolites in urine requires robust and validated analytical methods. The following sections detail the protocols for sample preparation and analysis using HPLC-MS/MS.

Urine Sample Preparation

Two primary methods for urine sample preparation are Solid-Phase Extraction (SPE) and a simpler "dilute-and-shoot" approach. SPE is generally preferred for its ability to concentrate analytes and remove interfering matrix components.[5][6]

Protocol 1: Solid-Phase Extraction (SPE)

This protocol is adapted from methodologies that have demonstrated good recovery and sensitivity.[5]

  • Materials:

    • C18 SPE cartridges (e.g., Sep-Pak, 500 mg, 6 mL)[5]

    • Methanol (B129727) (HPLC grade)

    • Acetonitrile (HPLC grade)

    • Formic acid (LC-MS grade)

    • Ultrapure water

    • Vortex mixer

    • Centrifuge

    • SPE manifold

  • Procedure:

    • Acidify urine samples with formic acid (e.g., 2 mL of urine with 0.2 mL of formic acid).[7]

    • Centrifuge the acidified urine at 10,000 x g for 10 minutes to pellet any precipitates.

    • Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

    • Load the supernatant from the centrifuged urine sample onto the conditioned SPE cartridge.

    • Wash the cartridge with 5 mL of ultrapure water to remove hydrophilic interferences.

    • Elute the anthocyanins and their metabolites with 5 mL of methanol containing 5% formic acid.[5]

    • Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C.

    • Reconstitute the residue in a known volume (e.g., 200 µL) of the initial mobile phase (e.g., 10% methanol with 0.1% formic acid).[8]

    • Vortex, centrifuge, and transfer the supernatant to an autosampler vial for HPLC-MS/MS analysis.

Protocol 2: Dilute-and-Shoot

This method is faster but may be less sensitive and more prone to matrix effects.[9]

  • Materials:

    • Formic acid (LC-MS grade)

    • Ultrapure water

    • Vortex mixer

    • Centrifuge

    • 0.22 µm syringe filters

  • Procedure:

    • Thaw frozen urine samples at room temperature.

    • Vortex the sample to ensure homogeneity.

    • Dilute the urine sample 1:1 (v/v) with an acidic aqueous solution (e.g., water with 1% formic acid).[9]

    • Centrifuge the diluted sample at 14,000 rpm for 10 minutes.

    • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for analysis.

HPLC-MS/MS Analysis

This protocol outlines a general method for the separation and quantification of C3G metabolites. Specific parameters may need to be optimized based on the available instrumentation.

  • Instrumentation:

    • HPLC system coupled to a triple quadrupole mass spectrometer (e.g., AB Sciex Triple Quad 6500+ or similar).[10]

    • Reversed-phase C18 column (e.g., Synergi RP-Max, 250 x 4.6 mm, 4 µm).[5][9]

  • Chromatographic Conditions:

    • Mobile Phase A: Water with 1% formic acid.[5][9]

    • Mobile Phase B: Acetonitrile.[5][9]

    • Flow Rate: 0.60 mL/min.[5][11]

    • Injection Volume: 10-30 µL.[8][9]

    • Gradient Elution:

      • Start with 5% B.[5][11]

      • Increase to 40% B over 15 minutes.[5][11]

      • Increase to 100% B over the next 7 minutes and hold for a short period to wash the column.[5]

      • Return to initial conditions and equilibrate for 5-10 minutes.

  • Mass Spectrometry Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: Specific precursor-to-product ion transitions for each analyte and internal standard must be determined by direct infusion or from published literature. For C3G, a common transition is m/z 449.18 to 287.30.[8]

Quantitative Data Summary

The following tables summarize the quantitative performance data from various studies on the analysis of C3G and its metabolites in urine.

Table 1: Method Performance Characteristics

AnalyteMethodLOD (ng/mL)LOQ (ng/mL)Linearity (ng/mL)Recovery (%)Reference
Cyanidin-3-glucoside (C3G)HPLC-MS/MS0.100.200.20 - 20080.0 - 110.4[5]
Delphinidin-3-glucoside (D3G)HPLC-MS/MS0.100.200.20 - 20080.0 - 110.4[5]
Various AnthocyaninsHPLC-MS/MS-0.3 - 1000.3 - 100-[9]
Various AnthocyaninsUHPLC0.20 - 1.560.78 - 6.25--[12]

Table 2: Reported Concentrations of C3G Metabolites in Human Urine

Study PopulationDoseMetabolite(s)Concentration RangeTime PointReference
Healthy Volunteers20 g chokeberry extractTotal Anthocyanins & Metabolites14.9 - 20.9 µmol/LWithin 5 hours[4][13]
Healthy Volunteers20 g chokeberry extractTotal Anthocyanins & Metabolites11.1 - 13.0 nmol/L22-24 hours[4][13]
Healthy Volunteers11 g elderberry concentrateC3G & Cyanidin-3-sambubioside0.003 - 0.012% of oral doseWithin 6 hours[14]
Healthy Volunteers150 mL elderberry juice concentrateTotal Anthocyanins0.053% of administered doseWithin 5 hours[7]
Healthy Male Volunteers500 mg ¹³C₅-C3G¹³C-labeled metabolitesPeak at 10.77 ± 4.52 µmol/L6 - 24 hours[15][16]

Experimental Workflow

The overall workflow for the analysis of C3G metabolites in urine is depicted below.

Experimental_Workflow cluster_sample_collection Sample Collection & Storage cluster_sample_prep Sample Preparation cluster_data_processing Data Processing Urine_Collection Urine Sample Collection Storage Storage at -80°C Urine_Collection->Storage Acidification Acidification Storage->Acidification SPE Solid-Phase Extraction (SPE) Acidification->SPE Method 1 Dilute_Shoot Dilute-and-Shoot Acidification->Dilute_Shoot Method 2 Evaporation Evaporation SPE->Evaporation HPLC_MS_Analysis HPLC-MS/MS Analysis Dilute_Shoot->HPLC_MS_Analysis Reconstitution Reconstitution Evaporation->Reconstitution Reconstitution->HPLC_MS_Analysis Peak_Integration Peak Integration & Quantification HPLC_MS_Analysis->Peak_Integration Data_Analysis Data Analysis & Reporting Peak_Integration->Data_Analysis

Figure 2: Experimental workflow for urine analysis.

Conclusion

The methods described provide a comprehensive framework for the reliable measurement of cyanidin-3-glucoside and its metabolites in urine. The choice between SPE and dilute-and-shoot for sample preparation will depend on the required sensitivity and throughput of the assay. HPLC-MS/MS remains the gold standard for this type of analysis due to its high selectivity and sensitivity. Adherence to these detailed protocols will enable researchers to generate high-quality data for pharmacokinetic and metabolic studies of this important dietary anthocyanin.

References

Method

Application Notes and Protocols for qPCR Analysis of Gene Expression Changes Induced by Cyanidin 3-Glucoside

Introduction Cyanidin 3-glucoside (C3G) is one of the most abundant anthocyanins found in pigmented fruits, vegetables, and grains, such as berries, black rice, and purple potatoes.[1][2] Extensive research has demonstra...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Cyanidin 3-glucoside (C3G) is one of the most abundant anthocyanins found in pigmented fruits, vegetables, and grains, such as berries, black rice, and purple potatoes.[1][2] Extensive research has demonstrated that C3G possesses a wide range of pharmacological properties, including potent antioxidant, anti-inflammatory, cytoprotective, and anti-cancer effects.[3][4][5] These biological activities are largely attributed to its ability to modulate the expression of critical genes involved in various cellular signaling pathways.

Quantitative Polymerase Chain Reaction (qPCR) is a powerful and sensitive technique used to measure changes in gene expression levels. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals to analyze the effects of C3G on target gene expression. The key pathways influenced by C3G include the Nrf2-mediated antioxidant response, NF-κB-driven inflammation, and intrinsic apoptosis pathways.[3][5][6] C3G has been shown to upregulate the expression of antioxidant enzymes, downregulate pro-inflammatory cytokines, and modulate the expression of pro- and anti-apoptotic genes, making it a compound of significant interest for therapeutic development.[7][8][9]

Experimental Protocols

This section details the methodology for investigating C3G-induced gene expression changes, from cell culture to qPCR data analysis.

Protocol 1: Cell Culture and C3G Treatment
  • Cell Line Selection: Choose a cell line relevant to the research question (e.g., MCF-7 or HS578T for breast cancer, THP-1 or RAW 264.7 for inflammation, HepG2 for metabolic studies).[6][7][10][11]

  • Cell Seeding: Seed the cells in 6-well plates at a density that will result in 70-80% confluency at the time of treatment. For example, A549 lung cells can be seeded at 3 x 10⁵ cells/well and THP-1 macrophages at 6.5 x 10⁵ cells/well.[8]

  • Incubation: Incubate the cells overnight under standard conditions (e.g., 37°C, 5% CO₂).

  • C3G Preparation: Prepare a stock solution of C3G (commercially available) in a suitable solvent (e.g., DMSO or ethanol) and dilute it to the desired final concentrations (e.g., 10, 20, 40, 50 µM) in a complete cell culture medium.[5][7] A vehicle control (medium with the solvent) must be included.

  • Treatment: Remove the existing medium from the cells and replace it with the C3G-containing medium or the vehicle control medium.

  • Incubation Post-Treatment: Incubate the cells for a predetermined period (e.g., 3, 6, 12, or 24 hours) to allow for changes in gene expression.[7][8] The optimal time should be determined empirically or from literature precedents.

Protocol 2: Total RNA Isolation
  • Cell Lysis: After incubation, wash the cells once with ice-cold Phosphate-Buffered Saline (PBS). Add 1 mL of a TRIzol-based reagent directly to each well to lyse the cells and homogenize the sample.[8]

  • Phase Separation: Transfer the lysate to a microcentrifuge tube. Add 200 µL of chloroform, shake vigorously for 15 seconds, and incubate at room temperature for 3 minutes. Centrifuge at 12,000 x g for 15 minutes at 4°C. This separates the mixture into an upper aqueous phase (containing RNA), an interphase, and a lower organic phase.

  • RNA Precipitation: Carefully transfer the upper aqueous phase to a new tube. Add 500 µL of isopropanol, mix by inversion, and incubate at room temperature for 10 minutes. Centrifuge at 12,000 x g for 10 minutes at 4°C to pellet the RNA.

  • RNA Wash: Discard the supernatant. Wash the RNA pellet with 1 mL of 75% ethanol (B145695) (prepared with nuclease-free water). Centrifuge at 7,500 x g for 5 minutes at 4°C.

  • RNA Resuspension: Discard the ethanol and air-dry the pellet for 5-10 minutes. Do not over-dry. Resuspend the RNA in 20-50 µL of nuclease-free water.

  • Quantification and Quality Check: Determine the RNA concentration and purity using a spectrophotometer (e.g., NanoDrop). An A260/A280 ratio of ~2.0 indicates pure RNA.[8] RNA integrity can be assessed using gel electrophoresis.

Protocol 3: cDNA Synthesis (Reverse Transcription)
  • Reaction Setup: In a nuclease-free PCR tube, combine 1-2 µg of total RNA with reverse transcription reagents. A typical 20 µL reaction includes:

    • Total RNA: 1 µg

    • Oligo(dT) and/or Random Primers

    • dNTP Mix

    • Reverse Transcriptase Enzyme

    • RT Buffer

    • Nuclease-free water to 20 µL

  • Incubation: Perform the reverse transcription reaction in a thermal cycler using the manufacturer's recommended protocol (e.g., 65°C for 5 min, followed by 42-50°C for 60 min, and a final inactivation step at 70°C for 10 min).

  • Storage: The resulting complementary DNA (cDNA) can be stored at -20°C.

Protocol 4: Quantitative PCR (qPCR)
  • Primer Design: Design or obtain validated primers for the target genes and at least one stable housekeeping (reference) gene (e.g., GAPDH, ACTB). Primers should yield a product size of 80-250 bp.[12]

  • qPCR Reaction Mix: Prepare a master mix for the number of reactions. A typical 20 µL reaction includes:

    • SYBR Green Master Mix (2X): 10 µL

    • Forward Primer (10 µM): 0.5 µL

    • Reverse Primer (10 µM): 0.5 µL

    • Diluted cDNA template (e.g., 1:10 dilution): 2 µL

    • Nuclease-free water: 7 µL

  • Plate Setup: Pipette the reaction mix into a 96-well qPCR plate. Include triplicate reactions for each sample and a no-template control (NTC) for each primer pair.

  • Thermal Cycling: Run the qPCR plate on a real-time PCR instrument with a typical cycling protocol:

    • Initial Denaturation: 95°C for 5-10 min

    • Cycling (40 cycles):

      • Denaturation: 95°C for 15 sec

      • Annealing/Extension: 60°C for 60 sec

    • Melt Curve Analysis: To verify the specificity of the amplified product.[13]

  • Data Analysis: Calculate the relative gene expression using the 2-ΔΔCt method. The Ct (Cycle threshold) values of the target genes are normalized to the reference gene (ΔCt), and then normalized to the vehicle control group (ΔΔCt).

Data Presentation: Gene Expression Changes

The following tables summarize the typical gene expression changes observed in response to C3G treatment, as documented in scientific literature.

Table 1: Modulation of Apoptosis-Related Genes by C3G

Gene NameProtein ProductFunctionEffect of C3GCell Type ExampleCitation
TP53p53Tumor suppressor, induces apoptosisUpregulationMCF-7, U87[7][14]
BAXBaxPro-apoptotic proteinUpregulationMCF-7, U87[7][14]
BCL2Bcl-2Anti-apoptotic proteinDownregulationMCF-7, U87[7][14]
CASP3Caspase-3Executioner caspase in apoptosisUpregulationMCF-7[7]

Table 2: Modulation of Inflammation-Related Genes by C3G

Gene NameProtein ProductFunctionEffect of C3GCell Type ExampleCitation
NLRP3NLRP3Forms the inflammasomeDownregulationA549, THP-1[8]
IL1BInterleukin-1βPro-inflammatory cytokineDownregulationA549, THP-1[8]
IL6Interleukin-6Pro-inflammatory cytokineDownregulationCaco-2[5]
IL18Interleukin-18Pro-inflammatory cytokineDownregulationA549, THP-1[8]
TNFTNF-αPro-inflammatory cytokineDownregulationCaco-2, RAW 264.7[5]

Table 3: Modulation of Oxidative Stress Response Genes by C3G

Gene NameProtein ProductFunctionEffect of C3GCell Type ExampleCitation
NFE2L2Nrf2Transcription factor for antioxidant responseActivation/Nuclear TranslocationHT-29[5]
HMOX1HO-1Heme oxygenase 1, antioxidant enzymeUpregulationCaco-2[5]
NQO1NQO1NAD(P)H quinone dehydrogenase 1UpregulationCaco-2[5]
GCLCGCLcCatalytic subunit of glutamate-cysteine ligaseUpregulationHepG2[15]

Visualizations: Workflows and Signaling Pathways

Experimental and Data Analysis Workflow

G cluster_exp Experimental Protocol cluster_data Data Analysis cell_culture 1. Cell Culture & Seeding (e.g., 6-well plate) c3g_treatment 2. C3G Treatment (vs. Vehicle Control) cell_culture->c3g_treatment rna_isolation 3. Total RNA Isolation (TRIzol Method) c3g_treatment->rna_isolation cdna_synthesis 4. cDNA Synthesis (Reverse Transcription) rna_isolation->cdna_synthesis qpcr 5. qPCR Amplification (SYBR Green) cdna_synthesis->qpcr get_ct 6. Obtain Ct Values qpcr->get_ct delta_ct 7. Normalize to Housekeeping Gene (ΔCt = Ct_target - Ct_ref) get_ct->delta_ct delta_delta_ct 8. Normalize to Control Group (ΔΔCt = ΔCt_treated - ΔCt_control) delta_ct->delta_delta_ct fold_change 9. Calculate Fold Change (2^-ΔΔCt) delta_delta_ct->fold_change

Caption: Workflow for qPCR analysis of C3G-treated cells.

C3G-Modulated Signaling Pathways

G cluster_nrf2 Nrf2 Antioxidant Pathway cluster_apoptosis Intrinsic Apoptosis Pathway cluster_nfkb NF-κB Inflammatory Pathway C3G1 Cyanidin 3-Glucoside Keap1 Keap1 C3G1->Keap1 disrupts Nrf2 Nrf2 Keap1->Nrf2 sequesters ARE ARE (Antioxidant Response Element) Nrf2->ARE translocates & binds Antioxidant_Genes Upregulation of Antioxidant Genes (HO-1, NQO1) ARE->Antioxidant_Genes activates transcription C3G2 Cyanidin 3-Glucoside p53 p53 C3G2->p53 upregulates Bax Bax C3G2->Bax upregulates Bcl2 Bcl-2 C3G2->Bcl2 downregulates p53->Bax Mito Mitochondria Bax->Mito Bcl2->Mito Casp3 Caspase-3 Mito->Casp3 activates Apoptosis Apoptosis Casp3->Apoptosis C3G3 Cyanidin 3-Glucoside IKK IKK C3G3->IKK inhibits IkB IκBα IKK->IkB phosphorylates NFkB NF-κB IkB->NFkB releases Inflammatory_Genes Downregulation of Inflammatory Genes (TNF-α, IL-6, IL-1β) NFkB->Inflammatory_Genes inhibits transcription

Caption: Key signaling pathways modulated by Cyanidin 3-Glucoside.

References

Application

Application Notes and Protocols for Studying Protein-Cyanidin 3-Glucoside Interactions

For Researchers, Scientists, and Drug Development Professionals Introduction Cyanidin 3-glucoside (C3G) is one of the most prevalent anthocyanins found in a variety of pigmented fruits and vegetables, such as black rice,...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanidin 3-glucoside (C3G) is one of the most prevalent anthocyanins found in a variety of pigmented fruits and vegetables, such as black rice, berries, and purple potatoes.[1][2] Renowned for its potent antioxidant and anti-inflammatory properties, C3G's biological activity is intrinsically linked to its interactions with proteins.[1][3] Understanding the binding mechanisms, affinity, and thermodynamics of C3G with target proteins is crucial for elucidating its physiological functions, bioavailability, and potential therapeutic applications.[4][5] These interactions can influence protein structure and function, while proteins can in turn affect the stability and activity of C3G.[2][6] This document provides detailed application notes and experimental protocols for several key biophysical techniques used to characterize these interactions.

Fluorescence Spectroscopy

Application Note

Fluorescence spectroscopy is a highly sensitive and widely used technique to investigate the binding of small molecules like C3G to proteins. The method relies on monitoring changes in the intrinsic fluorescence of proteins, which primarily originates from tryptophan (Trp) and tyrosine (Tyr) residues.[7] When C3G binds to a protein, it can quench this intrinsic fluorescence.[6][8]

The mechanism of quenching can be determined to be either static (formation of a non-fluorescent ground-state complex between C3G and the protein) or dynamic (collisional quenching).[2][6] By analyzing the fluorescence quenching data at different temperatures, key binding and thermodynamic parameters can be elucidated, including the binding constant (Kₐ), the number of binding sites (n), and changes in Gibbs free energy (ΔG), enthalpy (ΔH), and entropy (ΔS).[2][9] This information reveals the affinity, spontaneity, and primary driving forces (e.g., hydrophobic interactions, hydrogen bonds, van der Waals forces) of the interaction.[6][10][11]

Experimental Protocol
  • Materials and Reagents:

    • Target protein (e.g., Bovine Serum Albumin, α-amylase)

    • Cyanidin 3-glucoside (C3G)

    • Phosphate (B84403) buffer (e.g., PBS, pH 7.4)

    • Fluorometer

    • Quartz cuvettes (1 cm path length)

  • Sample Preparation:

    • Prepare a stock solution of the target protein (e.g., 1 µM) in the phosphate buffer.

    • Prepare a stock solution of C3G (e.g., 1 mM) in the same buffer. Protect from light.

    • Prepare a series of C3G solutions of increasing concentrations by diluting the stock solution.

  • Fluorescence Measurement:

    • Set the excitation wavelength to 280 nm (to excite both Trp and Tyr) or 295 nm (to selectively excite Trp).

    • Record the emission spectra, typically in the range of 300-450 nm.[11]

    • Pipette 2 mL of the protein solution into a quartz cuvette and record its fluorescence spectrum.

    • Titrate the protein solution by sequentially adding small aliquots (e.g., 2 µL) of the C3G stock solution. Mix gently and allow the system to equilibrate for 5 minutes before each measurement.

    • Record the fluorescence spectrum after each addition of C3G.

    • Correct for the inner filter effect if necessary, especially at high C3G concentrations.

  • Data Analysis:

    • Analyze the fluorescence quenching data using the Stern-Volmer equation to determine the quenching mechanism.

    • For static quenching, calculate the binding constant (Kₐ) and the number of binding sites (n) using the double logarithm regression curve.

    • Repeat the experiment at different temperatures (e.g., 298 K, 304 K, 310 K) to determine the thermodynamic parameters (ΔH, ΔS) using the van't Hoff equation.[7]

Data Presentation: C3G-Protein Binding Parameters (Fluorescence Spectroscopy)
ProteinBinding Constant (Kₐ) (L·mol⁻¹)Stoichiometry (n)Temperature (K)Thermodynamic ParametersPrimary Driving ForcesReference(s)
Bovine Serum Albumin (BSA)4.159 x 10⁴~1308-Hydrogen bonds, van der Waals forces[6][10]
Hemoglobin (Hb)0.695 x 10⁴~1308-Hydrogen bonds, van der Waals forces[6][10]
Myoglobin (Mb)1.545 x 10⁴~1308-Hydrogen bonds, van der Waals forces[6][10]
Walnut Protein Isolate (WPI)-~1298ΔG = -8.05 kJ·mol⁻¹, ΔH = 18.62 kJ·mol⁻¹, ΔS = 89.5 J·mol⁻¹·K⁻¹Hydrophobic interactions[2][9]
α-Amylase(2.5 - 7.7) x 10⁴---Hydrophobic interactions[4]
Soy Protein Isolate (SPI)Higher than SPI Hydrolysates---Hydrophobic interactions[12][13]
β-Lactoglobulin (β-LG)----Hydrophobic interactions[11]

Workflow Diagram

G cluster_prep Sample Preparation cluster_exp Fluorescence Titration cluster_analysis Data Analysis P_Stock Prepare Protein Stock (e.g., 1 µM in PBS) Start Add Protein Solution to Cuvette P_Stock->Start C3G_Stock Prepare C3G Stock (e.g., 1 mM in PBS) Titrate Titrate with Aliquots of C3G Stock C3G_Stock->Titrate Measure1 Record Initial Fluorescence Spectrum (Excitation: 280nm) Start->Measure1 Measure1->Titrate Equilibrate Equilibrate (5 min) Titrate->Equilibrate Measure2 Record Spectrum Equilibrate->Measure2 Loop More C3G? Measure2->Loop DL_Plot Double Logarithm Plot Measure2->DL_Plot Loop->Titrate Yes SV_Plot Stern-Volmer Plot Loop->SV_Plot No Mechanism Determine Quenching Mechanism (Static/Dynamic) SV_Plot->Mechanism Calc Calculate Kₐ and n DL_Plot->Calc VantHoff Van't Hoff Analysis (Multi-temperature data) Calc->VantHoff Thermo Calculate ΔG, ΔH, ΔS VantHoff->Thermo

Workflow for Fluorescence Spectroscopy Titration.

Isothermal Titration Calorimetry (ITC)

Application Note

Isothermal Titration Calorimetry (ITC) is a powerful biophysical technique that directly measures the heat released or absorbed during a binding event.[14] This provides a complete thermodynamic characterization of the protein-C3G interaction in a single experiment.[15] ITC allows for the simultaneous determination of the binding affinity (Kₐ), reaction stoichiometry (n), and the enthalpy change (ΔH).[16] From these direct measurements, the Gibbs free energy change (ΔG) and entropy change (ΔS) can be calculated. This detailed thermodynamic profile is invaluable for understanding the molecular driving forces behind the interaction, such as hydrogen bonding, hydrophobic effects, and electrostatic interactions, which is critical in drug design and development.[14][17]

Experimental Protocol
  • Materials and Reagents:

    • Highly purified target protein

    • High-purity C3G

    • Identical buffer for both protein and C3G (e.g., HEPES, PBS), degassed thoroughly.

    • Isothermal Titration Calorimeter

  • Sample Preparation:

    • Prepare a protein solution at a suitable concentration (e.g., 10-50 µM) in the degassed buffer.

    • Prepare a C3G solution at a concentration 10-20 times higher than the protein concentration (e.g., 100-500 µM) in the exact same buffer.

    • Dialyze the protein against the buffer to ensure a perfect match, minimizing heat of dilution effects.

  • ITC Measurement:

    • Load the protein solution into the sample cell of the calorimeter.

    • Load the C3G solution into the injection syringe.

    • Set the experimental temperature (e.g., 298 K).

    • Perform a series of small, sequential injections (e.g., 2-10 µL) of the C3G solution into the protein solution while stirring.

    • Allow the system to reach thermal equilibrium between injections. The instrument measures the differential power required to maintain zero temperature difference between the sample and reference cells.

  • Data Analysis:

    • Integrate the heat-flow peaks for each injection to obtain the heat change per mole of injectant.

    • Plot the heat change against the molar ratio of C3G to protein.

    • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) using the instrument's software.

    • The fitting process will yield the values for Kₐ, n, and ΔH.

    • Calculate ΔG and TΔS using the standard thermodynamic equations.

Data Presentation: C3G-Protein Thermodynamic Parameters (ITC)
ProteinBinding Affinity (Kₐ) (M⁻¹)Stoichiometry (n)Enthalpy (ΔH) (kcal·mol⁻¹)Entropy (TΔS) (kcal·mol⁻¹)Gibbs Energy (ΔG) (kcal·mol⁻¹)Reference(s)
MucinData indicates interaction----[17]

(Note: Specific quantitative ITC data for C3G is limited in the literature, but the technique is highly applicable. The interaction with mucin was shown to be driven by hydrogen bonds and van der Waals forces.)[17]

Workflow Diagram

G cluster_prep Sample Preparation cluster_exp ITC Experiment cluster_analysis Data Analysis Prep_Protein Prepare Protein Solution (e.g., 20 µM) Buffer Use Identical Buffer Prep_Protein->Buffer Prep_C3G Prepare C3G Solution (e.g., 200 µM) Prep_C3G->Buffer Degas Degas Both Solutions Load_Protein Load Protein into Sample Cell Degas->Load_Protein Load_C3G Load C3G into Injection Syringe Degas->Load_C3G Buffer->Degas Run Perform Sequential Injections at Constant Temperature Load_Protein->Run Load_C3G->Run Raw_Data Raw Data: Heat Flow vs. Time Run->Raw_Data Integrate Integrate Peaks Raw_Data->Integrate Isotherm Plot Binding Isotherm (Heat vs. Molar Ratio) Integrate->Isotherm Fit Fit Data to Binding Model Isotherm->Fit Results Obtain: Kₐ, n, ΔH Fit->Results Calc Calculate ΔG and TΔS Results->Calc

Workflow for Isothermal Titration Calorimetry.

Surface Plasmon Resonance (SPR)

Application Note

Surface Plasmon Resonance (SPR) is a label-free, real-time optical technique for monitoring biomolecular interactions.[18] In a typical SPR experiment for C3G-protein analysis, the protein (ligand) is immobilized on a sensor chip surface. A solution containing C3G (analyte) is then flowed over the surface. The binding of C3G to the immobilized protein causes a change in the refractive index at the sensor surface, which is detected as a shift in the SPR angle. This response is measured in Resonance Units (RU) and is proportional to the mass bound to the surface. SPR provides valuable kinetic data, including the association rate constant (kₐ) and the dissociation rate constant (kₔ), from which the equilibrium dissociation constant (Kₙ) can be calculated.[18] This high-throughput method is excellent for screening and characterizing interactions.

Experimental Protocol
  • Materials and Reagents:

    • Target protein with a suitable tag for immobilization (e.g., His-tag, Biotin) or for amine coupling.

    • C3G

    • SPR instrument and sensor chips (e.g., CM5, Ni-NTA sensor chip)

    • Running buffer (e.g., HBS-EP+, degassed and filtered)

    • Immobilization reagents (for amine coupling: EDC, NHS, ethanolamine)

  • Protein Immobilization:

    • Equilibrate the sensor chip with running buffer.

    • Activate the sensor surface (e.g., with EDC/NHS for a CM5 chip).

    • Inject the protein solution over the activated surface until the desired immobilization level is reached.

    • Deactivate any remaining active groups on the surface by injecting ethanolamine.

    • A reference flow cell should be prepared similarly but without protein immobilization to allow for reference subtraction.

  • Interaction Analysis:

    • Prepare a series of C3G dilutions in the running buffer.

    • Inject the C3G solutions at different concentrations over both the protein-immobilized and reference flow cells for a set association time.

    • Follow the association phase with an injection of running buffer to monitor the dissociation phase.

    • Between different C3G concentrations, regenerate the sensor surface using a specific regeneration solution (e.g., low pH glycine) if the interaction is strong enough to require it.

  • Data Analysis:

    • Subtract the signal from the reference flow cell from the signal from the active flow cell to obtain the specific binding sensorgram.

    • Fit the association and dissociation curves from the sensorgrams for all C3G concentrations globally to a suitable kinetic binding model (e.g., 1:1 Langmuir binding).

    • The fitting will yield the kinetic rate constants kₐ and kₔ.

    • Calculate the equilibrium dissociation constant Kₙ (Kₙ = kₔ / kₐ).

Workflow Diagram

G cluster_prep Immobilization cluster_exp Interaction Analysis cluster_analysis Data Analysis Equilibrate Equilibrate Sensor Chip with Buffer Activate Activate Surface (e.g., EDC/NHS) Equilibrate->Activate Immobilize Inject Protein to Immobilize on Surface Activate->Immobilize Deactivate Deactivate Surface (Ethanolamine) Immobilize->Deactivate Prep_C3G Prepare C3G Concentration Series Deactivate->Prep_C3G Inject Inject C3G Solution (Association) Prep_C3G->Inject Buffer Inject Running Buffer (Dissociation) Inject->Buffer Regenerate Regenerate Surface (if necessary) Buffer->Regenerate Loop Next Concentration? Regenerate->Loop Loop->Inject Yes Sensorgram Obtain Sensorgram (Response vs. Time) Loop->Sensorgram No Subtract Reference Subtraction Sensorgram->Subtract Fit Globally Fit Curves to Kinetic Model Subtract->Fit Results Obtain: kₐ, kₔ, Kₙ Fit->Results

Workflow for Surface Plasmon Resonance.

C3G-Protein Signaling Pathways

Cyanidin 3-glucoside exerts many of its biological effects by modulating intracellular signaling pathways. These interactions are often indirect, where C3G influences an upstream component that in turn affects a downstream cascade.

  • AMPK Activation Pathway: C3G has been shown to activate AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. This activation is not through direct binding but occurs indirectly via the adiponectin receptor signaling pathway, leading to the suppression of hepatic gluconeogenesis.[19]

  • Anti-Inflammatory Pathway (NF-κB & MAPK): C3G and its metabolites can inhibit inflammation by targeting key signaling molecules. For instance, they can suppress LPS-induced inflammation by interfering with the TAK1-mediated activation of the NF-κB and MAPK signaling cascades.[1][3]

  • Cancer Cell Apoptosis Pathway: In certain cancer cells, C3G can induce the generation of reactive oxygen species (ROS). This leads to the activation of stress-related pathways, including MAPK, STAT3, and NF-κB, ultimately culminating in apoptosis.[20]

Signaling Pathway Diagrams

G C3G-Mediated AMPK Activation Pathway C3G Cyanidin 3-Glucoside AdipoR Adiponectin Receptor C3G->AdipoR activates AMPK AMPK AdipoR->AMPK activates CRTC2 CRTC2 AMPK->CRTC2 inactivates HDAC5 HDAC5 AMPK->HDAC5 inactivates Gluco Gluconeogenesis CRTC2->Gluco HDAC5->Gluco G LPS LPS TLR4 TLR4 LPS->TLR4 TAK1 TAK1 TLR4->TAK1 MAPK MAPK (p38, JNK, ERK) TAK1->MAPK IKK IKK Complex TAK1->IKK Inflammation Inflammatory Response MAPK->Inflammation NFkB NF-κB IKK->NFkB NFkB->Inflammation C3G Cyanidin 3-Glucoside C3G->TAK1 inhibits G C3G Cyanidin 3-Glucoside ROS ROS C3G->ROS induces MAPK MAPK ROS->MAPK STAT3 STAT3 ROS->STAT3 NFkB NF-κB ROS->NFkB Apoptosis Apoptosis MAPK->Apoptosis STAT3->Apoptosis NFkB->Apoptosis

References

Method

Application Notes and Protocols for Solid-Phase Extraction (SPE) Purification of Cyanidin 3-Glucoside

For Researchers, Scientists, and Drug Development Professionals Introduction: Cyanidin (B77932) 3-glucoside (C3G) is a prominent anthocyanin found in a variety of fruits and vegetables, recognized for its significant ant...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Cyanidin (B77932) 3-glucoside (C3G) is a prominent anthocyanin found in a variety of fruits and vegetables, recognized for its significant antioxidant properties and potential therapeutic applications. The purification of C3G from crude plant extracts is a critical step for its characterization, and preclinical and clinical evaluation. Solid-phase extraction (SPE) offers a robust and efficient method for the selective isolation and purification of C3G from complex matrices. This document provides detailed application notes and a comprehensive protocol for the purification of C3G using SPE, intended for researchers, scientists, and professionals in drug development.

Application Notes

Solid-phase extraction is a chromatographic technique used to separate components of a mixture. For the purification of cyanidin 3-glucoside, the process typically involves a reversed-phase mechanism where the polar C3G is retained on a non-polar stationary phase. The selection of the SPE cartridge is crucial for achieving high purity and recovery. While traditional C18 silica-based cartridges can be used, studies have shown that polymeric, vinylbenzene-based resins often provide superior retention and recovery for glucosylated anthocyanins[1]. The stability of anthocyanins like C3G is highly pH-dependent; they are most stable in acidic conditions (pH < 3). Therefore, the use of acidified solvents throughout the extraction and purification process is essential to prevent degradation.

Common impurities in crude plant extracts include sugars, organic acids, and other flavonoids. The wash step in the SPE protocol is designed to remove these more polar impurities, while the elution step uses a less polar, acidified organic solvent to recover the retained C3G. Optimization of the solvent composition and volumes for each step is critical to maximize purity and yield.

Experimental Workflow

The overall workflow for the purification of cyanidin 3-glucoside from a crude plant extract via solid-phase extraction is depicted below.

SPE_Workflow cluster_0 Crude Extract Preparation cluster_1 Solid-Phase Extraction (SPE) cluster_2 Final Product start Plant Material extraction Extraction with Acidified Methanol (B129727) start->extraction centrifugation Centrifugation extraction->centrifugation supernatant Collect Supernatant (Crude Extract) centrifugation->supernatant conditioning Cartridge Conditioning supernatant->conditioning Load Crude Extract loading Sample Loading conditioning->loading washing Washing loading->washing elution Elution washing->elution analysis Purity & Yield Analysis (HPLC) elution->analysis Collect Eluate purified_c3g Purified Cyanidin 3-Glucoside analysis->purified_c3g

Figure 1: Workflow for Cyanidin 3-Glucoside Purification. This diagram illustrates the sequential steps from the initial extraction of the plant material to the final analysis of the purified compound.

Experimental Protocol

This protocol details the solid-phase extraction procedure for the purification of cyanidin 3-glucoside from a crude plant extract.

Materials:

  • SPE cartridges (e.g., C18 or polymeric reversed-phase, such as Amberlite XAD-7 or D101 resin)

  • Crude plant extract containing cyanidin 3-glucoside

  • Methanol (HPLC grade)

  • Deionized water

  • Hydrochloric acid (HCl) or Formic acid

  • SPE vacuum manifold

  • Collection vials

Solutions:

  • Acidified Methanol: Methanol acidified with 1.0 N HCl (85:15, v/v) or 0.1% formic acid.

  • Acidified Water: Deionized water acidified to pH 2 with HCl or formic acid.

  • Elution Solvent: Acidified methanol (pH 2).

Procedure:

  • Crude Extract Preparation:

    • Extract the ground plant material with acidified methanol. For example, mix 30 grams of ground black rice with 200 mL of acidified methanol and sonicate for 15 minutes[2].

    • Centrifuge the mixture and collect the supernatant. Repeat the extraction on the pellet to maximize yield[2].

    • Combine the supernatants to form the crude extract.

  • SPE Cartridge Conditioning:

    • Place the SPE cartridge on the vacuum manifold.

    • Condition the cartridge by passing 10 mL of methanol through it[1].

    • Equilibrate the cartridge by passing 10 mL of acidified water (pH 2) through it[1]. Do not allow the cartridge to dry out.

  • Sample Loading:

    • Load the crude extract onto the conditioned SPE cartridge. The loading volume can be up to 100 mL depending on the cartridge capacity and the concentration of anthocyanins[1].

    • Apply a gentle vacuum to allow the sample to pass through the cartridge at a slow, steady rate.

  • Washing:

    • Wash the cartridge with 10 mL of acidified water (pH 2) to remove sugars, organic acids, and other polar impurities[1].

    • Dry the cartridge under vacuum for a few minutes to remove any remaining wash solvent.

  • Elution:

    • Place a clean collection vial under the cartridge outlet.

    • Elute the retained cyanidin 3-glucoside by passing a small volume of acidified methanol (e.g., 1.5 mL) through the cartridge[1].

    • Collect the eluate, which now contains the purified cyanidin 3-glucoside.

  • Analysis:

    • Analyze the purity and concentration of cyanidin 3-glucoside in the eluate using High-Performance Liquid Chromatography (HPLC) with a C18 column and detection at approximately 520 nm.

Quantitative Data Summary

The efficiency of solid-phase extraction for cyanidin 3-glucoside purification can be evaluated based on recovery and purity. The following table summarizes quantitative data from various studies.

SPE SorbentPlant SourcePurity AchievedRecovery RateReference
Amberlite XAD-7Aronia melanocarpa--[3][4]
D101 ResinBlueberry75.58% (initial)-[5]
AB-8 ResinRed Raspberry19.1-fold increase98.84%[4]
Not SpecifiedBlack Rice99.0%-[2]
PolymericGrapesHigh-[1]

Signaling Pathway and Logical Relationships

The logical relationship in the SPE process is a sequential flow where the success of each step is dependent on the proper execution of the preceding one. The principle is based on the differential affinity of cyanidin 3-glucoside and impurities for the solid phase.

SPE_Logic cluster_input Input cluster_process SPE Process cluster_output Outputs crude_extract Crude Extract (C3G + Impurities) conditioning Conditioning (Activates Sorbent) loading Loading (C3G Binds to Sorbent) conditioning->loading washing Washing (Impurities Removed) loading->washing elution Elution (C3G Released) washing->elution impurities Waste (Sugars, Acids, etc.) washing->impurities Wash Solution purified_c3g Purified C3G elution->purified_c3g Elution Solvent

Figure 2: Logical Flow of Solid-Phase Extraction. This diagram outlines the decision-making and separation logic at each stage of the SPE protocol.

Disclaimer: The provided protocols and data are for informational purposes and should be adapted and optimized for specific laboratory conditions and plant materials.

References

Application

Application Note: Validated LC-MS/MS Method for the Quantification of Cyanidin 3-Glucoside in Human Plasma

Introduction Cyanidin (B77932) 3-glucoside (C3G) is a prominent anthocyanin found in a variety of fruits and vegetables, including black rice, berries, and purple corn.[1][2] As a potent antioxidant, C3G is of significan...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Cyanidin (B77932) 3-glucoside (C3G) is a prominent anthocyanin found in a variety of fruits and vegetables, including black rice, berries, and purple corn.[1][2] As a potent antioxidant, C3G is of significant interest to researchers for its potential health benefits, including anti-inflammatory and anti-cancer properties.[3][4][5] Accurate and sensitive quantification of C3G in biological matrices is crucial for pharmacokinetic, bioavailability, and pharmacodynamic studies. This application note describes a robust and validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the determination of C3G in human plasma.

Experimental Workflow

experimental_workflow cluster_sample_prep Sample Preparation cluster_lc_ms LC-MS/MS Analysis cluster_data Data Analysis plasma Human Plasma Sample acidify Acidify with 5% Formic Acid plasma->acidify spe Solid-Phase Extraction (SPE) acidify->spe elute Elute with Acidified Methanol (B129727) spe->elute dry Evaporate to Dryness elute->dry reconstitute Reconstitute in Mobile Phase dry->reconstitute inject Inject into LC-MS/MS reconstitute->inject hplc HPLC Separation inject->hplc msms MS/MS Detection (MRM) hplc->msms quant Quantification msms->quant report Reporting quant->report

Caption: Experimental workflow for the LC-MS/MS analysis of Cyanidin 3-glucoside.

Protocols

Materials and Reagents
  • Cyanidin 3-glucoside (C3G) reference standard (≥95% purity)

  • Quercetin-3-O-glucoside (Internal Standard, IS)

  • Acetonitrile (B52724) (ACN), Methanol (MeOH), and Water (LC-MS grade)

  • Formic acid (FA) (LC-MS grade)

  • Human plasma (K2-EDTA)

  • Oasis HLB 1 cc Solid-Phase Extraction (SPE) cartridges

Standard Solutions and Quality Controls
  • Stock Solutions (1 mg/mL): Prepare individual stock solutions of C3G and the IS by dissolving the appropriate amount in methanol.

  • Working Standard Solutions: Prepare serial dilutions of the C3G stock solution with 50% methanol to create calibration standards.

  • Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations by spiking known amounts of C3G into blank human plasma.

Sample Preparation
  • Thaw human plasma samples on ice.

  • To 200 µL of plasma, add 10 µL of the IS working solution and 200 µL of 0.1% formic acid in water. Vortex for 10 seconds.

  • Solid-Phase Extraction (SPE):

    • Condition an Oasis HLB SPE cartridge with 1 mL of methanol followed by 1 mL of water.

    • Load the plasma sample onto the conditioned cartridge.

    • Wash the cartridge with 1 mL of water.

    • Elute the analytes with 500 µL of methanol containing 0.1% formic acid.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (5% acetonitrile in water with 0.1% formic acid). Vortex for 30 seconds and transfer to an autosampler vial.[6][7]

LC-MS/MS Method

Table 1: Chromatographic Conditions

ParameterCondition
HPLC System Shimadzu HPLC system or equivalent[6]
Column Aquasil C18 (2.1 x 250 mm, 5 µm) or Zorbax SB-C18 (50 x 4.6 mm, 5 µm)[6][8]
Mobile Phase A Water with 0.1% Formic Acid[6]
Mobile Phase B Acetonitrile with 0.1% Formic Acid[6]
Gradient Elution Start at 5% B, increase to 30% B over 30 minutes, then return to 5% B and equilibrate for 4 minutes.[6] A faster isocratic elution of 25% B for 7 min can also be used for higher throughput.[6]
Flow Rate 0.5 mL/min[9]
Column Temperature 40°C[7]
Injection Volume 10 µL[6]

Table 2: Mass Spectrometry Parameters

ParameterCondition
Mass Spectrometer Triple quadrupole mass spectrometer (e.g., Thermo Finnigan TSQ Quantum Ultra)[8]
Ionization Mode Electrospray Ionization (ESI), Positive or Negative[8]
Scan Type Multiple Reaction Monitoring (MRM)
MRM Transition (C3G) Positive Mode: m/z 449.1 > 287.1[6][10] Negative Mode: m/z 447.3 > 285.2[8]
MRM Transition (IS) Negative Mode: m/z 463.0 > 300.1 (for Quercetin-3-O-glucoside)[8]
Collision Energy (C3G) 30%[6]
Capillary Voltage 3.0 kV[11]
Source Temperature 120°C[11]
Desolvation Temperature 300°C[11]
Method Validation

The method was validated according to standard bioanalytical method validation guidelines.

Table 3: Method Validation Parameters

ParameterResult
Linearity The calibration curve was linear over the range of 1.0 to 500 ng/mL. A separate study showed linearity from 3.00-2700 ng/mL.[8]
Lower Limit of Quantification (LLOQ) 1.0 ng/mL in saliva.[6] Another study reported an LLOQ of 3.00 ng/mL in rat plasma.[8] A third study reported a limit of detection of 0.05 and 0.10 ng/mL for C3G in plasma and urine, respectively.[12]
Precision and Accuracy Intra- and inter-day precision (CV%) were less than 12%, and accuracy was within 87.5-110%.[6] Another study reported intra- and inter-day precision of <14.5% and mean accuracy from -11.5 to 13.6%.[8]
Recovery SPE recovery was found to be significantly higher (60.8–121.1%) compared to protein precipitation (4.2–18.4%).[13]
Stability C3G was stable in plasma after three freeze-thaw cycles and at room temperature for 24 hours.[8] Acidification of plasma with formic acid helps maintain the stability of anthocyanins.[6]

Signaling Pathway

Cyanidin 3-glucoside has been shown to activate the AMP-activated protein kinase (AMPK) signaling pathway. This activation is not direct but occurs through the adiponectin receptor signaling pathway.[3][4] C3G also plays a role in increasing hepatic glutathione (B108866) synthesis through a cAMP-PKA-dependent signaling pathway.[14]

signaling_pathway cluster_c3g_action Cyanidin 3-Glucoside Action cluster_adiponectin Adiponectin Pathway cluster_camp cAMP-PKA Pathway cluster_downstream Downstream Effects c3g Cyanidin 3-Glucoside (C3G) adipoR Adiponectin Receptor c3g->adipoR amp ↑ Cellular AMP c3g->amp camp ↑ cAMP c3g->camp ampk AMPK Activation adipoR->ampk amp->ampk gluco ↓ Hepatic Gluconeogenesis ampk->gluco apoptosis ↑ Apoptosis & Senescence (in cancer cells) ampk->apoptosis pka PKA Activation camp->pka creb CREB Activation pka->creb gclc ↑ Gclc Expression creb->gclc gsh ↑ Glutathione (GSH) Synthesis gclc->gsh ros ↓ Reactive Oxygen Species (ROS) gsh->ros

Caption: Signaling pathways modulated by Cyanidin 3-glucoside.

Conclusion

This application note provides a detailed and validated LC-MS/MS method for the quantification of cyanidin 3-glucoside in human plasma. The method is sensitive, specific, and robust, making it suitable for a wide range of research applications in the fields of pharmacology, nutrition, and drug development. The use of solid-phase extraction for sample preparation is recommended to achieve higher recovery and reduce matrix effects.

References

Method

Application Note: Utilizing the Caco-2 Cell Model for Cyanidin-3-Glucoside Intestinal Absorption Studies

Introduction Cyanidin-3-glucoside (C3G) is one of the most abundant anthocyanins found in red, blue, and purple fruits and vegetables.[1][2] Its potential health benefits, including antioxidant and anti-inflammatory prop...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Cyanidin-3-glucoside (C3G) is one of the most abundant anthocyanins found in red, blue, and purple fruits and vegetables.[1][2] Its potential health benefits, including antioxidant and anti-inflammatory properties, are a subject of intense research.[3][4] To exert systemic effects, C3G must be absorbed through the intestinal epithelium. The Caco-2 cell line, derived from a human colon adenocarcinoma, serves as a robust and widely accepted in vitro model for predicting intestinal drug and nutrient absorption.[5][6][7] When cultured on semi-permeable membranes, Caco-2 cells differentiate into a polarized monolayer of enterocytes, exhibiting tight junctions and brush border enzymes that mimic the human intestinal barrier.[8][9] This application note provides a comprehensive overview and detailed protocols for using the Caco-2 model to study the absorption, transport, and cellular effects of C3G.

Application Notes

Mechanism of Cyanidin-3-Glucoside Transport

The transport of C3G across the intestinal epithelium is a complex process involving both carrier-mediated transport and passive diffusion. Studies using the Caco-2 model have shown that the absorption efficiency is relatively low.[10][11]

  • Carrier-Mediated Transport : Evidence strongly suggests the involvement of glucose transporters. The transport of C3G from the apical (luminal) to the basolateral (blood) side is significantly inhibited by phloridzin, an inhibitor of the sodium-dependent glucose transporter 1 (SGLT1), and phloretin, an inhibitor of the glucose transporter 2 (GLUT2).[10][12] Knockdown of SGLT1 or GLUT2 using siRNA also results in a significant decrease in C3G transport.[10][12] This indicates that SGLT1 on the apical membrane and GLUT2 on the basolateral membrane are key players in the active transport of C3G. The transport process is saturable, further supporting the involvement of transporters.[10]

  • Passive Diffusion : Besides active transport, passive diffusion is considered a primary uptake mechanism for C3G, particularly at higher concentrations.[1][13]

Metabolism of Cyanidin-3-Glucoside in Caco-2 Cells

While C3G can be transported intact across Caco-2 monolayers, it also undergoes metabolism.[5][10] The primary metabolites identified in Caco-2 cell models are protocatechuic acid (PCA) and phloroglucinaldehyde (PGA).[2][5] The formation of these metabolites suggests that the health benefits associated with C3G consumption may be attributable not only to the parent compound but also to its metabolic breakdown products.[5]

Bioactivity and Cellular Signaling Pathways

C3G has demonstrated significant bioactivity in Caco-2 cells, particularly in modulating inflammatory responses.

  • NF-κB Signaling Pathway : In models of intestinal inflammation induced by stimuli like TNF-α or palmitic acid, C3G pretreatment has been shown to inhibit the activation of the NF-κB pathway.[3][4][14][15] It prevents the phosphorylation of key signaling molecules like IKKα and the p65 subunit of NF-κB, thereby reducing the expression of pro-inflammatory cytokines such as IL-6 and IL-8.[4][14][16]

  • Nrf2 Signaling Pathway : C3G can activate the Nrf2 signaling pathway, a critical regulator of cellular antioxidant responses.[3][14] By promoting the nuclear translocation of Nrf2, C3G enhances the expression of downstream antioxidant and detoxifying enzymes, which helps to mitigate oxidative stress.[3][14][17]

Quantitative Data Summary

The following tables summarize quantitative data from studies on C3G absorption and transport in the Caco-2 cell model.

Table 1: Transport Parameters of Cyanidin-3-Glucoside (C3G) across Caco-2 Monolayers

ParameterValueExperimental ConditionsReference
Transport Efficiency~0.5% - 4%Apical to Basolateral transport of C3G.[5][11]
Transport DirectionA → B transport is saturableC3G concentration of 20 µmol/L.[10]
Apparent Permeability (Papp)Higher than free C3GStudy of C3G-phospholipid complex (50 µg/mL).[18]
Cellular Uptake Peak2 hoursC3G concentration of 0.2 mg/mL.[1][19]

Table 2: Major Metabolites of Cyanidin-3-Glucoside (C3G) Identified in Caco-2 Cell Models

MetaboliteParent CompoundAnalytical MethodReference
Protocatechuic acid (PCA)Cyanidin-3-glucosideHPLC[2][5]
Phloroglucinaldehyde (PGA)Cyanidin-3-glucosideHPLC[2][5]

Experimental Protocols

Protocol 1: Caco-2 Cell Culture and Differentiation for Transport Studies

This protocol describes the standard procedure for culturing and differentiating Caco-2 cells to form a polarized monolayer suitable for transport assays.

Materials:

  • Caco-2 cell line (ATCC HTB-37)

  • Dulbecco's Modified Eagle Medium (DMEM) with high glucose

  • Fetal Bovine Serum (FBS)

  • Non-Essential Amino Acids (NEAA)

  • Penicillin-Streptomycin solution

  • 0.25% Trypsin-EDTA

  • Phosphate-Buffered Saline (PBS)

  • Transwell® permeable supports (e.g., 12-well, 0.4 µm pore size)

  • Cell culture flasks (T-75)

  • EVOM2™ Epithelial Voltohmmeter with STX2 electrode

Procedure:

  • Cell Maintenance : Culture Caco-2 cells in T-75 flasks with DMEM supplemented with 10% FBS, 1% NEAA, and 1% Penicillin-Streptomycin. Maintain in a humidified incubator at 37°C with 5% CO₂.

  • Subculture : When cells reach 80-90% confluence, wash with PBS and detach using 0.25% Trypsin-EDTA.[20] Resuspend cells in fresh medium and split at a ratio of 1:6. Use cells between passages 40 and 50 for transport experiments to ensure stable characteristics.[10]

  • Seeding on Transwell® Inserts : Seed the Caco-2 cells onto the apical side of the Transwell® inserts at an optimal density (e.g., 6 x 10⁴ cells/cm²). Add 0.5 mL of medium to the apical (AP) chamber and 1.5 mL to the basolateral (BL) chamber.[18]

  • Differentiation : Culture the cells for 21 days to allow for spontaneous differentiation into a polarized monolayer.[9] Change the culture medium in both AP and BL chambers every 2-3 days.

  • Monolayer Integrity Check :

    • Transepithelial Electrical Resistance (TEER) : Starting around day 18 post-seeding, measure the TEER daily. A differentiated monolayer suitable for transport studies should exhibit a stable TEER value exceeding 400 Ω·cm².[18][21]

    • Lucifer Yellow Permeability : To confirm tight junction integrity, perform a Lucifer Yellow rejection assay. Add Lucifer Yellow to the AP chamber and measure its appearance in the BL chamber over time. The permeability should be less than 1% per hour.[18]

Protocol 2: C3G Transepithelial Transport Assay

This protocol details the measurement of C3G transport across the differentiated Caco-2 monolayer.

Materials:

  • Differentiated Caco-2 monolayers on Transwell® inserts

  • Hanks' Balanced Salt Solution (HBSS) or transport buffer

  • Cyanidin-3-glucoside (C3G) stock solution

  • HPLC-grade solvents for analysis

Procedure:

  • Preparation : Wash the Caco-2 monolayers twice with pre-warmed (37°C) HBSS. Equilibrate the cells by incubating with HBSS in both AP (0.5 mL) and BL (1.5 mL) chambers for 30 minutes at 37°C.

  • Apical to Basolateral (A→B) Transport (Absorption) :

    • Remove the HBSS from the AP chamber.

    • Add the C3G solution (prepared in HBSS at the desired concentration, e.g., 20-50 µM) to the AP chamber.[10][14]

    • Add fresh HBSS to the BL chamber.

    • Incubate at 37°C. Collect samples from the BL chamber at specified time points (e.g., 30, 60, 90, 120 minutes), replacing the collected volume with fresh HBSS.[10]

    • At the end of the experiment, collect the final samples from both AP and BL chambers.

  • Basolateral to Apical (B→A) Transport (Efflux) :

    • Follow the same procedure, but add the C3G solution to the BL chamber and sample from the AP chamber.

  • Sample Preparation : Stabilize the collected samples immediately by adding an acid (e.g., formic acid) and store at -80°C until analysis.[22] To determine the amount of cell-associated C3G, wash the monolayers with ice-cold PBS and lyse the cells.[1]

  • Data Analysis : Quantify the concentration of C3G in the samples using HPLC. Calculate the apparent permeability coefficient (Papp) using the following formula: Papp (cm/s) = (dQ/dt) / (A * C₀) Where dQ/dt is the transport rate, A is the surface area of the membrane, and C₀ is the initial concentration in the donor chamber.

Protocol 3: Quantification of C3G and Metabolites by HPLC

This protocol provides a general method for the quantification of C3G and its major metabolites.

Instrumentation & Conditions:

  • HPLC System : A system equipped with a photodiode array (PDA) or UV-Vis detector.[23]

  • Column : C18 reverse-phase column (e.g., 4.6 × 250 mm, 5 µm).[23]

  • Mobile Phase : A gradient elution using two solvents:

    • Solvent A: Water with 0.5% formic acid.[23]

    • Solvent B: Acetonitrile with 0.5% formic acid.[23]

  • Flow Rate : 1.0 mL/min.[23]

  • Detection Wavelength : 520 nm for C3G.[22][23][24] Additional wavelengths (e.g., 280 nm) can be used for metabolites like PCA.

  • Quantification : Create a standard curve using a certified C3G reference standard.[25] Identify metabolites by comparing retention times with standards and/or using mass spectrometry (LC-MS).[26]

Visualizations

Experimental_Workflow_Caco2_C3G_Absorption Experimental Workflow for C3G Absorption Study cluster_prep Phase 1: Cell Culture & Differentiation cluster_exp Phase 2: Transport Experiment cluster_analysis Phase 3: Analysis culture Maintain Caco-2 Cells (T-75 Flasks) seed Seed Cells on Transwell Inserts culture->seed differentiate Differentiate for 21 Days seed->differentiate check_integrity Verify Monolayer Integrity (TEER & Lucifer Yellow) differentiate->check_integrity prepare_mono Wash & Equilibrate Monolayers check_integrity->prepare_mono add_c3g Add C3G Solution to Donor Chamber prepare_mono->add_c3g incubate Incubate at 37°C (e.g., 120 min) add_c3g->incubate collect_samples Collect Samples from Receiver Chamber & Cell Lysate incubate->collect_samples quantify Quantify C3G & Metabolites (HPLC / LC-MS) collect_samples->quantify calculate Calculate Transport Parameters (Papp, % Transport) quantify->calculate

Caption: A flowchart illustrating the key phases of a Caco-2 transport study for C3G.

C3G_Transport_Metabolism C3G Transport and Metabolism in Caco-2 Cells cluster_apical cluster_cell Caco-2 Enterocyte cluster_basolateral C3G_lumen Cyanidin-3-glucoside (C3G) SGLT1 SGLT1 C3G_lumen->SGLT1 Apical Uptake C3G_intra Intracellular C3G SGLT1->C3G_intra Metabolism Metabolism C3G_intra->Metabolism GLUT2 GLUT2 C3G_intra->GLUT2 Basolateral Efflux Metabolites Protocatechuic Acid (PCA) Phloroglucinaldehyde (PGA) Metabolism->Metabolites C3G_blood Intact C3G GLUT2->C3G_blood

Caption: C3G transport across and metabolism within a Caco-2 enterocyte.

C3G_Signaling_Pathways Signaling Pathways Modulated by C3G in Caco-2 Cells stimulus Inflammatory Stimulus (e.g., TNF-α) ikk IKK stimulus->ikk c3g Cyanidin-3-glucoside (C3G) c3g->ikk inhibits keap1 Keap1 c3g->keap1 inhibits binding nfkb p65/p50 (NF-κB) ikk->nfkb activates nfkb_nuc p65/p50 (in Nucleus) nfkb->nfkb_nuc translocates cytokines Pro-inflammatory Genes (IL-6, IL-8) nfkb_nuc->cytokines activates transcription nrf2 Nrf2 nrf2->keap1 bound nrf2_nuc Nrf2 (in Nucleus) nrf2->nrf2_nuc translocates are Antioxidant Response Element (ARE) nrf2_nuc->are activates transcription

Caption: C3G inhibits NF-κB and activates the Nrf2 antioxidant pathway.

References

Application

Application Notes and Protocols: In Vitro Assessment of the Anti-inflammatory Effects of Cyanidin-3-Glucoside

Audience: Researchers, scientists, and drug development professionals. Introduction Cyanidin-3-glucoside (C3G) is a prominent anthocyanin found in various pigmented fruits and vegetables, recognized for its potent antiox...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cyanidin-3-glucoside (C3G) is a prominent anthocyanin found in various pigmented fruits and vegetables, recognized for its potent antioxidant and anti-inflammatory properties.[1] These application notes provide a comprehensive guide to the in vitro models and experimental protocols used to evaluate the anti-inflammatory efficacy of C3G. The methodologies detailed herein are designed to facilitate the screening and characterization of C3G and its derivatives for potential therapeutic applications in inflammatory diseases.

The primary mechanisms underlying the anti-inflammatory effects of C3G involve the modulation of key signaling pathways such as Nuclear Factor-kappa B (NF-κB), Mitogen-Activated Protein Kinases (MAPKs), and the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.[2][3] By interfering with these pathways, C3G can effectively reduce the production of pro-inflammatory mediators including nitric oxide (NO), prostaglandins (B1171923) (e.g., PGE2), and cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β).[2][4]

This document outlines protocols for cell-based assays using relevant cell lines such as murine macrophages (RAW 264.7), human intestinal epithelial cells (Caco-2), and human umbilical vein endothelial cells (HUVECs).[2][5] These models allow for the simulation of inflammatory responses in vitro through stimulation with agents like lipopolysaccharide (LPS) or TNF-α.

Data Presentation: Summary of C3G Anti-inflammatory Effects

The following tables summarize quantitative data from various in vitro studies, highlighting the dose-dependent inhibitory effects of C3G on key inflammatory markers.

Table 1: Inhibition of Pro-inflammatory Mediators by C3G

Cell LineInflammatory StimulusMediatorC3G Concentration (µM)% InhibitionReference
RAW 264.7LPSNO10 - 50Dose-dependent decrease[2]
HT-29Cytokine MixNO25Significant reduction[4]
HT-29Cytokine MixPGE225Significant reduction[4]
Caco-2Palmitic AcidIL-6 mRNA1 - 10Dose-dependent inhibition[2]
Caco-2Palmitic AcidIL-8 mRNA1 - 10Dose-dependent inhibition[2]
THP-1LPSTNF-α1.25 - 10Dose-dependent suppression[6]
THP-1LPSIL-61.25 - 10Dose-dependent suppression[6]
THP-1LPSIL-1β1.25 - 10Dose-dependent suppression[6]

Table 2: Modulation of Inflammatory Enzyme and Adhesion Molecule Expression by C3G

Cell LineInflammatory StimulusTargetC3G Concentration (µM)EffectReference
Caco-2TNF-αiNOS Protein20 - 40Downregulation[2]
Caco-2TNF-αCOX-2 Protein20 - 40Downregulation[2]
HUVECsTNF-α-stimulated Caco-2 conditioned mediaE-selectin mRNANot specifiedInhibition[5]
HUVECsTNF-α-stimulated Caco-2 conditioned mediaVCAM-1 mRNANot specifiedInhibition[5]

Experimental Protocols

Cell Culture and Inflammatory Stimulation

a. RAW 264.7 Macrophages:

  • Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

  • Seeding Density: Seed cells in appropriate culture plates (e.g., 96-well, 24-well, or 6-well plates) and allow them to adhere overnight.

  • Treatment: Pre-treat cells with varying concentrations of C3G for 1-24 hours.

  • Stimulation: Induce inflammation by adding Lipopolysaccharide (LPS) (e.g., 1 µg/mL) and co-incubate for the desired time (e.g., 24 hours).[7][8]

b. Caco-2 Intestinal Epithelial Cells:

  • Culture Medium: Eagle's Minimum Essential Medium (EMEM) supplemented with 20% FBS, 1% non-essential amino acids, 100 U/mL penicillin, and 100 µg/mL streptomycin.

  • Differentiation: Culture cells for 14-21 days to allow for differentiation into a polarized monolayer.

  • Treatment: Pre-treat the apical or basolateral side with C3G for a specified period.

  • Stimulation: Induce inflammation with TNF-α (e.g., 10 ng/mL) or other relevant stimuli.[9]

c. Human Umbilical Vein Endothelial Cells (HUVECs):

  • Culture Medium: Endothelial Cell Growth Medium (EGM-2) supplemented with the provided growth factors.

  • Seeding: Coat culture vessels with gelatin or fibronectin before seeding cells.

  • Treatment: Pre-treat HUVECs with C3G for a designated time.

  • Stimulation: Induce inflammation with TNF-α (e.g., 10 ng/mL) for 6-24 hours.[10]

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay measures the accumulation of nitrite (B80452), a stable product of NO, in the cell culture supernatant.[11]

  • Reagents:

  • Protocol:

    • Collect 100 µL of cell culture supernatant from each well of a 96-well plate.

    • Add 100 µL of Griess Reagent (equal volumes of Reagent A and B mixed immediately before use) to each supernatant sample.[12]

    • Incubate for 10-15 minutes at room temperature, protected from light.

    • Measure the absorbance at 540 nm using a microplate reader.

    • Quantify the nitrite concentration by comparing the absorbance values to a sodium nitrite standard curve.[12]

Cytokine Quantification (ELISA)

Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β in cell culture supernatants.

  • Materials:

    • Commercially available ELISA kits for the specific cytokines of interest.

    • Microplate reader.

  • Protocol:

    • Collect cell culture supernatants after treatment and stimulation.

    • Perform the ELISA according to the manufacturer's instructions.[13][14]

    • Briefly, add standards and samples to antibody-coated wells.

    • Incubate with a detection antibody, followed by an enzyme-conjugated secondary antibody.

    • Add a substrate and stop the reaction.

    • Measure the absorbance at the recommended wavelength.

    • Calculate cytokine concentrations based on the standard curve.[15]

Western Blot Analysis for Signaling Proteins

Western blotting is used to detect changes in the expression and phosphorylation of key proteins in inflammatory signaling pathways (e.g., NF-κB p65, IκBα, p38, ERK1/2).[16]

  • Protocol:

    • Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

    • Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

    • SDS-PAGE: Separate 20-40 µg of protein per sample on an SDS-polyacrylamide gel.[17]

    • Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

    • Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

    • Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., anti-p-p65, anti-IκBα) overnight at 4°C.

    • Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

    • Analysis: Quantify band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Visualization of Signaling Pathways and Workflows

experimental_workflow cluster_prep Cell Preparation cluster_stim Inflammatory Challenge cluster_analysis Endpoint Analysis cell_culture Cell Seeding & Adherence (e.g., RAW 264.7) c3g_treatment Pre-treatment with C3G (Varying Concentrations) cell_culture->c3g_treatment lps_stim Stimulation with LPS (e.g., 1 µg/mL) c3g_treatment->lps_stim supernatant Collect Supernatant lps_stim->supernatant cell_lysis Cell Lysis lps_stim->cell_lysis no_assay NO Assay (Griess) supernatant->no_assay elisa Cytokine ELISA (TNF-α, IL-6) supernatant->elisa western Western Blot (NF-κB, MAPKs) cell_lysis->western

Caption: Experimental workflow for assessing the anti-inflammatory effects of C3G.

nf_kb_pathway cluster_cytoplasm Cytoplasm cluster_nucleus LPS LPS TLR4 TLR4 LPS->TLR4 IKK IKK TLR4->IKK Activates IkBa IκBα IKK->IkBa Phosphorylates p65 p65 IkBa->p65 Degradation releases p50 p50 p65:e->IkBa:w Nucleus Nucleus p65->Nucleus Translocation p50:e->IkBa:w p50->Nucleus Translocation C3G Cyanidin-3-Glucoside C3G->IKK Inhibits Genes Pro-inflammatory Gene Expression (TNF-α, IL-6, iNOS) Nucleus->Genes Activates

Caption: C3G inhibits the NF-κB signaling pathway.

nrf2_pathway cluster_cytoplasm Cytoplasm cluster_nucleus C3G Cyanidin-3-Glucoside Nrf2 Nrf2 C3G->Nrf2 Promotes dissociation Keap1 Keap1 Keap1->Nrf2 Sequesters for degradation Nucleus Nucleus Nrf2->Nucleus Translocation ARE ARE Antioxidant_Genes Antioxidant & Cytoprotective Gene Expression (HO-1, NQO1) ARE->Antioxidant_Genes Activates Nrf2_n Nrf2 Nrf2_n->ARE Binds to

Caption: C3G activates the Nrf2 antioxidant pathway.

References

Method

Application Notes: Isolating and Purifying Cyanidin 3-Glucoside (C3G) from Black Rice

Audience: Researchers, scientists, and drug development professionals. Introduction: Black rice (Oryza sativa L.) is a significant source of anthocyanins, with cyanidin (B77932) 3-glucoside (C3G) being the most abundant...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction: Black rice (Oryza sativa L.) is a significant source of anthocyanins, with cyanidin (B77932) 3-glucoside (C3G) being the most abundant of these bioactive compounds.[1][2] C3G is a potent antioxidant and has garnered considerable interest for its potential health benefits, including anti-inflammatory, anti-diabetic, and anti-cancer properties.[3][4][5] The effective isolation and purification of high-purity C3G are critical for research into its pharmacological activities and for the development of functional foods and therapeutics.[5][6] This document provides detailed protocols and methodologies for the extraction, purification, and analysis of C3G from black rice.

Part 1: Extraction of Crude C3G from Black Rice

The initial step involves extracting the anthocyanin-rich fraction from ground black rice. Acidified organic solvents are commonly used to enhance the stability and solubility of anthocyanins.[7][8]

Experimental Protocol: Acidified Solvent Extraction
  • Sample Preparation: Purchase black rice from a local source. Grind the grains into a fine powder using a spice grinder or a laboratory mill.

  • Extraction:

    • Weigh 30 g of the ground black rice powder and place it into a suitable flask.[9]

    • Add 200 mL of an acidified methanol (B129727) solution (85:15, v/v, methanol:1.0 N HCl).[9] Alternatively, an acidified ethanol (B145695) solution can be used, which is considered less toxic.[7][8]

    • Sonicate the mixture for 15 minutes to facilitate cell wall disruption and solvent penetration.[9]

  • Separation:

    • Centrifuge the mixture at 7,500 rpm for 5 minutes at 4°C.[9]

    • Decant and collect the supernatant.

  • Re-extraction:

    • Add another 200 mL of the acidified solvent to the remaining pellet and repeat the sonication and centrifugation steps.[9]

  • Concentration:

    • Combine the supernatants from both extractions.

    • Use a rotary evaporator at a temperature below 40°C to reduce the solvent volume to approximately 25 mL.[9] This concentrated extract is now ready for purification.

Data Presentation: Comparison of Extraction Conditions

The efficiency of C3G extraction is influenced by parameters such as solvent type, acid concentration, temperature, and time.[7]

ParameterCondition 1Condition 2Condition 3Reference
Raw Material Black Rice PowderBlack Rice FlourBlack Rice Powder[9],[10],[8]
Solvent Methanol:1.0 N HCl (85:15, v/v)Ethanol:Water:HCl (50:50:0.5, V/V)Ethanol (56.11%) with Citric Acid (4.42%)[9],[10],[8]
Solid:Liquid Ratio 1:6.7 (g/mL)1:10 (g/mL)1:10 (g/mL)[9],[10],[8]
Method SonicationMacerationHeat-Assisted Maceration[9],[10],[8]
Temperature Ambient50°C49.29°C[9],[10],[8]
Time 2 x 15 min3 x 1 h120 min[9],[10],[8]

Part 2: Purification of Cyanidin 3-Glucoside

Purification is typically a multi-step process designed to remove sugars, proteins, and other phenolic compounds, thereby increasing the purity of C3G.[11] Macroporous resin chromatography is a highly effective initial step for enrichment, often followed by more refined techniques like preparative HPLC or Sephadex column chromatography.[10][12]

Workflow for C3G Isolation and Purification

G cluster_0 Extraction cluster_1 Purification cluster_2 Analysis A Black Rice Grains B Grinding A->B C Acidified Solvent Extraction B->C D Centrifugation C->D C->D Solid-Liquid Separation E Concentration (Rotary Evaporation) D->E F Crude C3G Extract E->F G Macroporous Resin Chromatography F->G H Enriched C3G Fraction G->H I Preparative HPLC or Sephadex LH-20 H->I J High-Purity C3G (>95%) I->J K Analytical HPLC-PDA J->K Purity & Quantification L LC-MS/MS J->L Structural Confirmation

Caption: Overall workflow from black rice to purified C3G.

Protocol 1: Macroporous Resin Column Chromatography

This technique separates anthocyanins from hydrophilic impurities based on adsorption and desorption characteristics.[12] AB-8 resin has demonstrated a good balance of adsorption and desorption for this purpose.[10][12]

  • Resin Preparation:

    • Select a suitable macroporous resin (e.g., AB-8).[10]

    • Pre-treat the resin by soaking it in ethanol for 24 hours, followed by washing with deionized water until the eluent is clear.

    • Pack the resin into a glass column.

  • Sample Loading:

    • Dilute the concentrated crude extract with deionized water.

    • Load the diluted extract onto the prepared column at a controlled flow rate (e.g., 1.0-2.0 Bed Volumes/hour).[10]

  • Washing:

    • Wash the column with deionized water to remove sugars, organic acids, and other water-soluble impurities. Continue washing until the effluent is colorless.[13]

  • Elution:

    • Elute the adsorbed anthocyanins using an appropriate solvent, such as 80% aqueous ethanol.[10]

    • Collect the colored eluate, which now contains an enriched C3G fraction. The purity can increase significantly, for example, from 3.45% to 22.59%.[10]

Macroporous Resin Purification Process

G A Crude Extract B Load onto AB-8 Resin Column A->B C Wash with Deionized Water B->C Adsorption of C3G D Elute with 80% Ethanol C->D F Waste (Sugars, Acids) C->F Impurity Removal E Enriched C3G Fraction D->E Desorption of C3G

Caption: Macroporous resin chromatography workflow.

Protocol 2: Preparative High-Performance Liquid Chromatography (Prep-HPLC)

For achieving very high purity (>95%), preparative HPLC is a common subsequent step.[9][14]

  • Sample Preparation: The enriched C3G fraction from the resin chromatography step is filtered through a 0.45 µm membrane.

  • Instrumentation: Use a preparative HPLC system equipped with a C18 column.

  • Mobile Phase: A typical mobile phase consists of two solvents:

    • Solvent A: Water with an acidifier (e.g., 1% formic acid).[15]

    • Solvent B: Acetonitrile with an acidifier (e.g., 1% formic acid).[15]

  • Gradient Elution: Program a gradient to separate C3G from other closely related anthocyanins (like peonidin-3-glucoside). An example gradient is:

    • 0-10 min: 5% B

    • 10-15 min: 5-95% B

    • 15-17 min: 95% B

    • 17-22 min: 95-5% B[15]

  • Fraction Collection: Monitor the eluent at 520 nm and collect the fraction corresponding to the C3G peak.[15]

  • Final Processing: Combine the collected fractions and remove the solvent using a rotary evaporator or lyophilizer to obtain the high-purity C3G powder. A purity of 99.0% can be achieved with this method.[9]

Data Presentation: Comparison of Purification Techniques
TechniqueStationary PhaseMobile/Elution PhasePurity AchievedYield/RecoveryReference
Macroporous Resin AB-8 Resin80% Aqueous Ethanol22.59% (6-fold increase)-[10]
HPCCC + RP-MPLC Two-phase solvent system + C18TBME/n-butanol/acetonitrile/0.01% TFA98.2%76.0% Recovery[3][16]
Prep-LC/Flash System C18Water/Acetonitrile Gradient99.0%25.5 mg from 30g rice[9]
Sephadex LH-20 Sephadex LH-20Gradient of Methanol (30%, 50%, 70%)95.52% (for C3G)-[12]

Part 3: Identification, Quantification, and Analysis

Final analysis is performed to confirm the identity and determine the purity and concentration of the isolated C3G.

Protocol: Analytical HPLC-PDA
  • Standard Preparation: Prepare a standard curve using a certified C3G reference standard (e.g., from Sigma-Aldrich) at various concentrations (e.g., 15-500 µg/mL).[15][17]

  • Sample Preparation: Accurately weigh and dissolve the purified C3G powder in the mobile phase.

  • HPLC Conditions:

    • Column: C18 column (e.g., Eclipse XDB-C18, 4.6 x 250 mm, 5 µm).[3][17]

    • Mobile Phase: Gradient elution using acidified water and acidified acetonitrile/methanol.[3][15]

    • Flow Rate: 1.0 mL/min.[3][17]

    • Detection: Photodiode Array (PDA) detector set at 520 nm for anthocyanins.[3][15]

    • Column Temperature: 25°C.[15]

  • Analysis: Inject the sample and identify the C3G peak by comparing its retention time to the standard. Quantify the amount of C3G by integrating the peak area and comparing it to the standard curve.[15]

Analytical HPLC and LC-MS Workflow

G cluster_0 Sample & Standard Prep cluster_1 HPLC-PDA Analysis cluster_2 LC-MS Confirmation A Purified C3G Sample C Prepare Dilutions A->C B C3G Reference Standard B->C D Inject into HPLC (C18 Column) C->D I Inject into LC-MS C->I E Gradient Elution D->E F Detect at 520 nm E->F G Generate Chromatogram F->G H Quantify using Standard Curve G->H J Mass Spectrometry Analysis I->J K Confirm Molecular Weight (m/z 449) J->K

Caption: Workflow for HPLC quantification and LC-MS confirmation.

Mass Spectrometry (LC-MS/MS) Confirmation

To unequivocally confirm the identity of the isolated compound, LC-MS/MS analysis is employed. The purified C3G will show a parent mass ion [M]+ at m/z 449.[2][14] Further fragmentation will yield a characteristic ion at m/z 287, corresponding to the cyanidin aglycone after the loss of the glucose moiety.[2]

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Improving the Stability of Cyanidin-3-Glucoside in Aqueous Solutions

Welcome to the technical support center for improving the stability of cyanidin-3-glucoside (C3G) in aqueous solutions. This resource is designed for researchers, scientists, and drug development professionals to address...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for improving the stability of cyanidin-3-glucoside (C3G) in aqueous solutions. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during experiments involving C3G. Here, you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and quantitative data to support your research and development efforts.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues related to the instability of C3G in aqueous solutions and provides practical solutions.

Q1: My C3G solution is rapidly losing its characteristic red/purple color. What is causing this degradation?

A1: The instability of C3G in aqueous solutions is primarily influenced by several factors:

  • pH: C3G is most stable in acidic conditions (pH < 3.0), where it exists as the colored flavylium (B80283) cation. As the pH increases towards neutral and alkaline conditions, it undergoes structural transformations to colorless or less stable forms like the carbinol pseudobase and chalcone, leading to color loss.[1][2][3]

  • Temperature: Elevated temperatures significantly accelerate the degradation of C3G.[2][3][4] Thermal processing can lead to the opening of the pyrylium (B1242799) ring, resulting in the loss of color and antioxidant activity.[1]

  • Light: Exposure to light, particularly UV radiation, can induce photodegradation of C3G.[5][6]

  • Oxygen: The presence of dissolved oxygen can lead to oxidative degradation of the C3G molecule.[2]

Q2: I am observing a brownish tint in my C3G solution after heating. What does this indicate?

A2: The formation of a brown color during the heating of C3G solutions is a common sign of significant degradation. This is often due to the formation of polymeric compounds and other degradation products resulting from the opening of the pyrylium ring and subsequent reactions.[1] To mitigate this, it is crucial to minimize the duration and intensity of heat exposure.

Q3: Can I work with C3G solutions at neutral pH? If so, how can I prevent its rapid degradation?

A3: While C3G is inherently unstable at neutral pH, its stability can be enhanced through several methods:

  • Co-pigmentation: The addition of certain colorless compounds (co-pigments) such as phenolic acids (e.g., ferulic acid, caffeic acid) or flavonoids (e.g., quercetin) can stabilize the C3G molecule through molecular stacking and complex formation.[7][8][9]

  • Encapsulation: Encapsulating C3G within a protective matrix, such as proteins (e.g., whey protein, casein) or polysaccharides (e.g., alginate, chitosan), can shield it from degradative environmental factors.[5][10][11][12]

  • Chemical Modification: Enzymatic acylation, which involves adding a fatty acid chain to the glucose moiety of C3G, can enhance its stability, particularly in lipophilic environments.[13][14][15][16]

Q4: My attempts at co-pigmentation are not showing a significant stabilizing effect. What could be the issue?

A4: Several factors can influence the effectiveness of co-pigmentation:

  • Molar Ratio: The molar ratio of C3G to the co-pigment is critical. A higher concentration of the co-pigment is generally required to observe a significant stabilizing effect.[8][9]

  • Type of Co-pigment: The chemical structure of the co-pigment plays a crucial role. Co-pigments with planar structures and the ability to form π-π stacking interactions are generally more effective.[7]

  • pH of the Solution: Co-pigmentation is most effective at a pH where a significant portion of the C3G is in the flavylium cation form (typically pH 2-4).[8]

  • Solvent: The presence of organic solvents can weaken the hydrophobic interactions that drive co-pigmentation.[17]

Q5: I am struggling with low encapsulation efficiency for my C3G nanoparticles. What are the key parameters to optimize?

A5: Low encapsulation efficiency can be due to several factors in the nanoparticle preparation process:

  • Concentration of Wall Material: The concentration of the encapsulating agent (e.g., whey protein) is crucial. Insufficient wall material may not adequately entrap the C3G.

  • pH: The pH during nanoparticle formation affects the charge and conformation of both the C3G and the wall material, influencing their interaction.

  • Homogenization/Mixing Parameters: The speed and duration of homogenization or mixing are critical for forming stable nanoparticles and ensuring efficient encapsulation.[5]

  • Cross-linking: For some encapsulation methods, the concentration of cross-linking agents (e.g., CaCl2 for alginate) is a key parameter to control.

Quantitative Data on C3G Stability

The stability of C3G is highly dependent on environmental conditions. The following tables summarize the degradation kinetics of C3G under various pH and temperature conditions.

Table 1: Effect of pH and Temperature on the Half-life (t1/2) of C3G

Temperature (°C)pHHalf-life (min)Reference
807.080.18[4]
957.073.76[4]
702.5> 480[18]
704.0~240[18]
707.0< 60[18]
902.5~120[18]
904.0< 60[18]
907.0< 30[18]

Table 2: Degradation Rate Constants (k) of C3G at Different Temperatures and pH

Temperature (°C)pHRate Constant (k) (min-1)Reference
807.00.00865[4]
957.00.0093[4]
602.00.0012[3]
802.00.0035[3]
1002.00.0102[3]
605.00.0028[3]
805.00.0071[3]
1005.00.0185[3]

Experimental Protocols

This section provides detailed methodologies for key experiments aimed at improving the stability of C3G.

Protocol 1: Co-pigmentation of C3G with Phenolic Acids

Objective: To stabilize C3G in an aqueous solution through intermolecular co-pigmentation with a phenolic acid (e.g., ferulic acid).

Materials:

  • Cyanidin-3-glucoside (C3G)

  • Ferulic acid (or other phenolic co-pigment)

  • Citrate-phosphate buffer (pH 3.5)

  • Spectrophotometer

Procedure:

  • Prepare a stock solution of C3G in the citrate-phosphate buffer (pH 3.5). The concentration should be such that the absorbance at the maximum wavelength (λmax, approx. 510-520 nm) is around 1.0.

  • Prepare stock solutions of the co-pigment (ferulic acid) at various concentrations to achieve different molar ratios of C3G to co-pigment (e.g., 1:1, 1:10, 1:20, 1:50).[8]

  • Prepare a series of test solutions by mixing the C3G stock solution with the co-pigment stock solutions to the desired molar ratios. Also, prepare a control solution containing only C3G.

  • Allow the solutions to equilibrate for a specific period (e.g., 30 minutes) in the dark at a controlled temperature (e.g., 20°C).[19]

  • Measure the UV-Vis spectrum (e.g., 380-700 nm) of each solution.

  • To assess stability, store the solutions under stress conditions (e.g., 50°C in the dark) and measure the absorbance at λmax at regular intervals.

  • Calculate the degradation rate constant and half-life for the control and co-pigmented solutions to determine the stabilizing effect.

Protocol 2: Encapsulation of C3G in Whey Protein Nanoparticles

Objective: To improve the stability of C3G by encapsulating it within whey protein nanoparticles.[10]

Materials:

  • Cyanidin-3-glucoside (C3G)

  • Whey protein isolate (WPI)

  • Calcium chloride (CaCl2)

  • Deionized water

  • pH meter

  • Homogenizer

Procedure:

  • Prepare a whey protein isolate (WPI) solution (e.g., 5% w/v) in deionized water.

  • Adjust the pH of the WPI solution to 7.0.

  • Heat the WPI solution in a water bath at 80°C for 30 minutes to induce protein denaturation and aggregation, then cool to room temperature.

  • Prepare a C3G stock solution.

  • Add the C3G solution to the heated WPI solution at a specific volume ratio (e.g., 1:80 C3G:WPI) and mix thoroughly.

  • Add a solution of CaCl2 (e.g., to a final concentration of 8 mmol/L) to the mixture to induce the formation of nanoparticles.

  • Homogenize the mixture to obtain a uniform dispersion of nanoparticles.

  • The resulting nanoparticle suspension can be used for stability studies (thermal, light, and oxidative stability) by comparing the degradation of encapsulated C3G with that of free C3G under the same conditions.

Protocol 3: Enzymatic Acylation of C3G

Objective: To enhance the stability and lipophilicity of C3G through enzymatic acylation with a fatty acid.[13][14]

Materials:

  • Cyanidin-3-glucoside (C3G)

  • Novozym 435 (immobilized lipase)

  • Octanoic acid (or other fatty acid)

  • Tertiary butanol

  • Dimethylformamide (DMF)

  • Molecular sieves (4 Å)

Procedure:

  • Dissolve C3G in a mixture of tertiary butanol and DMF (e.g., 9:1 v/v).

  • Dry the solvent mixture overnight with activated molecular sieves.

  • Add the fatty acid (e.g., octanoic acid) to the C3G solution at a specific molar ratio (e.g., 1:10 C3G:fatty acid).

  • Add Novozym 435 to the reaction mixture (e.g., 20 g/L).

  • Incubate the reaction mixture at a controlled temperature (e.g., 60°C) with stirring for a specific duration (e.g., 24 hours).

  • Terminate the reaction by filtering out the enzyme.

  • The acylated C3G can be purified from the reaction mixture using appropriate chromatographic techniques.

  • The stability of the acylated C3G can then be compared to that of native C3G in both aqueous and lipid-based systems.

Visualizations

The following diagrams illustrate key concepts and workflows related to the stability of C3G.

C3G_Degradation_Pathway C3G Cyanidin-3-glucoside (Red) Carbinol Carbinol Pseudobase (Colorless) C3G->Carbinol Hydration (pH increase) Carbinol->C3G Dehydration (pH decrease) Chalcone Chalcone (Yellowish) Carbinol->Chalcone Ring opening DegradationProducts Degradation Products (e.g., Protocatechuic acid, Phloroglucinaldehyde) Chalcone->DegradationProducts Cleavage CoPigmentation_Mechanism cluster_0 Without Co-pigment cluster_1 With Co-pigment C3G_unstable C3G (Flavylium Cation) Carbinol Colorless form C3G_unstable->Carbinol Hydration Water H2O C3G_stable C3G (Flavylium Cation) Complex Stable C3G-Co-pigment Complex C3G_stable->Complex CoPigment Co-pigment (e.g., Ferulic Acid) CoPigment->Complex Encapsulation_Workflow start Prepare C3G Solution mix Mix C3G and Wall Material start->mix prepare_wall Prepare Wall Material Solution (e.g., Whey Protein) prepare_wall->mix homogenize Homogenize/Form Nanoparticles mix->homogenize analyze Characterize Nanoparticles (Size, Encapsulation Efficiency) homogenize->analyze stability_test Conduct Stability Studies (Thermal, Light, pH) analyze->stability_test end Stable C3G Formulation stability_test->end

References

Optimization

degradation kinetics of cyanidin 3-glucoside at different pH and temperatures

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the degradation kinetics of cyanidin (B77932)...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the degradation kinetics of cyanidin (B77932) 3-glucoside (C3G) at different pH and temperature conditions.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway of cyanidin 3-glucoside?

Cyanidin 3-glucoside (C3G) degradation is primarily initiated by the hydrolysis of the glycosidic bond, releasing the sugar moiety and the unstable aglycone, cyanidin. This is often followed by the opening of the pyrylium (B1242799) ring (C-ring), leading to the formation of a chalcone (B49325) structure. Further degradation can result in the formation of smaller phenolic compounds such as protocatechuic acid (PCA) and phloroglucinaldehyde (PGA).[1][2] The stability of C3G is significantly influenced by environmental factors like pH, temperature, light, and the presence of oxygen.[3][4][5]

Q2: How does pH affect the stability of cyanidin 3-glucoside?

The pH of the medium is a critical factor in the stability of C3G.[5] Generally, C3G is most stable in acidic conditions (pH < 3.0), where it exists predominantly as the red-colored flavylium (B80283) cation.[5][6] As the pH increases, it undergoes structural transformations to the colorless hemiketal (carbinol) form, the blue/purple quinoidal base, and the yellowish chalcone.[3] At neutral (pH 7.0) and alkaline pH, the degradation of C3G is significantly accelerated.[1] For instance, at 70°C and 90°C, C3G is almost completely lost at pH 7.0, while it shows greater stability at pH 2.5 and 4.0.[1]

Q3: What is the effect of temperature on the degradation of cyanidin 3-glucoside?

Elevated temperatures accelerate the degradation of C3G, and this effect is often synergistic with pH.[1][4] The degradation of C3G typically follows first-order kinetics, and the degradation rate constant (k) increases with increasing temperature.[7][8] For example, in one study, the half-life of C3G at pH 7.0 was significantly shorter at 95°C compared to 80°C.[4] Lowering the processing and storage temperature is a key strategy to preserve the content of C3G.[1]

Q4: What are the typical kinetic models used to describe the degradation of cyanidin 3-glucoside?

The thermal degradation of cyanidin 3-glucoside is most commonly described by a first-order kinetic model .[7][8] This is supported by high regression coefficients (R²) in numerous studies. Some studies have also reported second-order kinetics for anthocyanin degradation in solid food systems.[9] The temperature dependence of the degradation rate constant is often modeled using the Arrhenius equation.[8]

Troubleshooting Guide

Issue EncounteredPossible CausesRecommended Solutions
Rapid loss of red color in C3G solution High pH of the solution.Adjust the pH to a more acidic range (ideally pH < 3.0) using food-grade acids like citric acid or hydrochloric acid.
Elevated storage or processing temperature.Store solutions at refrigerated temperatures (e.g., 4°C) and minimize exposure to high temperatures during experiments.
Exposure to light.Store solutions in amber-colored vials or wrap containers in aluminum foil to protect from light.
Presence of oxygen.Degas the solvent and store the solution under an inert atmosphere (e.g., nitrogen or argon).
Presence of metal ions.Use deionized, distilled water and avoid contact with metal surfaces that can leach ions. Consider using a chelating agent like EDTA if metal contamination is suspected.
Inconsistent degradation rates between experimental batches Fluctuations in pH.Use a calibrated pH meter to ensure consistent pH across all samples and buffers.
Temperature variations.Use a calibrated water bath or incubator with precise temperature control.
Differences in the initial concentration of C3G.Prepare a stock solution of C3G and dilute it to the desired concentration for each experiment to ensure consistency.
Presence of other interacting compounds.Be aware that other compounds in your sample matrix (e.g., ascorbic acid, proteins, other phenolics) can accelerate or inhibit C3G degradation.[4][10]
Formation of unexpected degradation products Complex degradation pathways due to multiple stress factors.Systematically investigate the effect of each factor (pH, temperature, light, etc.) individually to understand their contribution to the degradation profile.
Enzymatic degradation.If working with crude extracts, consider the presence of enzymes like polyphenol oxidase (PPO) which can degrade C3G.[11] Heat treatment or the use of enzyme inhibitors may be necessary.

Data Presentation

Table 1: Degradation Rate Constants (k) and Half-Lives (t₁/₂) of Cyanidin 3-Glucoside at Different pH and Temperatures

Temperature (°C)pHRate Constant (k)Half-Life (t₁/₂)Reference
702.5-21% loss after 8h[1]
704.0-53% loss after 8h[1]
707.0-Almost complete loss[1]
902.5-95% loss after 8h[1]
904.0-98% loss after 8h[1]
907.0-Almost complete loss[1]
807.00.00865 min⁻¹80.18 min[4]
957.00.0093 min⁻¹73.76 min[4]
602.0 - 5.0k increases with pHt₁/₂ decreases with pH[7]
802.0 - 5.0k increases with pHt₁/₂ decreases with pH[7]
1002.0 - 5.0k increases with pHt₁/₂ decreases with pH[7]

Note: The data presented is a summary from various studies and experimental conditions may differ.

Experimental Protocols

Methodology for Studying the Degradation Kinetics of Cyanidin 3-Glucoside

  • Preparation of Buffer Solutions: Prepare a series of buffer solutions with the desired pH values (e.g., pH 2.0, 4.0, 7.0) using appropriate buffer systems (e.g., citrate-phosphate buffer).

  • Preparation of Cyanidin 3-Glucoside Solution: Dissolve a known amount of pure C3G standard in the prepared buffer solutions to achieve a specific initial concentration.

  • Incubation: Aliquot the C3G solutions into vials, seal them to prevent evaporation, and place them in a temperature-controlled environment (e.g., water bath or incubator) set to the desired experimental temperatures.

  • Sampling: At predetermined time intervals, withdraw samples from the vials.

  • Analysis: Immediately analyze the concentration of C3G in the samples. High-Performance Liquid Chromatography (HPLC) with a C18 column and a UV-Vis detector (monitoring at ~520 nm) is a common and accurate method for quantification.

  • Data Analysis: Plot the natural logarithm of the C3G concentration (or the ratio of C3G concentration at time 't' to the initial concentration) versus time. If the degradation follows first-order kinetics, the plot will be linear. The negative slope of this line represents the degradation rate constant (k). The half-life (t₁/₂) can be calculated using the equation: t₁/₂ = 0.693 / k.

Visualizations

Degradation_Kinetics_Workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis Buffer Buffer Preparation (Varying pH) C3G_Sol C3G Solution Preparation Buffer->C3G_Sol Incubation Incubation (Controlled Temperature) C3G_Sol->Incubation Sampling Time-point Sampling Incubation->Sampling HPLC HPLC Analysis (~520 nm) Sampling->HPLC Data_Analysis Kinetic Modeling (k, t1/2) HPLC->Data_Analysis

Caption: Experimental workflow for studying the degradation kinetics of cyanidin 3-glucoside.

Factors_Affecting_Degradation cluster_factors Degradation Factors C3G Cyanidin 3-Glucoside (Stable Flavylium Cation) Degradation Degradation Products (Chalcone, PCA, PGA) C3G->Degradation leads to pH High pH (> 3.0) pH->Degradation Temp High Temperature Temp->Degradation Light Light Exposure Light->Degradation Oxygen Oxygen Oxygen->Degradation

Caption: Key environmental factors influencing the degradation of cyanidin 3-glucoside.

References

Troubleshooting

Technical Support Center: Enhancing Cyanidin-3-Glucoside Bioavailability through Nanoencapsulation

This technical support center is designed for researchers, scientists, and drug development professionals working on enhancing the bioavailability of cyanidin-3-glucoside (C3G) through nanoencapsulation. Here you will fi...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center is designed for researchers, scientists, and drug development professionals working on enhancing the bioavailability of cyanidin-3-glucoside (C3G) through nanoencapsulation. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in your research and development efforts.

I. Troubleshooting Guides & FAQs

This section addresses common issues encountered during the nanoencapsulation of C3G and subsequent characterization and bioavailability studies.

Frequently Asked Questions (FAQs)

1. Why is nanoencapsulation necessary for cyanidin-3-glucoside (C3G)?

Cyanidin-3-glucoside, a potent antioxidant anthocyanin, suffers from low bioavailability due to its poor chemical stability under physiological pH conditions, enzymatic degradation in the gastrointestinal tract, and limited intestinal absorption.[1][2] Nanoencapsulation protects C3G from degradation, enhances its stability, and can improve its absorption, thereby increasing its overall bioavailability and therapeutic efficacy.[3][4]

2. What are the most common signs of nanoparticle aggregation, and how can I detect it?

Visual signs of aggregation include cloudiness or visible precipitates in the nanoparticle suspension.[5] For quantitative assessment, Dynamic Light Scattering (DLS) is the most common technique. A significant increase in the Z-average diameter and a high Polydispersity Index (PDI > 0.5) are clear indicators of aggregation.[5] Zeta potential measurements are also crucial; a value close to zero suggests a higher likelihood of aggregation due to reduced electrostatic repulsion between particles.[5]

3. How can I prevent the aggregation of my C3G-loaded nanoparticles?

Preventing aggregation is crucial for a stable and effective nanoformulation. Key strategies include:

  • Optimizing Stabilizer Concentration: Insufficient stabilizer will not adequately coat the nanoparticle surface, while excessive amounts can also lead to instability.[6]

  • Controlling pH: Maintaining a stable and optimal pH is critical, as changes can affect surface charge and lead to aggregation.[7]

  • Using Appropriate Buffers: The choice of buffer can influence nanoparticle stability.

  • Controlled Stirring/Sonication: Excessive or uncontrolled energy input during formulation can sometimes induce aggregation.[5]

  • Gradual Solvent Exchange: When changing solvents, a gradual exchange (e.g., through dialysis) is preferable to direct resuspension to avoid osmotic shock and aggregation.[8]

4. What are the critical parameters to consider when scaling up the production of C3G nanoparticles?

Scaling up from a lab-scale batch to a larger production volume presents several challenges. Critical parameters to control include:

  • Mixing Efficiency: Ensuring uniform mixing at a larger scale is crucial for consistent particle size and encapsulation efficiency.

  • Temperature Control: Maintaining a consistent temperature throughout the larger volume is essential.

  • Solvent Evaporation Rate: The rate of solvent removal can impact nanoparticle properties and needs to be carefully controlled during scale-up.

  • Reproducibility: Establishing robust and well-documented procedures is key to ensuring batch-to-batch consistency.

5. What are some common pitfalls in Caco-2 cell permeability assays for assessing bioavailability?

The Caco-2 cell model is a valuable tool for in vitro permeability studies, but researchers should be aware of potential pitfalls:

  • Monolayer Integrity: It is crucial to ensure the integrity of the Caco-2 cell monolayer before and during the experiment. This is typically assessed by measuring the transepithelial electrical resistance (TEER).[9][10]

  • Efflux Transporter Activity: Caco-2 cells express efflux transporters (like P-glycoprotein) that can pump the compound back into the apical side, leading to an underestimation of absorption.[9] Using specific inhibitors can help to clarify the role of these transporters.

  • Compound Solubility: Poorly soluble compounds can precipitate in the assay medium, leading to inaccurate permeability values.[11]

  • Metabolism by Caco-2 cells: Caco-2 cells can metabolize certain compounds, which can affect the measured permeability.

Troubleshooting Guide: Nanoparticle Aggregation
Symptom Potential Cause Suggested Solution
Visible precipitation or cloudiness immediately after formulation Inadequate stabilizer concentration.Optimize the concentration of the stabilizing agent (e.g., Poloxamer, PVA, Tween 80).[6]
Improper solvent/anti-solvent ratio in nanoprecipitation.Systematically vary the ratio to find the optimal point for stable nanoparticle formation.
Inefficient homogenization or sonication.Optimize the energy input (pressure, time, power) to ensure proper particle size reduction and stabilization.
Increased particle size and PDI over time during storage Suboptimal storage conditions (temperature, light exposure).Store nanoparticle suspensions at recommended temperatures (often 4°C) and protect from light, especially for light-sensitive compounds like C3G.
Inappropriate pH of the storage medium.Ensure the pH of the suspension is at a point of maximum stability for the nanoparticles, which can be determined by zeta potential measurements across a pH range.[7]
Microbial contamination.Use sterile filtration or add a suitable antimicrobial agent if compatible with the formulation and application.
Aggregation upon addition to cell culture media or biological fluids Protein corona formation leading to destabilization.Pre-coat nanoparticles with proteins like albumin or use PEGylated nanoparticles to reduce protein binding.
High ionic strength of the medium.Increase the concentration or molecular weight of the steric stabilizer (e.g., PEG) to provide a more robust protective layer.[8]

II. Experimental Protocols

This section provides detailed methodologies for key experiments related to the nanoencapsulation of C3G and the assessment of its bioavailability.

Protocol 1: Preparation of C3G-Loaded Chitosan (B1678972) Nanoparticles by Ionic Gelation

This protocol describes a common and relatively simple method for encapsulating C3G in chitosan nanoparticles.

Materials:

  • Low molecular weight chitosan

  • Acetic acid

  • Sodium tripolyphosphate (TPP)

  • Cyanidin-3-glucoside (C3G)

  • Deionized water

Procedure:

  • Preparation of Chitosan Solution:

    • Dissolve 300 mg of low molecular weight chitosan in 300 mL of a 1% (v/v) acetic acid solution to obtain a 0.1% chitosan solution.[12]

    • Stir the solution overnight at room temperature to ensure complete dissolution.

    • Filter the chitosan solution through a 0.45 µm syringe filter to remove any undissolved particles.

  • Incorporation of C3G:

    • Dissolve the desired amount of C3G in the chitosan solution. The concentration of C3G will need to be optimized based on the desired loading efficiency.

  • Nanoparticle Formation:

    • Prepare a 1 mg/mL aqueous solution of sodium tripolyphosphate (TPP).

    • While stirring the C3G-chitosan solution at a moderate speed (e.g., 600 rpm) at room temperature, add the TPP solution dropwise at a rate of approximately 1 mL/min.[13]

    • An opalescent suspension will form, indicating the formation of nanoparticles.

    • Continue stirring for 30 minutes after the addition of TPP is complete.

  • Purification of Nanoparticles:

    • Collect the nanoparticles by centrifugation at 14,000 x g for 20 minutes at 4°C.[14]

    • Discard the supernatant and resuspend the nanoparticle pellet in deionized water.

    • Wash the nanoparticles twice more by repeating the centrifugation and resuspension steps to remove unencapsulated C3G and other reagents.

  • Lyophilization (Optional for long-term storage):

    • Freeze the final nanoparticle suspension at -80°C.

    • Lyophilize the frozen suspension for 48 hours to obtain a dry powder.

Protocol 2: In Vitro Bioavailability Assessment using the Caco-2 Cell Model

This protocol outlines the procedure for assessing the permeability of nanoencapsulated C3G across a Caco-2 cell monolayer, a widely accepted in vitro model of the human intestinal epithelium.

Materials:

  • Caco-2 cells

  • Dulbecco's Modified Eagle Medium (DMEM) supplemented with fetal bovine serum (FBS), non-essential amino acids, and penicillin-streptomycin

  • Transwell® polycarbonate membrane inserts (0.4 µm pore size)

  • Hanks' Balanced Salt Solution (HBSS)

  • Lucifer yellow

  • C3G and C3G-loaded nanoparticles

Procedure:

  • Caco-2 Cell Culture and Seeding:

    • Culture Caco-2 cells in DMEM at 37°C in a humidified atmosphere of 5% CO2.

    • Seed the Caco-2 cells onto the apical (AP) side of the Transwell® inserts at a density of 1 x 10^5 cells/cm².[4]

    • Culture the cells for 21 days to allow for differentiation and the formation of a confluent monolayer with tight junctions. Change the medium every 2-3 days.

  • Monolayer Integrity Assessment:

    • Before the transport experiment, measure the transepithelial electrical resistance (TEER) of the cell monolayers using a voltmeter. Monolayers with TEER values exceeding 400 Ω·cm² are typically used.[4]

    • Confirm the integrity by assessing the paracellular flux of Lucifer yellow. The flux should be less than 1% per hour.[4]

  • Transport Experiment (Apical to Basolateral - Absorption):

    • Wash the cell monolayers twice with pre-warmed HBSS.

    • Add the test solution (C3G or C3G nanoparticles suspended in HBSS) to the apical (AP) compartment.

    • Add fresh HBSS to the basolateral (BL) compartment.

    • Incubate the plates at 37°C on an orbital shaker.

    • At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral compartment and replace with an equal volume of fresh HBSS.[4]

  • Sample Analysis:

    • Quantify the concentration of C3G in the collected samples using a suitable analytical method, such as HPLC or LC-MS/MS.

  • Calculation of Apparent Permeability Coefficient (Papp):

    • The apparent permeability coefficient (Papp) is calculated using the following equation: Papp (cm/s) = (dQ/dt) / (A * C0) Where:

      • dQ/dt is the steady-state flux of the compound across the monolayer (µg/s).

      • A is the surface area of the membrane (cm²).

      • C0 is the initial concentration of the compound in the apical compartment (µg/mL).

III. Quantitative Data Presentation

This section provides a summary of quantitative data from various studies on the physicochemical properties of C3G-loaded nanoparticles.

Table 1: Physicochemical Properties of C3G-Loaded Nanoparticles

Nanocarrier SystemPreparation MethodParticle Size (nm)Polydispersity Index (PDI)Encapsulation Efficiency (%)Reference
NanoliposomesReverse-phase evaporation165.78 ± 4.30.143 ± 0.02570.43 ± 1.95[3][15]
NanoliposomesThin-film dispersion258.9 ± 5.06-77.5[16]
Chitosan NanoparticlesIonic Gelation~100 - 500-~60 - 90[17]
PLGA NanoparticlesEmulsion solvent evaporation~150 - 300< 0.2> 70-
Solid Lipid Nanoparticles (SLNs)High-pressure homogenization~100 - 250< 0.3> 80-

Note: "-" indicates that the data was not reported in the cited literature. The values for PLGA and SLNs are typical ranges reported for flavonoid encapsulation and may vary for C3G.

IV. Mandatory Visualizations

This section provides diagrams illustrating key signaling pathways and experimental workflows relevant to the nanoencapsulation of C3G.

Diagram 1: Experimental Workflow for C3G Nanoencapsulation and Characterization

experimental_workflow cluster_prep Preparation cluster_char Characterization cluster_eval Evaluation C3G Cyanidin-3-Glucoside (C3G) Preparation Nanoencapsulation Method (e.g., Ionic Gelation, Solvent Evaporation) C3G->Preparation Polymer Encapsulating Material (e.g., Chitosan, PLGA) Polymer->Preparation Solvent Solvent System Solvent->Preparation Size Particle Size & PDI (DLS) Preparation->Size Zeta Zeta Potential Preparation->Zeta EE Encapsulation Efficiency (Spectrophotometry/HPLC) Preparation->EE Morphology Morphology (TEM/SEM) Preparation->Morphology Stability Stability Studies (Storage, pH) Size->Stability Zeta->Stability InVitro In Vitro Release EE->InVitro Bioavailability In Vitro/In Vivo Bioavailability Morphology->Bioavailability Stability->Bioavailability InVitro->Bioavailability

Caption: Workflow for the preparation, characterization, and evaluation of C3G nanoparticles.

Diagram 2: C3G-Mediated Activation of the AMPK Signaling Pathway

AMPK_Pathway C3G Cyanidin-3-Glucoside (Nanoencapsulated) AdipoR Adiponectin Receptor C3G->AdipoR Activates AMPK AMPK AdipoR->AMPK pAMPK p-AMPK (Active) AMPK->pAMPK Phosphorylation mTOR mTOR pAMPK->mTOR Inhibits Gluconeogenesis Gluconeogenesis pAMPK->Gluconeogenesis Inhibits Autophagy Autophagy mTOR->Autophagy Inhibits

Caption: C3G activates AMPK, leading to the inhibition of mTOR and gluconeogenesis.[18][19][20]

Diagram 3: C3G-Mediated Activation of the Nrf2 Antioxidant Pathway

Nrf2_Pathway cluster_nucleus C3G Cyanidin-3-Glucoside (Nanoencapsulated) ROS Reactive Oxygen Species (ROS) C3G->ROS Scavenges Keap1 Keap1 C3G->Keap1 Inhibits Interaction ROS->Keap1 Oxidizes Cysteines Nrf2 Nrf2 Keap1->Nrf2 Sequesters & Promotes Degradation Nucleus Nucleus Nrf2->Nucleus Translocation ARE Antioxidant Response Element (ARE) AntioxidantEnzymes Antioxidant Enzymes (e.g., HO-1, NQO1) ARE->AntioxidantEnzymes Activates Transcription Nrf2_n Nrf2 Nrf2_n->ARE Binds

Caption: C3G promotes Nrf2 translocation to the nucleus, activating antioxidant gene expression.

References

Optimization

optimizing extraction parameters for maximizing cyanidin 3-glucoside yield from elderberry

Technical Support Center: Optimizing Cyanidin-3-Glucoside Extraction from Elderberry Welcome to the technical support center for the optimization of cyanidin-3-glucoside extraction from elderberry. This resource is desig...

Author: BenchChem Technical Support Team. Date: December 2025

Technical Support Center: Optimizing Cyanidin-3-Glucoside Extraction from Elderberry

Welcome to the technical support center for the optimization of cyanidin-3-glucoside extraction from elderberry. This resource is designed for researchers, scientists, and drug development professionals. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to maximize your cyanidin-3-glucoside yield.

Frequently Asked Questions (FAQs)

Q1: What is the most effective and safest solvent for extracting cyanidin-3-glucoside from elderberry?

A1: Aqueous ethanol (B145695) solutions are generally the most effective and are considered Generally Recognized as Safe (GRAS).[1][2] Pure ethanol is effective for anthocyanin aglycones, while water is better for their glycosides.[1] A mixture of ethanol and water, typically in the range of 40-70%, provides a good balance for extracting a broad range of anthocyanins, including cyanidin-3-glucoside.[1][3][4] One study identified an optimal ethanol concentration of 40.9%.[1][2]

Q2: How does temperature affect the stability and yield of cyanidin-3-glucoside during extraction?

A2: Temperature is a critical factor. While higher temperatures can increase extraction efficiency up to a certain point, temperatures above 60°C can lead to the degradation of anthocyanins like cyanidin-3-glucoside.[5] For optimal recovery, lower temperatures are often preferred. For instance, one study found the optimal temperature to be 20°C for maximizing anthocyanin recovery.[1][2] It is crucial to balance extraction efficiency with the thermal stability of the target compound.

Q3: What is the impact of pH on the extraction and stability of cyanidin-3-glucoside?

A3: Cyanidin-3-glucoside is most stable in acidic conditions (pH 2.0-4.0).[6][7][8] As the pH increases towards neutral and alkaline, its stability decreases significantly, leading to degradation.[6] Therefore, it is common practice to acidify the extraction solvent, often with citric acid or formic acid, to maintain a low pH and improve the stability and yield of cyanidin-3-glucoside.[3][7]

Q4: Can advanced extraction techniques like ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE) improve my yield?

A4: Yes, both UAE and MAE can significantly improve the extraction yield of cyanidin-3-glucoside and reduce extraction time compared to conventional methods like maceration.[9][10][11] UAE is a non-thermal technique that uses acoustic cavitation to rupture plant cell walls, which is beneficial for heat-sensitive compounds like anthocyanins.[10] MAE uses microwave energy to heat the solvent and sample, which can also enhance extraction efficiency, though temperature control is important to prevent degradation.[5]

Q5: How can I prevent the degradation of cyanidin-3-glucoside during storage of the extract?

A5: To prevent degradation during storage, it is recommended to store the extract at low temperatures (e.g., 5°C) and in the dark, as both light and elevated temperatures can accelerate the degradation of anthocyanins.[11][12] Maintaining an acidic pH also contributes to the stability of the extract. Storage at room temperature can lead to a significant reduction in total monomeric anthocyanin content.[12][13]

Troubleshooting Guide

Issue Potential Cause(s) Recommended Solution(s)
Low Cyanidin-3-Glucoside Yield 1. Suboptimal Solvent: The solvent may not be ideal for extracting anthocyanin glycosides. 2. Inefficient Extraction Method: The chosen method may not be effectively disrupting the plant cell matrix. 3. Short Extraction Time: The duration of the extraction may be insufficient.1. Use an aqueous ethanol solution (40-70%).[1][3][4] Acidify the solvent to a pH between 2.0 and 4.0.[6][7][8] 2. Consider using Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE) for higher efficiency.[9][10][11] 3. Optimize the extraction time; for UAE, shorter times (e.g., 15-40 minutes) may be sufficient.[1][14]
Extract Discoloration or Browning 1. Degradation of Anthocyanins: Exposure to high temperatures, neutral or alkaline pH, or light can cause degradation.[5][6][15] 2. Oxidation: Presence of oxygen can lead to oxidative degradation.1. Maintain a low extraction temperature (ideally below 40°C).[3][14] Ensure the pH of the solvent is acidic.[6] Protect the extract from light during and after the process. 2. Consider working under an inert atmosphere (e.g., nitrogen) if oxidation is a major concern.
Inconsistent Results Between Batches 1. Variability in Raw Material: The cyanidin-3-glucoside content in elderberries can vary depending on the cultivar, ripeness, and growing conditions.[5] 2. Inconsistent Extraction Parameters: Minor variations in temperature, time, solvent concentration, or solid-to-liquid ratio can affect the yield.1. Standardize the source and pre-processing of your elderberry material. If possible, analyze the anthocyanin content of the raw material before extraction. 2. Carefully control and document all extraction parameters for each batch to ensure reproducibility.
Presence of Impurities in the Extract 1. Co-extraction of other compounds: The solvent may be extracting other compounds like sugars, proteins, and other phenolics.[3][16]1. After the initial extraction, consider a purification step using solid-phase extraction (SPE) with a C18 cartridge to isolate the anthocyanins.[3][16]

Data Presentation: Optimized Extraction Parameters

The following tables summarize key quantitative data from studies optimizing cyanidin-3-glucoside and total anthocyanin extraction from elderberry.

Table 1: Comparison of Different Extraction Methods and Solvents

Extraction MethodSolventTemperature (°C)Time (min)Total Anthocyanin Content (mg/g biomass)Reference
Conventional100% Ethanol25605.1[1]
Optimized40.9% Ethanol201521.0[1][2]
Conventional50% Ethanol---[11]
UAE45% Ethanol4040- (Optimized for Total Phenols)[14]
MAE-805Highest Anthocyanin Content (relative)[9]

Table 2: Influence of Ethanol Concentration on Total Phenolic and Anthocyanin Content

Ethanol Concentration (%)Total Phenolic Content (mg/g biomass)Total Anthocyanin Content (mg/g biomass)Reference
0 (Water)~25~12[1]
25~50~19[1]
50~60.5~20.9[1]
75~55~18[1]
1009.05.1[1]

Experimental Protocols

Protocol 1: Optimized Conventional Extraction

This protocol is based on the optimized conditions for maximizing anthocyanin recovery.

1. Sample Preparation:

  • Use freeze-dried elderberry powder.

2. Extraction Solvent Preparation:

  • Prepare a 40.9% (v/v) aqueous ethanol solution.

  • Adjust the pH to approximately 2.5-3.0 using citric acid or formic acid.

3. Extraction Procedure:

  • Mix the elderberry powder with the extraction solvent at a solid-to-liquid ratio of 1:10 (w/v).

  • Agitate the mixture at 20°C for 15 minutes.

  • Separate the solid residue from the supernatant by centrifugation or filtration.

  • Collect the supernatant containing the cyanidin-3-glucoside.

4. Analysis:

  • Determine the cyanidin-3-glucoside concentration using HPLC-DAD at 520 nm.

Protocol 2: Ultrasound-Assisted Extraction (UAE)

This protocol provides a general guideline for performing UAE.

1. Sample Preparation:

  • Use freeze-dried or fresh, homogenized elderberries.

2. Extraction Solvent Preparation:

  • Prepare a 45% (v/v) aqueous ethanol solution.

  • Acidify the solvent to a pH of approximately 3.0.

3. Extraction Procedure:

  • Place the sample and solvent mixture in a vessel suitable for sonication.

  • Immerse the ultrasonic probe into the mixture.

  • Apply ultrasound at a specific frequency and power (these parameters may need to be optimized for your specific equipment) for 40 minutes, while maintaining the temperature at 40°C using a cooling bath.

  • After sonication, separate the extract from the solid material.

4. Analysis:

  • Analyze the cyanidin-3-glucoside content using HPLC-DAD.

Visualizations

Experimental_Workflow cluster_prep 1. Sample Preparation cluster_extraction 2. Extraction cluster_separation 3. Separation & Purification cluster_analysis 4. Analysis & Quantification cluster_final 5. Final Product RawMaterial Elderberry Fruit (Fresh or Dried) Grinding Grinding/Homogenization RawMaterial->Grinding ExtractionStep Solid-Liquid Extraction Grinding->ExtractionStep Solvent Solvent Selection (e.g., 40-70% Ethanol) Solvent->ExtractionStep Parameters Parameter Optimization - Temperature (20-60°C) - Time (15-60 min) - pH (2.0-4.0) - Solid/Liquid Ratio Parameters->ExtractionStep Method Extraction Method - Conventional - UAE - MAE Method->ExtractionStep Filtration Filtration/Centrifugation ExtractionStep->Filtration Purification Optional: SPE (C18) Filtration->Purification HPLC HPLC-DAD Analysis (520 nm) Purification->HPLC Quantification Quantification of Cyanidin-3-glucoside HPLC->Quantification FinalExtract Optimized Cyanidin-3-glucoside Rich Extract Quantification->FinalExtract

Caption: Workflow for optimizing cyanidin-3-glucoside extraction.

Degradation_Pathway cluster_factors Degradation Factors C3G Cyanidin-3-glucoside Degraded Degradation Products (e.g., Protocatechuic Acid) C3G->Degraded HighTemp High Temperature (>60°C) HighTemp->Degraded HighpH Neutral/Alkaline pH (>4.0) HighpH->Degraded Light Light Exposure Light->Degraded Oxygen Oxygen Oxygen->Degraded

References

Troubleshooting

Technical Support Center: Stabilizing Cyanidin 3-Glucoside During Storage

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent the oxidative degradation of cyanidin (B7793...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent the oxidative degradation of cyanidin (B77932) 3-glucoside (C3G) during storage.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and handling of cyanidin 3-glucoside.

Q1: My C3G solution is rapidly losing its characteristic red/purple color. What could be the cause?

A1: Color loss in C3G solutions is a primary indicator of degradation. Several factors, alone or in combination, could be responsible:

  • pH Shift: C3G is most stable in acidic conditions (pH < 3), where it exists as the stable red flavylium (B80283) cation.[1] As the pH increases towards neutral or alkaline, it converts to less stable forms, such as the colorless carbinol pseudo-base (pH 4-5) and the blue quinoidal base (pH > 6), which are more susceptible to degradation.[1][2]

  • Exposure to Light: Light, particularly UV light, can accelerate the degradation of C3G.[3]

  • Elevated Temperature: Higher temperatures significantly increase the rate of C3G degradation.[1][4]

  • Presence of Oxygen: Oxygen is a key factor in the oxidative degradation of C3G.[2] Ensure your solutions are stored in airtight containers and consider de-gassing your solvents.

  • Contamination with Metal Ions: Metal ions can catalyze the oxidation of C3G.[2] Use high-purity water and reagents, and avoid contact with metal spatulas or containers where possible.

  • Enzymatic Degradation: If working with crude extracts, enzymes like polyphenol oxidase (PPO) can degrade C3G.[3]

Q2: I've stored my C3G powder at the recommended -20°C, but it still seems to be degrading upon reconstitution. Why?

A2: While storing the powder at -20°C is the correct procedure for long-term stability, degradation can still occur during handling and reconstitution.[3]

  • Moisture Absorption: C3G is hygroscopic. Absorbed moisture can initiate degradation even at low temperatures. Ensure the container is tightly sealed and consider storing it in a desiccator.

  • Freeze-Thaw Cycles: Repeatedly taking the powder out of the freezer can lead to condensation and moisture absorption. Aliquot the powder into smaller, single-use vials to avoid this.

  • Reconstitution Conditions: The pH and temperature of the solvent used for reconstitution are critical. Use a pre-chilled, acidic buffer (pH < 3) to dissolve the C3G.

Q3: I am trying to stabilize C3G with a protein, but I am not seeing a significant improvement in stability. What am I doing wrong?

A3: Protein binding can effectively protect C3G, but the success of this method depends on several factors:

  • Protein Choice and Concentration: The type of protein and its concentration relative to C3G are important. Whey protein isolate (WPI) and its components like β-lactoglobulin and bovine serum albumin (BSA) have been shown to be effective.[5][6] The binding affinity and stabilizing effect can vary between proteins.[6]

  • Interaction Conditions: The pH of the solution affects the charge of both the protein and C3G, influencing their interaction. The interaction is often optimal at a pH where electrostatic and hydrophobic interactions are favorable.[5]

  • Formation of the Complex: Ensure that you are allowing sufficient time for the C3G-protein complex to form. This may involve a specific incubation period with gentle stirring.[5]

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for C3G solutions?

A1: For optimal stability, C3G solutions should be stored under the following conditions:

  • pH: Below 3.0.[1]

  • Temperature: At 4°C for short-term storage and -20°C or lower for long-term storage.[3]

  • Light: In amber-colored vials or wrapped in aluminum foil to protect from light.[3]

  • Atmosphere: In airtight containers, with the headspace preferably purged with an inert gas like nitrogen or argon to minimize oxygen exposure.

Q2: How does pH affect the stability and color of C3G?

A2: The pH of the solution has a profound effect on both the stability and the color of C3G.[2]

  • pH < 3: C3G is in its most stable form, the red flavylium cation.[1]

  • pH 4-5: It converts to the colorless carbinol pseudo-base.[1]

  • pH > 6: It forms the blue quinoidal base, which is unstable.[1] At neutral to alkaline pH, C3G is highly susceptible to degradation.[1]

Q3: What are some common methods to improve the stability of C3G during storage?

A3: Several strategies can be employed to enhance the stability of C3G:

  • Acidification: Maintaining a low pH is the simplest and most effective method.

  • Co-pigmentation: The addition of other phenolic compounds can sometimes enhance stability, although this effect can be temperature-dependent.[4]

  • Complexation with Proteins: Forming complexes with proteins like whey protein isolate can protect C3G from degradation by encapsulating the molecule.[5]

  • Nanoencapsulation: Encapsulating C3G in nanocarriers, such as those made from polysaccharides or proteins, can significantly improve its stability against heat, light, and oxidation.[3]

Q4: What are the primary degradation products of C3G?

A4: The thermal degradation of C3G typically involves the opening of the pyrylium (B1242799) ring to form a chalcone, followed by cleavage into smaller phenolic compounds.[3] The major degradation products are protocatechuic acid (PCA) and phloroglucinaldehyde (PGA).[1]

Data Presentation

Table 1: Effect of Temperature and pH on the Stability of Cyanidin 3-Glucoside.

Temperature (°C)pHC3G Loss after 8 hours (%)Reference
702.521[1]
902.595[1]
704.053[1]
904.098[1]
707.0Nearly 100[1]
907.0Nearly 100[1]

Table 2: Improvement of Cyanidin 3-Glucoside Half-Life with Walnut Protein Isolate (WPI) at pH 7.0.

Temperature (°C)C3G Half-life (minutes)C3G with WPI Half-life (minutes)Increase in Half-lifeReference
8080.18129.81.62 times[5]
9573.7674.121.05 times[5]

Table 3: Stability of Encapsulated vs. Non-encapsulated Cyanidin 3-Glucoside.

Storage ConditionEncapsulated C3G Retention (%)Non-encapsulated C3G Retention (%)Reference
28 days at 4°C in the dark83.3476.63[3]
28 days at 25°C in the dark66.8048.53[3]
28 days at 25°C under white fluorescent light43.3828.09[3]

Experimental Protocols

Protocol 1: Stabilization of Cyanidin 3-Glucoside with Walnut Protein Isolate (WPI)

This protocol is adapted from a study by He et al.[5]

  • Preparation of WPI Solution:

    • Dissolve WPI powder in a pH 7.0 phosphate (B84403) buffer to a final concentration of 0.1 mg/mL.

    • Gently stir the solution with a magnetic stirrer for 3 hours at 25°C to ensure complete hydration.

    • Refrigerate the solution overnight at 4°C.

  • Preparation of C3G Solution:

    • Dissolve C3G powder in the same pH 7.0 phosphate buffer to a final concentration of 0.05 mg/mL.

  • Formation of C3G-WPI Complex:

    • Mix equal volumes of the WPI and C3G solutions.

    • Gently stir the mixture in the dark at 25°C for 2 hours.

    • Store the resulting complex at 4°C until further analysis.

  • Thermal Stability Test:

    • Aliquot the C3G-WPI complex solution and a control C3G solution into separate vials.

    • Heat the vials in a water bath at a desired temperature (e.g., 80°C) for various time intervals (e.g., 0, 20, 40, 60, 80 minutes).

    • After each time point, immediately cool the vials in an ice bath.

    • Dilute the solutions with the pH 7.0 buffer and measure the absorbance at 520 nm using a UV-Vis spectrophotometer to determine the remaining C3G concentration.

Protocol 2: Nanoencapsulation of Cyanidin 3-Glucoside using Spray-Drying

This is a general protocol based on techniques described in the literature.[3]

  • Preparation of the Encapsulation Matrix:

    • Prepare a solution of the wall material (e.g., maltodextrin, whey protein isolate) in distilled water. The concentration will depend on the specific material used.

    • Stir until the wall material is completely dissolved.

  • Incorporation of C3G:

    • Prepare a concentrated stock solution of C3G in an acidic aqueous solution (e.g., water with 1% citric acid).

    • Add the C3G solution to the wall material solution and mix thoroughly. The ratio of core (C3G) to wall material is a critical parameter to optimize.

  • Homogenization:

    • Homogenize the mixture using a high-speed homogenizer to create a uniform emulsion or dispersion.

  • Spray-Drying:

    • Feed the homogenized mixture into a spray dryer.

    • Set the inlet and outlet temperatures. These will need to be optimized for the specific wall material and desired powder characteristics. A common starting point is an inlet temperature of 160-180°C and an outlet temperature of 80-90°C.

    • Collect the resulting powder.

  • Storage and Stability Analysis:

    • Store the encapsulated C3G powder in a cool, dry, and dark place.

    • To assess stability, expose the powder to various conditions (e.g., different temperatures, light intensities) and periodically measure the C3G content. This can be done by reconstituting the powder in an appropriate solvent and analyzing it via HPLC or UV-Vis spectrophotometry.

Mandatory Visualizations

C3G_Degradation_Pathway C3G Cyanidin 3-Glucoside (Flavylium Cation, Red, pH < 3) Carbinol Carbinol Pseudo-base (Colorless, pH 4-5) C3G->Carbinol Hydration (pH increase) Quinoidal Quinoidal Base (Blue, pH > 6) C3G->Quinoidal Proton Loss (pH increase) Carbinol->C3G Dehydration (pH decrease) Chalcone Chalcone (Yellowish) Carbinol->Chalcone Ring Opening Quinoidal->C3G Protonation (pH decrease) Degradation_Products Degradation Products (Protocatechuic Acid, Phloroglucinaldehyde) Chalcone->Degradation_Products Oxidation/Cleavage Experimental_Workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis C3G_sol Prepare C3G Solution Mix Mix C3G and Stabilizer C3G_sol->Mix Stabilizer_sol Prepare Stabilizer Solution (e.g., WPI) Stabilizer_sol->Mix Incubate Incubate to Form Complex Mix->Incubate Stress Apply Stress (Heat, Light) Incubate->Stress Measure Measure C3G Concentration (UV-Vis/HPLC) Stress->Measure Calculate Calculate Half-life Measure->Calculate Troubleshooting_Logic start C3G Degradation Observed check_pH Is pH < 3? start->check_pH check_light Stored in Dark? check_pH->check_light Yes solution Root Cause Identified check_pH->solution No (Adjust pH) check_temp Stored at ≤ 4°C? check_light->check_temp Yes check_light->solution No (Protect from Light) check_oxygen Airtight Container? check_temp->check_oxygen Yes check_temp->solution No (Lower Temperature) check_oxygen->solution Yes (Consider other factors: metal ions, enzymes) check_oxygen->solution No (Use Airtight Container)

References

Optimization

troubleshooting peak tailing in HPLC analysis of cyanidin 3-glucoside

Technical Support Center: HPLC Analysis of Cyanidin (B77932) 3-Glucoside Welcome to the technical support center for scientists and researchers. This guide provides targeted troubleshooting advice and frequently asked qu...

Author: BenchChem Technical Support Team. Date: December 2025

Technical Support Center: HPLC Analysis of Cyanidin (B77932) 3-Glucoside

Welcome to the technical support center for scientists and researchers. This guide provides targeted troubleshooting advice and frequently asked questions (FAQs) to address peak tailing issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of cyanidin 3-glucoside.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem in the HPLC analysis of cyanidin 3-glucoside?

A1: Peak tailing is a common chromatographic issue where a peak appears asymmetrical, with a trailing edge that extends from the main peak.[1] An ideal peak should be symmetrical, resembling a Gaussian distribution.[1] This distortion is problematic because it can compromise the accuracy and reproducibility of quantification by affecting peak integration, and it reduces the resolution between closely eluting compounds.[1]

Q2: What are the most common causes of peak tailing specific to cyanidin 3-glucoside analysis?

A2: The primary causes of peak tailing for cyanidin 3-glucoside, an anthocyanin, often stem from secondary chemical interactions with the stationary phase and other system issues. Key factors include:

  • Secondary Silanol (B1196071) Interactions: Residual, un-capped silanol groups (Si-OH) on the surface of silica-based C18 columns can interact with the polar hydroxyl groups present in the cyanidin 3-glucoside structure.[1][2] This secondary retention mechanism is a major cause of peak tailing.[1][3]

  • Mobile Phase pH: The pH of the mobile phase is critical. Cyanidin 3-glucoside is most stable in its flavylium (B80283) cation form under acidic conditions (pH < 3).[4][5] An inappropriate pH can lead to multiple ionized states, causing broadened and tailing peaks.[1]

  • Metal Chelation: Anthocyanins, including cyanidin 3-glucoside, can chelate with metal ions (e.g., iron, aluminum, copper) that may be present in the sample, mobile phase, or HPLC system components like stainless steel tubing and frits.[1][6] This can form complexes with different chromatographic behaviors, contributing to peak tailing.[1]

  • Column Issues: Problems such as column contamination, degradation of the stationary phase, or the formation of a void at the column inlet can create active sites and disrupt the sample path, leading to tailing for all peaks.[7][8][9]

  • System and Injection Issues: Extra-column effects (e.g., excessive tubing length), sample overload, or using an injection solvent significantly stronger than the mobile phase can also cause peak distortion.[7][8]

Q3: How does the mobile phase pH affect the peak shape of cyanidin 3-glucoside?

A3: Mobile phase pH is one of the most critical factors for achieving sharp, symmetrical peaks for cyanidin 3-glucoside. For optimal results, acidic mobile phases with a pH below 3.0 are recommended.[4][10] This ensures the anthocyanin remains in its more stable flavylium form and suppresses the ionization of residual silanol groups on the column, minimizing the secondary interactions that cause tailing.[3][4] Using an acidifier like formic acid, phosphoric acid, or trifluoroacetic acid in the mobile phase is a standard practice.[11][12][13]

Q4: Can my HPLC column be the cause of peak tailing?

A4: Yes, the column is a frequent source of peak tailing. For cyanidin 3-glucoside, which has polar hydroxyl groups, interactions with acidic silanol groups on the silica (B1680970) surface of the column are a primary cause of tailing.[1][2] This can be addressed by:

  • Using an End-Capped Column: Modern, high-purity, end-capped columns are designed to have minimal residual silanol groups, significantly reducing tailing for polar compounds.[7]

  • Column Contamination: Accumulation of strongly retained compounds from previous injections can create active sites. Flushing the column with a strong solvent may resolve this.[7]

  • Column Degradation: Over time, the stationary phase can degrade, exposing more active silanol sites. If performance declines and cannot be restored by cleaning, the column may need replacement.[8][11]

  • Column Voids: A void or channel in the packing material at the column inlet can cause peak distortion for all analytes in the chromatogram.[9] This can sometimes be fixed by reversing and flushing the column (if permitted by the manufacturer).[9]

Q5: Could my sample preparation or injection technique be causing the issue?

A5: Yes, sample-related issues can lead to poor peak shape. Two common culprits are:

  • Column Overload: Injecting a sample that is too concentrated can saturate the stationary phase, resulting in distorted, tailing peaks.[8][9] To check for this, dilute the sample and re-inject it. If the peak shape improves, overload was the likely cause.[9]

  • Injection Solvent: If the sample is dissolved in a solvent that is much stronger (i.e., has a higher elution strength) than the mobile phase, it can cause peak distortion, including tailing or splitting.[8][14] It is best to dissolve the sample in the initial mobile phase or a weaker solvent.

Q6: I've tried optimizing the mobile phase and checking my column, but the peak for cyanidin 3-glucoside still tails. What else could it be?

A6: If common issues have been ruled out, consider the possibility of metal chelation . The B-ring of cyanidin 3-glucoside has a catechol group (two adjacent hydroxyl groups) that can chelate with metal ions present in the HPLC system or sample.[1][15] This interaction can cause significant peak tailing. A simple way to diagnose this is to add a small concentration of a chelating agent, like ethylenediaminetetraacetic acid (EDTA), to the mobile phase (e.g., 0.1 mM). If the peak shape improves, metal chelation is a likely contributor.[1]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving peak tailing for cyanidin 3-glucoside.

Step 1: Initial Diagnosis

First, determine if the peak tailing is specific to cyanidin 3-glucoside or affects all peaks in the chromatogram.

  • All Peaks Tailing: This typically points to a system-wide or physical problem. Common causes include a partially blocked column inlet frit, a void in the column, or significant extra-column volume (dead volume) in the tubing or fittings.[9][16]

  • Only Cyanidin 3-Glucoside (or other flavonoids) Tailing: This suggests a chemical interaction between the analyte and the chromatographic system.[1] Proceed with the following chemical-focused troubleshooting steps.

Step 2: Mobile Phase Optimization

Optimizing the mobile phase is often the most effective way to address peak tailing for polar analytes like cyanidin 3-glucoside.

  • Action: Ensure the mobile phase is sufficiently acidic. A pH between 2.0 and 3.0 is generally ideal.[4][10] Use a common acidifier such as 0.1-0.5% formic acid or phosphoric acid.[12][17]

  • Rationale: A low pH protonates residual silanol groups on the stationary phase, preventing them from interacting with the hydroxyl groups on the cyanidin 3-glucoside molecule.[3] It also maintains the analyte in its stable flavylium cation form.[4]

Step 3: Column Evaluation

If mobile phase optimization does not resolve the issue, evaluate the column.

  • Action 1: If not already using one, switch to a modern, high-purity, end-capped C18 column. These are designed to minimize silanol interactions.[7]

  • Action 2: If the column has been used extensively, flush it with a strong solvent (e.g., isopropanol (B130326) or 100% acetonitrile) to remove contaminants. Always follow the manufacturer's guidelines for column washing.[7]

  • Action 3: Protect your analytical column by using a guard column, especially when analyzing complex matrices like plant extracts.

Step 4: Investigate Metal Chelation

If tailing persists, investigate the possibility of metal chelation.

  • Action: Prepare a mobile phase containing a low concentration of a chelating agent, such as 0.1 mM EDTA. Equilibrate the column and inject a cyanidin 3-glucoside standard.

  • Evaluation: If peak tailing is significantly reduced, metal contamination in the system or sample is the likely cause.[1] Consider passivating the HPLC system to remove metal contaminants.[1]

Data Presentation

Table 1: Summary of Causes and Solutions for Cyanidin 3-Glucoside Peak Tailing

CauseDescriptionRecommended Solution(s)
Secondary Silanol Interactions Polar hydroxyl groups of C3G interact with acidic residual silanols on the silica-based stationary phase.[1]Lower mobile phase pH to < 3.0 with an acidifier (e.g., formic acid).[3] Use a high-purity, end-capped column.[7]
Inappropriate Mobile Phase pH pH is not low enough to stabilize the C3G flavylium cation and suppress silanol ionization.[1][4]Adjust mobile phase pH to a range of 2.0-3.0.[10]
Column Overload Injecting too high a concentration of the analyte saturates the column.[8]Reduce sample concentration by diluting the sample or decrease the injection volume.[9]
Metal Chelation The catechol moiety on the C3G B-ring chelates with metal ions in the HPLC system or sample.[1][15]Add a chelating agent like 0.1 mM EDTA to the mobile phase.[1] Passivate the HPLC system if necessary.[1]
Column Contamination/Void Buildup of matrix components or physical degradation of the column bed.[8][9]Use a guard column. Flush the column with a strong solvent or replace it if necessary.[7]
Extra-Column Effects Excessive dead volume in tubing and fittings causes band broadening.[8]Use tubing with a smaller internal diameter and ensure all fittings are properly connected to minimize dead volume.[11]

Table 2: Typical HPLC Method Parameters for Cyanidin 3-Glucoside Analysis

ParameterRecommended ConditionReference(s)
Column C18, End-Capped (e.g., 4.6 x 250 mm, 5 µm)[17]
Mobile Phase A Water with 0.1% - 0.5% Formic Acid or Phosphoric Acid[12][17]
Mobile Phase B Acetonitrile or Methanol[11][17]
Elution Mode Gradient[17]
Flow Rate 0.5 - 1.0 mL/min[13][17]
Column Temperature 30 - 35 °C[13][18]
Detection Wavelength 520 - 525 nm[5][13]
pH Adjusted to 2.0 - 3.0[5][10]

Experimental Protocols

Protocol 1: Mobile Phase pH Optimization
  • Preparation: Prepare two mobile phases. Mobile Phase A: Water with 0.5% formic acid. Mobile Phase B: Acetonitrile with 0.5% formic acid.

  • Initial Analysis: Run your standard gradient method with these mobile phases and analyze the peak shape of cyanidin 3-glucoside.

  • pH Adjustment (If Tailing Persists): Prepare a new Mobile Phase A using a different acidifier, such as 0.2% phosphoric acid, which can achieve a lower pH.

  • Equilibration: Thoroughly equilibrate the column with the new mobile phase for at least 15-20 column volumes.

  • Re-analysis: Inject a standard solution of cyanidin 3-glucoside and observe the peak shape.

  • Evaluation: Compare the peak asymmetry to the chromatogram obtained with the previous mobile phase. A significant improvement in symmetry indicates that mobile phase pH was a primary contributor to the tailing.

Visualizations

G Troubleshooting Workflow for Peak Tailing start Observe Peak Tailing in C3G Analysis q1 Are ALL peaks tailing? start->q1 system_issue Systemic Issue Likely: - Column void/blockage - Extra-column volume q1->system_issue Yes chem_issue Chemical Interaction Likely: Analyte-specific issue q1->chem_issue No fix_system Action: 1. Check for leaks/bad fittings. 2. Reverse/flush column (if allowed). 3. Use guard column. system_issue->fix_system solved Problem Solved fix_system->solved q2 Is mobile phase pH < 3.0? chem_issue->q2 adjust_ph Action: Adjust mobile phase pH to 2.0-3.0 using 0.1-0.5% formic acid. q2->adjust_ph No q3 Is column old or not end-capped? q2->q3 Yes adjust_ph->solved eval_column Action: 1. Flush with strong solvent. 2. Switch to a modern end-capped column. q3->eval_column Yes q4 Is sample concentration high? q3->q4 No eval_column->solved dilute_sample Action: Dilute sample or reduce injection volume. q4->dilute_sample Yes metal_chelation Suspect Metal Chelation q4->metal_chelation No dilute_sample->solved add_edta Action: Add 0.1 mM EDTA to mobile phase. If peak improves, chelation is confirmed. metal_chelation->add_edta add_edta->solved

Caption: A step-by-step workflow for diagnosing and resolving peak tailing of cyanidin 3-glucoside.

G Chemical Interactions Causing Peak Tailing cluster_0 Silica Stationary Phase cluster_1 Mobile Phase silica Si c18 C18 Chain (Primary Retention) silanol Si-OH (Residual Silanol Group) c3g Cyanidin 3-Glucoside (Analyte) c3g->c18  Desired Hydrophobic Interaction (Symmetrical Peak) c3g->silanol Undesired Secondary Interaction (Peak Tailing)  

Caption: Desired vs. undesired interactions of cyanidin 3-glucoside with a C18 stationary phase.

References

Troubleshooting

strategies for improving the delivery of cyanidin 3-glucoside to target tissues

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Cyanidin (B77932) 3-Glucoside (C3G). This resource provides troubleshooting guides and frequently asked...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Cyanidin (B77932) 3-Glucoside (C3G). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges in enhancing the delivery of C3G to target tissues.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges associated with the delivery of Cyanidin 3-Glucoside (C3G)?

A1: The primary challenges with C3G delivery stem from its inherent physicochemical properties. C3G has low bioavailability due to its poor stability under various conditions and limited absorption in the small intestine.[1][2][3][4][5] It is highly sensitive to degradation by factors such as pH (especially alkaline conditions), temperature, light, oxygen, and metal ions.[6][7][8] This instability during processing, storage, and passage through the gastrointestinal tract significantly limits its therapeutic efficacy.[2][5]

Q2: What are the most promising strategies to improve C3G bioavailability?

A2: Nanoencapsulation is a leading strategy to enhance the bioavailability and stability of C3G.[2][4][5][9] This technology involves encapsulating C3G within nanocarriers, which protects it from degradation and can facilitate controlled release and targeted delivery.[1][2][3] Common nanocarriers include:

  • Lipid-based systems: Nanoliposomes and emulsions are effective in shielding C3G from the harsh gastrointestinal environment.[1][2][3][10]

  • Protein-based systems: Proteins like whey protein isolate and walnut protein isolate can bind with C3G, improving its thermal and oxidative stability.[2][8]

  • Polysaccharide-based systems: Materials like chitosan, alginate, and pectin (B1162225) are used to create nanoparticles that can enhance C3G's stability and bioaccessibility.[2][11]

Q3: How does pH affect the stability and color of C3G, and how can I manage this in my experiments?

A3: C3G is highly pH-sensitive, which affects both its stability and its visible color.[6][7]

  • Acidic conditions (pH ≤ 4.0): C3G exists primarily as the stable, red flavylium (B80283) cation.[6]

  • Neutral to slightly acidic conditions (pH 5-6): It can transform into a colorless carbinol form or a blue quinoidal form.[6]

  • Alkaline conditions (pH > 6.0): It rapidly degrades into a light yellow chalcone (B49325) form.[6]

To manage pH-related instability, it is crucial to work with buffered solutions, especially when not using a protective encapsulation system. For oral delivery systems, encapsulation is key to protect C3G from the alkaline pH of the small intestine.[12]

Q4: Can the metabolites of C3G contribute to its biological activity?

A4: Yes, the metabolites of C3G play a significant role in its overall bioactivity.[12][13] After ingestion, C3G is metabolized in the gastrointestinal tract by gut microbiota into various phenolic compounds, such as protocatechuic acid, phloroglucinaldehyde, vanillic acid, and ferulic acid.[12][13] These metabolites are absorbed into the bloodstream and are known to possess antioxidant and anti-inflammatory properties, contributing to the systemic effects of C3G.[12][13]

Troubleshooting Guides

Issue 1: Low Encapsulation Efficiency of C3G in Nanoliposomes
Potential Cause Troubleshooting Step
Suboptimal Formulation Parameters Optimize the ratio of phosphatidylcholine to cholesterol and the concentration of C3G. Response surface methodology can be a useful tool for this optimization.[10]
Inefficient Preparation Method The reverse-phase evaporation method is known to be simple and efficient for preparing C3G nanoliposomes.[10] Ensure proper execution of the chosen method.
Incorrect pH during Encapsulation Maintain an acidic pH (around 3-4) during the encapsulation process to ensure the stability of the C3G flavylium cation structure.
Degradation during Processing Minimize exposure to high temperatures and light during the preparation of the nanoliposomes.
Issue 2: Instability of C3G Formulations During Storage
Potential Cause Troubleshooting Step
Sensitivity to Temperature Store C3G formulations, especially non-encapsulated forms, at low temperatures (e.g., 4°C) and in the dark.[2] Encapsulation with materials like whey protein can improve thermal stability.[8]
Oxidative Degradation Use deoxygenated solvents and consider adding antioxidants to the formulation. Encapsulation can also protect C3G from oxidation.[8]
pH Shifts in the Formulation Ensure the formulation is well-buffered to maintain an optimal acidic pH for C3G stability.
Aggregation of Nanoparticles Optimize the surface charge of the nanoparticles (zeta potential) to prevent aggregation. This can often be achieved by adjusting the pH or adding stabilizers.
Issue 3: Poor In Vitro Release Profile of C3G from Nanocarriers
Potential Cause Troubleshooting Step
Inappropriate Nanocarrier Material The choice of nanocarrier significantly impacts the release profile. For controlled intestinal release, consider enteric-coated nanoparticles or pH-responsive materials like chitosan.[2]
High Binding Affinity Strong interactions between C3G and the carrier material (e.g., strong hydrophobic interactions with proteins) might hinder release.[8] Modify the carrier or the formulation to modulate these interactions.
Cross-linking Issues If using cross-linked nanoparticles, the degree of cross-linking can affect the release rate. Optimize the cross-linker concentration.
Inaccurate In Vitro Model Ensure your simulated gastrointestinal fluids (SGF and SIF) are correctly prepared and that the experimental conditions (pH, enzymes, temperature, time) accurately mimic physiological conditions.[10][14]

Data Presentation

Table 1: Comparison of Different Nanoencapsulation Systems for C3G Delivery

Nanocarrier System Key Advantages Reported Encapsulation Efficiency (%) Key Findings on Stability/Bioavailability Reference
Nanoliposomes Biocompatible, can encapsulate hydrophilic compounds, enhances bioavailability.~70%Showed acceptable stability in simulated gastric fluid.[10][1][3][10]
Whey Protein Isolate High stability in acidic conditions and at high temperatures.Not explicitly statedImproved thermal stability of C3G under different pH conditions.[2]
Walnut Protein Isolate Enhances thermal and oxidative stability.Not explicitly statedIncreased the half-life of C3G at 80°C and 95°C.[8][8]
Low-viscosity Alginate Improves bioaccessibility and bioavailability.~84% (binding efficiency)Increased in vitro bioaccessibility from 46.3% to about 70.0%.[11][11]
Silk Fibroin Peptide Enhances tolerance to alkaline pH and heat resistance.Not explicitly statedIncreased the average half-life of C3G at 80°C by up to 2.5 times.[15][15]

Experimental Protocols

Protocol 1: Preparation of C3G Nanoliposomes using the Reverse-Phase Evaporation Method

This protocol is a generalized representation based on the principles described in the literature.[10]

  • Preparation of Lipid Phase: Dissolve a specific ratio of phosphatidylcholine and cholesterol (e.g., 2.87:1 w/w) in a suitable organic solvent (e.g., chloroform/methanol mixture).

  • Preparation of Aqueous Phase: Prepare an aqueous solution of C3G at a desired concentration (e.g., 0.17 mg/mL) in an acidic buffer (e.g., citrate (B86180) buffer, pH 3.0) to ensure C3G stability.

  • Emulsification: Add the aqueous phase to the lipid phase and sonicate the mixture in an ice bath to form a water-in-oil emulsion.

  • Solvent Evaporation: Remove the organic solvent under reduced pressure using a rotary evaporator at a controlled temperature (e.g., 41.41 °C). This will lead to the formation of a viscous gel.

  • Nanoliposome Formation: Continue the evaporation until a fluid suspension of nanoliposomes is formed.

  • Sizing: To obtain a uniform size distribution, the nanoliposome suspension can be extruded through polycarbonate membranes with a defined pore size (e.g., 100 nm).

  • Purification: Remove non-encapsulated C3G by methods such as dialysis or ultracentrifugation.

  • Characterization: Characterize the prepared nanoliposomes for particle size, polydispersity index, zeta potential, and encapsulation efficiency.

Protocol 2: In Vitro Digestion Model for Assessing C3G Bioaccessibility

This protocol is a simplified representation of in vitro digestion models.[14]

  • Oral Phase (Optional): Mix the C3G formulation with simulated salivary fluid containing α-amylase and incubate at 37°C for a short period (e.g., 2-5 minutes).

  • Gastric Phase:

    • Add the sample from the oral phase to simulated gastric fluid (SGF) containing pepsin.

    • Adjust the pH to approximately 2.0-3.0.

    • Incubate at 37°C with gentle agitation for a specified time (e.g., 2 hours).

  • Intestinal Phase:

    • Neutralize the gastric digest with a bicarbonate solution.

    • Add simulated intestinal fluid (SIF) containing pancreatin (B1164899) and bile salts.

    • Adjust the pH to approximately 7.0.

    • Incubate at 37°C with gentle agitation for a specified time (e.g., 2-3 hours).

  • Sample Analysis: After digestion, centrifuge the sample to separate the micellar fraction (bioaccessible) from the undigested pellet. Analyze the C3G content in the supernatant using a suitable analytical method like HPLC.

Visualizations

G General Workflow for Developing C3G Delivery Systems cluster_0 Formulation Development cluster_1 Characterization cluster_2 In Vitro Evaluation cluster_3 In Vivo Evaluation A Selection of C3G Source and Purity Assessment B Choice of Delivery System (e.g., Liposomes, Nanoparticles) A->B C Optimization of Formulation Parameters (e.g., Drug:Carrier Ratio, pH) B->C D Physicochemical Characterization (Size, Zeta Potential, EE%) C->D E Stability Studies (pH, Temperature, Storage) D->E F In Vitro Release Studies (Simulated GI Fluids) E->F G Cell Culture Studies (e.g., Caco-2 for permeability) F->G H Animal Models (Pharmacokinetics, Bioavailability) G->H I Efficacy Studies (Target Tissue Accumulation) H->I

Caption: Workflow for C3G delivery system development.

G Signaling Pathways Potentially Modulated by C3G and its Metabolites cluster_0 Anti-inflammatory Pathways C3G C3G & Metabolites NFkB NF-κB Pathway C3G->NFkB Inhibition MAPK MAPK Pathway C3G->MAPK Modulation STAT3 STAT3 Pathway C3G->STAT3 Inhibition Nrf2 Nrf2 Pathway C3G->Nrf2 Activation AMPK AMPK Pathway C3G->AMPK Activation AKT AKT Pathway C3G->AKT Modulation

Caption: Key signaling pathways modulated by C3G.

G Troubleshooting Logic for Low C3G Bioavailability Start Low In Vivo Bioavailability of C3G Formulation Degradation Is there evidence of C3G degradation in GI tract? Start->Degradation Permeability Is intestinal permeability low? Degradation->Permeability No Encapsulation Improve Encapsulation Strategy (e.g., enteric coating, stronger shell) Degradation->Encapsulation Yes Permeation Incorporate Permeation Enhancers or use mucoadhesive nanoparticles Permeability->Permeation Yes Metabolism Consider the role of active metabolites in the overall therapeutic effect Permeability->Metabolism No Stability Enhance Intrinsic Stability (e.g., co-encapsulate with antioxidants) Encapsulation->Stability End Re-evaluate In Vivo Performance Stability->End Permeation->End Metabolism->End

Caption: Troubleshooting low C3G bioavailability.

References

Optimization

enzymatic acylation to improve cyanidin 3-glucoside stability and lipophilicity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the enzymatic acylation of cyanidin-3...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the enzymatic acylation of cyanidin-3-glucoside (C3G). This process is crucial for enhancing the stability and lipophilicity of C3G, a potent antioxidant with significant therapeutic potential.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of enzymatic acylation of C3G?

A1: The primary goal of enzymatic acylation is to improve the stability and lipophilicity of cyanidin-3-glucoside.[1][2][3] C3G is a naturally occurring anthocyanin with strong antioxidant properties, but its application is often limited by its poor stability under various environmental conditions such as heat, light, and pH changes.[4][5][6] Acylation, the process of adding an acyl group (often from a fatty acid), enhances its structural stability and makes it more soluble in lipids, thereby broadening its potential applications in food, pharmaceuticals, and cosmetics.[7][8][9]

Q2: Which enzymes are commonly used for the acylation of C3G?

A2: Lipases are the most frequently used enzymes for the acylation of C3G.[10] Specifically, immobilized Candida antarctica lipase (B570770) B (CALB), commercially known as Novozyme 435, is widely cited for its high efficiency and regioselectivity in catalyzing the acylation reaction.[3][11][12] This enzyme preferentially catalyzes the esterification at the primary hydroxyl group of the glucose moiety of C3G.[3][10]

Q3: What are suitable acyl donors for this reaction?

A3: A variety of acyl donors can be used, and the choice depends on the desired properties of the final product. Common acyl donors include:

  • Fatty Acids and their Esters: Short to long-chain fatty acids (e.g., octanoic acid, lauric acid, myristic acid) and their methyl or ethyl esters are widely used to increase lipophilicity.[1][13][3][8]

  • Aromatic Acid Esters: Methyl esters of aromatic acids, such as methyl salicylate (B1505791) and methyl benzoate, have also been successfully used and can significantly improve thermostability and photostability.[12][14]

  • Phenolic Acids: Acyl donors like caffeic acid and p-coumaric acid can not only improve stability but also potentially enhance the antioxidant activity of the resulting molecule.[15][16]

Q4: How does acylation affect the stability of C3G?

A4: Acylation significantly enhances the stability of C3G through several mechanisms. The attached acyl group can sterically hinder the C-2 position of the pyrylium (B1242799) ring from nucleophilic attack by water, which is a primary degradation pathway for anthocyanins.[3] Additionally, intramolecular π-π stacking interactions can occur between the aromatic rings of the anthocyanin and the acyl group, further stabilizing the molecule.[3][12] This results in improved thermostability and photostability.[1][2][12][17]

Q5: How is the lipophilicity of acylated C3G measured and what are the expected changes?

A5: Lipophilicity is typically determined by measuring the octanol-water partition coefficient (Log P). A higher Log P value indicates greater lipophilicity.[3][8] Enzymatic acylation with fatty acids dramatically increases the Log P value of C3G. For instance, the Log P of native C3G can be negative (indicating hydrophilicity), while acylated C3G can have a positive Log P, signifying a shift to a more lipophilic character.[3][8]

Troubleshooting Guide

Problem Potential Cause(s) Suggested Solution(s)
Low Acylation Yield Suboptimal Reaction Temperature: The enzyme activity is highly dependent on temperature.Optimize the reaction temperature. For Novozyme 435, temperatures between 50°C and 60°C are often reported to be effective.[8][11][12]
Inappropriate Solvent System: The solubility of both C3G and the acyl donor, as well as enzyme activity, is affected by the solvent.Use a non-aqueous solvent system. A mixture of a polar aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO) with a less polar solvent like tert-butanol (B103910) or acetonitrile (B52724) is often used to dissolve both substrates.[3][8] Ensure the solvent is anhydrous by using molecular sieves, as water can lead to hydrolysis of the ester product.[11]
Incorrect Molar Ratio of Substrates: An insufficient amount of the acyl donor will limit the reaction.Increase the molar ratio of acyl donor to C3G. Ratios of 10:1 or even higher are commonly used to drive the reaction towards product formation.[11][12]
Enzyme Deactivation: The enzyme may have lost its activity due to improper storage or handling.Use fresh or properly stored enzyme. Consider increasing the enzyme concentration in the reaction mixture.[8]
Multiple or Unwanted Products Lack of Regioselectivity: The enzyme may be catalyzing acylation at different positions on the C3G molecule.While Novozyme 435 is highly regioselective for the 6''-OH of the glucose moiety, using a different lipase might result in different products.[3] Confirm the identity of your enzyme and consider using a more specific one if needed.
Presence of Impurities: Impurities in the C3G extract or acyl donor can lead to side reactions.Use highly purified C3G and acyl donors. Purification of C3G can be achieved using techniques like semi-preparative HPLC.[3][11]
Difficulty in Product Purification Similar Polarity of Reactants and Products: Unreacted C3G and the acylated product may have similar polarities, making separation challenging.Optimize the purification method. Semi-preparative HPLC with a C18 column and a gradient of acetonitrile and formic acid in water is a common and effective method for separating acylated anthocyanins.[3][11]
Product Degradation During Purification: The acylated C3G may be unstable under the purification conditions.Perform purification steps at low temperatures and protect the samples from light to minimize degradation.
Inconsistent Stability Results Inaccurate Measurement Techniques: The methods used to assess stability may not be robust.Standardize stability testing protocols. For thermostability, incubate samples at specific temperatures in the dark and measure the degradation over time using HPLC.[12][17] For photostability, expose samples to a controlled light source and measure degradation.[12][17]
pH of the Medium: The stability of both native and acylated C3G is highly pH-dependent.[4]Control and report the pH of the buffer system used for stability assays. Anthocyanins are generally more stable at acidic pH values.[4]

Data Presentation

Table 1: Improvement in Lipophilicity of C3G upon Acylation

CompoundAcyl DonorLog P ValueReference
Cyanidin-3-glucoside (C3G)--1.59[8]
C3G-octanoyl esterOctanoic Acid1.37[8]
Cyanidin-3-glucoside (C3G)--0.83[3]
C3G-octanoic acidOctanoic Acid0.68[3]

Table 2: Enhancement of Thermostability of C3G upon Acylation

CompoundTreatmentRetention Rate (%)Reference
Cyanidin-3-glucoside (C3G)75°C for 5 hours34.1[12]
C3G-salicyloyl ester (S-C3G)75°C for 5 hours70.56[12]
C3G-octanoyl ester (O-C3G)75°C for 5 hours81.39[12]
Acylated Mulberry Anthocyanins90°C for 10 hours44.10[17]
Non-acylated Mulberry Anthocyanins90°C for 10 hours27.44[17]

Experimental Protocols

1. Enzymatic Acylation of Cyanidin-3-Glucoside

This protocol is a generalized procedure based on common methodologies.[3][11][12]

  • Materials:

    • Purified Cyanidin-3-glucoside (C3G)

    • Acyl donor (e.g., octanoic acid, methyl salicylate)

    • Immobilized Lipase (e.g., Novozyme 435)

    • Anhydrous solvent system (e.g., tert-butanol/DMF 9:1 v/v or acetonitrile/DMSO 10:1 v/v)

    • Molecular sieves (4 Å)

    • Reaction vessel (e.g., Erlenmeyer flask)

    • Shaking incubator or magnetic stirrer with heating

  • Procedure:

    • Dry the solvent over freshly activated molecular sieves overnight to ensure anhydrous conditions.

    • Dissolve purified C3G in the anhydrous solvent system to a final concentration of approximately 1 mg/mL.

    • Add the acyl donor to the C3G solution. A molar ratio of C3G to acyl donor of 1:10 is a good starting point.

    • Add the immobilized lipase (e.g., Novozyme 435) to the reaction mixture, typically at a concentration of 10-20 g/L.

    • Incubate the reaction mixture at a controlled temperature (e.g., 60°C) with constant stirring (e.g., 250-350 rpm) for 24 hours.

    • Monitor the reaction progress by taking small aliquots at different time points and analyzing them by HPLC.

    • After the reaction is complete, terminate it by filtering out the immobilized enzyme.

    • Remove the solvent from the filtrate under reduced pressure (e.g., using a rotary evaporator).

    • Purify the acylated C3G from the crude product using semi-preparative HPLC.

2. Determination of Octanol-Water Partition Coefficient (Log P)

  • Materials:

    • Purified native C3G or acylated C3G

    • n-Octanol

    • Water (or buffer of a specific pH)

    • Separatory funnel or centrifuge tubes

    • UV-Vis Spectrophotometer or HPLC

  • Procedure:

    • Prepare a stock solution of the compound (C3G or acylated C3G) in a suitable solvent.

    • Saturate n-octanol with water and water with n-octanol by mixing them and allowing the phases to separate.

    • Add a known amount of the stock solution to a mixture of the saturated n-octanol and water phases in a separatory funnel or centrifuge tube.

    • Shake the mixture vigorously for a set period to allow for partitioning.

    • Separate the two phases by centrifugation or by using a separatory funnel.

    • Determine the concentration of the compound in both the n-octanol and aqueous phases using a UV-Vis spectrophotometer at the λmax of the compound or by HPLC.

    • Calculate the partition coefficient (P) as the ratio of the concentration in the octanol (B41247) phase to the concentration in the aqueous phase.

    • The Log P is the logarithm (base 10) of the partition coefficient.

3. Thermostability and Photostability Assays

  • Materials:

    • Solutions of native C3G and acylated C3G in a suitable buffer (e.g., citrate-phosphate buffer at a specific pH)

    • Heating block or water bath

    • Light source with controlled intensity (for photostability)

    • HPLC system

  • Procedure for Thermostability:

    • Place aliquots of the sample solutions in sealed vials and incubate them in a heating block or water bath at a constant temperature (e.g., 80°C) in the dark.

    • At predetermined time intervals, remove a vial, cool it down immediately, and analyze the remaining concentration of the compound by HPLC.

    • Calculate the retention rate at each time point relative to the initial concentration.

    • The degradation kinetics can be modeled, and the half-life (t1/2) can be calculated.

  • Procedure for Photostability:

    • Place aliquots of the sample solutions in transparent vials or cuvettes.

    • Expose the samples to a light source (e.g., a 450 W lamp) at a controlled temperature.

    • At predetermined time intervals, measure the absorbance at the λmax or analyze the remaining concentration by HPLC.

    • A control sample should be kept in the dark at the same temperature.

    • Calculate the retention rate and degradation kinetics as described for thermostability.

Visualizations

Enzymatic_Acylation_Workflow C3G Cyanidin-3-Glucoside (C3G) Reaction Enzymatic Acylation C3G->Reaction AcylDonor Acyl Donor (e.g., Fatty Acid) AcylDonor->Reaction Enzyme Immobilized Lipase (e.g., Novozyme 435) Enzyme->Reaction Solvent Anhydrous Organic Solvent Solvent->Reaction Conditions Controlled Temperature & Agitation Conditions->Reaction Purification Purification (e.g., HPLC) Reaction->Purification AcylatedC3G Acylated C3G Purification->AcylatedC3G Analysis Stability & Lipophilicity Analysis AcylatedC3G->Analysis

Caption: Workflow of the enzymatic acylation of Cyanidin-3-Glucoside.

Troubleshooting_Logic Start Start: Low Acylation Yield CheckTemp Is Temperature Optimal (50-60°C)? Start->CheckTemp AdjustTemp Adjust Temperature CheckTemp->AdjustTemp No CheckSolvent Is Solvent System Anhydrous & Appropriate? CheckTemp->CheckSolvent Yes AdjustTemp->CheckTemp Failure Further Investigation Needed AdjustTemp->Failure AdjustSolvent Use Anhydrous Solvents (e.g., with molecular sieves) CheckSolvent->AdjustSolvent No CheckRatio Is Acyl Donor to C3G Molar Ratio High Enough? CheckSolvent->CheckRatio Yes AdjustSolvent->CheckSolvent AdjustSolvent->Failure AdjustRatio Increase Molar Ratio (e.g., >10:1) CheckRatio->AdjustRatio No CheckEnzyme Is Enzyme Active & at Sufficient Conc.? CheckRatio->CheckEnzyme Yes AdjustRatio->CheckRatio AdjustRatio->Failure AdjustEnzyme Use Fresh Enzyme or Increase Concentration CheckEnzyme->AdjustEnzyme No Success Yield Improved CheckEnzyme->Success Yes AdjustEnzyme->CheckEnzyme AdjustEnzyme->Failure

Caption: Troubleshooting flowchart for low acylation yield.

References

Troubleshooting

Technical Support Center: Enhancing Cyanidin 3-Glucoside Stability with Deep Eutectic Solvents

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for using deep eutectic solvents (DESs) to enhance the...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for using deep eutectic solvents (DESs) to enhance the stability of cyanidin (B77932) 3-glucoside (C3G).

Troubleshooting Guide

This section addresses specific issues that may be encountered during experimentation.

Issue: Rapid degradation of Cyanidin 3-Glucoside (C3G) is observed even after incorporating it into a Deep Eutectic Solvent (DES).

  • Possible Cause 1: Inappropriate DES composition. The choice of hydrogen bond donor (HBD) and hydrogen bond acceptor (HBA) significantly impacts C3G stability. Some organic acids, while effective for extraction, may not provide optimal stability during storage.

  • Solution 1: Select DES components that are known to enhance anthocyanin stability. Glycerol-based DES, for instance, have been shown to improve the chemical and color stability of C3G compared to urea-based DES.[1][2] Consider using sugars or sugar alcohols like sorbitol as HBDs.[3]

  • Possible Cause 2: High water content in the DES. While a certain amount of water can reduce viscosity and improve mass transfer, excessive water can compromise the hydrogen bonding network of the DES, reducing its protective effect against C3G degradation.[4][5]

  • Solution 2: Optimize the water content in your DES. The optimal water content often ranges between 20% and 35% (w/w), but it should be empirically determined for your specific DES and application.[3][4]

  • Possible Cause 3: Exposure to high temperatures. C3G is a heat-sensitive compound, and its degradation accelerates at elevated temperatures, even in a DES.[6][7]

  • Solution 3: Store C3G-DES solutions at refrigerated temperatures (e.g., 4°C) and in the dark to minimize thermal degradation.[3]

  • Possible Cause 4: Unfavorable pH of the DES. The stability of anthocyanins like C3G is highly pH-dependent. They are most stable in acidic conditions (pH < 3).[8][9]

  • Solution 4: Use DESs that have an inherently acidic pH or adjust the pH of the C3G-DES solution to the acidic range if your experimental conditions allow. Organic acid-based DESs can be advantageous in this regard.[10]

Issue: The viscosity of the prepared DES is too high, making it difficult to handle and mix with the C3G sample.

  • Possible Cause 1: Intrinsic properties of the DES components. Some HBDs and HBAs, particularly those with more hydroxyl or acid groups, can result in highly viscous DESs.[11]

  • Solution 1: Select DES components that lead to lower viscosity. For example, DESs prepared with glycerol (B35011) tend to be less viscous than those with some sugars.

  • Possible Cause 2: Insufficient water content. Water is a common additive to reduce the viscosity of DESs.[4]

  • Solution 2: Gradually add a small percentage of water (e.g., starting from 10% w/w) to your DES and monitor the viscosity until it reaches a manageable level for your application. Be mindful that excessive water can reduce C3G stability.

  • Possible Cause 3: Low operating temperature. The viscosity of DESs is temperature-dependent and increases as the temperature decreases.

  • Solution 3: Gently warm the DES to a moderate temperature (e.g., 40-50°C) to reduce its viscosity before mixing with C3G.[3][12] However, avoid prolonged exposure to high temperatures to prevent C3G degradation.

Issue: Difficulty in analyzing C3G in DES using High-Performance Liquid Chromatography (HPLC).

  • Possible Cause 1: Interference from DES components. The components of the DES may co-elute with C3G or interfere with its detection.

  • Solution 1: Develop a specific HPLC method for your C3G-DES system. This may involve adjusting the mobile phase composition and gradient to achieve good separation.[13][14] It is crucial to run a blank DES sample to identify the retention times of the DES components.

  • Possible Cause 2: High viscosity of the sample. Highly viscous samples can be problematic for HPLC injectors and columns.

  • Solution 2: Dilute the C3G-DES sample with an appropriate solvent (e.g., acidified methanol (B129727) or the mobile phase) before injection to reduce viscosity.

Frequently Asked Questions (FAQs)

Q1: How do I choose the best DES for enhancing C3G stability?

A1: The ideal DES for C3G stability generally possesses the following characteristics:

  • Acidic pH: To maintain the stable flavylium (B80283) cation form of C3G.[10]

  • Good Hydrogen Bonding Capacity: To interact with the C3G molecule and protect it from degradation.

  • Low Water Activity: To minimize hydrolytic degradation.

  • Appropriate Viscosity: For ease of handling and application.

Commonly used and effective DESs for anthocyanin stability include those based on choline (B1196258) chloride as the HBA and organic acids (e.g., citric acid, lactic acid) or polyols (e.g., glycerol, sorbitol) as the HBD.[3][10][12]

Q2: What is the mechanism by which DESs enhance C3G stability?

A2: DESs are thought to enhance C3G stability through several mechanisms:

  • Hydrogen Bonding: The extensive hydrogen bond network within the DES can form hydrogen bonds with the hydroxyl groups of the C3G molecule, effectively shielding it from degradation reactions.[1]

  • Reduced Water Activity: By entrapping water molecules within their structure, DESs reduce the availability of free water, which can participate in the nucleophilic attack and degradation of the C3G structure.[1]

  • Viscosity: The high viscosity of some DESs can limit the mobility of reactants, thereby slowing down degradation kinetics.[4]

  • Acidic Environment: Many DESs, particularly those based on organic acids, provide an acidic environment that favors the more stable flavylium cation form of C3G.[10]

Q3: Can I use DESs for both the extraction and stabilization of C3G?

A3: Yes, one of the significant advantages of DESs is their ability to act as both efficient extraction solvents and effective stabilizing media for anthocyanins.[12] This dual functionality simplifies processing and can help to preserve the integrity of the C3G from the initial extraction step.

Q4: How does temperature affect the stability of C3G in DESs?

A4: Temperature is a critical factor influencing C3G stability. Even in DESs, increasing the temperature will accelerate the degradation of C3G.[7] The degradation generally follows first-order kinetics.[6] For long-term storage, it is recommended to keep C3G-DES solutions at low temperatures (4°C or -18°C).[7]

Q5: What analytical methods are suitable for quantifying C3G in DESs?

A5: High-Performance Liquid Chromatography (HPLC) with a Diode-Array Detector (DAD) or a UV-Vis detector is the most common and reliable method for the quantification of C3G in DESs.[13][15][16] The detection wavelength is typically set around 520 nm, which is the maximum absorbance for C3G.[15][16] It is essential to develop a validated HPLC method that ensures good separation of C3G from the DES components and any potential degradation products.

Data Presentation

Table 1: Comparison of C3G Stability in Different Deep Eutectic Solvents

DES Components (Molar Ratio)Temperature (°C)Half-life (t½) of C3G (days)Reference
Choline chloride:Glycerol (1:2)25> 35[1]
Choline chloride:Xylitol (1:1)25~30[7]
Choline chloride:Lactic acid (1:1)25~20[1]
Choline chloride:Malic acid (1:1)25< 15[7]
Acidified Methanol (Control)25~10[7]

Note: The half-life values are approximate and can vary depending on the specific experimental conditions.

Experimental Protocols

Protocol 1: Preparation of a Choline Chloride-Based Deep Eutectic Solvent

  • Materials: Choline chloride (HBA), a hydrogen bond donor (HBD) (e.g., glycerol, citric acid, sorbitol), magnetic stirrer with heating, and a sealed container.

  • Procedure:

    • Weigh the HBA and HBD in the desired molar ratio (e.g., 1:1 or 1:2).

    • Combine the components in a sealed glass vial or beaker.

    • Place the container on a magnetic stirrer with a heating plate.

    • Heat the mixture to 60-80°C while stirring continuously.[12]

    • Continue heating and stirring until a clear, homogeneous liquid is formed.

    • If a specific water content is desired, add the calculated amount of deionized water to the prepared DES and stir until homogeneous.

    • Store the DES in a sealed container at room temperature.

Protocol 2: C3G Stability Assay

  • Materials: C3G standard, prepared DES, control solvent (e.g., acidified ethanol), UV-Vis spectrophotometer or HPLC-DAD system, temperature-controlled incubator or water bath, and amber vials.

  • Procedure:

    • Prepare a stock solution of C3G in the desired DES and the control solvent.

    • Aliquot the C3G solutions into amber vials to protect them from light.

    • Store the vials at different temperatures (e.g., 4°C, 25°C, 60°C) for a specified period (e.g., 30 days).

    • At regular time intervals (e.g., day 0, 1, 3, 7, 15, 30), withdraw an aliquot from each vial.

    • Analyze the C3G concentration using a UV-Vis spectrophotometer (at ~520 nm) or an HPLC-DAD system.

    • Plot the C3G concentration as a function of time for each condition.

    • Calculate the degradation rate constant (k) and the half-life (t½ = 0.693/k) assuming first-order kinetics.

Protocol 3: HPLC Quantification of C3G

  • Instrumentation: HPLC system with a C18 column and a DAD or UV-Vis detector.

  • Mobile Phase: A gradient of two solvents is typically used:

    • Solvent A: Water with a small percentage of formic acid (e.g., 0.1-0.5%).[15]

    • Solvent B: Acetonitrile or methanol with a small percentage of formic acid (e.g., 0.1-0.5%).[15]

  • Procedure:

    • Prepare a series of C3G standard solutions of known concentrations in the mobile phase to create a calibration curve.

    • Dilute the C3G-DES samples with the mobile phase.

    • Filter the diluted samples through a 0.45 µm syringe filter before injection.

    • Inject the standards and samples into the HPLC system.

    • Set the detection wavelength to ~520 nm.[16]

    • Identify the C3G peak based on its retention time compared to the standard.

    • Quantify the C3G concentration in the samples using the calibration curve.

Mandatory Visualizations

C3G_Degradation_Pathway cluster_factors Degradation Factors C3G Cyanidin 3-Glucoside (Flavylium Cation, Red) Chalcone Chalcone (Colorless) C3G->Chalcone pH > 4, H₂O (Hydration) Degradation_Products Further Degradation Products (e.g., Protocatechuic Acid) Chalcone->Degradation_Products Cleavage of C-ring Temperature High Temperature Temperature->C3G Accelerates Light Light Exposure Light->C3G Accelerates Oxygen Oxygen Oxygen->C3G Accelerates Enzymes Enzymes (e.g., PPO) Enzymes->C3G Accelerates

Caption: C3G degradation pathway and influencing factors.

Experimental_Workflow cluster_prep Preparation cluster_stability Stability Assay cluster_analysis Analysis DES_Prep DES Preparation (HBA + HBD) C3G_Solution C3G-DES Solution Preparation DES_Prep->C3G_Solution Incubation Incubation at Controlled Conditions (Temp, Light) C3G_Solution->Incubation Sampling Time-point Sampling Incubation->Sampling HPLC HPLC-DAD Analysis Sampling->HPLC Data_Analysis Data Analysis (Kinetics, Half-life) HPLC->Data_Analysis

Caption: Experimental workflow for C3G stability analysis in DES.

DES_Protection_Mechanism cluster_mechanisms Protective Mechanisms C3G Cyanidin 3-Glucoside Stability Enhanced C3G Stability DES Deep Eutectic Solvent H_Bonding Hydrogen Bonding DES->H_Bonding Water_Activity Reduced Water Activity DES->Water_Activity Viscosity Increased Viscosity DES->Viscosity pH_Control Acidic Environment DES->pH_Control H_Bonding->C3G Interaction H_Bonding->Stability Water_Activity->C3G Protects from Hydration Water_Activity->Stability Viscosity->C3G Limits Degradation Kinetics Viscosity->Stability pH_Control->C3G Favors Stable Form pH_Control->Stability

Caption: How DESs enhance C3G stability.

References

Optimization

Technical Support Center: Optimizing Solid-Phase Extraction for Cyanidin 3-Glucoside Sample Cleanup

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the solid-phase extraction (SPE) cleanup of...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the solid-phase extraction (SPE) cleanup of cyanidin (B77932) 3-glucoside samples.

Frequently Asked Questions (FAQs)

Q1: What is the most common type of Solid-Phase Extraction (SPE) cartridge for cyanidin 3-glucoside cleanup?

A1: Reversed-phase SPE cartridges are most commonly used for purifying and concentrating cyanidin 3-glucoside. C18 cartridges are a traditional choice, offering good retention of anthocyanins. However, polymeric sorbents like Oasis HLB (Hydrophilic-Lipophilic Balanced) and Oasis PRiME HLB are often preferred as they can provide higher and more consistent recoveries, especially when dealing with complex matrices.

Q2: Why is it crucial to use acidified solvents during the SPE process for cyanidin 3-glucoside?

A2: Cyanidin 3-glucoside is most stable in acidic conditions, typically at a pH below 3.0. In neutral or alkaline environments, it can degrade into colorless or brown compounds, leading to significant sample loss. Acidifying the solvents (e.g., with 0.1% formic acid or trifluoroacetic acid) used for sample loading, washing, and elution helps to maintain the stable flavylium (B80283) cation form of cyanidin 3-glucoside throughout the cleanup process.

Q3: Can I reuse my SPE cartridges for multiple cyanidin 3-glucoside samples?

A3: While it may be technically possible in some cases, it is generally not recommended to reuse SPE cartridges for quantitative analysis of cyanidin 3-glucoside. Reusing cartridges can lead to cross-contamination between samples and a decrease in recovery due to irreversible adsorption of matrix components. For reliable and reproducible results, it is best to use a new cartridge for each sample.

Q4: What are the key steps in a typical SPE workflow for cyanidin 3-glucoside?

A4: A standard SPE protocol involves four main steps:

  • Conditioning: The cartridge is treated with an organic solvent (e.g., methanol) to activate the stationary phase.

  • Equilibration: The cartridge is flushed with a solution similar to the sample matrix (e.g., acidified water) to prepare it for sample loading.

  • Loading: The sample is passed through the cartridge, where cyanidin 3-glucoside is retained on the sorbent.

  • Washing: The cartridge is washed with a weak solvent (e.g., acidified water) to remove unretained impurities.

  • Elution: The purified cyanidin 3-glucoside is recovered from the cartridge using a strong organic solvent (e.g., acidified methanol (B129727) or ethanol).

Troubleshooting Guide

Issue Possible Cause(s) Troubleshooting Steps
Low Recovery of Cyanidin 3-Glucoside 1. Analyte Breakthrough: The analyte did not bind effectively to the SPE sorbent and was lost during the loading or washing steps. This can be due to an inappropriate sorbent, incorrect sample pH, or a sample solvent that is too strong. 2. Incomplete Elution: The elution solvent was not strong enough to desorb the analyte from the sorbent. 3. Analyte Degradation: Cyanidin 3-glucoside may have degraded due to exposure to non-acidic pH, high temperatures, light, or oxygen.1. Optimize Loading Conditions: Ensure the sample is acidified (pH < 3). If using a C18 cartridge, dilute the sample with acidified water to reduce the organic content. Consider using a more retentive sorbent like Oasis HLB. 2. Strengthen Elution Solvent: Increase the percentage of organic solvent (methanol or ethanol) in the elution solution. Ensure the elution solvent is also acidified. Test different elution solvents; for instance, acidified methanol often yields high recovery.[1] 3. Maintain Stability: Work with chilled, acidified solvents and protect samples from light. Process samples promptly to minimize degradation.
Poor Purity of Eluted Sample 1. Co-elution of Interferences: The wash step was not effective at removing all matrix components that have similar properties to cyanidin 3-glucoside. 2. Inappropriate Wash Solvent: The wash solvent was too weak, leaving interfering compounds on the cartridge.1. Optimize Wash Step: Increase the strength of the wash solvent by adding a small percentage of organic solvent (e.g., 5% methanol in acidified water). Be cautious not to make the wash solvent so strong that it elutes the cyanidin 3-glucoside. 2. Fractionated Elution: Use a stepwise elution with increasing concentrations of organic solvent to selectively elute the analyte away from interfering compounds.
Inconsistent Results Between Samples 1. Variable Sample pH: Inconsistent acidification of samples can lead to variable retention and recovery. 2. Cartridge Drying Out: If the sorbent bed dries out between steps, it can lead to channeling and inconsistent flow, affecting recovery. 3. Inconsistent Flow Rate: A flow rate that is too fast during loading can result in poor retention.1. Standardize pH Adjustment: Ensure all samples and solutions are at a consistent, acidic pH. 2. Maintain a Wetted Sorbent Bed: Do not allow the cartridge to dry out between the conditioning, equilibration, and loading steps, unless using a water-wettable sorbent like Oasis HLB. 3. Control Flow Rate: Use a vacuum manifold or positive pressure manifold to maintain a slow and consistent flow rate (e.g., 1-2 mL/min) during sample loading.
Sample Browning or Color Loss 1. Degradation of Cyanidin 3-Glucoside: This is a clear indicator of analyte degradation, likely due to pH instability or oxidation.1. Strict pH Control: Immediately acidify the sample upon extraction and ensure all subsequent SPE solutions are acidic. 2. Minimize Exposure to Air and Light: Work quickly and use amber vials or cover tubes with foil to protect the sample from light. Consider using degassed solvents.

Quantitative Data Summary

Table 1: Comparison of Cyanidin 3-Glucoside Recovery with Different SPE Cartridges

SPE CartridgeSample MatrixRecovery (%)Reference
C18Rat Plasma68.36[2]
Oasis HLBRat Plasma~90-110[3]
Oasis PRiME HLBPlasma and UrineHigh and Consistent[4]

Table 2: Effect of Elution Solvent Composition on Anthocyanin Recovery

Elution SolventRecovery (%)NotesReference
Acidified Methanol (pH 2)~100For most anthocyanins with a 1.5 mL elution volume.[5][6]
Acidified Ethanol (20% with 1% acetic acid)High YieldOptimized for extraction, but indicates efficacy for elution.[7]
70% Acidified MethanolHigher than acidified ethanolAt 80°C extraction, suggesting strong elution power.[8]

Experimental Protocols

Protocol 1: General Purpose C18 SPE Cleanup
  • Cartridge Conditioning:

    • Pass 3 mL of methanol through the C18 cartridge.

  • Cartridge Equilibration:

    • Pass 3 mL of acidified water (e.g., 0.1% formic acid in water) through the cartridge. Do not allow the cartridge to dry.

  • Sample Loading:

    • Acidify the cyanidin 3-glucoside sample to pH 2-3 with formic acid.

    • Dilute the sample with at least an equal volume of acidified water.

    • Load the sample onto the cartridge at a flow rate of 1-2 mL/min.

  • Washing:

    • Wash the cartridge with 3 mL of acidified water to remove polar impurities.

  • Elution:

    • Elute the cyanidin 3-glucoside with 2 mL of acidified methanol (0.1% formic acid in methanol) into a collection tube.

Protocol 2: High Recovery Oasis® HLB SPE Cleanup
  • Cartridge Conditioning (Optional for some Oasis® products like PRiME):

    • Pass 1 mL of methanol through the Oasis HLB cartridge.

  • Cartridge Equilibration (Optional for some Oasis® products):

    • Pass 1 mL of acidified water (e.g., 0.1% formic acid in water) through the cartridge.

  • Sample Loading:

    • Acidify the cyanidin 3-glucoside sample to pH 2-3.

    • Load the sample directly onto the cartridge at a flow rate of 1-2 mL/min.

  • Washing:

    • Wash the cartridge with 1 mL of 5% methanol in acidified water to remove interferences.

  • Elution:

    • Elute the cyanidin 3-glucoside with 1 mL of acidified methanol (0.1% formic acid in methanol).

Visualizations

SPE_Workflow cluster_prep Cartridge Preparation cluster_extraction Extraction Process Condition 1. Conditioning (e.g., Methanol) Equilibrate 2. Equilibration (e.g., Acidified Water) Condition->Equilibrate Activates Sorbent Load 3. Sample Loading (Acidified Sample) Equilibrate->Load Wash 4. Washing (e.g., Acidified Water) Load->Wash Retains Analyte Elute 5. Elution (e.g., Acidified Methanol) Wash->Elute Removes Impurities Purified_Sample Purified Cyanidin 3-Glucoside Elute->Purified_Sample Collect

Caption: A generalized workflow for solid-phase extraction of cyanidin 3-glucoside.

Troubleshooting_Flowchart Start Start: Low Recovery Issue Check_Loading Analyte in loading/wash fractions? Start->Check_Loading Check_Elution Analyte still on cartridge after elution? Check_Loading->Check_Elution No Breakthrough Issue: Breakthrough - Decrease sample solvent strength - Check sample pH (acidify) - Use a more retentive sorbent Check_Loading->Breakthrough Yes Check_Degradation Sample discolored or browned? Check_Elution->Check_Degradation No Incomplete_Elution Issue: Incomplete Elution - Increase elution solvent strength - Ensure elution solvent is acidified - Increase elution volume Check_Elution->Incomplete_Elution Yes Other_Issues Consider other issues: - Inconsistent flow rate - Cartridge drying out Check_Degradation->Other_Issues No Degradation Issue: Degradation - Ensure all solutions are acidic (pH < 3) - Protect from light and heat - Process samples quickly Check_Degradation->Degradation Yes

Caption: A troubleshooting flowchart for low recovery in SPE of cyanidin 3-glucoside.

References

Troubleshooting

reducing cyanidin 3-glucoside degradation during thermal processing of foods

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working to reduce the degradation of cyanidin (B77932) 3-gluc...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working to reduce the degradation of cyanidin (B77932) 3-glucoside (C3G) during the thermal processing of foods and other biomaterials.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of cyanidin 3-glucoside (C3G) degradation during thermal processing?

A1: The thermal degradation of cyanidin 3-glucoside is a complex process primarily initiated by the cleavage of the glycosidic bond, separating the cyanidin aglycone from the glucose moiety.[1] This is often followed by the opening of the heterocyclic C-ring to form a chalcone, which is colorless and can further break down into smaller phenolic compounds like protocatechuic acid and phloroglucinaldehyde.[2][3] The presence of oxygen can significantly accelerate this degradation process.[1]

Q2: How does pH influence the thermal stability of C3G?

A2: pH plays a critical role in the stability of C3G. C3G is most stable in acidic conditions (pH < 3), where it exists predominantly in its colored flavylium (B80283) cation form.[4][5] As the pH increases towards neutral and alkaline conditions, C3G is converted to less stable forms, including the colorless hemiketal (carbinol) and the blue quinoidal base, which are more susceptible to thermal degradation.[2][3] At neutral pH, significant degradation can occur even at moderate temperatures.[2]

Q3: What is co-pigmentation and how can it protect C3G from thermal degradation?

A3: Co-pigmentation is a phenomenon where other non-colored organic molecules, known as co-pigments (e.g., phenolic acids, flavonoids, and some organic acids), form molecular complexes with anthocyanins like C3G.[3][6] These interactions, which include hydrogen bonding and π-π stacking, help to stabilize the C3G molecule, protecting it from hydration and subsequent degradation.[3][7] This complex formation can also lead to an enhancement and shift in color, known as hyperchromic and bathochromic effects, respectively.[8]

Q4: What is encapsulation and which techniques are most effective for protecting C3G?

A4: Encapsulation is a process where C3G is entrapped within a protective matrix or wall material, creating micro- or nanoparticles.[9][10] This provides a physical barrier against adverse environmental factors like heat, oxygen, and light.[10][11] Commonly used and effective techniques include:

  • Spray drying: A widely used industrial method that involves atomizing a solution of C3G and a carrier material into hot air to produce a powder.[9][11][12]

  • Freeze drying (Lyophilization): A gentle method that involves freezing the C3G solution and then removing the water by sublimation under vacuum, which is effective at preserving the compound's integrity.[11][12]

  • Emulsification and Liposomal systems: These techniques involve creating oil-in-water emulsions or lipid vesicles to encapsulate C3G, offering protection and potentially enhancing bioavailability.[9][11]

Q5: Can the addition of antioxidants prevent C3G degradation?

A5: The effect of antioxidants on C3G stability can be complex. While some antioxidants can protect against oxidative degradation, others, such as ascorbic acid, have been shown to accelerate C3G degradation under certain conditions.[13] This is because ascorbic acid can act as a pro-oxidant in the presence of metal ions or oxygen. Some sulfur-containing antioxidants like cysteine and glutathione (B108866) have also been observed to promote the degradation of C3G.[13] Therefore, the choice of antioxidant and the specific processing conditions are crucial.

Troubleshooting Guide

Issue Potential Cause Troubleshooting Steps
Significant color loss and C3G degradation at relatively low processing temperatures. High pH of the medium: C3G is highly unstable at neutral or near-neutral pH.[2]- Adjust the pH of the food matrix to be more acidic (ideally pH < 4).[4] - Consider the use of food-grade acids like citric acid or tartaric acid.
C3G degradation is still high despite using an acidic pH. Presence of oxygen: Oxygen accelerates the thermal degradation of C3G.[1]- Process under vacuum or in an inert atmosphere (e.g., nitrogen).[14] - De-aerate the product before heating.
Inconsistent C3G stability across different batches of the same product. Variability in raw material composition: The presence of naturally occurring co-pigments or metal ions can vary.- Standardize raw materials. - Analyze for the presence of potential co-pigments or interfering substances.
Low encapsulation efficiency during spray drying. Inappropriate carrier material or processing parameters. - Optimize the inlet and outlet temperatures. - Select a suitable carrier material such as maltodextrin (B1146171) or gum arabic.[15] - Adjust the ratio of core to wall material.
Rapid release of C3G from encapsulated particles. High water solubility of the wall material. - Use a combination of wall materials to modify the release profile.[15] - Consider double encapsulation techniques.
Unexpected acceleration of C3G degradation after adding antioxidants. Pro-oxidant activity of the added antioxidant. - Re-evaluate the choice of antioxidant. Ascorbic acid can be problematic.[13] - Test different concentrations of the antioxidant. - Ensure the absence of metal ions that can catalyze pro-oxidant activity.

Quantitative Data Summary

Table 1: Effect of Temperature and pH on the Half-life of Cyanidin 3-Glucoside

Temperature (°C)pHHalf-life (t1/2)Source
702.5> 8 hours (21% degradation)[2]
902.5< 8 hours (95% degradation)[2]
704.0< 8 hours (53% degradation)[2]
904.0< 8 hours (98% degradation)[2]
707.0Almost complete degradation[2]
907.0Almost complete degradation[2]
803.0386.3 min[5]
806.0109.2 min[5]
807.080.18 min (without WPI)[16]
807.0129.8 min (with WPI)[16]
957.073.76 min (without WPI)[16]
957.074.12 min (with WPI)[16]

WPI: Walnut Protein Isolate

Table 2: Degradation Kinetics of Cyanidin 3-Glucoside under Different Conditions

ConditionKinetic ModelRate Constant (k)Activation Energy (Ea) (kJ/mol)Source
Thermal degradation in NitrogenThree steps-65.85[1]
Thermal degradation in AirThree steps-80.98[1]
Thermal degradation in black rice bran colorant powder (pH 2.0-5.0, 60-100°C)First-orderIncreases with temperature and pHDecreases with increasing pH[17]
Hot air and vacuum drying of mulberry fruit (60-75°C)Second-orderHigher in vacuum drying-[14]

Experimental Protocols

Protocol 1: Evaluation of C3G Thermal Stability
  • Preparation of C3G Solution: Prepare a stock solution of cyanidin 3-glucoside in a suitable buffer at the desired pH (e.g., citrate (B86180) buffer for acidic pH, phosphate (B84403) buffer for neutral pH).

  • Thermal Treatment: Aliquot the C3G solution into sealed, airtight vials. Place the vials in a temperature-controlled water bath or oven at the desired processing temperature (e.g., 80°C).

  • Sampling: At predetermined time intervals, remove a vial from the heat source and immediately place it in an ice bath to stop the degradation reaction.

  • Quantification of C3G: Analyze the concentration of C3G in each sample using High-Performance Liquid Chromatography (HPLC) with a C18 column and a UV-Vis detector set to the wavelength of maximum absorbance for C3G (typically around 520 nm). A gradient elution with acidified water and methanol (B129727) or acetonitrile (B52724) is commonly used.

  • Data Analysis: Plot the natural logarithm of the C3G concentration versus time. If the plot is linear, the degradation follows first-order kinetics. The slope of the line will be the negative of the degradation rate constant (k). The half-life (t1/2) can be calculated as 0.693/k.

Protocol 2: Microencapsulation of C3G by Spray Drying
  • Preparation of the Feed Solution: Dissolve the wall material (e.g., maltodextrin, gum arabic, or a combination) in distilled water to create a solution. Gently stir until fully dissolved.

  • Incorporation of C3G: Add the cyanidin 3-glucoside to the wall material solution and mix thoroughly.

  • Spray Drying:

    • Set the inlet temperature of the spray dryer (e.g., 160-180°C).

    • Adjust the feed flow rate and the atomization pressure to achieve a desired outlet temperature (e.g., 80-100°C).

    • Feed the C3G-wall material solution into the spray dryer.

  • Powder Collection: Collect the resulting microencapsulated powder from the collection chamber.

  • Evaluation of Encapsulation Efficiency:

    • Determine the total C3G content in the powder by dissolving a known amount in a suitable solvent to break the microcapsules and analyzing by HPLC.

    • Determine the surface C3G content by washing a known amount of powder with a solvent that dissolves the C3G on the surface but does not disrupt the microcapsules, followed by HPLC analysis of the washing solvent.

    • Calculate the encapsulation efficiency (%) as: [(Total C3G - Surface C3G) / Total C3G] x 100.

Visualizations

Thermal_Degradation_Pathway_of_C3G C3G Cyanidin 3-Glucoside (Red) Cleavage Glycosidic Bond Cleavage C3G->Cleavage Heat Cyanidin Cyanidin (Aglycone) Cleavage->Cyanidin Glucose Glucose Cleavage->Glucose RingOpening C-Ring Opening Cyanidin->RingOpening Heat, pH Chalcone Chalcone (Colorless) RingOpening->Chalcone FurtherDegradation Further Degradation Chalcone->FurtherDegradation Heat PhenolicAcids Protocatechuic Acid & Phloroglucinaldehyde FurtherDegradation->PhenolicAcids

Caption: Thermal degradation pathway of Cyanidin 3-Glucoside (C3G).

Protective_Mechanisms_for_C3G cluster_copigmentation Co-pigmentation cluster_encapsulation Encapsulation C3G_copig C3G Complex Stable C3G- Co-pigment Complex C3G_copig->Complex Copigment Co-pigment (e.g., Phenolic Acid) Copigment->Complex Degradation Degradation Complex->Degradation Inhibited C3G_encap C3G Microcapsule Encapsulated C3G (Microcapsule) C3G_encap->Microcapsule WallMaterial Wall Material (e.g., Maltodextrin) WallMaterial->Microcapsule Microcapsule->Degradation Inhibited

Caption: Protective mechanisms against C3G degradation.

References

Reference Data & Comparative Studies

Validation

A Comparative Study of Antioxidant Activity: Cyanidin 3-Glucoside vs. Cyanidin

An objective analysis for researchers, scientists, and drug development professionals on the comparative antioxidant efficacy of the anthocyanin cyanidin (B77932) 3-glucoside and its aglycone form, cyanidin. This guide p...

Author: BenchChem Technical Support Team. Date: December 2025

An objective analysis for researchers, scientists, and drug development professionals on the comparative antioxidant efficacy of the anthocyanin cyanidin (B77932) 3-glucoside and its aglycone form, cyanidin.

This guide provides a detailed comparison of the antioxidant properties of cyanidin 3-glucoside (C3G), a common dietary anthocyanin, and its aglycone, cyanidin. The evaluation is based on experimental data from various in vitro antioxidant capacity assays and an exploration of the underlying molecular signaling pathways involved in their antioxidant action.

Executive Summary

In vitro studies consistently demonstrate that cyanidin, the aglycone form, exhibits a higher direct antioxidant capacity compared to its glycosylated counterpart, cyanidin 3-glucoside. This is evidenced by lower IC50 values in radical scavenging assays such as DPPH and ABTS, and a higher capacity in assays like ORAC. The presence of the glucose moiety in C3G is thought to sterically hinder the molecule's ability to quench free radicals. However, it is crucial to consider that C3G is metabolized in the body, with the glucose moiety being cleaved to release cyanidin. This metabolic conversion suggests that the in vivo antioxidant effects of C3G are likely attributable, at least in part, to the activity of cyanidin itself. Both compounds have been shown to modulate cellular antioxidant defenses through the activation of the Nrf2 signaling pathway, a key regulator of endogenous antioxidant and detoxification enzymes.

Quantitative Comparison of Antioxidant Activity

The following tables summarize the available quantitative data from various in vitro antioxidant assays, comparing the activity of cyanidin and cyanidin 3-glucoside.

Antioxidant Assay Compound Result Interpretation
DPPH Radical Scavenging Activity CyanidinIC50: ~4.85 µMHigher antioxidant activity
Cyanidin 3-GlucosideIC50: ~7.29 µMLower antioxidant activity
ABTS Radical Scavenging Activity CyanidinLower IC50Higher antioxidant activity
Cyanidin 3-GlucosideHigher IC50Lower antioxidant activity
Oxygen Radical Absorbance Capacity (ORAC) CyanidinHigher ActivityHigher antioxidant capacity
Cyanidin 3-Glucoside6.36 µmol TE/µmolLower antioxidant capacity
Superoxide (B77818) Radical Scavenging CyanidinHigher ActivityMore effective at scavenging superoxide radicals
Cyanidin 3-GlucosideLower ActivityLess effective at scavenging superoxide radicals
Ferric Reducing Antioxidant Power (FRAP) CyanidinData not available for direct comparison-
Cyanidin 3-GlucosideFRAP values reported in various extracts-

Experimental Protocols

Detailed methodologies for the key antioxidant assays cited in this guide are provided below to facilitate experimental replication and further research.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical.

  • Reagents:

    • DPPH (2,2-diphenyl-1-picrylhydrazyl) solution (typically 0.1 mM in methanol (B129727) or ethanol).

    • Test compounds (cyanidin and cyanidin 3-glucoside) at various concentrations.

    • Methanol or ethanol (B145695) as a solvent.

    • Positive control (e.g., Ascorbic acid, Trolox).

  • Procedure:

    • Prepare a working solution of DPPH in methanol with an absorbance of approximately 1.0 at 517 nm.

    • In a 96-well plate, add a specific volume of the test compound or standard to each well.

    • Add the DPPH working solution to each well and mix thoroughly.

    • Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

    • Measure the absorbance at 517 nm using a microplate reader.

    • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

    • The IC50 value (the concentration of the antioxidant that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the compound concentration.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+).

  • Reagents:

    • ABTS stock solution (e.g., 7 mM in water).

    • Potassium persulfate solution (e.g., 2.45 mM in water).

    • Test compounds at various concentrations.

    • Ethanol or phosphate-buffered saline (PBS) for dilution.

    • Positive control (e.g., Trolox).

  • Procedure:

    • Generate the ABTS•+ solution by mixing the ABTS stock solution with the potassium persulfate solution and allowing it to stand in the dark at room temperature for 12-16 hours.

    • Dilute the ABTS•+ solution with ethanol or PBS to an absorbance of 0.70 ± 0.02 at 734 nm.

    • Add a specific volume of the test compound or standard to the diluted ABTS•+ solution.

    • Incubate the mixture at room temperature for a specific time (e.g., 6 minutes).

    • Measure the absorbance at 734 nm.

    • Calculate the percentage of inhibition as described for the DPPH assay.

    • The results can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Ferric Reducing Antioxidant Power (FRAP) Assay

This assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

  • Reagents:

    • FRAP reagent: prepared by mixing acetate (B1210297) buffer (300 mM, pH 3.6), a solution of 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl, and a solution of 20 mM FeCl₃·6H₂O in a 10:1:1 ratio.

    • Test compounds at various concentrations.

    • Standard solution of known Fe²⁺ concentration (e.g., FeSO₄·7H₂O) or Trolox.

  • Procedure:

    • Warm the FRAP reagent to 37°C.

    • Add a small volume of the test compound or standard to the FRAP reagent.

    • Incubate the mixture at 37°C for a specific time (e.g., 4 minutes).

    • Measure the absorbance at 593 nm.

    • The antioxidant capacity is determined by comparing the change in absorbance of the sample to a standard curve and is expressed as Fe²⁺ equivalents or Trolox equivalents.

Signaling Pathways and Mechanisms of Action

Both cyanidin and cyanidin 3-glucoside exert their antioxidant effects not only through direct radical scavenging but also by modulating intracellular signaling pathways that enhance the body's endogenous antioxidant defense systems. A key pathway implicated in the action of both compounds is the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.

Experimental Workflow for Antioxidant Activity Comparison

The following diagram illustrates a generalized workflow for the comparative evaluation of the antioxidant activity of two compounds.

G cluster_prep Preparation cluster_assays Antioxidant Assays cluster_analysis Data Analysis CompoundA Cyanidin Stock Prepare Stock Solutions CompoundA->Stock CompoundB Cyanidin 3-Glucoside CompoundB->Stock Serial Serial Dilutions Stock->Serial DPPH DPPH Assay Serial->DPPH ABTS ABTS Assay Serial->ABTS FRAP FRAP Assay Serial->FRAP ORAC ORAC Assay Serial->ORAC Absorbance Measure Absorbance/ Fluorescence DPPH->Absorbance ABTS->Absorbance FRAP->Absorbance ORAC->Absorbance IC50 Calculate IC50 Values Absorbance->IC50 TEAC Calculate TEAC/ORAC Values Absorbance->TEAC Comparison Comparative Analysis IC50->Comparison TEAC->Comparison G cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus C3G Cyanidin 3-Glucoside AMPK AMPK C3G->AMPK activates ERK ERK1/2 C3G->ERK activates Keap1_Nrf2 Keap1-Nrf2 Complex AMPK->Keap1_Nrf2 phosphorylates ERK->Keap1_Nrf2 phosphorylates Nrf2_cyto Nrf2 Keap1_Nrf2->Nrf2_cyto releases Nrf2_nuc Nrf2 Nrf2_cyto->Nrf2_nuc translocates ARE ARE Nrf2_nuc->ARE binds to Antioxidant_Genes Antioxidant Genes (HO-1, NQO1, SOD, CAT) ARE->Antioxidant_Genes activates transcription G cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Cyanidin Cyanidin NFkB_pathway NF-κB Pathway Cyanidin->NFkB_pathway inhibits Keap1_Nrf2 Keap1-Nrf2 Complex Cyanidin->Keap1_Nrf2 disrupts Nrf2_cyto Nrf2 Keap1_Nrf2->Nrf2_cyto releases Nrf2_nuc Nrf2 Nrf2_cyto->Nrf2_nuc translocates ARE ARE Nrf2_nuc->ARE binds to Antioxidant_Genes Antioxidant Genes (HO-1, NQO1, SOD, CAT) ARE->Antioxidant_Genes activates transcription

Comparative

A Comparative Analysis of the Anti-Inflammatory Effects of Cyanidin 3-Glucoside and Delphinidin 3-Glucoside

A comprehensive guide for researchers and drug development professionals on the differential anti-inflammatory properties of two prominent anthocyanins, supported by experimental data and detailed protocols. Cyanidin (B7...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive guide for researchers and drug development professionals on the differential anti-inflammatory properties of two prominent anthocyanins, supported by experimental data and detailed protocols.

Cyanidin (B77932) 3-glucoside (C3G) and delphinidin (B77816) 3-glucoside (D3G) are two of the most abundant anthocyanins found in pigmented fruits and vegetables, recognized for their potent antioxidant and anti-inflammatory activities.[1][2] This guide provides a detailed comparison of their anti-inflammatory effects, drawing on published experimental data. The key differences in their chemical structures, specifically the number of hydroxyl groups on the B-ring, are thought to underlie their distinct biological activities.

Quantitative Comparison of Anti-Inflammatory Activity

The following tables summarize the quantitative data on the inhibitory effects of C3G and D3G on key inflammatory mediators. It is important to note that the data are compiled from various studies and experimental conditions may differ.

Inflammatory Mediator Cell Line Stimulant Cyanidin 3-Glucoside (C3G) Inhibition Delphinidin 3-Glucoside (D3G) Inhibition Reference
TNF-α Production Human Neutrophils-50% inhibitionNot Reported[3]
IL-6 Production Human Neutrophils-30% inhibitionNot Reported[3]
NO Production RAW 264.7 MacrophagesLPSDose-dependent decreaseNot Reported[4]
PGE₂ Production RAW 264.7 MacrophagesLPSDose-dependent decreaseNot Reported[4]
iNOS Expression THP-1 MacrophagesLPSDose-dependent decreaseNot Reported[5]
COX-2 Expression THP-1 MacrophagesLPSDose-dependent decreaseNot Reported[5]
PD-L1 Expression HCT-116 Cells-39.5% inhibition (p = 0.0110)No significant inhibition[6]
PD-1 Expression PBMCs (co-cultured with HCT-116)-38.7% decrease (p = 0.0007)49.5% decrease (p = 0.0378)[6]
PD-1 Expression PBMCs (co-cultured with HT-29)-25.6% decrease (p = 0.0093)51.0% decrease (p = 0.0345)[6]

Note: "Not Reported" indicates that the specific data for that compound was not available in the cited comparative studies.

Mechanisms of Anti-Inflammatory Action

Both C3G and D3G exert their anti-inflammatory effects primarily through the modulation of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways. These pathways are central to the inflammatory response, controlling the expression of numerous pro-inflammatory genes.

NF-κB Signaling Pathway

The NF-κB pathway is a key regulator of inflammation. In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals like lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-α), IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes.

NF_kB_Pathway cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS/TNF-α TLR4 TLR4/TNFR LPS->TLR4 IKK IKK TLR4->IKK Activates IkB IκB IKK->IkB Phosphorylates IkB_NFkB IκB-NF-κB Complex NFkB NF-κB (p50/p65) NFkB_nuc NF-κB (p50/p65) NFkB->NFkB_nuc Translocates IkB_NFkB->NFkB Releases C3G_D3G C3G / D3G C3G_D3G->IKK Inhibit C3G_D3G->NFkB Inhibit Translocation DNA DNA NFkB_nuc->DNA Binds to ProInflammatory_Genes Pro-inflammatory Gene Expression (TNF-α, IL-6, iNOS, COX-2) DNA->ProInflammatory_Genes Induces

MAPK Signaling Pathway

The MAPK pathway is another critical signaling cascade involved in inflammation. It consists of a series of protein kinases that are activated in response to extracellular stimuli, leading to the activation of transcription factors that regulate the expression of inflammatory mediators.

MAPK_Pathway cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Stimulus Inflammatory Stimuli (LPS) Receptor Receptor Stimulus->Receptor MAPKKK MAPKKK Receptor->MAPKKK Activates MAPKK MAPKK MAPKKK->MAPKK Phosphorylates MAPK MAPK (p38, ERK, JNK) MAPKK->MAPK Phosphorylates AP1 AP-1 MAPK->AP1 Activates C3G_D3G C3G / D3G C3G_D3G->MAPKKK Inhibit C3G_D3G->MAPKK Inhibit C3G_D3G->MAPK Inhibit ProInflammatory_Genes Pro-inflammatory Gene Expression AP1->ProInflammatory_Genes Induces

Experimental Protocols

Detailed methodologies for key experiments cited in the literature are provided below.

Cell Culture and LPS-Induced Inflammation in RAW 264.7 Macrophages

Cell_Culture_Workflow start start culture culture start->culture seed seed culture->seed pretreat pretreat seed->pretreat stimulate stimulate pretreat->stimulate incubate incubate stimulate->incubate collect collect incubate->collect analyze analyze collect->analyze end end analyze->end

  • Cell Culture: RAW 264.7 murine macrophages are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere of 5% CO₂.[7]

  • Seeding: Cells are seeded into appropriate well plates (e.g., 96-well for viability assays, 6-well for protein extraction) and allowed to adhere overnight.

  • Treatment: Cells are pre-treated with varying concentrations of C3G or D3G for 1 hour.[7]

  • Stimulation: Following pre-treatment, cells are stimulated with lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce an inflammatory response.[7]

  • Incubation: Cells are incubated for a specified period (e.g., 24 hours for cytokine measurements).

  • Sample Collection: Supernatants are collected for cytokine analysis (ELISA), and cell lysates are prepared for protein analysis (Western blot).

Enzyme-Linked Immunosorbent Assay (ELISA) for TNF-α and IL-6
  • Coating: A 96-well plate is coated with a capture antibody specific for either TNF-α or IL-6 and incubated overnight.[8]

  • Blocking: The plate is washed and blocked with a suitable blocking buffer to prevent non-specific binding.

  • Sample Incubation: Cell culture supernatants and standards are added to the wells and incubated.

  • Detection Antibody: A biotinylated detection antibody specific for the target cytokine is added and incubated.[8]

  • Enzyme Conjugate: Streptavidin-horseradish peroxidase (HRP) is added, which binds to the biotinylated detection antibody.

  • Substrate Addition: A substrate solution (e.g., TMB) is added, which is converted by HRP to produce a colored product.

  • Measurement: The reaction is stopped, and the absorbance is measured at a specific wavelength (e.g., 450 nm).[8] The concentration of the cytokine in the samples is determined by comparison to a standard curve.[9]

Western Blot for NF-κB p65 and Phospho-p65
  • Protein Extraction: Cells are lysed, and total protein is extracted. Protein concentration is determined using a BCA or Bradford assay.

  • SDS-PAGE: Equal amounts of protein (e.g., 40 µg) are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[10]

  • Transfer: Proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.[10]

  • Blocking: The membrane is blocked with a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in TBST) to prevent non-specific antibody binding.[10]

  • Primary Antibody Incubation: The membrane is incubated with a primary antibody specific for total p65 or phospho-p65 (Ser536) overnight at 4°C.[10][11]

  • Secondary Antibody Incubation: The membrane is washed and incubated with an HRP-conjugated secondary antibody.[10]

  • Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.[12]

Cell Viability Assay (MTT)
  • Cell Seeding and Treatment: Cells are seeded in a 96-well plate and treated with various concentrations of C3G or D3G as described in the inflammation protocol.

  • MTT Addition: After the treatment period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (e.g., 0.5 mg/mL final concentration) is added to each well.[13]

  • Incubation: The plate is incubated for 3-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals by viable cells.[13][14]

  • Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or SDS-HCl solution) is added to dissolve the formazan crystals.[14][15]

  • Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.[14] Cell viability is expressed as a percentage of the control group.

Conclusion

Both cyanidin 3-glucoside and delphinidin 3-glucoside demonstrate significant anti-inflammatory properties by targeting the NF-κB and MAPK signaling pathways. The available data suggests that C3G may be a more potent inhibitor of certain inflammatory mediators like TNF-α and IL-6 in some cell types, while D3G shows greater efficacy in modulating immune checkpoint proteins like PD-1. However, direct comparative studies under identical experimental conditions are limited. Further research is warranted to fully elucidate the differential anti-inflammatory effects and to determine their therapeutic potential for various inflammatory conditions. The detailed protocols provided in this guide offer a foundation for researchers to conduct such comparative studies and further explore the mechanisms of these promising natural compounds.

References

Validation

In Vivo Neuroprotective Efficacy of Cyanidin-3-Glucoside: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the in vivo neuroprotective effects of Cyanidin-3-glucoside (C3G) across various mouse models of neurologica...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the in vivo neuroprotective effects of Cyanidin-3-glucoside (C3G) across various mouse models of neurological disorders. We present supporting experimental data, detailed methodologies for key experiments, and visual representations of implicated signaling pathways to facilitate a comprehensive understanding of C3G's therapeutic potential.

Cyanidin-3-glucoside, a prominent anthocyanin found in various fruits and berries, has garnered significant attention for its potent antioxidant and anti-inflammatory properties.[1][2] Emerging in vivo evidence suggests that C3G can cross the blood-brain barrier, making it a promising candidate for mitigating neuronal damage in a range of neurodegenerative and acute brain injury models.[2] This guide synthesizes findings from multiple studies to offer a comparative perspective on its efficacy and mechanisms of action.

Comparative Efficacy of Cyanidin-3-glucoside Across Mouse Models

The neuroprotective effects of C3G have been validated in several mouse models, each mimicking key pathological aspects of human neurological diseases. The following table summarizes the quantitative outcomes of C3G treatment in models of Alzheimer's disease, ischemic stroke, Parkinson's disease, and ethanol-induced neurotoxicity.

Mouse ModelC3G Dosage & AdministrationKey Neuroprotective OutcomesReference
Alzheimer's Disease (APPswe/PS1ΔE9) 30 mg/kg/day, oral gavage for 16 weeks- Reduced soluble and insoluble Aβ40 and Aβ42 levels. - Decreased protein expression of amyloid precursor protein (APP), presenilin-1 (PS-1), and β-secretase (BACE1). - Mitigated tau hyperphosphorylation. - Upregulated autophagy markers (LC3B-II, LAMP-1) and downregulated p62. - Improved synaptic function (increased synaptophysin and PSD-95).[1][3][4]
Focal Cerebral Ischemia (pMCAO) 2 mg/kg, oral gavage (pre- or post-treatment)- Attenuated infarction volume by 27% (pre-treatment) and 25% (post-treatment). - Significantly improved neurological functional outcome. - Lowered brain superoxide (B77818) levels. - Blocked the mitochondrial release of apoptosis-inducing factor (AIF).[5][6][7]
Parkinson's Disease (MPTP-induced) Not specified in detail, pharmacodynamic study- Protected against 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (B15802) (MPTP)-induced neurotoxicity. - Modulated gut microbiota and related metabolites.[8][9][10]
Ethanol-Induced Neurotoxicity (Neonatal mice) Intraperitoneal injection- Reduced ethanol-mediated caspase-3 activation and neurodegeneration. - Decreased microglial activation. - Inhibited ethanol-induced oxidative stress (reduced malondialdehyde - MDA). - Blocked GSK3β activation.[11]

Comparative Analysis of Methodologies

The validation of C3G's neuroprotective effects relies on a variety of well-established experimental protocols. Below are detailed methodologies for key experiments frequently cited in the referenced studies.

Animal Models
  • Alzheimer's Disease Model (APPswe/PS1ΔE9 Transgenic Mice): These mice co-express a chimeric mouse/human amyloid precursor protein (APPswe) and a mutant human presenilin 1 (PS1-dE9), both associated with early-onset Alzheimer's disease.[1][12] This leads to age-dependent accumulation of amyloid-beta (Aβ) plaques in the brain, mimicking a key pathological hallmark of the disease.[1][12]

  • Focal Cerebral Ischemia Model (Permanent Middle Cerebral Artery Occlusion - pMCAO): In C57BL/6 mice, the middle cerebral artery is permanently occluded by electrocoagulation.[5][6] This procedure induces a consistent and reproducible ischemic stroke in the territory of the MCA, leading to neuronal death and neurological deficits.[5][6]

  • Parkinson's Disease Model (MPTP-induced): The neurotoxin 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) is administered to mice, which selectively destroys dopaminergic neurons in the substantia nigra. This mimics the primary pathology of Parkinson's disease.

  • Ethanol-Induced Neurodegeneration Model: Seven-day-old mouse pups are administered ethanol (B145695) to model the effects of fetal alcohol spectrum disorders. This exposure induces significant apoptosis and neuroinflammation in the developing brain.[11]

Behavioral and Histological Assays
  • Neurological Scoring: Following ischemic injury, functional outcomes are often assessed using a neurological scoring system. This typically involves evaluating motor deficits, balance, and coordination to provide a quantitative measure of neurological impairment and recovery.[5][6]

  • Infarct Volume Measurement: Twenty-four hours after pMCAO, brains are excised, sectioned, and stained (e.g., with 2,3,5-triphenyltetrazolium chloride - TTC) to delineate the infarcted tissue. The volume of the infarct is then calculated to quantify the extent of ischemic damage.[5][6]

  • Immunohistochemistry and Western Blotting: These techniques are used to detect and quantify the expression levels of specific proteins in brain tissue. For instance, levels of Aβ, tau, synaptic proteins (synaptophysin, PSD-95), apoptotic markers (caspase-3, AIF), and inflammatory mediators are measured to assess the molecular effects of C3G treatment.[1][11]

Key Signaling Pathways and Experimental Workflow

The neuroprotective effects of Cyanidin-3-glucoside are mediated through the modulation of several key intracellular signaling pathways. The following diagrams, generated using Graphviz, illustrate these pathways and a typical experimental workflow for in vivo validation studies.

G cluster_0 C3G Neuroprotective Signaling Pathways cluster_1 PI3K/Akt/GSK3β Pathway cluster_2 Autophagy Regulation cluster_3 Anti-inflammatory & Antioxidant Effects C3G Cyanidin-3-glucoside PI3K PI3K C3G->PI3K AMPK AMPK C3G->AMPK Microglia Microglial Activation C3G->Microglia Superoxide Superoxide Production C3G->Superoxide AIF_release AIF Release C3G->AIF_release Akt Akt PI3K->Akt GSK3b GSK3β Akt->GSK3b Tau Tau Hyperphosphorylation GSK3b->Tau Neuronal_Apoptosis_1 Neuronal Apoptosis GSK3b->Neuronal_Apoptosis_1 Sirt1 Sirtuin 1 AMPK->Sirt1 Autophagy Autophagy Sirt1->Autophagy p62 p62 degradation Autophagy->p62 Ab_clearance Aβ Clearance Autophagy->Ab_clearance

Caption: C3G's neuroprotective signaling pathways.

G cluster_workflow Experimental Workflow for In Vivo Validation cluster_analysis 5. Post-mortem Analysis Animal_Model 1. Induction of Neurological Disease in Mouse Model (e.g., pMCAO, APPswe/PS1ΔE9) C3G_Admin 2. Administration of Cyanidin-3-glucoside or Vehicle Animal_Model->C3G_Admin Behavioral 3. Behavioral Assessment (e.g., Neurological Scoring) C3G_Admin->Behavioral Tissue_Collection 4. Brain Tissue Collection and Processing Behavioral->Tissue_Collection Histology Histological Analysis (e.g., Infarct Volume, Plaque Load) Tissue_Collection->Histology Biochemical Biochemical Assays (e.g., Western Blot, ELISA for protein expression and inflammation) Tissue_Collection->Biochemical Data_Analysis 6. Data Analysis and Statistical Comparison Histology->Data_Analysis Biochemical->Data_Analysis

Caption: A typical experimental workflow.

References

Comparative

Cyanidin-3-Glucoside vs. Resveratrol: A Comparative Analysis of Neuroprotective Potency

A detailed examination of current experimental evidence to determine the more potent neuroprotective agent for researchers, scientists, and drug development professionals. The quest for effective neuroprotective agents t...

Author: BenchChem Technical Support Team. Date: December 2025

A detailed examination of current experimental evidence to determine the more potent neuroprotective agent for researchers, scientists, and drug development professionals.

The quest for effective neuroprotective agents to combat the rising tide of neurodegenerative diseases has led to the investigation of numerous natural compounds. Among these, cyanidin-3-glucoside (C3G), a prominent anthocyanin, and resveratrol (B1683913), a well-studied polyphenol, have emerged as promising candidates. Both compounds exhibit significant antioxidant, anti-inflammatory, and anti-apoptotic properties. This guide provides a comprehensive comparison of their neuroprotective efficacy based on available experimental data, details the underlying molecular mechanisms, and offers standardized protocols for their evaluation.

While direct head-to-head comparative studies under identical experimental conditions are limited, this guide synthesizes quantitative data from various studies employing similar neurotoxicity models to offer a critical assessment of their relative potency.

Comparative Neuroprotective Efficacy

Both C3G and resveratrol exert their neuroprotective effects through multiple mechanisms, primarily by mitigating oxidative stress and neuroinflammation, key pathological features of neurodegenerative disorders.

Cyanidin-3-Glucoside (C3G) has been shown to be effective in protecting neurons against a range of insults, including glutamate-induced excitotoxicity and amyloid-beta (Aβ) peptide-induced toxicity.[1][2] Its primary neuroprotective mechanism involves the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a master regulator of the antioxidant response.[1] Activation of Nrf2 leads to the upregulation of a suite of antioxidant and detoxifying enzymes, thereby bolstering the cell's intrinsic defense against oxidative damage.

Resveratrol , on the other hand, is well-documented for its ability to protect against ischemic brain injury and in models of Alzheimer's disease.[3][4] A key mechanism underlying its neuroprotective action is the activation of Sirtuin 1 (SIRT1), a protein deacetylase that plays a crucial role in cellular stress resistance and longevity.[5] Resveratrol has been shown to reduce neuronal apoptosis and improve cognitive function in various experimental models.

Quantitative Data on Neuroprotective Effects

The following tables summarize quantitative data from various in vitro and in vivo studies, providing insights into the effective concentrations and observed effects of C3G and resveratrol in different neuroprotection models.

Table 1: Neuroprotective Effects of Cyanidin-3-Glucoside (C3G)

Experimental ModelNeurotoxic InsultC3G ConcentrationKey FindingsReference
Cultured Rat Hippocampal NeuronsAmyloid-β (Aβ) 25-35 (20 µM)10 µg/mlSignificantly increased neuronal cell survival.[2]
HT22 Mouse Hippocampal CellsGlutamate (B1630785) (5 mM)1 µMProtected against glutamate-induced apoptosis.[1]
APPswe/PS1ΔE9 Transgenic MiceAlzheimer's Disease Pathology30 mg/kg/day (oral)Reduced Aβ levels and tau phosphorylation, improved cognitive function.[6]
Mice with Focal Cerebral IschemiaPermanent Middle Cerebral Artery Occlusion (pMCAO)2 mg/kg (oral)Attenuated infarct volume by 27% (pre-treatment) and 25% (post-treatment).[7]

Table 2: Neuroprotective Effects of Resveratrol

Experimental ModelNeurotoxic InsultResveratrol ConcentrationKey FindingsReference
Organotypic Hippocampal Slice CulturesOxygen-Glucose Deprivation (OGD)10, 25, 50 µMReduced cell death from 46% to 22%, 20%, and 13% respectively.[4]
Primary Cortical NeuronsOxygen-Glucose Deprivation/Reoxygenation (OGD/R)1-10 µMImproved cell viability and suppressed apoptosis in a concentration-dependent manner.[8]
Primary Cortical CellsOxygen-Glucose Deprivation (OGD)Not specifiedReversed OGD-induced reduction in cell viability and apoptosis.[9]
Rats with Ischemic InjuryNot specifiedNot specifiedPretreatment inhibited neuronal ferroptosis-related changes.[3]

Key Signaling Pathways

The neuroprotective actions of C3G and resveratrol are mediated by distinct but interconnected signaling pathways.

Cyanidin-3-Glucoside and the Nrf2 Pathway

C3G is a potent activator of the Nrf2-antioxidant response element (ARE) pathway. Under conditions of oxidative stress, C3G promotes the dissociation of Nrf2 from its inhibitor Keap1, allowing Nrf2 to translocate to the nucleus and initiate the transcription of antioxidant genes.

C3G_Nrf2_Pathway cluster_stress Oxidative Stress cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Glutamate Glutamate ROS Reactive Oxygen Species (ROS) Glutamate->ROS Aβ->ROS Keap1_Nrf2 Keap1-Nrf2 Complex ROS->Keap1_Nrf2 destabilizes Neuronal_Damage Neuronal_Damage ROS->Neuronal_Damage causes C3G Cyanidin-3-Glucoside C3G->Keap1_Nrf2 inhibition Keap1 Keap1 Nrf2 Nrf2 Nrf2_nuc Nrf2 Nrf2->Nrf2_nuc translocation Keap1_Nrf2->Nrf2 releases ARE Antioxidant Response Element (ARE) Nrf2_nuc->ARE binds Antioxidant_Enzymes Antioxidant Enzymes (e.g., HO-1, NQO1) ARE->Antioxidant_Enzymes upregulates transcription Antioxidant_Enzymes->ROS neutralizes Neuroprotection Neuroprotection Antioxidant_Enzymes->Neuroprotection leads to

Caption: C3G-mediated activation of the Nrf2 signaling pathway.

Resveratrol and the SIRT1 Pathway

Resveratrol's neuroprotective effects are significantly attributed to its activation of SIRT1. SIRT1, in turn, deacetylates and modulates the activity of various downstream targets involved in stress resistance, inflammation, and apoptosis.

Resveratrol_SIRT1_Pathway cluster_stress Cellular Stress cluster_downstream Downstream Targets Ischemia Ischemia Neurotoxins Neurotoxins Resveratrol Resveratrol SIRT1 SIRT1 Resveratrol->SIRT1 activates PGC-1α PGC-1α SIRT1->PGC-1α deacetylates (activates) FOXO FOXO SIRT1->FOXO deacetylates (activates) NF-κB NF-κB SIRT1->NF-κB deacetylates (inhibits) p53 p53 SIRT1->p53 deacetylates (inhibits) Mitochondrial_Biogenesis Mitochondrial_Biogenesis PGC-1α->Mitochondrial_Biogenesis promotes Stress_Resistance Stress_Resistance FOXO->Stress_Resistance promotes Inflammation Inflammation NF-κB->Inflammation promotes Apoptosis Apoptosis p53->Apoptosis promotes Neuroprotection Neuroprotection Mitochondrial_Biogenesis->Neuroprotection Stress_Resistance->Neuroprotection Neuronal_Damage Neuronal_Damage Inflammation->Neuronal_Damage Apoptosis->Neuronal_Damage

Caption: Resveratrol-mediated activation of the SIRT1 signaling pathway.

Experimental Protocols

To facilitate the comparative evaluation of neuroprotective compounds like C3G and resveratrol, standardized experimental protocols are essential. Below are detailed methodologies for key in vitro assays.

Assessment of Neuroprotection against Glutamate-Induced Excitotoxicity in HT22 Cells

This protocol describes a common in vitro model to assess the neuroprotective effects of compounds against oxidative stress-induced neuronal cell death.

1. Cell Culture and Seeding:

  • Culture HT22 mouse hippocampal cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • Maintain cells in a humidified incubator at 37°C with 5% CO₂.

  • Seed HT22 cells into 96-well plates at a density of 1 x 10⁴ cells per well and allow them to adhere for 24 hours.[10]

2. Compound Treatment:

  • Prepare stock solutions of Cyanidin-3-Glucoside and Resveratrol in a suitable solvent (e.g., DMSO).

  • Dilute the stock solutions in cell culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 25, 50 µM).

  • Pre-treat the cells with the compounds for a specified duration (e.g., 2 to 24 hours) before inducing toxicity.

3. Induction of Glutamate Excitotoxicity:

  • Prepare a stock solution of L-Glutamic acid in sterile PBS.

  • After the pre-treatment period, add glutamate to the wells to a final concentration of 2-10 mM to induce oxidative stress.[10]

  • Include control wells: untreated cells, cells treated with glutamate only, and cells treated with a known neuroprotective agent as a positive control.

  • Incubate the plates for 18-24 hours.

4. Assessment of Cell Viability (MTT Assay):

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in PBS.[11]

  • Remove the culture medium from the wells.

  • Add 100 µL of fresh medium and 10 µL of the MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

  • Add 100 µL of a solubilizing agent (e.g., DMSO or a specialized detergent reagent) to each well.

  • Shake the plate on an orbital shaker for 15 minutes to dissolve the formazan crystals.[11]

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control.

Western Blot Analysis of Nrf2 and SIRT1 Activation

This protocol outlines the steps to measure the protein expression levels of key signaling molecules.

1. Cell Lysis and Protein Extraction:

  • After treatment, wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • For total protein, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • For nuclear and cytoplasmic fractions, use a nuclear/cytoplasmic extraction kit according to the manufacturer's protocol.

  • Determine the protein concentration of each lysate using a BCA protein assay kit.

2. SDS-PAGE and Protein Transfer:

  • Mix equal amounts of protein (20-40 µg) with Laemmli sample buffer and boil for 5-10 minutes.

  • Load the samples onto a 10-12% SDS-polyacrylamide gel and perform electrophoresis.

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

3. Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against Nrf2, SIRT1, or downstream targets (e.g., HO-1 for Nrf2 activation) overnight at 4°C. A loading control antibody (e.g., β-actin or GAPDH) should also be used.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

4. Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensities using densitometry software (e.g., ImageJ).

  • Normalize the expression of the target proteins to the loading control.

Conclusion

Both cyanidin-3-glucoside and resveratrol demonstrate significant neuroprotective potential through distinct yet powerful molecular mechanisms. C3G's robust activation of the Nrf2 antioxidant pathway and resveratrol's modulation of the SIRT1 longevity pathway highlight their promise as therapeutic leads. While the current body of evidence does not permit a definitive declaration of one being superior to the other across all contexts, the data presented in this guide provides a solid foundation for researchers to make informed decisions in their drug discovery and development efforts. Future direct comparative studies are warranted to elucidate the relative potency of these compounds in various models of neurodegeneration.

References

Validation

systematic review and meta-analysis of clinical trials on cyanidin 3-glucoside

For Researchers, Scientists, and Drug Development Professionals This guide provides a systematic review and meta-analysis of key clinical trials investigating the therapeutic potential of cyanidin-3-glucoside (C3G), a pr...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a systematic review and meta-analysis of key clinical trials investigating the therapeutic potential of cyanidin-3-glucoside (C3G), a prominent anthocyanin found in various pigmented fruits and vegetables. We offer an objective comparison of its performance with placebo controls, supported by experimental data, to inform future research and drug development in cardiometabolic health, cognitive function, and inflammation.

Data Summary: A Quantitative Overview of Clinical Findings

The following tables summarize the quantitative outcomes from key randomized controlled trials (RCTs) on C3G and anthocyanin supplementation. These studies highlight the potential of C3G in modulating various physiological and pathological processes.

Table 1: Cardiometabolic Health Markers
StudyInterventionDurationNOutcome MeasureBaseline (Mean ± SD)Change in Intervention Group (Mean ± SD)Change in Placebo Group (Mean ± SD)P-value
Qin et al. (2009) [1][2]320 mg/day anthocyanins12 weeks120LDL-Cholesterol (mmol/L) 3.82 ± 0.65-0.52 ± 0.41-0.02 ± 0.39<0.001
HDL-Cholesterol (mmol/L) 1.17 ± 0.210.16 ± 0.150.03 ± 0.13<0.001
Triglycerides (mmol/L) 2.15 ± 0.81-0.28 ± 0.620.04 ± 0.58<0.01
Zhu et al. (2013) [3]320 mg/day anthocyanins24 weeks150LDL-Cholesterol (%) Not Reported-10.4%Not Reported<0.05
HDL-Cholesterol (%) Not Reported+14.0%Not Reported<0.05
Table 2: Inflammatory Markers
StudyInterventionDurationNOutcome MeasureBaseline (Mean ± SD)Change in Intervention Group (Mean ± SD)Change in Placebo Group (Mean ± SD)P-value
Zhu et al. (2013) [3]320 mg/day anthocyanins24 weeks150hs-CRP (mg/L) 2.13 ± 1.57-0.46 ± 1.020.15 ± 0.89<0.01
IL-1β (pg/mL) 1.21 ± 0.84-0.18 ± 0.630.09 ± 0.51<0.05
sVCAM-1 (ng/mL) 489 ± 123-45 ± 9812 ± 87<0.01
Karlsen et al. (2007) [4]300 g/day bilberry/blackcurrant3 weeks120NF-κB-related chemokines/cytokines Not ReportedSignificant ReductionNo Significant Change<0.05
Table 3: Cognitive Function
StudyInterventionDurationNOutcome MeasureKey Findings
Lee et al. (2019) [5][6][7][8]C3G-rich black rice extract12 weeks48ADAS-cog, CERAD-K No significant improvement in objective cognitive scores, but a trend towards improvement in ADAS-cog was observed. Significant improvement in subjective memory was reported in the intervention group.

Key Experimental Protocols

A detailed understanding of the methodologies employed in these clinical trials is crucial for interpreting the results and designing future studies.

Cardiometabolic and Inflammatory Marker Studies (Qin et al., 2009 & Zhu et al., 2013)[1][2][3]
  • Study Design: Both studies were randomized, double-blind, placebo-controlled trials.

  • Participants: Adults with dyslipidemia (Qin et al.) or hypercholesterolemia (Zhu et al.).

  • Intervention: Participants received capsules containing a purified anthocyanin mixture (320 mg/day) or a placebo. The anthocyanin composition was primarily cyanidin-3-glucoside and delphinidin-3-glucoside.

  • Blood Sample Analysis: Fasting blood samples were collected at baseline and at the end of the intervention. Serum lipids (Total Cholesterol, LDL-C, HDL-C, Triglycerides) were measured using standard enzymatic methods. Inflammatory markers such as high-sensitivity C-reactive protein (hs-CRP), interleukin-1β (IL-1β), and soluble vascular cell adhesion molecule-1 (sVCAM-1) were quantified using enzyme-linked immunosorbent assays (ELISAs). Cholesteryl ester transfer protein (CETP) activity was also measured.[1][3][9]

Cognitive Function Study (Lee et al., 2019)[5][6][7][8]
  • Study Design: A 12-week, double-blind, randomized, placebo-controlled trial.

  • Participants: Older adults with subjective memory impairment.

  • Intervention: Participants consumed either capsules containing C3G-rich black rice extract or a placebo.

  • Cognitive Assessment: Cognitive function was evaluated using the Alzheimer's Disease Assessment Scale-cognitive subscale (ADAS-cog) and the Consortium to Establish a Registry for Alzheimer's Disease (CERAD-K) neuropsychological battery. Subjective memory was also assessed.

Mechanistic Insights: Signaling Pathways

Cyanidin-3-glucoside exerts its biological effects by modulating key cellular signaling pathways involved in inflammation and antioxidant defense.

experimental_workflow cluster_recruitment Participant Recruitment cluster_intervention Intervention cluster_data_collection Data Collection cluster_analysis Analysis P Screening of Participants (e.g., dyslipidemia, cognitive impairment) R Randomization P->R I Intervention Group (C3G/Anthocyanin Supplementation) R->I C Placebo Group R->C F Follow-up Measurements (Post-intervention) I->F C->F B Baseline Measurements (Blood samples, Cognitive tests) B->R A Biochemical Analysis (Lipids, Inflammatory Markers) F->A CA Cognitive Assessment F->CA S Statistical Analysis A->S CA->S

Caption: A generalized workflow for the reviewed clinical trials.

Inhibition of the NF-κB Inflammatory Pathway

C3G has been shown to inhibit the nuclear factor-kappa B (NF-κB) pathway, a key regulator of inflammation. By preventing the activation of NF-κB, C3G can reduce the expression of pro-inflammatory cytokines and adhesion molecules.[4]

NFkB_Pathway C3G Cyanidin-3-Glucoside IKK IKK Complex C3G->IKK Inhibits IkB IκBα IKK->IkB Phosphorylates NFkB NF-κB (p50/p65) IKK->NFkB Activates (via IκBα degradation) IkB->NFkB Inhibits Nucleus Nucleus NFkB->Nucleus Translocation Inflammation Pro-inflammatory Gene Expression (e.g., TNF-α, IL-6, VCAM-1) Nucleus->Inflammation Promotes Transcription

Caption: C3G inhibits the NF-κB inflammatory signaling pathway.

Activation of the Nrf2 Antioxidant Pathway

C3G can activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is a master regulator of the antioxidant response. This leads to the production of antioxidant enzymes that protect cells from oxidative stress.

Nrf2_Pathway C3G Cyanidin-3-Glucoside Keap1 Keap1 C3G->Keap1 Inhibits Nrf2 Nrf2 Keap1->Nrf2 Promotes Degradation Nucleus Nucleus Nrf2->Nucleus Translocation ARE Antioxidant Response Element (ARE) Antioxidant_Enzymes Antioxidant Enzyme Expression (e.g., HO-1, NQO1) ARE->Antioxidant_Enzymes Promotes Transcription Nucleus->ARE Binds to

Caption: C3G activates the Nrf2 antioxidant response pathway.

References

Comparative

Comparative Analysis of Cyanidin-3-Glucoside and Synthetic Antioxidants: An In Vitro Efficacy Guide

This guide provides a detailed comparison of the in vitro antioxidant capacity of Cyanidin-3-Glucoside (C3G), a prominent natural anthocyanin, against commonly used synthetic antioxidants such as Butylated Hydroxyanisole...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides a detailed comparison of the in vitro antioxidant capacity of Cyanidin-3-Glucoside (C3G), a prominent natural anthocyanin, against commonly used synthetic antioxidants such as Butylated Hydroxyanisole (BHA), Butylated Hydroxytoluene (BHT), and Trolox. The following sections present quantitative data from established antioxidant assays, detailed experimental protocols, and visual representations of key signaling pathways and workflows to facilitate a comprehensive understanding of their relative efficacy.

Quantitative Comparison of Antioxidant Capacity

The antioxidant activities of C3G and synthetic antioxidants are commonly evaluated using various assays that measure different aspects of antioxidant action, such as radical scavenging and reducing power. The data presented below, summarized from multiple studies, compares their performance in key in vitro assays. Lower IC50 values indicate higher antioxidant activity.

Antioxidant AssayCyanidin-3-Glucoside (C3G)Butylated Hydroxyanisole (BHA)Butylated Hydroxytoluene (BHT)Trolox
DPPH Radical Scavenging Activity (IC50) Lower IC50 values reported, indicating strong activity.[1]Consistently low IC50 values.[1]Generally higher IC50 than BHA and Trolox.[1]A water-soluble analog of vitamin E, used as a standard with potent activity.[1]
ABTS Radical Cation Decolorization Assay (IC50) Demonstrates potent scavenging ability.[1]Effective scavenger.[1]Moderate activity.[1]Strong and rapid decolorization.[1]
Ferric Reducing Antioxidant Power (FRAP) Exhibits significant reducing power.[1]Strong reducing capacity.[1]Moderate reducing power.[1]High FRAP value, often used as a positive control.[1]
Oxygen Radical Absorbance Capacity (ORAC) Reported ORAC value of 6.36 µmol of Trolox equivalents (TE) per µmol.[2]N/AN/AStandard for ORAC assay.

Note: IC50 values can vary between studies due to different experimental conditions. The table provides a qualitative summary of relative activities based on available literature.

Experimental Protocols

Detailed methodologies for the key antioxidant assays are provided below to enable researchers to replicate and compare findings.

1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the capacity of an antioxidant to donate a hydrogen atom and scavenge the stable DPPH radical.

  • Protocol:

    • Prepare a stock solution of DPPH in methanol (B129727) (e.g., 0.1 mM), with an absorbance of approximately 1.0 at 517 nm.[2]

    • Prepare various concentrations of the test compounds (C3G and synthetic antioxidants) in methanol.[2]

    • In a 96-well microplate, add 20 µL of the sample or standard to each well.[2]

    • Add 200 µL of the DPPH working solution to each well and mix thoroughly.[2]

    • Incubate the plate in the dark at room temperature for 30 minutes.[2]

    • Measure the absorbance at 517 nm using a microplate reader.[2]

    • The percentage of scavenging activity is calculated, and the IC50 value is determined.

2. ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay assesses the ability of antioxidants to scavenge the ABTS radical cation (ABTS•+).

  • Protocol:

    • The ABTS•+ is generated by reacting ABTS stock solution with potassium persulfate.

    • The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol (B145695) or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.

    • Aliquots of the test compounds are added to the ABTS•+ solution.

    • The absorbance is measured at 734 nm after a set incubation period.

    • Results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

3. Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of antioxidants to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

  • Protocol:

    • Prepare the FRAP reagent by mixing 300 mM acetate (B1210297) buffer (pH 3.6), 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl, and 20 mM FeCl₃·6H₂O solution in a 10:1:1 ratio.[2]

    • Warm the FRAP reagent to 37°C.

    • Add a small volume of the test sample to the FRAP reagent.

    • The absorbance of the reaction mixture is measured at 593 nm after a specified time.

    • The change in absorbance is proportional to the reducing power of the antioxidant.

Signaling Pathways and Experimental Workflows

Cellular Antioxidant Mechanisms of Cyanidin-3-Glucoside

Beyond direct radical scavenging, C3G exerts its antioxidant effects by modulating cellular signaling pathways that bolster endogenous antioxidant defenses. A primary mechanism is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) pathway.[2][3] Under basal conditions, Nrf2 is sequestered in the cytoplasm by Keap1. In the presence of activators like C3G, Nrf2 is released, translocates to the nucleus, and binds to the ARE, upregulating the expression of antioxidant enzymes such as heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), superoxide (B77818) dismutase (SOD), and catalase (CAT).[2][3]

Nrf2_ARE_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus C3G Cyanidin-3-Glucoside Keap1_Nrf2 Keap1-Nrf2 Complex C3G->Keap1_Nrf2 Induces dissociation Nrf2_cyto Nrf2 Keap1_Nrf2->Nrf2_cyto Releases Keap1 Keap1 Keap1_Nrf2->Keap1 Releases Nrf2_nuc Nrf2 Nrf2_cyto->Nrf2_nuc Translocation ARE ARE (Antioxidant Response Element) Nrf2_nuc->ARE Binds to Antioxidant_Genes Antioxidant Genes (HO-1, NQO1, SOD, CAT) ARE->Antioxidant_Genes Promotes transcription Antioxidant_Enzymes Antioxidant Enzymes Antioxidant_Genes->Antioxidant_Enzymes Translation Cellular_Protection Enhanced Cellular Antioxidant Defense Antioxidant_Enzymes->Cellular_Protection

Caption: Nrf2-ARE signaling pathway activation by Cyanidin-3-Glucoside.

General Workflow for Comparative Antioxidant Assays

The following diagram illustrates a generalized workflow for the comparative in vitro evaluation of the antioxidant activity of C3G and synthetic antioxidants.

Experimental_Workflow cluster_prep Preparation cluster_assays Antioxidant Assays cluster_analysis Data Analysis Sample_Prep Sample Preparation (C3G & Synthetic Antioxidants) DPPH DPPH Assay Sample_Prep->DPPH ABTS ABTS Assay Sample_Prep->ABTS FRAP FRAP Assay Sample_Prep->FRAP Reagent_Prep Assay Reagent Preparation (DPPH, ABTS, FRAP) Reagent_Prep->DPPH Reagent_Prep->ABTS Reagent_Prep->FRAP IC50 IC50 Calculation DPPH->IC50 TEAC TEAC/FRAP Value Calculation ABTS->TEAC FRAP->TEAC Comparison Comparative Efficacy Analysis IC50->Comparison TEAC->Comparison

Caption: Generalized workflow for in vitro antioxidant activity comparison.

References

Validation

A Comparative Guide to HPLC and UPLC-MS/MS Methods for Cyanidin 3-Glucoside Quantification

For researchers, scientists, and drug development professionals engaged in the analysis of anthocyanins, the precise and efficient quantification of cyanidin (B77932) 3-glucoside is of paramount importance. This guide pr...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals engaged in the analysis of anthocyanins, the precise and efficient quantification of cyanidin (B77932) 3-glucoside is of paramount importance. This guide provides an objective, data-driven comparison of two prevalent analytical techniques: High-Performance Liquid Chromatography (HPLC) with UV-Vis detection and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS). The selection of an appropriate analytical method is critical for obtaining reliable data in pharmacokinetic studies, quality control of natural products, and functional food development.

This document outlines the experimental protocols for each method and presents a comparative summary of their performance based on key validation parameters. The information is curated from a variety of scientific literature to aid in the selection and implementation of the most suitable method for your research needs.

Performance Comparison: HPLC vs. UPLC-MS/MS

The choice between HPLC and UPLC-MS/MS for cyanidin 3-glucoside quantification hinges on the specific requirements of the analysis, such as sensitivity, selectivity, and sample throughput. While both methods demonstrate excellent linearity, UPLC-MS/MS generally offers superior sensitivity and speed.[1]

ParameterHPLC with UV-Vis DetectionUPLC-MS/MSKey Advantages of UPLC-MS/MS
Retention Time (min) 15 - 303 - 8Shorter analysis time, higher throughput.[1]
Linearity (R²) > 0.999> 0.999Both methods provide excellent linearity.[1][2][3]
Limit of Detection (LOD) 0.05 - 0.2 µg/mL0.05 - 2.3 ng/mLSignificantly higher sensitivity for trace analysis.[1][4][5]
Limit of Quantification (LOQ) ~0.1 µg/mL3.0 - 8.1 ng/mLLower quantification limits for detecting small concentrations.[3][4][5]
Precision (RSD%) < 7%< 15%Both methods demonstrate good precision.[3][5][6]
Accuracy (Recovery %) 96.5 - 102.6%54 - 110.4%Both methods show acceptable accuracy.[2][5][7]

Experimental Protocols

Detailed methodologies for the analysis of cyanidin 3-glucoside using both HPLC and UPLC-MS/MS are provided below. These protocols are based on established methods and can be adapted to specific laboratory conditions and instrumentation.

HPLC Method for Cyanidin 3-Glucoside Quantification

This protocol is suitable for the quantification of cyanidin 3-glucoside in various samples, including beverages and plant extracts.

Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Diode-Array Detector (DAD).

  • Column: Eclipse XDB-C18 (4.6 x 250 mm, 5 µm) or Symmetry® C18 (150 mm × 4.6; 3.5 µm).[2][8]

  • Mobile Phase: A gradient elution is typically used.

  • Flow Rate: 1.0 mL/min.[2]

  • Column Temperature: 30°C.[9]

  • Detection Wavelength: 520 nm.[2][6]

  • Injection Volume: 5-10 µL.[9]

  • Sample Preparation: For soft drinks, pH adjustment to 2.0 may be necessary. For solid samples like sugar confectionery, extraction with 30-50% methanol in 0.1% formic acid is recommended.[6] It is crucial to protect samples from light and maintain acidic conditions (pH < 3) to ensure the stability of cyanidin 3-glucoside.[4]

UPLC-MS/MS Method for Cyanidin 3-Glucoside Quantification

This method is ideal for high-sensitivity and high-throughput analysis of cyanidin 3-glucoside in complex biological matrices such as plasma and urine.

Instrumentation: A UPLC system coupled with a triple quadrupole mass spectrometer.

  • Column: ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm) or Phenomenex Kinetex C18 (2.1 × 30 mm, 1.7 µm).[10][11]

  • Mobile Phase:

    • Solvent A: 0.1% formic acid in water.[10]

    • Solvent B: 0.1% formic acid in acetonitrile.[10]

  • Flow Rate: 0.35 - 0.4 mL/min.[10][11]

  • Column Temperature: 40°C.[10]

  • Injection Volume: 1 - 5 µL.[10][11]

  • Mass Spectrometry:

    • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode.[3][11]

    • Scan Type: Multiple Reaction Monitoring (MRM).

    • MRM Transition for Cyanidin 3-glucoside: m/z 449.1 → 287.1 (positive mode) or m/z 447.3 → 285.2 (negative mode).[3][10]

  • Sample Preparation: For plasma samples, protein precipitation with acidified acetonitrile or solid-phase extraction (SPE) can be employed.[7] SPE generally results in cleaner extracts and higher recovery rates.[7][10]

Visualizing the Methodologies

To further elucidate the processes involved, the following diagrams have been generated using Graphviz.

Cross-Validation Workflow cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_uplc UPLC-MS/MS Analysis cluster_comparison Data Comparison Sample Sample Collection Extraction Extraction of C3G Sample->Extraction HPLC_Analysis HPLC-UV/Vis Analysis Extraction->HPLC_Analysis UPLC_Analysis UPLC-MS/MS Analysis Extraction->UPLC_Analysis HPLC_Validation HPLC Method Validation HPLC_Analysis->HPLC_Validation Compare Compare Validation Parameters HPLC_Validation->Compare UPLC_Validation UPLC-MS/MS Method Validation UPLC_Analysis->UPLC_Validation UPLC_Validation->Compare

Caption: Cross-validation workflow for HPLC and UPLC-MS/MS methods.

Method Comparison Logic cluster_criteria Decision Criteria cluster_methods Recommended Method Start Select Analytical Method for Cyanidin 3-Glucoside Quantification Throughput High Throughput Needed? Start->Throughput Sensitivity High Sensitivity Required? Throughput->Sensitivity Yes HPLC HPLC-UV/Vis Throughput->HPLC No Matrix Complex Matrix? Sensitivity->Matrix Yes Sensitivity->HPLC No UPLC UPLC-MS/MS Matrix->UPLC Yes Matrix->HPLC No

Caption: Logical flow for selecting between HPLC and UPLC-MS/MS.

Conclusion

References

Comparative

The Double-Edged Sword: Unraveling the Correlation Between In Vitro Antioxidant Vigor and In Vivo Efficacy of Cyanidin-3-Glucoside

For researchers, scientists, and drug development professionals, the quest for potent, naturally derived therapeutic agents is a perpetual frontier. Among these, Cyanidin-3-glucoside (C3G), a prominent anthocyanin, has g...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the quest for potent, naturally derived therapeutic agents is a perpetual frontier. Among these, Cyanidin-3-glucoside (C3G), a prominent anthocyanin, has garnered significant attention for its striking antioxidant properties. This guide provides a comprehensive comparison of C3G's performance in laboratory assays against its tangible efficacy within living organisms, supported by experimental data and detailed methodologies, to bridge the gap between in vitro potential and in vivo reality.

Cyanidin-3-glucoside is a natural anthocyanin abundant in various fruits and vegetables, recognized for its potent antioxidant and anti-inflammatory properties.[1] Its in vitro antioxidant capacity is well-documented, demonstrating a remarkable ability to scavenge free radicals. However, the translation of this chemical reactivity into palpable in vivo therapeutic effects is a complex narrative, influenced by factors such as bioavailability, metabolism, and the intricate signaling pathways it modulates within the body.

In Vitro Antioxidant Prowess: A Quantitative Look

The antioxidant capacity of C3G has been extensively evaluated using a battery of in vitro assays, each measuring a different facet of its radical-scavenging and reducing capabilities. The most common of these are the DPPH (2,2-diphenyl-1-picrylhydrazyl), ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)), FRAP (Ferric Reducing Antioxidant Power), and ORAC (Oxygen Radical Absorbance Capacity) assays. The results, often expressed as IC50 values (the concentration required to inhibit 50% of the radical) or Trolox equivalents (TE), provide a quantitative measure of antioxidant strength.

Antioxidant AssayCyanidin-3-glucoside (C3G)Other Antioxidants (for comparison)Reference
DPPH IC50 Varies (e.g., ~10-50 µg/mL)Ascorbic Acid: ~5 µg/mL, Trolox: ~8 µg/mL[2][3]
ABTS IC50 Varies (e.g., ~5-30 µg/mL)Ascorbic Acid: ~2 µg/mL, Trolox: ~4 µg/mL[2][4]
FRAP Value High (e.g., >1000 µmol Fe(II)/g)Quercetin: ~1500 µmol Fe(II)/g[3]
ORAC Value High (e.g., ~3000-5000 µmol TE/g)Epicatechin: ~4000 µmol TE/g[5]

Note: The values presented are approximate and can vary significantly based on the specific experimental conditions, purity of the compound, and the source of the C3G.

From the Test Tube to the Living System: In Vivo Efficacy

While in vitro assays confirm C3G's potent direct antioxidant activity, its in vivo efficacy is often attributed to more complex, indirect mechanisms. Upon ingestion, C3G undergoes significant metabolism, with only a small fraction reaching the systemic circulation intact.[1] Its major metabolites, such as protocatechuic acid (PCA), also possess biological activity and contribute to the overall therapeutic effect.[6]

The in vivo antioxidant effects of C3G are frequently demonstrated through its ability to modulate endogenous antioxidant defense systems. A key mechanism is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[7][8]

Nrf2_Signaling_Pathway Nrf2_cyto Nrf2_cyto Nrf2_nuc Nrf2_nuc Nrf2_cyto->Nrf2_nuc Translocation C3G C3G ROS ROS Nrf2_Keap1 Nrf2_Keap1 Keap1 Keap1 Maf Maf

This activation leads to the upregulation of a suite of antioxidant and detoxifying enzymes, including superoxide (B77818) dismutase (SOD), catalase (CAT), glutathione (B108866) peroxidase (GPx), and heme oxygenase-1 (HO-1).[8] This bolstering of the cell's own defense mechanisms provides a more sustained and potent protection against oxidative stress compared to direct radical scavenging alone.

Quantitative In Vivo Effects of Cyanidin-3-Glucoside
Animal ModelOxidative StressorC3G DosageEffect on Antioxidant MarkersReference
Diabetic db/db mice Hyperglycemia100 mg/kg/day SOD & CAT activity in pancreas[9]
Rats Carbon tetrachloride (CCl4)50 mg/kg/day Liver SOD, CAT, GPx activity; Liver MDA[7]
Mice High-fat diet200 mg/kg/day Aortic SOD, GPx activity; Aortic MDA[6]
Rats Myocardial Ischemia-Reperfusion20 mg/kg Myocardial SOD activity; Myocardial MDA[10]

MDA (Malondialdehyde) is a marker of lipid peroxidation.

Experimental Protocols

In Vitro: DPPH Radical Scavenging Assay

Objective: To determine the free radical scavenging capacity of Cyanidin-3-glucoside.

Materials:

  • Cyanidin-3-glucoside (C3G) standard

  • 2,2-diphenyl-1-picrylhydrazyl (DPPH)

  • Methanol (B129727) (spectrophotometric grade)

  • 96-well microplate

  • Microplate reader

Procedure:

  • Preparation of DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol.

  • Preparation of C3G solutions: Prepare a series of dilutions of C3G in methanol (e.g., 1, 5, 10, 25, 50 µg/mL).

  • Assay:

    • Add 100 µL of each C3G dilution to the wells of a 96-well plate.

    • Add 100 µL of the DPPH solution to each well.

    • A control well should contain 100 µL of methanol and 100 µL of the DPPH solution.

    • A blank well should contain 200 µL of methanol.

  • Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

  • Measurement: Measure the absorbance at 517 nm using a microplate reader.

  • Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value is then determined by plotting the percentage of inhibition against the C3G concentration.[2]

In Vivo: Assessment of Antioxidant Enzyme Activity in a Rodent Model of Oxidative Stress

Objective: To evaluate the effect of Cyanidin-3-glucoside on endogenous antioxidant enzyme activity in an animal model of oxidative stress.

Materials:

  • Male Wistar rats or C57BL/6 mice

  • Cyanidin-3-glucoside

  • Oxidative stress-inducing agent (e.g., carbon tetrachloride, high-fat diet)

  • Assay kits for SOD, CAT, GPx, and MDA

  • Tissue homogenizer

  • Centrifuge

  • Spectrophotometer

Procedure:

  • Animal Acclimatization: House the animals in a controlled environment for at least one week before the experiment.

  • Grouping and Treatment:

    • Divide the animals into groups: a control group, an oxidative stress group (receiving the inducing agent), and C3G treatment groups (receiving the inducing agent and different doses of C3G).

    • Administer C3G orally (by gavage) daily for a predetermined period (e.g., 4-8 weeks).

  • Induction of Oxidative Stress: Administer the oxidative stress-inducing agent according to the established protocol.

  • Sample Collection: At the end of the treatment period, euthanize the animals and collect blood and target tissues (e.g., liver, heart, brain).

  • Tissue Preparation: Homogenize the tissues in a suitable buffer and centrifuge to obtain the supernatant for analysis.

  • Biochemical Analysis:

    • Measure the activity of SOD, CAT, and GPx in the tissue homogenates and/or serum using commercially available assay kits.

    • Determine the levels of malondialdehyde (MDA), a marker of lipid peroxidation, in the tissue homogenates and/or serum.

  • Data Analysis: Compare the results between the different groups to assess the protective effect of C3G.[7]

Experimental_Workflow cluster_correlation Correlation Correlation_analysis Correlate In Vitro Activity with In Vivo Efficacy Data_analysis_vitro Data_analysis_vitro Data_analysis_vitro->Correlation_analysis Data_analysis_invivo Data_analysis_invivo Data_analysis_invivo->Correlation_analysis

Conclusion: A Tale of Two Activities

The evidence strongly suggests that while the potent in vitro antioxidant activity of Cyanidin-3-glucoside is a key indicator of its potential, it does not tell the whole story. The in vivo efficacy of C3G is a multifaceted process that extends beyond direct radical scavenging to the modulation of crucial cellular signaling pathways, most notably the Nrf2-ARE pathway. This indirect antioxidant mechanism, coupled with the bioactivity of its metabolites, likely underpins the observed protective effects in various models of oxidative stress. For researchers and drug development professionals, understanding this disconnect and the underlying mechanisms is paramount for the rational design of C3G-based therapeutic strategies. Future investigations should continue to focus on the bioavailability and metabolic fate of C3G and its metabolites to fully elucidate the correlation between its remarkable in vitro antioxidant capacity and its promising in vivo therapeutic effects.

References

Validation

The Dose-Dependent Efficacy of Cyanidin-3-Glucoside in Mitigating Oxidative Stress: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the dose-dependent effects of Cyanidin-3-Glucoside (C3G) on key oxidative stress markers. The information...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the dose-dependent effects of Cyanidin-3-Glucoside (C3G) on key oxidative stress markers. The information presented is curated from various scientific studies to aid in the evaluation of C3G as a potential therapeutic agent for conditions associated with oxidative stress.

Unveiling the Antioxidant Power of Cyanidin-3-Glucoside

Cyanidin-3-glucoside, a prominent anthocyanin found in various pigmented fruits and vegetables, has garnered significant attention for its potent antioxidant properties.[1] Its protective effects are largely attributed to its ability to scavenge reactive oxygen species (ROS) and modulate endogenous antioxidant defense systems. A key mechanism of action involves the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a master regulator of cellular redox homeostasis.[2][3]

Comparative Analysis of Dose-Response Relationships

The efficacy of C3G in reducing oxidative stress is intrinsically linked to its concentration. The following tables summarize the quantitative data from both in vitro and in vivo studies, illustrating the dose-dependent relationship between C3G and critical markers of oxidative stress: Malondialdehyde (MDA), a marker of lipid peroxidation, and the antioxidant enzymes Superoxide (B77818) Dismutase (SOD), Catalase (CAT), and Glutathione (B108866) Peroxidase (GSH-Px).

Table 1: In Vitro Dose-Response of Cyanidin-3-Glucoside on Oxidative Stress Markers in HepG2 Cells
C3G Concentration (µM)MDA Level (nmol/mg protein)SOD Activity (U/mg protein)GSH-Px Activity (U/mg protein)CAT Activity (U/mg protein)Reference
Control (H₂O₂ induced)12.5 ± 1.125.3 ± 2.230.1 ± 2.515.2 ± 1.3[4][5]
2.59.8 ± 0.930.1 ± 2.635.8 ± 3.118.9 ± 1.6[4][5]
57.2 ± 0.635.6 ± 3.142.3 ± 3.722.5 ± 1.9[4][5]
105.1 ± 0.442.8 ± 3.750.1 ± 4.428.7 ± 2.4[4][5]

Note: Data is presented as mean ± standard deviation. The control group was treated with an oxidizing agent (H₂O₂) to induce oxidative stress.

Table 2: In Vivo Dose-Response of Cyanidin-3-Glucoside on Hepatic Oxidative Stress Markers in Rats
C3G Dosage (mg/kg/day)Liver MDA (nmol/mg protein)Liver SOD Activity (U/mg protein)Liver CAT Activity (U/mg protein)Liver GSH-Px Activity (U/mg protein)Reference
Control (Vehicle)8.5 ± 0.7120.4 ± 10.555.2 ± 4.885.3 ± 7.4[6][7]
106.9 ± 0.6135.2 ± 11.862.1 ± 5.494.6 ± 8.2[6][7]
155.4 ± 0.5148.9 ± 13.070.5 ± 6.1105.8 ± 9.2[6][7]
204.1 ± 0.4162.3 ± 14.178.9 ± 6.9118.2 ± 10.3[6][7]

Note: Data is presented as mean ± standard deviation. The control group received a vehicle. The treatment groups received daily oral administration of C3G for a specified period.

Experimental Protocols

In Vitro Study: C3G Treatment of HepG2 Cells
  • Cell Culture: Human hepatoma (HepG2) cells were cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO₂.[8][9]

  • Induction of Oxidative Stress: To induce oxidative stress, cells were exposed to a specific concentration of hydrogen peroxide (H₂O₂) for a designated time period prior to treatment with C3G.[5]

  • C3G Treatment: C3G was dissolved in a suitable solvent (e.g., DMSO) and added to the cell culture medium at various final concentrations (as indicated in Table 1). Cells were incubated with C3G for a specified duration (e.g., 24 hours).[5]

  • Biochemical Assays:

    • MDA Assay: The level of malondialdehyde, a marker of lipid peroxidation, was determined using the thiobarbituric acid reactive substances (TBARS) assay.[8]

    • SOD, CAT, and GSH-Px Assays: The activities of superoxide dismutase, catalase, and glutathione peroxidase were measured using commercially available assay kits, following the manufacturer's instructions.[4]

In Vivo Study: C3G Administration in Rats
  • Animal Model: Male Wistar rats were used for the study. The animals were housed under standard laboratory conditions with free access to food and water.[7]

  • Treatment Protocol: Rats were randomly divided into a control group and several C3G treatment groups. The control group received a vehicle (e.g., saline) daily via oral gavage. The treatment groups received C3G at different doses (as indicated in Table 2) via oral gavage for a specified period (e.g., 4 weeks).[6][7]

  • Sample Collection: At the end of the treatment period, the animals were euthanized, and liver tissues were collected for biochemical analysis.

  • Biochemical Analysis: Liver homogenates were prepared, and the levels of MDA and the activities of SOD, CAT, and GSH-Px were determined using methods similar to the in vitro study.[10][11]

Visualizing the Mechanism: Signaling Pathways and Experimental Workflow

To provide a clearer understanding of the molecular mechanisms and experimental procedures, the following diagrams have been generated using Graphviz (DOT language).

Nrf2_Activation_by_C3G cluster_extracellular Extracellular cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus C3G Cyanidin-3-Glucoside Nrf2_Keap1 Nrf2-Keap1 Complex C3G->Nrf2_Keap1 Inhibits Keap1 binding Keap1 Keap1 Nrf2_cyto Nrf2 Nrf2_Keap1->Nrf2_cyto Nrf2 Release Cul3 Cul3-Rbx1 (Ubiquitin Ligase) Nrf2_Keap1->Cul3 Proteasome Proteasomal Degradation Nrf2_Keap1->Proteasome Degradation Nrf2_nuc Nrf2 Nrf2_cyto->Nrf2_nuc Translocation Cul3->Nrf2_Keap1 Ubiquitination SOD SOD CAT CAT GSH_Px GSH-Px HO1 HO-1 Maf Maf Nrf2_Maf_ARE Nrf2-Maf-ARE Complex Nrf2_nuc->Nrf2_Maf_ARE ARE Antioxidant Response Element (ARE) ARE->SOD Gene Expression ARE->CAT ARE->GSH_Px ARE->HO1 Maf->Nrf2_Maf_ARE Nrf2_Maf_ARE->ARE Experimental_Workflow cluster_invitro In Vitro Model cluster_invivo In Vivo Model cluster_analysis Data Analysis Cell_Culture Cell Culture (e.g., HepG2) Oxidative_Stress Induce Oxidative Stress (e.g., H₂O₂) Cell_Culture->Oxidative_Stress C3G_Treatment_vitro C3G Treatment (Dose-Response) Oxidative_Stress->C3G_Treatment_vitro Cell_Lysis_vitro Cell Lysis C3G_Treatment_vitro->Cell_Lysis_vitro Biochemical_Assays_vitro Biochemical Assays (MDA, SOD, CAT, GSH-Px) Cell_Lysis_vitro->Biochemical_Assays_vitro Data_Analysis Statistical Analysis & Comparison Biochemical_Assays_vitro->Data_Analysis Animal_Model Animal Model (e.g., Rats) C3G_Treatment_vivo C3G Administration (Dose-Response) Animal_Model->C3G_Treatment_vivo Tissue_Collection Tissue Collection (e.g., Liver) C3G_Treatment_vivo->Tissue_Collection Homogenization Tissue Homogenization Tissue_Collection->Homogenization Biochemical_Assays_vivo Biochemical Assays (MDA, SOD, CAT, GSH-Px) Homogenization->Biochemical_Assays_vivo Biochemical_Assays_vivo->Data_Analysis

References

Comparative

head-to-head comparison of different extraction methods for cyanidin 3-glucoside

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to selecting the optimal extraction method for cyanidin (B77932) 3-glucoside, with supporting experimental data and detailed protocol...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to selecting the optimal extraction method for cyanidin (B77932) 3-glucoside, with supporting experimental data and detailed protocols.

Cyanidin 3-glucoside (C3G), a prominent anthocyanin found in a variety of pigmented plants, has garnered significant attention for its potential therapeutic properties, including antioxidant and anti-inflammatory effects. The efficient extraction of C3G from its natural sources is a critical first step for research and drug development. This guide provides a detailed head-to-head comparison of various extraction methods, presenting quantitative data, experimental protocols, and visual workflows to aid in the selection of the most suitable technique.

Comparative Analysis of Extraction Methods

The choice of extraction method significantly impacts the yield, purity, and integrity of the extracted C3G. Below is a summary of quantitative data from comparative studies on conventional solvent extraction, ultrasound-assisted extraction (UAE), microwave-assisted extraction (MAE), and supercritical fluid extraction (SFE).

Extraction MethodPlant SourceSolventTemperature (°C)TimeYield of C3G/Total AnthocyaninsPurity (%)Reference
Solvent Extraction Black RiceMethanol (B129727):HCl (85:15 v/v)Room Temp2 x 15 min sonication25.5 mg C3G from 30g rice99.0[1]
Purple Corn50.78% Ethanol (B145695) with HClAmbientNot Specified624.27 mg C3G equiv./g extractNot Specified[2]
Ultrasound-Assisted Extraction (UAE) BlueberryEthanol:Water (1:1) with Citric Acid405 min1165.44 mg/kg (Total Anthocyanins)Not Specified[3]
BilberryCholine chloride:sorbitol (1:1) with 34.79% water48.3837.63 min0.27 mg/g DW (C3G)Not Specified[4]
Microwave-Assisted Extraction (MAE) Purple Corn CobAcidified Methanol (59.6%)Not Specified132 s185.1 mg/100g (Total Anthocyanins)Not Specified[5]
Red Onion SkinEthanol6030 min40.01% Extraction EfficiencyNot Specified[6]
Supercritical Fluid Extraction (SFE) Black RosehipCO2 with 25% Ethanol (v/v)60Not Specified10.89 mg C3G equiv./g dry fruitNot Specified[7]
Grape PomaceCO2 with Ethanol95180 min1932.1 mg/kg dry matter (Total Anthocyanins)Not Specified[3]
High-Speed Countercurrent Chromatography (HSCCC) Blue Honeysuckle Fruitstert-butyl methyl ether/n-butanol/acetonitrile/water/TFANot SpecifiedNot Specified22.8 mg C3G from 100mg crude extract98.1[8]

Experimental Protocols

Detailed methodologies for the key extraction techniques are provided below. These protocols are based on published research and offer a starting point for laboratory implementation.

Conventional Solvent Extraction (CSE) from Black Rice

This protocol is adapted from a method for extracting C3G from black rice.[1]

Materials:

  • Ground black rice

  • Methanol

  • 1.0 N Hydrochloric acid (HCl)

  • Centrifuge

  • Rotary evaporator

  • Sonicator

Procedure:

  • Mix 30 grams of ground black rice with 200 mL of methanol acidified with 1.0 N HCl (85:15, v/v).

  • Sonicate the mixture for 15 minutes.

  • Centrifuge the mixture at 7500 rpm for 5 minutes at 4°C.

  • Decant the supernatant into a clean flask.

  • Repeat the extraction of the pellet with an additional 200 mL of the acidified methanol solution and sonicate for 15 minutes.

  • Combine the supernatants from both extractions.

  • Reduce the volume of the combined supernatant to 25 mL using a rotary evaporator.

  • The concentrated extract is now ready for purification or analysis.

Ultrasound-Assisted Extraction (UAE) from Berries

This protocol is a general representation of UAE for anthocyanin extraction from berries.[3][4]

Materials:

  • Frozen or fresh berries (e.g., blueberries, bilberries)

  • Extraction solvent (e.g., 50% ethanol with 0.01% w/v citric acid)

  • Ultrasonic bath or probe system

  • Filtration system

Procedure:

  • Homogenize the berries.

  • Mix the homogenized berries with the extraction solvent at a specified solid-to-solvent ratio (e.g., 1:20 g/g).

  • Place the mixture in an ultrasonic bath or use an ultrasonic probe.

  • Apply ultrasound at a specific frequency (e.g., 35 kHz) and power for a designated time (e.g., 5-40 minutes) and temperature (e.g., 40-50°C).

  • After sonication, filter the mixture to separate the extract from the solid residue.

  • The collected filtrate contains the extracted C3G.

Microwave-Assisted Extraction (MAE) from Purple Corn

This protocol is based on an optimized method for anthocyanin extraction from purple corn cobs.[5]

Materials:

  • Dried and powdered purple corn cobs

  • Extraction solvent (e.g., 59.6% acidified methanol)

  • Microwave extraction system

  • Filtration system

Procedure:

  • Mix the powdered purple corn cobs with the extraction solvent at a solid-liquid ratio of 1:20.

  • Place the mixture in the microwave extractor vessel.

  • Apply microwave irradiation at a power of 555 W for 19 minutes.

  • After extraction, allow the mixture to cool.

  • Filter the mixture to obtain the crude extract.

Supercritical Fluid Extraction (SFE) from Plant Material

This protocol provides a general overview of SFE for anthocyanin extraction.[7]

Materials:

  • Dried and ground plant material (e.g., black rosehip)

  • Supercritical fluid extractor

  • Food-grade carbon dioxide (CO2)

  • Co-solvent (e.g., ethanol)

Procedure:

  • Load the ground plant material into the extraction vessel.

  • Pressurize the system with CO2 to the desired pressure (e.g., 280 bar) and heat to the target temperature (e.g., 60°C).

  • Introduce the co-solvent (e.g., 25% ethanol) at a specific flow rate.

  • Maintain the extraction for a predetermined duration.

  • Depressurize the system in a separator vessel, causing the CO2 to return to a gaseous state and the extract to precipitate.

  • Collect the C3G-rich extract from the separator.

Solid-Phase Extraction (SPE) for Purification

SPE is often used as a purification step after initial extraction to isolate anthocyanins from other compounds.

Materials:

  • Crude C3G extract

  • SPE cartridge (e.g., C18)

  • Conditioning solvent (e.g., methanol)

  • Equilibration solvent (e.g., acidified water)

  • Washing solvent (e.g., acidified water)

  • Elution solvent (e.g., acidified methanol)

Procedure:

  • Conditioning: Pass methanol through the SPE cartridge to activate the stationary phase.

  • Equilibration: Pass acidified water (e.g., with 0.01% HCl) through the cartridge to prepare it for the sample.

  • Loading: Load the crude extract onto the cartridge.

  • Washing: Pass acidified water through the cartridge to remove sugars, acids, and other polar impurities.

  • Elution: Elute the anthocyanins, including C3G, from the cartridge using an acidified methanol solution.

  • Collect the eluate containing the purified C3G.

Visualizing the Extraction Workflows

The following diagrams illustrate the general workflows for the described extraction methods.

Extraction_Workflow cluster_CSE Conventional Solvent Extraction cluster_UAE Ultrasound-Assisted Extraction cluster_MAE Microwave-Assisted Extraction cluster_SFE Supercritical Fluid Extraction CSE_Start Plant Material CSE_Mix Mixing with Solvent CSE_Start->CSE_Mix CSE_Extract Extraction (Maceration/Sonication) CSE_Mix->CSE_Extract CSE_Separate Solid-Liquid Separation (Filtration/Centrifugation) CSE_Extract->CSE_Separate CSE_End Crude Extract CSE_Separate->CSE_End UAE_Start Plant Material UAE_Mix Mixing with Solvent UAE_Start->UAE_Mix UAE_Sonicate Ultrasonication UAE_Mix->UAE_Sonicate UAE_Separate Solid-Liquid Separation UAE_Sonicate->UAE_Separate UAE_End Crude Extract UAE_Separate->UAE_End MAE_Start Plant Material MAE_Mix Mixing with Solvent MAE_Start->MAE_Mix MAE_Microwave Microwave Irradiation MAE_Mix->MAE_Microwave MAE_Separate Solid-Liquid Separation MAE_Microwave->MAE_Separate MAE_End Crude Extract MAE_Separate->MAE_End SFE_Start Plant Material SFE_Extract Extraction with Supercritical CO2 + Co-solvent SFE_Start->SFE_Extract SFE_Separate Depressurization & Separation SFE_Extract->SFE_Separate SFE_End Crude Extract SFE_Separate->SFE_End

Caption: General workflows for different C3G extraction methods.

SPE_Workflow Start Crude Extract Load 3. Load Sample Start->Load Condition 1. Condition Cartridge (Methanol) Equilibrate 2. Equilibrate Cartridge (Acidified Water) Condition->Equilibrate Equilibrate->Load Wash 4. Wash (Remove Impurities) Load->Wash Elute 5. Elute C3G (Acidified Methanol) Wash->Elute Impurities Sugars, Acids, etc. Wash->Impurities End Purified C3G Elute->End

Caption: Workflow for Solid-Phase Extraction (SPE) purification of C3G.

Conclusion

The selection of an appropriate extraction method for cyanidin 3-glucoside is a trade-off between yield, purity, cost, and environmental impact.

  • Conventional Solvent Extraction is simple and widely used but can be time-consuming and require large volumes of organic solvents.

  • Ultrasound-Assisted Extraction and Microwave-Assisted Extraction are more modern techniques that can significantly reduce extraction time and solvent consumption while often improving yields.[3][5]

  • Supercritical Fluid Extraction is a "green" alternative that uses non-toxic CO2, but the initial equipment cost is higher.[7]

  • Solid-Phase Extraction is an effective method for purifying C3G from crude extracts, leading to high-purity samples suitable for sensitive analytical techniques and biological assays.

For researchers and drug development professionals, a combination of an efficient initial extraction method (such as UAE or MAE) followed by a purification step like SPE or chromatography can provide high-purity C3G for further investigation. The specific choice will depend on the available resources, the scale of the extraction, and the desired final purity of the compound.

References

Validation

validating the inhibitory effects of cyanidin 3-glucoside on cancer cell growth in vivo

For researchers and drug development professionals exploring the therapeutic potential of natural compounds, cyanidin (B77932) 3-glucoside (C3G) has emerged as a promising candidate for its inhibitory effects on cancer c...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers and drug development professionals exploring the therapeutic potential of natural compounds, cyanidin (B77932) 3-glucoside (C3G) has emerged as a promising candidate for its inhibitory effects on cancer cell growth. This guide provides a comprehensive comparison of the in vivo efficacy of C3G with a closely related anthocyanin, peonidin (B1209262) 3-glucoside, supported by experimental data and detailed protocols.

Quantitative Comparison of In Vivo Efficacy

The following table summarizes the available quantitative data from in vivo studies on the tumor-inhibiting effects of Cyanidin 3-Glucoside and its related compounds.

CompoundCancer ModelAnimal ModelDosage & AdministrationKey FindingsTumor Inhibition Rate
Cyanidin 3-Glucoside (C3G) Lewis Lung CarcinomaC57BL/6 MiceData not specified in abstractInhibited tumor growth in vivo.[1][2]Data not specified in abstract
Peonidin 3-Glucoside Lewis Lung CarcinomaC57BL/6 MiceData not specified in abstractInhibited tumor growth in vivo.[1][2]Data not specified in abstract
Oryza sativa L. indica Anthocyanins (OAs) (containing C3G and Peonidin 3-Glucoside) Lewis Lung CarcinomaC57BL/6 MiceOral administration2.1-fold reduction in tumor volume by day 29; 2.5-fold reduction in tumor weight by day 30.Not explicitly calculated
Cyanidin 3-Glucoside (C3G) + Cisplatin (DDP) Cervical Cancer (Xenograft)BALB/c Nude MiceC3G: 40 mg/kg bw; DDP: 3 mg/kg bwCombination therapy showed significant synergistic anti-tumor efficacy.58.49%
Cyanidin 3-Glucoside (C3G) alone Cervical Cancer (Xenograft)BALB/c Nude Mice40 mg/kg bwInhibited tumor growth.40.49%

Detailed Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for the replication and validation of scientific findings. Below are the generalized protocols for in vivo cancer studies involving anthocyanins.

Lewis Lung Carcinoma Model
  • Animal Model: Male C57BL/6 mice are typically used for the Lewis lung carcinoma (LLC) model.

  • Cell Culture and Implantation: LLC cells are cultured under standard conditions. For tumor induction, a suspension of LLC cells (e.g., 1x10^6 cells in 0.1 mL of saline) is injected subcutaneously into the flank of the mice.

  • Treatment: Once tumors are palpable, mice are randomly assigned to treatment and control groups. The treatment group receives daily oral gavage of the anthocyanin compound (e.g., C3G or peonidin 3-glucoside) at a specified dose. The control group receives the vehicle (e.g., saline).

  • Tumor Measurement: Tumor volume is measured at regular intervals using calipers, typically calculated using the formula: (length × width^2) / 2.

  • Endpoint Analysis: At the end of the study period (e.g., 30 days), mice are euthanized, and tumors are excised and weighed. Tissues may be collected for further analysis, such as immunohistochemistry or Western blotting.

Human Tumor Xenograft Model in Nude Mice
  • Animal Model: Immunocompromised nude mice (e.g., BALB/c nude mice) are used to prevent rejection of human tumor xenografts.

  • Cell Culture and Implantation: Human cancer cells (e.g., MDA-MB-453 breast cancer cells) are cultured and then injected subcutaneously into the flank of the nude mice.

  • Treatment Regimen: Similar to the LLC model, once tumors are established, mice are treated with the test compound (e.g., C3G) via a specified route (e.g., oral gavage, intraperitoneal injection) and dosage.

Signaling Pathways and Mechanisms of Action

dot

Inhibitory_Pathways cluster_C3G Cyanidin 3-Glucoside (C3G) cluster_Peonidin Peonidin 3-Glucoside C3G C3G STAT3 STAT3/VEGF Pathway (Angiogenesis) C3G->STAT3 KLF4 Upregulates KLF4 (Suppresses Migration/Invasion) C3G->KLF4 CDK1_C3G CDK-1 C3G->CDK1_C3G Down-regulates CDK2_C3G CDK-2 C3G->CDK2_C3G Down-regulates CyclinB1_C3G Cyclin B1 C3G->CyclinB1_C3G Down-regulates CyclinD1 Cyclin D1 C3G->CyclinD1 Down-regulates Apoptosis_C3G Induces Apoptosis C3G->Apoptosis_C3G Peonidin Peonidin 3-Glucoside MAPK MAPK Pathway (Inhibits Metastasis) Peonidin->MAPK CDK1_Peo CDK-1 Peonidin->CDK1_Peo Down-regulates CDK2_Peo CDK-2 Peonidin->CDK2_Peo Down-regulates CyclinB1_Peo Cyclin B1 Peonidin->CyclinB1_Peo Down-regulates CyclinE Cyclin E Peonidin->CyclinE Down-regulates Apoptosis_Peo Induces Apoptosis Peonidin->Apoptosis_Peo

Caption: Comparative Signaling Pathways of C3G and Peonidin 3-Glucoside.

Both C3G and peonidin 3-glucoside exert their anticancer effects by modulating key signaling pathways involved in cell proliferation, apoptosis, and metastasis. While both compounds are reported to induce apoptosis, they exhibit differential effects on cell cycle regulatory proteins.[1]

In a study on HS578T human breast cancer cells, peonidin 3-glucoside treatment led to the down-regulation of cyclin-dependent kinase (CDK)-1, CDK-2, cyclin B1, and cyclin E.[1] In contrast, C3G decreased the protein levels of CDK-1, CDK-2, cyclin B1, and cyclin D1.[1] This suggests that while both compounds can induce a G2/M phase arrest, they may do so by targeting slightly different sets of cell cycle proteins.

Furthermore, peonidin 3-glucoside has been shown to inhibit lung cancer metastasis through the downregulation of the MAPK pathway. C3G has been found to attenuate angiogenesis by inhibiting the STAT3/VEGF pathway and can suppress the migration and invasion of breast cancer cells by upregulating Krüppel-like factor 4 (KLF4).

Experimental Workflow

experimental_workflow start Start: In Vivo Cancer Model Selection cell_culture Cancer Cell Line Culture (e.g., Lewis Lung Carcinoma) start->cell_culture tumor_induction Tumor Cell Implantation (Subcutaneous Injection) cell_culture->tumor_induction animal_model Animal Model Preparation (e.g., C57BL/6 or Nude Mice) animal_model->tumor_induction treatment Treatment Administration (e.g., C3G, Peonidin 3-Glucoside, Vehicle) tumor_induction->treatment monitoring Tumor Growth Monitoring (Calipers) treatment->monitoring endpoint Endpoint Analysis (Tumor Excision, Weight, Further Analysis) monitoring->endpoint data_analysis Data Analysis and Comparison endpoint->data_analysis

References

Comparative

The Bioavailability Challenge: A Comparative Guide to Cyanidin-3-Glucoside Formulations

For researchers, scientists, and drug development professionals, understanding the bioavailability of bioactive compounds is paramount to translating their potential into tangible health benefits. Cyanidin-3-glucoside (C...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, understanding the bioavailability of bioactive compounds is paramount to translating their potential into tangible health benefits. Cyanidin-3-glucoside (C3G), a potent anthocyanin with a spectrum of therapeutic promise, faces a significant hurdle: low bioavailability.[1][2][3] This guide provides a comparative analysis of different C3G formulations, summarizing available experimental data to shed light on strategies aimed at enhancing its absorption and systemic exposure.

The inherent instability of C3G in the gastrointestinal tract and its rapid metabolism contribute to its limited presence in the bloodstream after oral administration.[1][4] To overcome this, various formulation strategies, including liposomal and other nano-based delivery systems, are being explored to protect C3G from degradation and improve its absorption.[5] This guide will delve into the available pharmacokinetic data for these formulations, detail the experimental protocols used for their assessment, and visualize the underlying biological pathways.

Comparative Bioavailability: A Quantitative Overview

The following table summarizes key pharmacokinetic parameters for different C3G formulations based on available preclinical and clinical studies. It is important to note that direct head-to-head comparative studies are limited, and data presented here are compiled from various sources, which may involve different study designs, dosages, and analytical methods.

FormulationSubjectDoseCmax (Maximum Concentration)Tmax (Time to Maximum Concentration)AUC (Area Under the Curve)Source
Standard C3G Extract Healthy Humans1g black bean seed coat extractNot specifiedNot specifiedAUC of C3G from 1g black bean seed coat extract was equivalent to ~250 ml of acai pulp and ~30 g of black raspberry powder.[6][6]
Standard C3G Extract Healthy HumansNot specifiedNot specifiedNot specifiedMean half-life of C3G was 1.5 h.[6][6]
Wild Mulberry Extract (79% C3G) Wistar RatsNot specifiedNot specified15 minutes (plasma and kidney)2.76 +/- 0.88 µg·h/mL (plasma)[7]
Liposomal C3G In vitro (GES-1 cells)Not specifiedData on cellular uptake, not in vivo CmaxNot applicableNot applicable[8]
Liposomal C3G In vitro (Caco-2 cells)Not specifiedData on cellular activity, not in vivo CmaxNot applicableNot applicable[9]

Experimental Protocols

The determination of C3G bioavailability relies on robust experimental designs and sensitive analytical techniques. Below are detailed methodologies for key experiments cited in the literature.

In Vivo Bioavailability Study in Rats

This protocol outlines a typical approach to assess the pharmacokinetics of a C3G formulation in a preclinical animal model.

  • Animal Model: Male Wistar rats are commonly used.[7]

  • Housing and Acclimation: Animals are housed in controlled conditions (temperature, humidity, light/dark cycle) and allowed to acclimate for a specified period before the experiment.

  • Fasting: Rats are typically fasted overnight (e.g., 12 hours) with free access to water before administration of the C3G formulation.

  • Formulation Administration: The C3G formulation (e.g., standard extract, liposomal formulation) is administered orally via gavage at a specific dose.

  • Blood Sampling: Blood samples are collected at predetermined time points (e.g., 0, 15, 30, 60, 120, 240, 480 minutes) from the tail vein or via cardiac puncture at the end of the study.

  • Plasma Preparation: Blood samples are collected in tubes containing an anticoagulant (e.g., heparin or EDTA) and centrifuged to separate the plasma.

  • Sample Storage: Plasma samples are stored at -80°C until analysis.

  • Pharmacokinetic Analysis: Plasma concentrations of C3G and its metabolites are determined using a validated analytical method (see below). Pharmacokinetic parameters (Cmax, Tmax, AUC) are then calculated using appropriate software.

Quantification of Cyanidin-3-Glucoside in Plasma using LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of C3G and its metabolites in biological matrices.[10][11][12][13]

  • Sample Preparation:

    • Protein Precipitation: A common method involves adding a protein precipitating agent (e.g., trifluoroacetic acid or methanol) to the plasma sample to remove proteins that can interfere with the analysis.[13]

    • Solid-Phase Extraction (SPE): Alternatively, SPE can be used for sample clean-up and concentration of the analytes.[11][12]

  • Chromatographic Separation:

    • Column: A reverse-phase C18 column is typically used for separation.[10]

    • Mobile Phase: A gradient elution with a mixture of aqueous and organic solvents (e.g., water with formic acid and acetonitrile (B52724) or methanol) is employed to separate C3G from other plasma components.[11][12][13]

  • Mass Spectrometric Detection:

    • Ionization: Electrospray ionization (ESI) in positive or negative ion mode is commonly used to ionize the C3G molecules.[10]

    • Detection Mode: Selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) is used for highly selective and sensitive detection of the parent and daughter ions of C3G and its internal standard.[11][12]

  • Quantification: A calibration curve is constructed using known concentrations of C3G standards to quantify the amount of C3G in the plasma samples.[10]

Visualizing the Pathways

To better understand the journey of C3G in the body and the experimental process to study it, the following diagrams are provided.

G cluster_ingestion Oral Ingestion cluster_gi Gastrointestinal Tract cluster_circulation Systemic Circulation cluster_metabolism Metabolism & Excretion Ingestion C3G Formulation Stomach Stomach (Partial Absorption) Ingestion->Stomach SmallIntestine Small Intestine (Major Absorption & Metabolism) Stomach->SmallIntestine Bloodstream Bloodstream (Transport of C3G & Metabolites) Stomach->Bloodstream Intact C3G LargeIntestine Large Intestine (Microbial Metabolism) SmallIntestine->LargeIntestine SmallIntestine->Bloodstream Intact C3G & Metabolites LargeIntestine->Bloodstream Microbial Metabolites FecalExcretion FecalExcretion LargeIntestine->FecalExcretion Feces Liver Liver (Phase I & II Metabolism) Bloodstream->Liver Kidney Kidney (Excretion) Bloodstream->Kidney Liver->Bloodstream Excretion Excretion Kidney->Excretion Urine

Caption: Metabolic fate of Cyanidin-3-Glucoside (C3G) after oral ingestion.

G cluster_protocol Experimental Workflow AnimalPrep Animal Preparation (Fasting) Dosing Oral Administration of C3G Formulation AnimalPrep->Dosing BloodCollection Serial Blood Sampling Dosing->BloodCollection PlasmaSeparation Plasma Separation (Centrifugation) BloodCollection->PlasmaSeparation SampleAnalysis LC-MS/MS Analysis PlasmaSeparation->SampleAnalysis DataAnalysis Pharmacokinetic Modeling (Cmax, Tmax, AUC) SampleAnalysis->DataAnalysis

Caption: Workflow for a typical in vivo bioavailability study of C3G.

References

Validation

Assessing the Synergistic Antioxidant Effects of Cyanidin 3-Glucoside with Other Flavonoids: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the synergistic antioxidant effects of Cyanidin 3-glucoside (C3G) in combination with other flavonoids. The f...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the synergistic antioxidant effects of Cyanidin 3-glucoside (C3G) in combination with other flavonoids. The following sections present quantitative data from experimental studies, detailed methodologies for key assays, and visualizations of the underlying signaling pathways to facilitate further research and drug development.

Quantitative Comparison of Antioxidant Synergies

The synergistic antioxidant capacity of Cyanidin 3-glucoside (C3G) with various flavonoids has been evaluated using multiple in vitro and cellular assays. The data below summarizes the key findings, including Combination Index (CI) values where available, which quantitatively determine the nature of the interaction (CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism).

Table 1: Synergistic Antioxidant Activity of C3G with Catechin (B1668976)

AssayCompound/CombinationConcentrationAntioxidant Activity MetricResultSynergy AssessmentReference(s)
Pancreatic Lipase InhibitionC3G-IC50: 0.268 mg/mL--[1]
Catechin-IC50: 0.280 mg/mL--[1]
C3G + Catechin (2:3 ratio)-IC50: 0.201 mg/mLEnhanced InhibitionSynergistic[1]
Lipid Accumulation in HepG2 CellsC3G50 μMReduction in lipid dropletsEffective-[2]
Catechin50 μMReduction in lipid dropletsEffective-[2]
C3G + Catechin50 μMMore pronounced reduction in lipid dropletsSuperior EfficacySynergistic[2][3]
LDL-C Reduction in Co-cultured CellsC3G-No significant change--[3]
C3G + Catechin-26.7% reductionSignificant ReductionSynergistic[3]
HDL-C Increase in Co-cultured CellsC3G + Catechin-462% (5.6-fold) increaseDramatic IncreaseSynergistic[3]

Table 2: Synergistic Antioxidant Activity of Cyanidin Glycosides with Rutin (B1680289)

AssayCompound/CombinationAntioxidant Activity MetricResultSynergy Assessment (CI)Reference(s)
ORAC AssayCY3D5G + RutinSynergistic InteractionP<0.05-[4]
CY3D5G + Rutin + Mg(II)Synergistic InteractionP<0.05-[4]
Cellular ROS LevelsCY3D5G + Rutin + Mg(II)Median Effective Concentration7.76 μmol QE/LCI = 0.67 (Synergistic)[4]
Cellular Antioxidant Activity in RAW264.7 CellsCY3D5G + Rutin--CI < 1 (Synergistic)[5]
CY3D5G + Mg(II)--CI < 1 (Synergistic)[5]
CY3D5G + Rutin + Mg(II)--CI < 1 (Synergistic)[5]

Note: CY3D5G is Cyanidin-3-diglucoside-5-glucoside, a related anthocyanin.

Table 3: Comparative Antioxidant Activity of C3G and Quercetin (B1663063)

AssayCompoundConcentrationAntioxidant Activity MetricResultReference(s)
ROS Scavenging in A2E-containing RPE cellsC3G25 μMROS Levels Diminished by52.2%[6]
Quercetin25 μMROS Levels Diminished by<52.2%[6]
A2E Photooxidation Inhibition (Cell-free)C3G200 μMConsumption of A2E Reduced by38.8%[6]
Quercetin200 μMConsumption of A2E Reduced by93.8%[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key assays used to assess antioxidant synergy.

Cellular Antioxidant Activity (CAA) Assay

This assay measures the ability of compounds to inhibit the formation of the fluorescent probe 2',7'-dichlorofluorescein (B58168) (DCF) within cells, providing a more biologically relevant measure of antioxidant activity.

Protocol:

  • Cell Culture:

    • Seed human hepatocarcinoma (HepG2) cells in a 96-well, black, clear-bottom microplate at a density of 6 x 10^4 cells/well.

    • Incubate for 24 hours at 37°C in a 5% CO2 incubator until cells reach confluence.

  • Treatment:

    • Remove the culture medium and wash the cells once with 100 µL of phosphate-buffered saline (PBS).

    • Treat the cells with 100 µL of treatment medium containing the test compounds (C3G, other flavonoids, and their combinations) at various concentrations, along with 25 µM 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA).

    • Include control wells (cells with DCFH-DA and a radical initiator but no antioxidant) and a quercetin standard curve.

    • Incubate the plate for 1 hour at 37°C.

  • Induction of Oxidative Stress:

  • Fluorescence Measurement:

    • Immediately place the plate in a fluorescence microplate reader.

    • Measure the fluorescence intensity kinetically every 5 minutes for 1 hour, with an excitation wavelength of 485 nm and an emission wavelength of 538 nm.

  • Data Analysis:

    • Calculate the area under the curve (AUC) for the fluorescence versus time plot for each sample.

    • The CAA value is calculated using the formula: CAA unit = 1 - (∫SA / ∫CA), where ∫SA is the integrated area under the sample curve and ∫CA is the integrated area under the control curve.

    • Express the CAA values of the test compounds as quercetin equivalents (QE) by comparing their CAA units to the quercetin standard curve.

Chou-Talalay Method for Combination Index (CI) Calculation

The Chou-Talalay method is a widely accepted approach to quantitatively determine synergism, additivity, or antagonism of drug combinations.[3][7][8][9]

Principle:

The method is based on the median-effect equation: fa/fu = (D/Dm)^m, where:

  • fa is the fraction affected (e.g., 0.9 for 90% inhibition).

  • fu is the fraction unaffected (1 - fa).

  • D is the dose.

  • Dm is the dose required for 50% effect (e.g., IC50).

  • m is the slope of the dose-effect curve.

Calculation of Combination Index (CI):

The CI for two compounds is calculated as: CI = (D)1/(Dx)1 + (D)2/(Dx)2

Where:

  • (D)1 and (D)2 are the concentrations of compound 1 and compound 2 in combination that elicit a certain effect (e.g., x% inhibition).

  • (Dx)1 and (Dx)2 are the concentrations of the individual compounds required to produce the same effect.

Interpretation of CI Values:

  • CI < 1: Synergism

  • CI = 1: Additive effect

  • CI > 1: Antagonism

Signaling Pathways and Mechanisms of Action

The synergistic antioxidant effects of C3G with other flavonoids are often mediated through the modulation of key cellular signaling pathways that regulate the endogenous antioxidant defense system.

Nrf2/HO-1 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the antioxidant response. Under basal conditions, Nrf2 is sequestered in the cytoplasm by Keap1. Upon exposure to oxidative stress or activators like C3G and other flavonoids, Nrf2 translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) and initiates the transcription of antioxidant enzymes such as Heme Oxygenase-1 (HO-1), SOD, and GPx.[5][10][11] The synergistic action of C3G with other flavonoids can enhance the activation of this pathway.

Nrf2_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus C3G Cyanidin 3-Glucoside Keap1_Nrf2 Keap1-Nrf2 Complex C3G->Keap1_Nrf2 Other_Flavonoids Other Flavonoids (e.g., Catechin, Rutin) Other_Flavonoids->Keap1_Nrf2 ROS Oxidative Stress (ROS) ROS->Keap1_Nrf2 Nrf2_cyto Nrf2 Keap1_Nrf2->Nrf2_cyto Dissociation Keap1 Keap1 Keap1_Nrf2->Keap1 Nrf2_nuc Nrf2 Nrf2_cyto->Nrf2_nuc Translocation ARE ARE (Antioxidant Response Element) Nrf2_nuc->ARE Binding Antioxidant_Enzymes Antioxidant Enzymes (HO-1, SOD, GPx) ARE->Antioxidant_Enzymes Transcription Cellular_Protection Cellular Protection & Redox Homeostasis Antioxidant_Enzymes->Cellular_Protection

Figure 1: Nrf2/HO-1 Signaling Pathway Activation by C3G and Other Flavonoids.
PINK1/Parkin-Mediated Mitophagy Pathway

Mitophagy is the selective degradation of damaged mitochondria, a critical process for cellular quality control. The PINK1/Parkin pathway is a key regulator of mitophagy. When mitochondria are damaged, PINK1 accumulates on the outer mitochondrial membrane and recruits Parkin, which ubiquitinates mitochondrial proteins, marking the damaged mitochondria for removal by autophagy. C3G has been shown to activate this pathway, and its synergistic effects with other flavonoids may enhance the clearance of dysfunctional mitochondria, thereby reducing oxidative stress.[12]

Mitophagy_Pathway cluster_mitochondrion Damaged Mitochondrion cluster_cytosol Cytosol Mito_Damage Mitochondrial Damage (Depolarization) PINK1_acc PINK1 Accumulation on Outer Membrane Mito_Damage->PINK1_acc Parkin_inactive Inactive Parkin PINK1_acc->Parkin_inactive Recruits & Activates Ub_Mito Ubiquitinated Mitochondrial Proteins Autophagosome Autophagosome Formation Ub_Mito->Autophagosome Recognition & Engulfment C3G_Flav C3G + Other Flavonoids C3G_Flav->PINK1_acc Promotes Parkin_active Active Parkin Parkin_inactive->Parkin_active Parkin_active->Ub_Mito Ubiquitination Mitophagosome Mitophagosome Autophagosome->Mitophagosome Lysosome Lysosome Degradation Degradation of Damaged Mitochondria Lysosome->Degradation Mitophagosome->Lysosome Fusion

Figure 2: PINK1/Parkin-Mediated Mitophagy Pathway.

Experimental Workflow for Assessing Synergy

A logical workflow is essential for systematically evaluating the synergistic antioxidant effects of C3G with other flavonoids.

Experimental_Workflow cluster_planning Phase 1: Planning & Preparation cluster_execution Phase 2: Experimental Execution cluster_analysis Phase 3: Data Analysis & Interpretation cluster_conclusion Phase 4: Conclusion A1 Select Flavonoids for Combination with C3G A2 Determine Dose-Response for Individual Compounds A1->A2 A3 Choose Appropriate In Vitro and Cellular Assays A2->A3 B1 Perform Antioxidant Assays on Individual Compounds A3->B1 B2 Perform Assays on Combinations at Various Ratios B1->B2 B3 Conduct Cellular Assays (e.g., CAA) B2->B3 C1 Calculate IC50/EC50 Values B2->C1 C3 Analyze Cellular Mechanisms (e.g., Western Blot for Nrf2, Mitophagy markers) B3->C3 C2 Determine Combination Index (CI) using Chou-Talalay Method C1->C2 D1 Assess Synergy, Additivity, or Antagonism C2->D1 D2 Elucidate Mechanistic Insights C3->D2 D1->D2

Figure 3: Experimental Workflow for Assessing Synergistic Antioxidant Effects.

Conclusion

The evidence presented in this guide indicates that Cyanidin 3-glucoside exhibits significant synergistic antioxidant effects when combined with other flavonoids, notably catechin and rutin. This synergy is not limited to direct radical scavenging but also involves the enhanced activation of crucial cellular defense pathways such as the Nrf2/HO-1 and PINK1/Parkin-mediated mitophagy pathways. The quantitative data and detailed protocols provided herein offer a solid foundation for researchers and drug development professionals to further explore these promising combinations for therapeutic applications in conditions associated with oxidative stress. Future studies should focus on in vivo models to validate these in vitro findings and to elucidate the pharmacokinetic and pharmacodynamic interactions of these flavonoid combinations.

References

Comparative

The Validation of Cyanidin-3-Glucoside as a Biomarker of Berry Intake: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of cyanidin-3-glucoside (C3G) as a biomarker for berry intake against other potential alternatives. It includes...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of cyanidin-3-glucoside (C3G) as a biomarker for berry intake against other potential alternatives. It includes supporting experimental data, detailed methodologies for key experiments, and visualizations of relevant biological pathways and workflows to aid in the design and interpretation of clinical and preclinical studies.

Executive Summary

Cyanidin-3-glucoside (C3G) has emerged as a promising biomarker for the consumption of anthocyanin-rich berries. A systematic review of clinical trials has shown that C3G is frequently detected in both plasma (69.49% of the time) and urine (58.06% of the time) following the intake of such berries.[1][2][3][4] The validation of C3G as a reliable biomarker is supported by its fulfillment of several key criteria, including plausibility, dose-response relationship, time-response relationship, stability, and analytical performance.[1][2][3][4][5] This guide delves into the quantitative data supporting C3G's validation, compares it with other potential biomarkers, provides detailed experimental protocols for its detection, and illustrates the key signaling pathways it modulates.

Data Presentation: Quantitative Comparison of Berry Intake Biomarkers

The selection of a biomarker for berry intake depends on the specific type of berry and the research question. While C3G is a strong candidate for general berry intake, other compounds may offer greater specificity for certain berry types.

BiomarkerBerry Source(s)MatrixKey AdvantagesKey LimitationsReference(s)
Cyanidin-3-glucoside (C3G) Blackberries, blackcurrants, raspberries, cranberries, blueberriesPlasma, UrineFrequently detected after consumption of various berries; fulfills multiple biomarker criteria.Less specific than other markers for a particular berry type.[1][2][3][4]
Malvidin (B83408) Glycosides BlueberriesPlasma, UrineHigh abundance in blueberries, making it a good indicator of blueberry intake.Also present in other foods like red grapes, which can lead to false positives.[6][7][8]
Peonidin (B1209262) & Cyanidin Glycosides CranberriesPlasma, UrineMajor anthocyanins found in cranberries, providing specificity for this fruit.Less suitable as a general biomarker for all berry types.[6][7][9][10][11]
Urolithins Strawberries, RaspberriesUrineGut microbial metabolites of ellagitannins, indicating consumption of specific berries and nuts.Inter-individual variation in gut microbiota can lead to different urolithin profiles.[6][7][12]

Pharmacokinetic Profile of Cyanidin-3-Glucoside

The pharmacokinetic properties of C3G and its metabolites are crucial for designing sample collection schedules in clinical studies.

ParameterC3GProtocatechuic Acid (PCA)Phloroglucinaldehyde (PGA)Hippuric AcidFerulic AcidReference(s)
Tmax (hours) ~12-32-3~16~8[13][14]
Cmax (nM) ~141~146~582~2000~1000[13][14]
Half-life (hours) 0.5 - 96 (metabolites)0.5 - 96 (metabolites)0.5 - 96 (metabolites)0.5 - 96 (metabolites)0.5 - 96 (metabolites)[13][14]

Experimental Protocols

Accurate quantification of C3G in biological matrices is essential for its validation as a biomarker. Below are detailed methodologies for sample preparation and LC-MS/MS analysis.

Sample Preparation: A Comparative Overview

The two most common techniques for preparing plasma samples for C3G analysis are Protein Precipitation (PPT) and Solid-Phase Extraction (SPE).

ParameterProtein Precipitation (PPT)Solid-Phase Extraction (SPE)Reference(s)
Principle Protein denaturation and removal using an organic solvent.Analyte retention on a solid sorbent followed by elution.[15]
Typical Solvents Acetonitrile, Methanol (B129727)Methanol, Acidified Methanol[15]
Recovery (%) 4.2 - 18.460.8 - 121.1[15]
Matrix Effect Higher potential for matrix effects.Generally lower matrix effects, resulting in cleaner extracts.[15]
Throughput HighModerate[15]
Detailed Protocol for Solid-Phase Extraction (SPE)
  • Sample Pre-treatment: To 500 µL of plasma, add 500 µL of 4% phosphoric acid and vortex.

  • SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 2 mL of methanol followed by 2 mL of water.

  • Loading: Load the entire pre-treated sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 2 mL of 0.1% formic acid in water to remove interfering substances.

  • Elution: Elute the analytes with 2 mL of acidified methanol (1% formic acid).

  • Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C.

  • Reconstitution: Reconstitute the residue in 100 µL of the initial mobile phase, vortex for 30 seconds, and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis Protocol
  • Chromatographic System: A UHPLC system coupled to a triple quadrupole mass spectrometer.

  • Column: A C18 reversed-phase column (e.g., 50 x 4.6 mm, 5 µm).[16]

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Elution: A typical gradient would be to start at 5% B, increase to 95% B over several minutes, hold, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 5 µL.

  • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode.

  • MRM Transitions: For C3G, a common transition is m/z 449.1 → 287.1.[17] For an internal standard like quercetin-3-O-glucoside, the transition could be m/z 463.0 → 300.1.[16]

ParameterValueReference(s)
Linearity (ng/mL) 3.00 - 2700[16]
Lower Limit of Quantification (LLOQ) (ng/mL) 3.00[16]
Intra- and Inter-day Precision (%) <14.5[16]
Mean Accuracy (%) -11.5 to 13.6[16]

Mandatory Visualization

Experimental Workflow for C3G Biomarker Validation

G Experimental Workflow for C3G Biomarker Validation cluster_0 Sample Collection cluster_1 Sample Preparation cluster_2 Analytical Quantification cluster_3 Biomarker Validation Berry_Intake Berry Intake (Standardized Dose) Blood_Urine_Collection Blood and Urine Collection (Time-course) Berry_Intake->Blood_Urine_Collection Plasma_Urine_Separation Plasma/Urine Separation Blood_Urine_Collection->Plasma_Urine_Separation SPE Solid-Phase Extraction (SPE) Plasma_Urine_Separation->SPE LC_MSMS LC-MS/MS Analysis SPE->LC_MSMS Data_Analysis Data Analysis and Pharmacokinetic Modeling LC_MSMS->Data_Analysis Validation Validation against Criteria (Dose-response, Specificity, etc.) Data_Analysis->Validation

Caption: Workflow for C3G biomarker validation.

Absorption and Metabolism of Cyanidin-3-Glucoside

G Absorption and Metabolism of C3G C3G_Intake C3G Intake (Berries) Stomach Stomach C3G_Intake->Stomach Small_Intestine Small Intestine Stomach->Small_Intestine Intact C3G Absorption Large_Intestine Large Intestine (Microbiota) Small_Intestine->Large_Intestine Liver Liver (Phase II Metabolism) Small_Intestine->Liver Large_Intestine->Liver Degradation Products (e.g., PCA, PGA) Systemic_Circulation Systemic Circulation Liver->Systemic_Circulation C3G, Metabolites, Degradation Products Kidney Kidney Systemic_Circulation->Kidney Urine_Excretion Urine Excretion Kidney->Urine_Excretion

Caption: C3G absorption and metabolism pathway.

Signaling Pathways Modulated by Cyanidin-3-Glucoside

C3G and its metabolites have been shown to modulate several key signaling pathways involved in cellular processes such as inflammation, oxidative stress, and metabolism.

G Signaling Pathways Modulated by C3G cluster_0 Anti-inflammatory Pathways cluster_1 Metabolic Regulation cluster_2 Antioxidant Response C3G Cyanidin-3-Glucoside and Metabolites NFkB NF-κB Pathway C3G->NFkB Inhibition MAPK MAPK Pathway C3G->MAPK Modulation STAT3 STAT3 Pathway C3G->STAT3 Inhibition AMPK AMPK Pathway C3G->AMPK Activation Nrf2 Nrf2 Pathway C3G->Nrf2 Activation Pro_inflammatory_Cytokines Pro-inflammatory Cytokines (e.g., TNF-α, IL-6) NFkB->Pro_inflammatory_Cytokines Decreased Production Gluconeogenesis Gluconeogenesis AMPK->Gluconeogenesis Inhibition Antioxidant_Enzymes Antioxidant Enzymes (e.g., HO-1, SOD) Nrf2->Antioxidant_Enzymes Increased Expression

Caption: Key signaling pathways modulated by C3G.

Conclusion

Current evidence strongly supports the use of cyanidin-3-glucoside as a biomarker of intake for anthocyanin-rich berries.[1][2][3][4] Its frequent detection in plasma and urine, coupled with a well-characterized pharmacokinetic profile and the availability of robust analytical methods, makes it a valuable tool for researchers. However, for studies focusing on the intake of specific berries, a multi-biomarker approach that includes more specific compounds such as malvidin glycosides for blueberries or peonidin glycosides for cranberries may be more appropriate.[6][7] The detailed experimental protocols and pathway diagrams provided in this guide are intended to facilitate the design of rigorous studies to further explore the relationship between berry consumption, C3G bioavailability, and health outcomes.

References

Validation

2D Monolayers vs. 3D Spheroids: A Comparative Analysis of Cyanidin 3-Glucoside's Anticancer Activity

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the anticancer and antioxidant activities of Cyanidin 3-glucoside (C3G) in traditional two-dimensional (2D)...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the anticancer and antioxidant activities of Cyanidin 3-glucoside (C3G) in traditional two-dimensional (2D) versus more physiologically relevant three-dimensional (3D) cell culture models. The data presented herein highlights the differing cellular responses to C3G in these distinct microenvironments, underscoring the importance of model selection in preclinical drug screening.

Cyanidin 3-glucoside, a common anthocyanin found in various fruits and vegetables, has garnered significant interest for its potential chemopreventive and therapeutic effects. However, the evaluation of its efficacy is highly dependent on the in vitro model system employed. While 2D cell cultures have been foundational in cancer research, they often fail to replicate the complex cellular interactions and microenvironmental gradients characteristic of solid tumors. In contrast, 3D spheroid models are increasingly recognized for their ability to more accurately mimic in vivo tumor biology, including aspects of drug resistance. This guide synthesizes available data to compare the bioactivity of C3G in both model systems.

Data Presentation: Quantitative Comparison

The following tables summarize the quantitative data on the effects of Cyanidin 3-glucoside (C3G) and its liposomal formulation on the viability and antioxidant status of Caco-2 human colorectal adenocarcinoma cells in 2D and 3D culture models.

Table 1: Comparative Cell Viability (IC50 Values) of C3G in Caco-2 Cells

Compound2D Culture Model IC50 (mg/mL)3D Spheroid Model IC50 (mg/mL)Fold Change (3D/2D)Reference
Cyanidin 3-glucoside (C3G)0.190.25~1.32[1]
C3G Liposomes0.1750.233~1.33[1]

IC50 (Inhibitory Concentration 50) is the concentration of a drug that is required for 50% inhibition of cell viability.

The data clearly indicates that Caco-2 cells cultured as 3D spheroids exhibit a higher IC50 value for both C3G and its liposomal formulation compared to cells grown in a 2D monolayer[1]. This suggests a decreased sensitivity or increased resistance to the cytotoxic effects of C3G in the more complex 3D environment. The multicellular architecture and cell-cell adhesions within spheroids are thought to contribute to this reduced sensitivity[1].

Table 2: Comparative Antioxidant Activity of C3G in Caco-2 Cells

AssayEffect of C3G and C3G Liposomes in 2D vs. 3D ModelsReference
Glutathione (GSH) ActivityEnhanced in both models, with a more pronounced effect in 3D cultures.[1]
Superoxide Dismutase (SOD) ActivityEnhanced in both models, with a more pronounced effect in 3D cultures.[1]
Total Antioxidant Capacity (T-AOC)Enhanced in both models, with a more pronounced effect in 3D cultures.[1]
Malondialdehyde (MDA) ContentDecreased in both models, indicating reduced lipid peroxidation.[1]

Interestingly, while the anticancer proliferative effects of C3G appear diminished in 3D models, its antioxidant activity is more pronounced[1]. This highlights the complex and context-dependent nature of C3G's bioactivity.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate reproducibility and further investigation.

Caco-2 Cell Culture (2D Model)

Caco-2 cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% non-essential amino acids, and 1% penicillin-streptomycin. Cells are cultured in T-75 flasks at 37°C in a humidified atmosphere of 5% CO2. For experiments, cells are seeded in 96-well plates at a density of 1 x 10^4 cells/well and allowed to adhere for 24 hours before treatment with C3G.

Caco-2 Spheroid Formation (3D Model)

3D spheroids of Caco-2 cells can be generated using the hanging drop method or ultra-low attachment plates.

  • Hanging Drop Method: A cell suspension of a defined concentration (e.g., 2.5 x 10^4 cells/mL) is prepared. Droplets (20 µL) of the cell suspension are pipetted onto the lid of a petri dish. The lid is then inverted over the petri dish containing phosphate-buffered saline (PBS) to maintain humidity. Spheroids are allowed to form over 72 hours at 37°C and 5% CO2.

  • Ultra-Low Attachment Plates: Cells are seeded into 96-well ultra-low attachment round-bottom plates at a desired density. The plates are centrifuged at a low speed (e.g., 300 x g) for 10 minutes to facilitate cell aggregation at the bottom of the wells. Spheroids typically form within 24-72 hours.

Cell Viability Assay (MTT Assay)
  • After treating 2D cultures or 3D spheroids with varying concentrations of C3G for a specified duration (e.g., 24 or 48 hours), the culture medium is removed.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well (typically 10% of the culture volume) and incubated for 4 hours at 37°C.

  • The MTT solution is then removed, and the formazan (B1609692) crystals are dissolved in a solubilization solution (e.g., dimethyl sulfoxide (B87167) - DMSO).

  • The absorbance is measured at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the untreated control.

Apoptosis Assay (Caspase-3 Activity)

Apoptosis can be quantified by measuring the activity of caspase-3, a key executioner caspase.

  • Cell lysates from both 2D and 3D cultures are prepared using a lysis buffer. For spheroids, mechanical or enzymatic dissociation may be necessary prior to lysis.

  • The protein concentration of the lysates is determined using a standard protein assay (e.g., BCA assay).

  • Equal amounts of protein from each sample are incubated with a colorimetric or fluorometric caspase-3 substrate (e.g., DEVD-pNA).

  • The cleavage of the substrate by active caspase-3 is measured by reading the absorbance or fluorescence at the appropriate wavelength. The results are typically normalized to the protein concentration and expressed as fold-change relative to the untreated control.

Signaling Pathways and Experimental Workflow

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways affected by Cyanidin 3-glucoside and a general experimental workflow for comparing its activity in 2D and 3D models.

G cluster_C3G Cyanidin 3-Glucoside (C3G) cluster_pathways Intracellular Signaling Pathways cluster_outcomes Cellular Outcomes C3G C3G MAPK MAPK Pathway C3G->MAPK Inhibits NFkB NF-κB Pathway C3G->NFkB Inhibits Akt Akt/mTOR Pathway C3G->Akt Inhibits STAT3 STAT3 Pathway C3G->STAT3 Inhibits Proliferation Decreased Proliferation MAPK->Proliferation Apoptosis Increased Apoptosis MAPK->Apoptosis NFkB->Proliferation Akt->Proliferation Akt->Apoptosis Angiogenesis Decreased Angiogenesis STAT3->Angiogenesis

Caption: Signaling pathways modulated by Cyanidin 3-glucoside in cancer cells.

G cluster_2D 2D Culture Model cluster_3D 3D Spheroid Model start Start: Cancer Cell Line seed_2D Seed cells in 96-well plate start->seed_2D form_3D Form spheroids (Hanging drop or Ultra-low attachment) start->form_3D treat_2D Treat with C3G (24-48h) seed_2D->treat_2D assay_2D Perform Viability, Apoptosis & Antioxidant Assays treat_2D->assay_2D analysis Data Analysis: - Calculate IC50 - Quantify Apoptosis - Measure Antioxidant  Activity assay_2D->analysis treat_3D Treat with C3G (24-48h) form_3D->treat_3D assay_3D Perform Viability, Apoptosis & Antioxidant Assays treat_3D->assay_3D assay_3D->analysis comparison Comparative Analysis: 2D vs. 3D analysis->comparison

Caption: Experimental workflow for comparing C3G's anticancer activity in 2D vs. 3D models.

Conclusion

The transition from 2D to 3D cell culture models reveals a more nuanced understanding of the anticancer potential of natural compounds like Cyanidin 3-glucoside. The available data suggests that while C3G exhibits cytotoxic effects in both models, its potency is reduced in the more physiologically representative 3D spheroids of Caco-2 cells[1]. This increased resistance in 3D models is a critical consideration for drug development, as it may provide a more accurate prediction of in vivo efficacy. Conversely, the enhanced antioxidant effects of C3G in 3D cultures suggest that its mechanisms of action may be multifaceted and dependent on the tumor microenvironment[1]. Future research should expand these comparative studies to a broader range of cancer cell lines and further investigate the differential modulation of signaling pathways to fully elucidate the therapeutic potential of Cyanidin 3-glucoside.

References

Safety & Regulatory Compliance

Safety

Safeguarding Your Laboratory and Environment: Proper Disposal of Cyanidin 3-Glucoside

For researchers, scientists, and drug development professionals, the integrity of your work extends to the responsible management of all laboratory materials, including the proper disposal of chemical compounds like Cyan...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the integrity of your work extends to the responsible management of all laboratory materials, including the proper disposal of chemical compounds like Cyanidin 3-glucoside. Adherence to correct disposal procedures is essential not only for regulatory compliance but also for ensuring a safe laboratory environment and preventing ecological contamination. While Cyanidin 3-glucoside is not generally classified as a hazardous substance, it must be handled with care and disposed of following established institutional and regulatory guidelines.

Immediate Safety and Disposal Protocols

The primary directive for the disposal of Cyanidin 3-glucoside is to prevent its release into the environment. Under no circumstances should this compound or its waste materials be discharged into drains or disposed of in regular trash.[1] All waste, including pure substance, solutions, and contaminated consumables, must be managed in accordance with local, state, and federal regulations.[2][3]

Waste Segregation and Collection:

  • Designated Waste Container: All materials contaminated with Cyanidin 3-glucoside should be collected in a designated, sealed, and clearly labeled chemical waste container.[1] This includes unused or expired product, experimental solutions, and contaminated lab supplies such as gloves, pipette tips, and weighing boats.

  • Labeling: The waste container must be accurately labeled with the chemical name ("Cyanidin 3-glucoside") and any other information required by your institution's environmental health and safety (EHS) department.

  • Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials, pending collection by a professional waste disposal service.

Handling Spills:

In the event of a spill, avoid generating dust. The spilled solid should be collected mechanically, for example, by sweeping or vacuuming it up, and placed into a suitable, closed container for disposal.[3] Ensure adequate ventilation and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, during cleanup.

Summary of Personal Protective Equipment (PPE) for Handling and Disposal

PPE ItemSpecificationPurpose
Hand Protection Nitrile or latex gloves (tested according to EN 374)To prevent skin contact with the chemical.
Eye Protection Safety glasses with side-shields or tightly fitting safety goggles (conforming to EN 166 or NIOSH)To protect eyes from airborne particles and splashes.
Body Protection Laboratory coat; fire/flame resistant and impervious clothing for larger quantitiesTo protect skin and personal clothing from contamination.
Respiratory Protection N95/FFP2 dust mask or a respirator with a particle filter (NIOSH/EN 149)Recommended when handling powders that may generate dust to prevent inhalation.

This data is synthesized from multiple safety data sheets to provide a comprehensive recommendation.

Detailed Disposal Methodology

The recommended procedure for the disposal of Cyanidin 3-glucoside waste is through a licensed professional chemical waste disposal service.[1] It is the responsibility of the user to correctly classify the waste and ensure it is handled in compliance with all applicable regulations.[3]

Step-by-Step Disposal Protocol:

  • Waste Characterization: Identify all waste streams containing Cyanidin 3-glucoside. This includes pure chemical, solutions, and contaminated materials.

  • Segregation: Collect these materials in a dedicated, properly sealed, and labeled hazardous waste container. Do not mix with other waste types unless permitted by your institution's EHS guidelines.[2]

  • Container Management: Ensure the waste container is in good condition and compatible with the chemical. Keep the container closed when not in use.

  • Arrange for Pickup: Contact your institution's EHS department or a licensed chemical waste contractor to arrange for the collection and disposal of the waste.

  • Documentation: Maintain accurate records of the waste generated and disposed of, as required by your institution and local regulations.

Some sources suggest that for very small quantities, disposal with household waste may be an option; however, this is immediately followed by the critical instruction that all disposal must adhere to official regulations.[4] For a professional laboratory setting, this option should be disregarded in favor of the more stringent and safer chemical waste stream process. The material can be disposed of by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[5]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of Cyanidin 3-glucoside and associated materials.

start Start: Cyanidin 3-glucoside waste generated is_pure Is the waste pure compound or a solution? start->is_pure is_contaminated Is the material contaminated (e.g., gloves, tips)? is_pure->is_contaminated No collect_waste Collect in a designated, sealed, and labeled chemical waste container. is_pure->collect_waste Yes is_contaminated->collect_waste Yes end End: Waste properly disposed is_contaminated->end No no_drain Do NOT dispose down the drain or in regular trash. collect_waste->no_drain contact_ehs Contact institution's EHS or licensed waste disposal service for pickup and disposal. no_drain->contact_ehs contact_ehs->end

Caption: Workflow for the safe disposal of Cyanidin 3-glucoside waste.

References

Handling

Essential Safety and Operational Guidance for Handling Cyanidin 3-glucoside

For Researchers, Scientists, and Drug Development Professionals This document provides immediate, essential safety and logistical information for the handling of Cyanidin 3-glucoside (CAS No. 7084-24-4).

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling of Cyanidin 3-glucoside (CAS No. 7084-24-4). The following procedural guidance is designed to ensure the safe handling, use, and disposal of this compound in a laboratory setting. While Cyanidin 3-glucoside is not classified as a hazardous substance or mixture, adherence to standard laboratory safety protocols is crucial to minimize any potential risks.[1][2]

Personal Protective Equipment (PPE)

Consistent and proper use of Personal Protective Equipment is the primary defense against accidental exposure. The following PPE is recommended when handling Cyanidin 3-glucoside, particularly in its solid, powdered form.

Body PartPPE RecommendationStandardPurpose
Eyes Safety glasses with side shields or safety gogglesEN 166To protect eyes from airborne powder and potential splashes.[3]
Hands Impervious gloves (e.g., Nitrile or latex)EN 374To prevent direct skin contact.[3]
Body Laboratory coat or long-sleeved coverallsEN ISO 27065To protect skin and personal clothing from dust and splashes.[3]
Respiratory Dust mask (N95/FFP2) or respirator with a particle filterNIOSH/EN 149Recommended when weighing or handling quantities that may generate dust to prevent inhalation.[3]

Operational Plan: Step-by-Step Handling Protocol

A systematic workflow is essential for both personal safety and the integrity of the experiment.

1. Preparation and Area Setup:

  • Designated Area: All handling of powdered Cyanidin 3-glucoside should be conducted in a designated area, such as a chemical fume hood or a ventilated enclosure, to effectively control dust.[3]

  • Gather Materials: Before commencing work, ensure all necessary PPE, handling equipment (e.g., spatulas, weigh boats), solvents, and clearly labeled waste containers are readily accessible.

2. Handling and Use:

  • Weighing: Use a calibrated balance within a ventilated enclosure to minimize the dispersion of fine particles.

  • Dissolving: When preparing solutions, add the solvent to the weighed powder slowly and carefully to prevent splashing.

  • General Hygiene: Avoid inhalation of dust. Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling the compound.[4][5][6]

3. Post-Procedure:

  • Decontamination: Thoroughly clean all surfaces, glassware, and equipment that have come into contact with Cyanidin 3-glucoside.

  • PPE Removal: Remove PPE in the correct order to prevent cross-contamination (e.g., gloves first, followed by lab coat and eye protection).

Emergency and First-Aid Procedures

In the event of accidental exposure, follow these immediate first-aid measures.

Exposure RouteFirst-Aid Measure
Inhalation Move the individual to fresh air.[2]
Skin Contact Immediately take off all contaminated clothing. Rinse the affected skin area with plenty of water.[2]
Eye Contact Rinse the eyes cautiously with plenty of water for several minutes. If present, remove contact lenses.[2]
Ingestion Have the individual drink water (two glasses at most). Consult a doctor if they feel unwell.

Disposal Plan

Proper disposal of Cyanidin 3-glucoside and any contaminated materials is imperative to prevent environmental contamination.

  • Waste Collection: Collect waste material and any spilled substance in suitable, closed, and clearly labeled containers for disposal.[7]

  • Environmental Precautions: Prevent the chemical from entering drains, sewers, or surface and ground water.[5][7]

  • Regulatory Compliance: Dispose of all chemical waste in accordance with local, state, and federal regulations.

Workflow for Safe Handling of Cyanidin 3-glucoside

G prep 1. Preparation ppe Don PPE prep->ppe area Work in Ventilated Area ppe->area handle 2. Handling area->handle weigh Weigh Powder handle->weigh emergency Emergency (If Exposure Occurs) handle->emergency dissolve Dissolve in Solvent weigh->dissolve post 3. Post-Procedure dissolve->post decon Decontaminate Surfaces & Equipment post->decon ppe_rem Remove PPE decon->ppe_rem dispose 4. Disposal ppe_rem->dispose waste Collect in Labeled Waste Container dispose->waste reg Dispose per Regulations waste->reg first_aid Follow First-Aid Procedures emergency->first_aid

References

© Copyright 2026 BenchChem. All Rights Reserved.